Ipamorelin (acetate)

Core Science & Biosynthesis

An In-Depth Technical Guide to the In Vitro Mechanism of Action of Ipamorelin Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ipamorelin acetate (B1210297) is a potent and selective synthetic pentapeptide that acts as a growth hormone secretagogue (GHS). It mimics the action of ghrelin by binding to and activating the growth hormone secretagogue receptor type 1a (GHSR-1a). This activation triggers a specific intracellular signaling cascade, leading to the release of growth hormone (GH) from somatotroph cells in the anterior pituitary. This technical guide provides a detailed overview of the in vitro mechanism of action of Ipamorelin, focusing on its molecular interactions, signaling pathways, and the experimental methodologies used to characterize its activity.

Introduction

Ipamorelin is a third-generation growth hormone-releasing peptide (GHRP) that distinguishes itself through its high selectivity and specificity for GH release. Unlike earlier GHRPs, Ipamorelin does not significantly stimulate the release of other hormones such as adrenocorticotropic hormone (ACTH), cortisol, or prolactin, making it a valuable tool for research and potential therapeutic applications.[1] Its mechanism of action is centered on its agonistic activity at the GHSR-1a, a G protein-coupled receptor (GPCR).

Molecular Interaction with the Ghrelin Receptor (GHSR-1a)

The primary molecular target of Ipamorelin is the GHSR-1a. As a selective agonist, Ipamorelin binds to this receptor, initiating a conformational change that facilitates the activation of intracellular signaling pathways.

Binding Affinity

While a precise dissociation constant (Kd) or inhibition constant (Ki) for Ipamorelin binding to the GHSR-1a is not consistently reported in publicly available literature, its potent activity in functional assays suggests a high binding affinity. Competitive binding assays are the standard method for determining these values.

Intracellular Signaling Pathways

Upon binding of Ipamorelin to the GHSR-1a, a cascade of intracellular events is initiated, primarily through the Gq/11 and potentially the Gs G-protein pathways.

Gq/11-PLC-IP3-Ca2+ Pathway

The predominant signaling pathway activated by Ipamorelin in vitro involves the Gq/11 family of G proteins. This cascade proceeds as follows:

• G Protein Activation: Ipamorelin binding to the GHSR-1a induces a conformational change in the receptor, leading to the exchange of GDP for GTP on the α-subunit of the associated Gq/11 protein.

• Phospholipase C (PLC) Activation: The activated Gαq/11 subunit dissociates and activates phospholipase C (PLC).

• Second Messenger Generation: PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).

• Intracellular Calcium Mobilization: IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytosol.

• Growth Hormone Release: The transient increase in intracellular calcium concentration is a critical signal for the fusion of GH-containing vesicles with the plasma membrane, resulting in the exocytosis of growth hormone.

Ipamorelin-induced Gq/11 signaling pathway.

Gs-cAMP Pathway

While the Gq/11 pathway is considered primary, some evidence suggests that GHSR-1a can also couple to Gs proteins, leading to the activation of adenylyl cyclase and an increase in intracellular cyclic adenosine (B11128) monophosphate (camp). The resulting activation of Protein Kinase A (PKA) can also contribute to the signaling cascade that promotes GH gene transcription and release.

Ipamorelin-induced Gs-cAMP signaling pathway.

Quantitative In Vitro Data

The following table summarizes key quantitative data for Ipamorelin's in vitro activity.

Parameter	Value	Cell Type/System	Assay Type
EC50	1.3 ± 0.4 nmol/l	Primary rat pituitary cells	GH Release Assay
Emax	85 ± 5% (relative to GHRP-6)	Primary rat pituitary cells	GH Release Assay
SC50	214 nmol/L	Human subjects (in vivo data for context)	GH Stimulation

Experimental Protocols

Detailed methodologies for key in vitro experiments to characterize Ipamorelin's mechanism of action are provided below.

Intracellular Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following the activation of GHSR-1a by Ipamorelin.

Workflow for Intracellular Calcium Mobilization Assay.

Detailed Methodology:

• Cell Culture: Culture Chinese Hamster Ovary (CHO-K1) cells stably expressing the human GHSR-1a in a suitable growth medium (e.g., F-12K medium supplemented with 10% fetal bovine serum and a selection antibiotic).

• Cell Plating: Seed the cells into a 96-well black-walled, clear-bottom microplate at an appropriate density and allow them to adhere overnight.

• Dye Loading: Prepare a loading buffer containing a fluorescent calcium indicator dye (e.g., Fluo-4 AM) and Pluronic F-127 in a buffered salt solution (e.g., HBSS). Remove the culture medium from the cells and add the dye-loading solution. Incubate for a specified time (e.g., 60 minutes at 37°C) to allow for dye uptake.

• Compound Addition: Prepare serial dilutions of Ipamorelin acetate in the assay buffer. Use an automated liquid handler or a fluorescence plate reader with injection capabilities to add the Ipamorelin solutions to the wells.

• Fluorescence Measurement: Immediately after compound addition, measure the fluorescence intensity kinetically over time using a fluorescence plate reader with appropriate excitation and emission wavelengths (e.g., ~490 nm excitation and ~525 nm emission for Fluo-4).

• Data Analysis: Determine the peak fluorescence response for each Ipamorelin concentration. Plot the response against the logarithm of the Ipamorelin concentration and fit the data to a sigmoidal dose-response curve to calculate the EC50 value.

cAMP Accumulation Assay

This assay quantifies the change in intracellular cAMP levels in response to Ipamorelin treatment.

Workflow for cAMP Accumulation Assay.

Detailed Methodology:

• Cell Culture and Plating: Culture primary pituitary cells or a suitable cell line expressing GHSR-1a in a multi-well plate.

• Pre-incubation: Pre-incubate the cells with a phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent the degradation of cAMP.

• Compound Stimulation: Add varying concentrations of Ipamorelin to the cells and incubate for a defined period to stimulate cAMP production.

• Cell Lysis: Lyse the cells using a lysis buffer provided with a commercial cAMP assay kit.

• cAMP Detection: Quantify the amount of cAMP in the cell lysates using a competitive immunoassay format, such as Homogeneous Time-Resolved Fluorescence (HTRF) or an enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: Generate a standard curve using known concentrations of cAMP. Use this curve to determine the cAMP concentration in the experimental samples. Plot the cAMP concentration against the logarithm of the Ipamorelin concentration and fit the data to a dose-response curve to determine the EC50.

In Vitro GH Release Assay from Primary Pituitary Cells

This is a functional assay that directly measures the primary biological output of Ipamorelin's action on its target cells.

Workflow for In Vitro GH Release Assay.

Detailed Methodology:

• Primary Cell Isolation: Isolate anterior pituitary glands from rats and enzymatically disperse them into a single-cell suspension.

• Cell Culture: Plate the primary pituitary cells in a multi-well plate with an appropriate culture medium and allow them to attach.

• Compound Incubation: Replace the culture medium with a fresh medium containing varying concentrations of Ipamorelin acetate. Incubate for a specified time (e.g., 4 hours).

• Supernatant Collection: Carefully collect the culture supernatant from each well.

• GH Quantification: Measure the concentration of growth hormone in the collected supernatants using a validated enzyme-linked immunosorbent assay (ELISA) or radioimmunoassay (RIA).

• Data Analysis: Plot the measured GH concentration against the logarithm of the Ipamorelin concentration. Fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax values for GH release.

Conclusion

Ipamorelin acetate exerts its in vitro effects as a selective agonist of the GHSR-1a. Its primary mechanism of action involves the activation of the Gq/11-PLC-IP3 signaling pathway, leading to an increase in intracellular calcium and subsequent exocytosis of growth hormone from pituitary somatotrophs. The potential for a secondary involvement of the Gs-cAMP pathway may also contribute to its overall effect. The high potency and selectivity of Ipamorelin, as demonstrated by in vitro functional assays, underscore its utility as a precise tool for studying the regulation of growth hormone secretion. The experimental protocols detailed in this guide provide a robust framework for the continued investigation and characterization of Ipamorelin and other novel growth hormone secretagogues.

References

• 1. Ipamorelin, the first selective growth hormone secretagogue - PubMed [pubmed.ncbi.nlm.nih.gov]

Ipamorelin: A Technical Guide to a Selective Growth Hormone Secretagogue

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ipamorelin (B1672098) (NNC 26-0161) is a synthetic pentapeptide (Aib-His-D-2-Nal-D-Phe-Lys-NH2) that functions as a potent and selective growth hormone secretagogue (GHS).[1][2] It mimics the action of ghrelin by binding to and activating the growth hormone secretagogue receptor type 1a (GHS-R1a).[3][4] A key characteristic of Ipamorelin is its high selectivity for growth hormone (GH) release, with minimal to no effect on the secretion of other pituitary hormones such as adrenocorticotropic hormone (ACTH), cortisol, and prolactin.[1][5] This high degree of selectivity, comparable to that of Growth Hormone-Releasing Hormone (GHRH), distinguishes it from other GHRPs like GHRP-6 and GHRP-2, making it a valuable tool in research and a promising candidate for clinical applications.[1] This technical guide provides a comprehensive overview of Ipamorelin, including its mechanism of action, quantitative pharmacological data, detailed experimental protocols, and key signaling pathways.

Introduction

Growth hormone secretagogues are a class of molecules that stimulate the pituitary gland to release growth hormone. Ipamorelin emerged from a dedicated research program aimed at developing a GHS with a more favorable selectivity profile than its predecessors.[1] Its pentapeptide structure, which includes unnatural amino acids, confers enhanced stability and a strong binding affinity for the GHS-R1a.[6] By activating this receptor, Ipamorelin triggers the physiological cascade leading to GH secretion, offering a more natural, pulsatile release of GH compared to the administration of exogenous growth hormone.[3] This targeted action, coupled with its excellent safety profile in preclinical studies, has made Ipamorelin a subject of significant interest for its potential therapeutic applications, including the treatment of growth hormone deficiency and postoperative ileus.[5][6]

Mechanism of Action

Ipamorelin exerts its effects by acting as a selective agonist of the growth hormone secretagogue receptor type 1a (GHS-R1a), a G protein-coupled receptor primarily located in the anterior pituitary gland and the hypothalamus.[4][7]

The binding of Ipamorelin to the GHS-R1a initiates a downstream signaling cascade.[8] This process involves the activation of Gq/11 proteins, which in turn stimulates phospholipase C (PLC).[6][8] PLC activation leads to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[6][8] IP3 mobilizes intracellular calcium from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).[6][8] The resulting increase in intracellular calcium concentration is a critical step that triggers the fusion of GH-containing secretory vesicles with the plasma membrane, leading to the release of growth hormone into the bloodstream.[9]

Notably, Ipamorelin exhibits a synergistic effect with Growth Hormone-Releasing Hormone (GHRH).[6] When co-administered, the combination of Ipamorelin and a GHRH analog like CJC-1295 results in a significantly amplified GH release, greater than the additive effect of each compound administered alone.[6][8] This synergy arises from the activation of two distinct intracellular signaling pathways: the Gs/cAMP/PKA pathway by GHRH and the Gq/PLC/IP3/Ca2+ pathway by Ipamorelin.[8]

Quantitative Data

The following tables summarize the key quantitative data for Ipamorelin from various in vitro and in vivo studies.

Table 1: In Vitro Potency and Efficacy of Ipamorelin and Other GH Secretagogues in Primary Rat Pituitary Cells

Compound	EC₅₀ (nmol/L)	Eₘₐₓ (% of GHRP-6)
Ipamorelin	1.3 ± 0.4	85 ± 5
GHRP-6	2.2 ± 0.3	100
GHRP-2	Not Reported	Not Reported
GHRP-1	1.1 ± 0.3	80 ± 5
NNC 26-0039	Not Reported	Not Reported
NNC 26-0133	Not Reported	Not Reported

Data sourced from Raun et al., 1998.[10]

Table 2: In Vivo Potency and Efficacy of Ipamorelin and Other GH Secretagogues in Anesthetized Rats

Compound	ED₅₀ (nmol/kg)	Eₘₐₓ (ng GH/mL)
Ipamorelin	80 ± 42	1545 ± 250
GHRP-6	115 ± 36	1167 ± 120

Data sourced from Raun et al., 1998.[1]

Table 3: In Vivo Potency and Efficacy of Ipamorelin and Other GH Secretagogues in Conscious Swine

Compound	ED₅₀ (nmol/kg)	Eₘₐₓ (ng GH/mL plasma)
Ipamorelin	2.3 ± 0.03	65 ± 0.2
GHRP-6	3.9 ± 1.4	74 ± 7
GHRP-2	0.6	56 ± 6

Data sourced from Raun et al., 1998.[1][11]

Table 4: Pharmacokinetic Parameters of Ipamorelin in Healthy Human Volunteers

Parameter	Value
Terminal Half-life	~2 hours
Clearance	0.078 L/h/kg
Volume of Distribution at Steady-State	0.22 L/kg
Peak GH Concentration (Tₘₐₓ)	~0.67 hours
SC₅₀ for half-maximal GH stimulation	214 nmol/L
Maximal GH production rate	694 mIU/L/h

Data sourced from Gobburu et al., 1999.[12][13]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of Ipamorelin.

In Vitro Growth Hormone Release Assay (Primary Rat Pituitary Cells)

Objective: To determine the potency and efficacy of Ipamorelin in stimulating GH release from primary rat pituitary cells.

Materials:

• Male Sprague-Dawley rats (200-250 g)

• Collagenase

• Hyaluronidase (B3051955)

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Ipamorelin and other test compounds

• 96-well culture plates

• Rat GH Radioimmunoassay (RIA) or ELISA kit

Protocol:

• Pituitary Gland Dissection and Cell Dissociation:

  • Euthanize rats and aseptically remove the anterior pituitary glands.

  • Mince the pituitary tissue into small fragments.

  • Incubate the tissue fragments in a solution of collagenase and hyaluronidase in DMEM to enzymatically dissociate the cells.[14]

  • Gently triturate the cell suspension with a Pasteur pipette to obtain a single-cell suspension.[14]

• Cell Culture:

  • Wash the cells with DMEM supplemented with 10% FBS.

  • Determine cell viability using the trypan blue exclusion method.

  • Seed the cells in 96-well plates at a density of approximately 2 x 10⁵ cells/well in DMEM with 10% FBS.

  • Incubate the cells for 72 hours at 37°C in a humidified atmosphere of 5% CO₂.[15]

• GH Release Assay:

  • After the incubation period, wash the cells twice with serum-free DMEM.

  • Pre-incubate the cells in serum-free DMEM for 1 hour.

  • Replace the medium with fresh serum-free DMEM containing various concentrations of Ipamorelin or other test compounds.

  • Incubate the plates for 15 minutes at 37°C.[2]

• Quantification of GH Release:

  • Collect the supernatant from each well.

  • Measure the concentration of GH in the supernatant using a specific rat GH RIA or ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Construct dose-response curves by plotting GH concentration against the logarithm of the compound concentration.

  • Calculate the EC₅₀ (half-maximal effective concentration) and Eₘₐₓ (maximal effect) for each compound using non-linear regression analysis.

In Vivo Growth Hormone Release Study (Anesthetized Rats)

Objective: To assess the in vivo potency and efficacy of Ipamorelin in an anesthetized rat model.

Materials:

• Male Sprague-Dawley rats (250-300 g)

• Ketamine and Xylazine (B1663881) for anesthesia

• Polyethylene (B3416737) catheters

• Heparinized saline

• Ipamorelin and vehicle (e.g., sterile saline)

• Blood collection tubes (e.g., with EDTA)

• Rat GH RIA or ELISA kit

Protocol:

• Animal Preparation and Anesthesia:

  • Anesthetize the rats with an intraperitoneal (IP) injection of a ketamine/xylazine cocktail (e.g., ketamine 75-100 mg/kg and xylazine 5-10 mg/kg).[16]

  • Maintain the rats on a heating pad to prevent hypothermia.

• Surgical Procedure (Jugular Vein Cannulation):

  • Perform a surgical cut-down to expose the right jugular vein.

  • Insert a polyethylene catheter filled with heparinized saline into the jugular vein for blood sampling.[3][12]

  • Secure the catheter in place.

• Drug Administration and Blood Sampling:

  • Allow the animal to stabilize for a period after surgery.

  • Administer a bolus intravenous (IV) injection of Ipamorelin or vehicle through a tail vein or another accessible vein.

  • Collect blood samples (e.g., 0.2-0.3 mL) from the jugular vein catheter at predetermined time points (e.g., -15, 0, 5, 10, 15, 30, 45, 60, 90, and 120 minutes post-injection).[8]

• Sample Processing and GH Measurement:

  • Immediately place blood samples into tubes containing an anticoagulant.

  • Centrifuge the blood samples to separate the plasma.

  • Store the plasma samples at -80°C until analysis.

  • Measure plasma GH concentrations using a validated rat GH RIA or ELISA kit.

• Data Analysis:

  • Plot the mean plasma GH concentration versus time for each dose group.

  • Determine the peak GH concentration (Cₘₐₓ) and the area under the curve (AUC) for the GH response.

  • Calculate the ED₅₀ (the dose that produces 50% of the maximal response) from the dose-response data.

In Vivo Selectivity Study (Conscious Swine)

Objective: To evaluate the selectivity of Ipamorelin for GH release by measuring its effects on other pituitary hormones.

Materials:

• Conscious, catheterized swine

• Ipamorelin, GHRP-6, GHRP-2, and GHRH

• Vehicle (e.g., sterile saline)

• Blood collection tubes

• Assay kits for GH, ACTH, cortisol, FSH, LH, PRL, and TSH

Protocol:

• Animal Model:

  • Use conscious swine fitted with indwelling venous catheters for stress-free blood sampling.

• Experimental Design:

  • Administer intravenous (IV) bolus injections of various doses of Ipamorelin, GHRP-6, GHRP-2, GHRH, or vehicle.[1]

• Blood Sampling:

  • Collect blood samples at baseline and at multiple time points post-injection.

• Hormone Analysis:

  • Measure plasma concentrations of GH, ACTH, cortisol, FSH, LH, PRL, and TSH using appropriate and validated immunoassays.[17][18]

• Data Analysis:

  • Compare the effects of Ipamorelin on the plasma levels of different hormones to those of other secretagogues and vehicle.

  • Determine if Ipamorelin significantly stimulates the release of hormones other than GH.

Clinical Trial for Postoperative Ileus

Objective: To evaluate the safety and efficacy of Ipamorelin in accelerating the recovery of gastrointestinal function after bowel resection.

Study Design: A multicenter, double-blind, placebo-controlled, randomized clinical trial.[19]

Patient Population: Adult patients undergoing partial small and/or large bowel resection.[19]

Intervention:

• Treatment Group: Intravenous infusions of Ipamorelin (e.g., 0.03 mg/kg) administered twice daily.[19]

• Control Group: Intravenous infusions of a matching placebo.

• Treatment begins on postoperative day 1 and continues for up to 7 days or until hospital discharge.[19]

Outcome Measures:

• Primary Efficacy Endpoint: Time from the first dose of the study drug to the tolerance of a standardized solid meal.[19]

• Secondary Efficacy Endpoints: Time to first flatus, time to first bowel movement, and length of hospital stay.

• Safety Assessments: Monitoring of adverse events, vital signs, and laboratory tests.[19]

Data Analysis:

• The primary efficacy endpoint is analyzed using appropriate statistical methods to compare the time to event between the Ipamorelin and placebo groups (e.g., Kaplan-Meier analysis and log-rank test).

• Secondary endpoints and safety data are also compared between the two groups.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways and experimental workflows described in this guide.

Caption: Ipamorelin signaling pathway in pituitary somatotrophs.

Caption: Workflow for in vitro growth hormone release assay.

Caption: Workflow for in vivo growth hormone release study in rats.

Conclusion

Ipamorelin stands out as a highly selective growth hormone secretagogue with a well-defined mechanism of action and a favorable safety profile in preclinical and early clinical studies. Its ability to potently stimulate GH release without significantly impacting other hormonal axes makes it a valuable research tool for studying the GH/IGF-1 axis and a promising therapeutic agent for various clinical conditions. The experimental protocols detailed in this guide provide a framework for the continued investigation and development of Ipamorelin and other selective GHSs. Further research, particularly large-scale clinical trials, is warranted to fully elucidate the therapeutic potential of Ipamorelin in humans.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Anesthesia (Guideline) | Vertebrate Animal Research - Office of the Vice President for Research | The University of Iowa [animal.research.uiowa.edu]
• 3. tandfonline.com [tandfonline.com]
• 4. Jugular Vein Blood Collection in Rats | Animals in Science [queensu.ca]
• 5. researchgate.net [researchgate.net]
• 6. HORMONE SECRETION BY CELLS DISSOCIATED FROM RAT ANTERIOR PITUITARIES - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. benchchem.com [benchchem.com]
• 9. GH3 Cells [cytion.com]
• 10. ClinicalTrials.gov [clinicaltrials.gov]
• 11. ClinicalTrials.gov [clinicaltrials.gov]
• 12. Microsurgical Skills of Establishing Permanent Jugular Vein Cannulation in Rats for Serial Blood Sampling of Orally Administered Drug [jove.com]
• 13. apps.dtic.mil [apps.dtic.mil]
• 14. Enzymatic dissociation and short-term culture of isolated rat anterior pituitary cells for studies on the control of hormone secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. eurjanat.com [eurjanat.com]
• 16. einsteinmed.edu [einsteinmed.edu]
• 17. Time course of the response to ACTH in pig: biological and transcriptomic study - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Frontiers | Genetic determinism of cortisol levels in pig [frontiersin.org]
• 19. Prospective, randomized, controlled, proof-of-concept study of the Ghrelin mimetic ipamorelin for the management of postoperative ileus in bowel resection patients - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to Ghrelin Receptor (GHS-R1a) Activation by Ipamorelin

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the activation of the ghrelin receptor, also known as the growth hormone secretagogue receptor type 1a (GHS-R1a), by the synthetic pentapeptide Ipamorelin. This document provides a comprehensive overview of the quantitative aspects of this interaction, detailed experimental protocols for its characterization, and visual representations of the underlying molecular and experimental workflows.

Introduction to Ipamorelin

Ipamorelin is a potent and selective growth hormone secretagogue (GHS) that mimics the action of the endogenous hormone ghrelin.[1] Structurally, it is a pentapeptide with the sequence Aib-His-D-2-Nal-D-Phe-Lys-NH2.[1] Its design confers high selectivity for the GHS-R1a, leading to the stimulation of growth hormone (GH) release from the anterior pituitary gland.[1] A key advantage of Ipamorelin over other GH-releasing peptides (GHRPs) is its remarkable specificity; it does not significantly elevate plasma levels of adrenocorticotropic hormone (ACTH) or cortisol, even at high doses.[1]

Quantitative Analysis of Ipamorelin Activity

The interaction of Ipamorelin with the GHS-R1a has been quantified through various in vitro and in vivo studies. The following tables summarize the key potency and efficacy data.

Table 1: In Vitro Potency and Efficacy of Ipamorelin on GH Release

Parameter	Value	Cell Type	Reference
EC₅₀	1.3 ± 0.4 nmol/L	Primary rat pituitary cells	[1]
Eₘₐₓ	85 ± 5% (relative to GHRP-6)	Primary rat pituitary cells	[1]

Table 2: In Vivo Potency and Efficacy of Ipamorelin on GH Release

Species	Parameter	Value	Reference
Rat (anesthetized)	ED₅₀	80 ± 42 nmol/kg	[1]
Rat (anesthetized)	Eₘₐₓ	1545 ± 250 ng GH/mL	[1]
Swine (conscious)	ED₅₀	2.3 ± 0.03 nmol/kg	[1]
Swine (conscious)	Eₘₐₓ	65 ± 0.2 ng GH/mL plasma	[1]
Human	SC₅₀	214 nmol/L	[2]
Human	Max. GH Production Rate	694 mIU/L/h	[2]

Table 3: Comparative In Vivo Efficacy of GHRPs in Conscious Swine

Compound	ED₅₀ (nmol/kg)	Eₘₐₓ (ng GH/mL plasma)	Reference
Ipamorelin	2.3 ± 0.03	65 ± 0.2	[1]
GHRP-6	3.9 ± 1.4	74 ± 7	[1]
GHRP-2	0.6	56 ± 6	[1]

Table 4: Effects of Ipamorelin on Body Composition in Animal Models

Parameter	Change	Species	Reference
Muscle Mass	~9% increase	Mice	[3]
Fat Mass	~14% decrease	Mice	[3]

GHS-R1a Signaling Pathway

Upon binding of Ipamorelin to the GHS-R1a, a cascade of intracellular signaling events is initiated. The receptor is a G protein-coupled receptor (GPCR) that primarily couples to the Gq/11 protein. This leads to the activation of Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ binds to its receptor on the endoplasmic reticulum, triggering the release of stored calcium (Ca²⁺) into the cytoplasm. The resulting increase in intracellular calcium concentration is a critical step leading to the exocytosis of growth hormone-containing vesicles from the somatotroph cells of the pituitary gland.

References

• 1. Ipamorelin, the first selective growth hormone secretagogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacokinetic-pharmacodynamic modeling of ipamorelin, a growth hormone releasing peptide, in human volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. peptidesciences.com [peptidesciences.com]

Ipamorelin pentapeptide structure and function

An In-Depth Technical Guide to Ipamorelin Pentapeptide: Structure, Function, and Experimental Analysis

Executive Summary

Ipamorelin (NNC 26-0161) is a synthetic pentapeptide classified as a third-generation growth hormone secretagogue (GHS).[1] It functions as a selective agonist for the ghrelin receptor (GHS-R1a), stimulating the release of growth hormone (GH) from the anterior pituitary gland with high potency and efficacy.[1][2][3] Structurally, its sequence is Aib-His-D-2-Nal-D-Phe-Lys-NH2, incorporating non-natural amino acids that confer enhanced metabolic stability and a distinct pharmacological profile.[2][4][5] Unlike earlier GHSs such as GHRP-6 and GHRP-2, Ipamorelin exhibits remarkable selectivity, promoting GH secretion without significantly elevating plasma levels of adrenocorticotropic hormone (ACTH), cortisol, or prolactin.[1][2] This high degree of specificity makes it a valuable molecular tool for researchers and a subject of interest for potential therapeutic applications. This document provides a comprehensive technical overview of Ipamorelin's structure, mechanism of action, pharmacological data, and key experimental protocols used in its characterization.

Ipamorelin is a pentapeptide derived from GHRP-1 but lacks the central dipeptide Ala-Trp.[2] Its unique structure is central to its stability and selectivity.

Amino Acid Sequence: Aib-His-D-2-Nal-D-Phe-Lys-NH2[2][4][6]

• Alpha-aminoisobutyric acid (Aib): Located at the N-terminus, this non-proteinogenic amino acid reduces conformational flexibility, locking the peptide into a bioactive form and increasing resistance to enzymatic degradation.[1][5]

• D-2-naphthylalanine (D-2-Nal) and D-Phenylalanine (D-Phe): The inclusion of these D-enantiomer amino acids significantly enhances the peptide's stability by making it resistant to degradation by endogenous peptidases.[1][5][7]

These modifications result in a compound with a longer plasma half-life compared to endogenous peptides and an optimized affinity for its target receptor.[1][7]

Table 1: Chemical and Physical Properties of Ipamorelin

Property	Value	Reference
Molecular Formula	C38H49N9O5	[4]
Molecular Weight	711.85 - 711.9 g/mol	[4][8][9]
Amino Acid Sequence	Aib-His-D-2-Nal-D-Phe-Lys-NH2	[2][4][6]
Classification	Pentapeptide, Ghrelin Mimetic, GH Secretagogue	[1][2][6]

Mechanism of Action and Function

Ipamorelin exerts its function by acting as a selective agonist at the growth hormone secretagogue receptor type 1a (GHS-R1a), a G protein-coupled receptor (GPCR).[1][3] This receptor is the natural target for ghrelin, the "hunger hormone," which also stimulates GH release.[10]

GHS-R1a Binding and High Selectivity

Ipamorelin mimics the action of ghrelin, binding to the GHS-R1a located on somatotroph cells in the anterior pituitary gland.[1][7][10] This interaction is highly specific. A key feature distinguishing Ipamorelin from its predecessors (GHRP-2, GHRP-6) is its inability to significantly stimulate the release of other pituitary hormones.[2][10] Even at doses over 200 times greater than its effective dose for GH release, Ipamorelin does not produce a significant elevation in plasma ACTH or cortisol.[2][11] This selectivity minimizes potential endocrine side effects associated with less specific secretagogues.[1]

Caption: Logical relationship of Ipamorelin's structural modifications to its function.

Intracellular Signaling Pathway

Upon binding to the GHS-R1a, Ipamorelin initiates a conformational change in the receptor, triggering intracellular signaling cascades.[1] The primary pathway involves the activation of Gq/11 proteins.[1]

• G-Protein Activation: The activated receptor facilitates the exchange of GDP for GTP on the associated Gq/11 protein.

• PLC Activation: The Gαq subunit dissociates and activates Phospholipase C (PLC).[1]

• Second Messenger Generation: PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[1]

• Calcium Mobilization: IP3 binds to receptors on the endoplasmic reticulum, causing the release of stored intracellular calcium (Ca2+).[1]

• GH Exocytosis: The resulting increase in intracellular Ca2+ concentration is the critical signal that triggers the fusion of GH-containing vesicles with the cell membrane, leading to the exocytosis and secretion of growth hormone into the bloodstream.[1]

Some evidence also suggests the involvement of cAMP/PKA pathways in modulating GH release.[4][7]

Caption: Ipamorelin's primary intracellular signaling cascade leading to GH release.

Pharmacological Data

Ipamorelin's potency and efficacy have been quantified in numerous in vitro and in vivo studies. Its pharmacokinetic profile has been characterized in both animal and human subjects.

Table 2: In Vitro Potency and Efficacy Data

Parameter	Species/System	Value	Comparator (GHRP-6)	Reference
EC50	Primary Rat Pituitary Cells	1.3 ± 0.4 nmol/l	2.2 ± 0.3 nmol/l	[2]
Emax	Primary Rat Pituitary Cells	85 ± 5%	100%	[2]

EC50 (Half maximal effective concentration) is a measure of drug potency. Emax represents the maximum response achievable.[12]

Table 3: In Vivo Potency and Efficacy Data

Parameter	Species	Value	Comparator (GHRP-6)	Reference
ED50	Anesthetized Rats	80 ± 42 nmol/kg	115 ± 36 nmol/kg	[2]
Emax	Anesthetized Rats	1545 ± 250 ng GH/ml	1167 ± 120 ng GH/ml	[2]
ED50	Conscious Swine	2.3 ± 0.03 nmol/kg	3.9 ± 1.4 nmol/kg	[2]
Emax	Conscious Swine	65 ± 0.2 ng GH/ml plasma	74 ± 7 ng GH/ml plasma	[2]

ED50 (Half maximal effective dose) is the dose that produces 50% of the maximal effect.

Table 4: Human Pharmacokinetic and Pharmacodynamic Parameters

Parameter	Value	Notes	Reference
Terminal Half-Life	~2 hours	Following intravenous infusion.	[4][13]
Systemic Clearance	0.078 L/h/kg	-	[13]
Volume of Distribution (Vss)	0.22 L/kg	-	[13]
Time to Peak GH Concentration	~0.67 hours (40 mins)	Following a 15-minute IV infusion.	[13]
SC50 (for GH stimulation)	214 nmol/L	Concentration for half-maximal GH stimulation.	[13]
Maximal GH Production Rate	694 mIU/L/h	-	[13]

Key Experimental Methodologies

The characterization of Ipamorelin has relied on a series of established in vitro and in vivo experimental protocols.

In Vitro GH Release Assay

This assay is used to determine the potency and efficacy of Ipamorelin directly on pituitary cells.

• Cell Preparation: Primary pituitary cells are isolated from rats (e.g., Sprague-Dawley) and cultured as monolayers.

• Incubation: The cultured cells are incubated with varying concentrations of Ipamorelin, comparators (like GHRP-6), and control vehicles.

• Sample Collection: At the end of the incubation period, the culture medium is collected.

• Quantification: The concentration of growth hormone released into the medium is quantified using a specific immunoassay (e.g., RIA or ELISA).

• Data Analysis: Dose-response curves are generated to calculate EC50 and Emax values, providing a direct measure of the compound's potency and efficacy at the cellular level.[2]

In Vivo GH Assessment in Animal Models

These studies evaluate the effect of Ipamorelin on systemic GH levels in a living organism.

• Animal Models: Common models include pentobarbital-anesthetized rats and conscious swine, often fitted with venous catheters for repeated blood sampling.[2]

• Administration: Ipamorelin is administered, typically intravenously or subcutaneously, at various doses.

• Blood Sampling: Blood samples are drawn at predetermined time points before and after administration.

• Hormone Analysis: Plasma is separated from the blood samples, and concentrations of GH, ACTH, cortisol, and other hormones are measured via immunoassays.

• Data Analysis: Time-concentration profiles are plotted to determine key parameters like the maximum concentration (Emax) and the dose required to achieve 50% of the maximal response (ED50).[2]

Caption: A typical experimental workflow for in vivo analysis of Ipamorelin.

Longitudinal Bone Growth Study

This protocol was used to assess the physiological impact of Ipamorelin on somatic growth.

• Animal Model: Adult female rats were used.[14]

• Treatment Protocol: Rats were administered different daily doses of Ipamorelin (e.g., 0, 18, 90, 450 µ g/day ) via subcutaneous injections three times daily for a period of 15 days.[14]

• Fluorescent Labeling: To measure bone growth, rats were injected with tetracycline (B611298), a fluorescent marker that incorporates into newly formed bone, at specific time points (e.g., days 0, 6, and 13).[14]

• Tissue Analysis: At the end of the study, the proximal tibia was harvested. The metaphysis was analyzed under a fluorescence microscope.

• Growth Rate Determination: The longitudinal bone growth rate (LGR) was calculated by measuring the distance between the distinct fluorescent bands corresponding to each tetracycline injection.[14]

Conclusion

Ipamorelin is a potent and highly selective growth hormone secretagogue that represents a significant advancement over earlier-generation compounds. Its unique pentapeptide structure, modified with non-natural amino acids, provides enhanced stability and a specific affinity for the GHS-R1a. The mechanism of action proceeds through a well-defined G-protein coupled signaling pathway, resulting in the robust release of growth hormone without concurrently stimulating ACTH or cortisol. The quantitative data from in vitro, preclinical, and human studies consistently demonstrate its high potency and favorable pharmacokinetic profile. The experimental methodologies outlined herein provide a framework for the continued investigation and characterization of Ipamorelin and other GHS compounds in research and drug development settings.

References

• 1. deltapeptides.com [deltapeptides.com]
• 2. Ipamorelin, the first selective growth hormone secretagogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aminousa.com [aminousa.com]
• 4. Ipamorelin Peptide | Growth Hormone Support [paragonsportsmedicine.com]
• 5. polarispeptides.com [polarispeptides.com]
• 6. Ipamorelin - Wikipedia [en.wikipedia.org]
• 7. wellbeingnews.co.uk [wellbeingnews.co.uk]
• 8. cosmicpeptides.com [cosmicpeptides.com]
• 9. Ipamorelin | C38H49N9O5 | CID 9831659 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. swolverine.com [swolverine.com]
• 11. livvnatural.com [livvnatural.com]
• 12. EC50 - Wikipedia [en.wikipedia.org]
• 13. Pharmacokinetic-pharmacodynamic modeling of ipamorelin, a growth hormone releasing peptide, in human volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Ipamorelin, a new growth-hormone-releasing peptide, induces longitudinal bone growth in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Preclinical Pharmacological Profile of Ipamorelin Acetate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ipamorelin acetate, a synthetic pentapeptide, has emerged as a highly selective and potent growth hormone secretagogue (GHS) in a multitude of preclinical investigations. This technical guide provides an in-depth analysis of the pharmacological profile of Ipamorelin acetate, drawing from a comprehensive review of in vitro and in vivo preclinical studies. The document elucidates its mechanism of action, pharmacodynamic properties including potency and efficacy in stimulating growth hormone (GH) release, and its notable selectivity. Furthermore, this guide details its pharmacokinetic characteristics and explores its effects on bone growth. Quantitative data from key studies are summarized in structured tables for comparative analysis, and detailed experimental protocols are provided. Signaling pathways and experimental workflows are visualized through diagrams to facilitate a deeper understanding of Ipamorelin's preclinical profile.

Introduction

Ipamorelin is a third-generation growth hormone-releasing peptide (GHRP) that selectively activates the growth hormone secretagogue receptor type 1a (GHS-R1a), also known as the ghrelin receptor.[1][2] Its chemical structure, Aib-His-D-2-Nal-D-Phe-Lys-NH2, distinguishes it from earlier GHRPs.[3][4] A key characteristic of Ipamorelin is its high selectivity for GH release, with minimal to no effect on the secretion of other pituitary hormones such as prolactin, follicle-stimulating hormone (FSH), luteinizing hormone (LH), thyroid-stimulating hormone (TSH), adrenocorticotropic hormone (ACTH), and cortisol.[1][3][5] This selectivity profile is comparable to that of endogenous growth hormone-releasing hormone (GHRH).[3] This document aims to provide a comprehensive technical overview of the preclinical data available for Ipamorelin acetate.

Mechanism of Action

Ipamorelin mimics the action of ghrelin by binding to and activating the GHS-R1a.[2][6] This receptor is primarily located in the pituitary gland and the brain.[6][7] The activation of GHS-R1a by Ipamorelin initiates a downstream signaling cascade that ultimately leads to the synthesis and release of growth hormone from the somatotroph cells in the anterior pituitary.[7][8]

Signaling Pathway

Upon binding of Ipamorelin to the GHS-R1a, a G-protein-coupled receptor, it is suggested that phospholipase C (PLC) is activated.[7] PLC then catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol (B14025) triphosphate (IP3) and diacylglycerol (DAG).[7] IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).[7] The culmination of these intracellular events is the exocytosis of vesicles containing growth hormone.[7]

References

• 1. deltapeptides.com [deltapeptides.com]
• 2. peptidesciences.com [peptidesciences.com]
• 3. Ipamorelin, the first selective growth hormone secretagogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. droracle.ai [droracle.ai]
• 5. Ipamorelin - Wikipedia [en.wikipedia.org]
• 6. Ipamorelin | C38H49N9O5 | CID 9831659 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. biotechpeptides.com [biotechpeptides.com]
• 8. thepeptidereport.com [thepeptidereport.com]

Ipamorelin's Effect on Pulsatile Growth Hormone Release: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ipamorelin, a selective growth hormone (GH) secretagogue, has emerged as a significant subject of research in endocrinology. This pentapeptide (Aib-His-D-2-Nal-D-Phe-Lys-NH2) acts as a potent and specific agonist for the ghrelin receptor (GHSR-1a), stimulating the pulsatile release of growth hormone from the anterior pituitary gland.[1][2][3] A key characteristic of Ipamorelin is its high selectivity for GH release, with minimal to no effect on other pituitary hormones such as adrenocorticotropic hormone (ACTH), cortisol, and prolactin, distinguishing it from earlier generations of growth hormone-releasing peptides (GHRPs).[1][4][5] This technical guide provides an in-depth analysis of Ipamorelin's mechanism of action, its quantifiable effects on pulsatile GH secretion, and detailed experimental protocols for its investigation.

Mechanism of Action: Selective Stimulation of the Ghrelin Receptor

Ipamorelin mimics the action of ghrelin, the endogenous ligand for the GHSR-1a.[2][6] The binding of Ipamorelin to this G protein-coupled receptor (GPCR) on pituitary somatotrophs initiates a specific intracellular signaling cascade.[4][7]

Signaling Pathway:

• Receptor Binding: Ipamorelin binds to the GHSR-1a on the surface of pituitary somatotroph cells.

• G Protein Activation: This binding activates the associated Gq/11 protein.[4][7]

• Phospholipase C Activation: The activated G protein stimulates phospholipase C (PLC).[4][7]

• Second Messenger Generation: PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[4]

• Intracellular Calcium Mobilization: IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytoplasm.[4]

• GH Exocytosis: The rise in intracellular Ca2+ concentration is a primary trigger for the exocytosis of GH-containing secretory granules, resulting in a pulse of GH release into the bloodstream.[4]

This mechanism preserves the natural, pulsatile pattern of GH secretion, as Ipamorelin's action is integrated with the endogenous regulatory rhythms of the GH axis.[2][4][8]

Quantitative Effects on Growth Hormone Release

Ipamorelin has been demonstrated to be a potent and efficacious GH secretagogue in various preclinical models. Its effects are dose-dependent and comparable to other well-characterized GHRPs, but with superior selectivity.

Table 1: In Vitro Potency and Efficacy of Ipamorelin on GH Release from Primary Rat Pituitary Cells

Compound	EC50 (nmol/l)	Emax (% of GHRP-6)
Ipamorelin	1.3 ± 0.4	85 ± 5
GHRP-6	2.2 ± 0.3	100

Source: Data synthesized from Raun et al., 1998.[1]

Table 2: In Vivo Potency and Efficacy of Ipamorelin on GH Release

Species	ED50 (nmol/kg)	Emax (ng GH/ml plasma)
Pentobarbital Anaesthetised Rats	80 ± 42	1545 ± 250
Conscious Swine	2.3 ± 0.03	65 ± 0.2

Source: Data synthesized from Raun et al., 1998.[1]

Table 3: Comparative Efficacy of GH Secretagogues in Conscious Swine

Compound	ED50 (nmol/kg)	Emax (ng GH/ml plasma)
Ipamorelin	2.3 ± 0.03	65 ± 0.2
GHRP-6	3.9 ± 1.4	74 ± 7
GHRP-2	0.6	56 ± 6

Source: Data synthesized from Raun et al., 1998.[1]

While Ipamorelin robustly increases the amplitude of GH pulses, it does not appear to significantly alter the frequency of these pulses, thereby preserving the natural rhythm of GH secretion.[4][9]

Synergistic Effects with GHRH

The co-administration of Ipamorelin with Growth Hormone-Releasing Hormone (GHRH) or its analogs results in a synergistic increase in GH release.[4] This is because they act on two distinct receptors and signaling pathways that converge on the somatotroph. While Ipamorelin activates the Gq/PLC pathway, GHRH activates the Gs/adenylyl cyclase/cAMP pathway.[4][10] The simultaneous activation of both pathways leads to a GH release that is significantly greater than the additive effects of each compound administered alone.

Experimental Protocols

In Vitro GH Release from Primary Pituitary Cells

Objective: To determine the potency and efficacy of Ipamorelin in stimulating GH release from primary pituitary cells.

Methodology:

• Cell Culture: Primary anterior pituitary cells are isolated from rats and cultured in appropriate media.

• Treatment: Cells are incubated with varying concentrations of Ipamorelin, GHRP-6 (as a positive control), and a vehicle control.

• Incubation: The incubation is carried out for a specified period (e.g., 15-30 minutes) at 37°C.

• Sample Collection: The supernatant is collected to measure the amount of GH released.

• GH Quantification: GH concentrations in the supernatant are determined using a specific radioimmunoassay (RIA) or enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: Dose-response curves are generated to calculate EC50 and Emax values.

In Vivo Assessment of Pulsatile GH Secretion

Objective: To characterize the effect of Ipamorelin on the pulsatile release of GH in a conscious animal model.

Methodology:

• Animal Model: Freely moving, conscious male rats or swine fitted with indwelling venous catheters for serial blood sampling are used. This minimizes stress-induced fluctuations in hormone levels.

• Acclimatization: Animals are allowed to acclimatize to the experimental setup to ensure baseline conditions.

• Baseline Sampling: Blood samples are collected at regular intervals (e.g., every 10-20 minutes) for a baseline period (e.g., 2-4 hours) to establish the endogenous pulsatile GH profile.

• Ipamorelin Administration: A bolus intravenous or subcutaneous injection of Ipamorelin or vehicle is administered.

• Post-treatment Sampling: Serial blood sampling continues at the same frequency for several hours post-administration.

• Hormone Analysis: Plasma GH concentrations are measured using a validated assay. Other hormones like ACTH and cortisol can also be measured to assess selectivity.

• Pulsatility Analysis: The resulting GH time-series data is analyzed using a deconvolution algorithm (e.g., PULSAR) to determine pulse frequency, amplitude, and duration, as well as the basal secretion rate.

Visualizations

Signaling Pathway of Ipamorelin

Caption: Ipamorelin signaling cascade in pituitary somatotrophs.

Experimental Workflow for In Vivo Pulsatile GH Secretion Analysis

Caption: Workflow for in vivo analysis of Ipamorelin's effect on GH.

Conclusion

Ipamorelin is a highly selective and potent growth hormone secretagogue that stimulates pulsatile GH release through the ghrelin receptor signaling pathway. Its ability to increase GH pulse amplitude without significantly affecting other pituitary hormones or the natural pulse frequency makes it a valuable tool for research into the physiological effects of growth hormone. The synergistic action with GHRH further highlights its potential in modulating the GH axis. The experimental protocols outlined provide a framework for the continued investigation of Ipamorelin and other GH secretagogues in both basic and clinical research settings.

References

• 1. Ipamorelin, the first selective growth hormone secretagogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. swolverine.com [swolverine.com]
• 3. Ipamorelin - Wikipedia [en.wikipedia.org]
• 4. deltapeptides.com [deltapeptides.com]
• 5. Alpha Carbon Labs | Premium Peptides [alphacarbonlabs.com]
• 6. corepeptides.com [corepeptides.com]
• 7. biotechpeptides.com [biotechpeptides.com]
• 8. Ipamorelin Peptide: Selective | OathPeptides [oathpeptides.com]
• 9. aminousa.com [aminousa.com]
• 10. benchchem.com [benchchem.com]

An In-Depth Technical Guide to Endogenous Growth Hormone Stimulation by Ipamorelin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ipamorelin (B1672098), a synthetic pentapeptide (Aib-His-D-2-Nal-D-Phe-Lys-NH2), is a potent and highly selective growth hormone secretagogue (GHS).[1][2] It functions as an agonist for the growth hormone secretagogue receptor (GHSR), also known as the ghrelin receptor, to stimulate the pulsatile release of endogenous growth hormone (GH).[3][4] Unlike other GH-releasing peptides, Ipamorelin exhibits a remarkable specificity for GH release, with minimal to no effect on the secretion of other hormones such as cortisol, adrenocorticotropic hormone (ACTH), prolactin, follicle-stimulating hormone (FSH), luteinizing hormone (LH), or thyroid-stimulating hormone (TSH).[1][5] This high degree of selectivity, coupled with its potent GH-releasing activity, positions Ipamorelin as a significant compound of interest for both research and potential therapeutic applications in conditions related to growth hormone deficiency. This technical guide provides a comprehensive overview of Ipamorelin's mechanism of action, signaling pathways, and a summary of key experimental data and protocols.

Mechanism of Action and Signaling Pathway

Ipamorelin mimics the action of the endogenous hormone ghrelin by binding to and activating the growth hormone secretagogue receptor type 1a (GHSR-1a), a G protein-coupled receptor (GPCR) predominantly expressed on somatotroph cells in the anterior pituitary gland.[3][6]

The binding of Ipamorelin to GHSR-1a initiates a downstream signaling cascade primarily mediated by the Gq/11 protein.[6][7] This activation leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[6]

IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+).[6] The resulting increase in cytosolic Ca2+ concentration is a critical step for the exocytosis of GH-containing secretory granules from the somatotrophs into the bloodstream.[6] DAG, the other second messenger, activates protein kinase C (PKC), which can further potentiate the GH release.[8]

Caption: Ipamorelin signaling pathway in pituitary somatotrophs.

Quantitative Data

The following tables summarize key quantitative data from in vitro and in vivo studies on Ipamorelin.

Table 1: In Vitro Potency and Efficacy of Ipamorelin in Primary Rat Pituitary Cells

Compound	EC50 (nmol/l)	Emax (% of GHRP-6)
Ipamorelin	1.3 ± 0.4	85 ± 5%
GHRP-6	2.2 ± 0.3	100%

Data from Raun et al. (1998)[1]

Table 2: In Vivo Potency and Efficacy of Ipamorelin on GH Release

Species	ED50 (nmol/kg)	Emax (ng GH/ml plasma)
Anesthetized Rats	80 ± 42	1545 ± 250
Conscious Swine	2.3 ± 0.03	65 ± 0.2

Data from Raun et al. (1998)[1]

Table 3: Comparative In Vivo Efficacy of GH Secretagogues in Conscious Swine

Compound	ED50 (nmol/kg)	Emax (ng GH/ml plasma)
Ipamorelin	2.3 ± 0.03	65 ± 0.2
GHRP-6	3.9 ± 1.4	74 ± 7
GHRP-2	0.6	56 ± 6

Data from Raun et al. (1998)[1]

Table 4: Pharmacokinetic Parameters of Ipamorelin in Healthy Human Volunteers

Parameter	Value
Terminal Half-life	~2 hours
Clearance	0.078 L/h/kg
Volume of Distribution at Steady-State	0.22 L/kg
Peak GH Concentration Time	~0.67 hours

Data from Gobburu et al. (1999)

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of Ipamorelin.

In Vitro GH Release Assay from Primary Rat Pituitary Cells

This protocol describes the isolation and culture of primary rat pituitary cells and the subsequent measurement of GH release following Ipamorelin stimulation.

Materials:

• Sprague-Dawley rats

• Hanks' Balanced Salt Solution (HBSS)

• Collagenase, Hyaluronidase, DNase I

• Fetal Calf Serum (FCS)

• Dulbecco's Modified Eagle's Medium (DMEM)

• Ipamorelin stock solution

• Rat GH ELISA or RIA kit

Procedure:

• Pituitary Gland Dissection and Cell Dispersion:

  • Euthanize rats according to institutional guidelines.

  • Aseptically dissect the anterior pituitary glands.

  • Mince the tissue and incubate in HBSS containing collagenase, hyaluronidase, and DNase I at 37°C with gentle agitation.

  • Disperse the digested tissue into a single-cell suspension by gentle trituration.

  • Filter the cell suspension through a nylon mesh to remove undigested tissue.

• Cell Culture:

  • Centrifuge the cell suspension and resuspend the pellet in DMEM supplemented with 10% FCS.

  • Plate the cells in 24-well plates at a desired density.

  • Culture the cells for 48-72 hours at 37°C in a humidified 5% CO2 incubator.

• GH Release Assay:

  • Wash the cells with serum-free DMEM.

  • Add fresh serum-free DMEM containing various concentrations of Ipamorelin (e.g., 0.1 nM to 1 µM) or vehicle control.

  • Incubate for a defined period (e.g., 4 hours) at 37°C.

  • Collect the culture supernatant.

• GH Quantification:

  • Measure the concentration of GH in the collected supernatants using a validated rat GH ELISA or RIA kit, following the manufacturer's instructions.

Caption: Workflow for in vitro GH release assay.

In Vivo GH Measurement in Anesthetized Rats

This protocol outlines the procedure for measuring the in vivo GH response to Ipamorelin in anesthetized rats.

Materials:

• Male Sprague-Dawley rats

• Pentobarbital (anesthetic)

• Ipamorelin solution for injection

• Heparinized saline

• Blood collection tubes

• Rat GH ELISA or RIA kit

Procedure:

• Animal Preparation:

  • Anesthetize rats with an intraperitoneal injection of pentobarbital.

  • Insert a catheter into the jugular vein for blood sampling.

• Ipamorelin Administration:

  • Administer a bolus intravenous injection of Ipamorelin at various doses (e.g., 10 to 300 nmol/kg) or vehicle control.

• Blood Sampling:

  • Collect blood samples from the jugular vein catheter at multiple time points (e.g., -5, 0, 5, 10, 15, 30, 45, and 60 minutes post-injection).

  • Collect blood into tubes containing an anticoagulant and keep on ice.

• Plasma Preparation and GH Quantification:

  • Centrifuge the blood samples to separate the plasma.

  • Store plasma samples at -20°C or lower until analysis.

  • Measure plasma GH concentrations using a validated rat GH ELISA or RIA kit.

Measurement of ACTH and Cortisol Levels

To assess the selectivity of Ipamorelin, plasma levels of ACTH and cortisol are measured following its administration.

Materials:

• Blood collection tubes with EDTA for ACTH and serum separator tubes for cortisol

• Centrifuge

• Validated ELISA or LC-MS/MS method for ACTH and cortisol quantification

Procedure:

• Sample Collection and Processing:

  • Collect blood samples at baseline and various time points after Ipamorelin administration.

  • For ACTH, collect blood in pre-chilled EDTA tubes, place on ice immediately, and centrifuge at 4°C to separate the plasma.

  • For cortisol, allow blood to clot, then centrifuge to separate the serum.

  • Store plasma and serum samples frozen until analysis.

• Hormone Quantification:

  • Quantify ACTH and cortisol concentrations using a validated and sensitive method such as ELISA or LC-MS/MS.

Visualization of Signaling and Experimental Workflows

Signaling Pathway of Ipamorelin

Caption: Logical flow of Ipamorelin's intracellular signaling.

In Vivo Experimental Workflow

Caption: Workflow for in vivo GH response studies.

Conclusion

Ipamorelin is a potent and selective growth hormone secretagogue that stimulates GH release through the activation of the GHSR-1a receptor and the subsequent Gq/11-PLC-IP3-Ca2+ signaling pathway. Its high specificity for GH release, without significantly affecting other pituitary hormones or cortisol, makes it a valuable tool for research into the regulation of growth hormone secretion. The experimental protocols and data presented in this guide provide a comprehensive resource for scientists and drug development professionals working with this promising compound. Further research is warranted to fully elucidate its therapeutic potential in various clinical settings.

References

• 1. Ipamorelin, the first selective growth hormone secretagogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ipamorelin, a new growth-hormone-releasing peptide, induces longitudinal bone growth in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. elementsarms.com [elementsarms.com]
• 4. A new series of highly potent growth hormone-releasing peptides derived from ipamorelin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CJC-1295 Ipamorelin: Research, Safety, and Results | BodySpec [bodyspec.com]
• 6. scispace.com [scispace.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. benchchem.com [benchchem.com]

Preclinical Profile of Ipamorelin: A Technical Guide to its Role in Bone Formation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ipamorelin, a selective growth hormone secretagogue (GHS), has emerged as a molecule of interest in the field of bone health. As a pentapeptide that mimics ghrelin, it stimulates the pituitary gland to release growth hormone (GH), subsequently increasing levels of Insulin-like Growth Factor-1 (IGF-1).[1] This mode of action places Ipamorelin at the center of the GH/IGF-1 axis, a critical pathway for skeletal development and maintenance.[2] Preclinical studies have provided evidence for Ipamorelin's potential as a therapeutic agent for enhancing bone formation and mitigating bone loss. This technical guide synthesizes the key findings from these preclinical investigations, offering a detailed overview of the quantitative data, experimental methodologies, and underlying signaling pathways.

Ipamorelin's Anabolic Effects on Bone: Quantitative Preclinical Data

Preclinical research, primarily conducted in rodent models, has demonstrated Ipamorelin's positive impact on various bone parameters. The following tables summarize the key quantitative findings from these studies.

Table 1: Effect of Ipamorelin on Longitudinal Bone Growth in Adult Female Rats

Treatment Group (n=adult female rats)	Dose (µ g/day )	Duration	Longitudinal Growth Rate (µm/day)	P-value
Vehicle	0	15 days	42	<0.0001
Ipamorelin	18	15 days	44	<0.0001
Ipamorelin	90	15 days	50	<0.0001
Ipamorelin	450	15 days	52	<0.0001

Data sourced from Brixen K, et al. Growth Horm IGF Res. 1999. This study highlights a dose-dependent increase in the longitudinal bone growth rate in adult female rats treated with Ipamorelin.[3]

Table 2: Effect of Ipamorelin on Bone Mineral Content (BMC) and Density (BMD) in Adult Female Rats

Treatment Group (n=7-8)	Dose (mg/kg/day)	Duration	Tibial BMC	Vertebral BMC	Tibial Area BMD
Vehicle	0	12 weeks	Increased	Increased	Increased
Ipamorelin	0.5	12 weeks	Increased	Increased	Increased
GH	3.5	12 weeks	Increased	Increased	Increased
GHRP-6	0.5	12 weeks	Increased	Increased	Increased

Data sourced from Svensson J, et al. J Endocrinol. 2000. This study demonstrated that long-term Ipamorelin treatment in adult female rats led to significant increases in tibial and vertebral bone mineral content, as well as tibial areal bone mineral density, comparable to the effects of growth hormone (GH) and GHRP-6.[4][5] The increase in BMC was attributed to a larger bone size, as volumetric BMD remained unchanged.[4][5]

Table 3: Ipamorelin's Counteraction of Glucocorticoid-Induced Bone Loss in Adult Female Rats

Treatment Group (n=8-month-old female rats)	Ipamorelin Dose	Glucocorticoid (GC)	Duration	Periosteal Bone Formation Rate
GC Alone	-	Yes	3 months	-
GC + Ipamorelin	100 µg/kg (3x daily)	Yes	3 months	Four-fold increase vs. GC alone

Data sourced from Andersen NB, et al. Growth Horm IGF Res. 2001. This study revealed that Ipamorelin administration significantly counteracted the negative effects of glucocorticoids on bone, evidenced by a four-fold increase in the periosteal bone formation rate compared to glucocorticoid treatment alone.[6][7]

Experimental Protocols in Preclinical Bone Research

The following sections detail the methodologies employed in the key preclinical studies that form the basis of our understanding of Ipamorelin's effects on bone.

Study 1: Longitudinal Bone Growth Assessment

• Animal Model: Adult female Sprague-Dawley rats.[3]

• Treatment: Ipamorelin (0, 18, 90, and 450 µ g/day ) was administered via subcutaneous injections three times daily for 15 days.[3]

• Methodology:

  • Dynamic Histomorphometry: Intravital tetracycline (B611298) labeling was performed on days 0, 6, and 13 to mark areas of new bone formation.[3]

  • Analysis: The longitudinal bone growth rate (LGR) was determined by measuring the distance between the fluorescent tetracycline bands in the proximal tibia metaphysis using microscopy.[3]

Study 2: Bone Mineral Content and Density Analysis

• Animal Model: Thirteen-week-old female Sprague-Dawley rats.[4][5]

• Treatment: Ipamorelin (0.5 mg/kg/day), GH (3.5 mg/kg/day), GHRP-6 (0.5 mg/kg/day), or vehicle was continuously administered via subcutaneous osmotic minipumps for 12 weeks.[4][5]

• Methodology:

  • In Vivo Analysis (DXA): Dual-energy X-ray absorptiometry (DXA) measurements were taken every four weeks to assess total body, tibial, and vertebral bone mineral content (BMC) and areal bone mineral density (aBMD).[4][5]

  • In Vitro Analysis (pQCT): After the treatment period, femurs were excised and analyzed using peripheral quantitative computed tomography (pQCT) to determine cortical BMC and cross-sectional bone area.[4][5]

  • Physical Measurements: The volume of excised femurs and L6 vertebrae was measured using Archimedes' principle, and ash weight was determined to assess mineral concentration.[4][5]

Study 3: Glucocorticoid-Induced Bone Loss Model

• Animal Model: Eight-month-old female rats.[6][7]

• Treatment: Rats were injected subcutaneously for 3 months with either a glucocorticoid (methylprednisolone; 9 mg/kg/day), Ipamorelin (100 µg/kg three times daily), or a combination of both.[6][7]

• Methodology:

  • Histomorphometry: Following the treatment period, bone samples were collected and prepared for histomorphometric analysis to determine the periosteal bone formation rate.[6][7]

Signaling Pathways and Experimental Workflows

The biological effects of Ipamorelin on bone are primarily mediated through the stimulation of the GH/IGF-1 axis. However, evidence also suggests potential direct effects on bone cells.

Ipamorelin Signaling Pathway

Ipamorelin acts as an agonist for the ghrelin receptor (GHS-R1a).[8] In its primary, well-established pathway, Ipamorelin binds to GHS-R1a on pituitary somatotrophs, leading to the release of Growth Hormone (GH). GH then stimulates the liver and other tissues to produce Insulin-like Growth Factor-1 (IGF-1). Both GH and IGF-1 are crucial for bone metabolism, promoting the proliferation and differentiation of osteoblasts, the cells responsible for bone formation.[9] Some studies suggest that ghrelin receptors (GHS-R1a) are also present on mature osteoblasts, indicating a potential for direct action of Ipamorelin on these cells.[3][10] Activation of these receptors may involve a G-protein coupled pathway that modulates intracellular cyclic AMP (cAMP) levels, influencing osteoblast differentiation and mineralization.[3][10]

Caption: Ipamorelin's primary and potential direct signaling pathways for bone formation.

Experimental Workflow for Preclinical Ipamorelin Bone Studies

The general workflow for preclinical studies investigating the effects of Ipamorelin on bone typically involves several key stages, from animal model selection and treatment administration to the final analysis of bone parameters.

Caption: A generalized experimental workflow for in vivo preclinical studies of Ipamorelin.

Conclusion

Preclinical evidence strongly supports the role of Ipamorelin as a potent stimulator of bone formation. Its ability to enhance longitudinal bone growth, increase bone mineral content, and counteract glucocorticoid-induced bone loss in animal models underscores its therapeutic potential. The primary mechanism of action is through the stimulation of the GH/IGF-1 axis, although a direct effect on osteoblasts via ghrelin receptors cannot be ruled out and warrants further investigation. The detailed experimental protocols and quantitative data presented in this guide provide a solid foundation for researchers and drug development professionals to further explore the clinical utility of Ipamorelin in the management of bone-related disorders. Future studies should aim to further elucidate the direct molecular mechanisms of Ipamorelin on bone cells and translate these promising preclinical findings into human clinical trials.

References

• 1. vitalityhrt.com [vitalityhrt.com]
• 2. Ghrelin uses the GHS-R1a/Gi/cAMP pathway and induces differentiation only in mature osteoblasts. This ghrelin pathway is impaired in AIS patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ghrelin uses the GHS-R1a/Gi/cAMP pathway and induces differentiation only in mature osteoblasts. This ghrelin pathway is impaired in AIS patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Impact of Ipamorelin on Bone Health: A Comprehensive Review - Pro Peptide Source [propeptidesource.com]
• 5. joe.bioscientifica.com [joe.bioscientifica.com]
• 6. Ghrelin and unacylated ghrelin stimulate human osteoblast growth via mitogen-activated protein kinase (MAPK)/phosphoinositide 3-kinase (PI3K) pathways in the absence of GHS-R1a - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. peptidesciences.com [peptidesciences.com]
• 9. elementsarms.com [elementsarms.com]
• 10. researchgate.net [researchgate.net]

An In-Depth Technical Guide to Ipamorelin's Effects on Cellular Repair Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ipamorelin, a synthetic pentapeptide, is a selective agonist of the ghrelin/growth hormone secretagogue receptor (GHSR-1a).[1] Its primary pharmacological action is to stimulate the pulsatile release of growth hormone (GH) from the pituitary gland, which in turn elevates systemic levels of Insulin-like Growth Factor 1 (IGF-1).[2][3] This targeted mechanism of action, with minimal effects on other hormones like cortisol and prolactin, makes Ipamorelin a subject of significant interest for its potential therapeutic applications in cellular repair, tissue regeneration, and anti-aging.[3] This technical guide provides a comprehensive overview of the molecular mechanisms underlying Ipamorelin's effects on cellular repair, supported by quantitative data, detailed experimental protocols, and visualizations of key signaling pathways.

Mechanism of Action: From Receptor to Cellular Response

Ipamorelin initiates its effects by binding to the GHSR-1a, a G-protein coupled receptor predominantly expressed on somatotrophs in the anterior pituitary gland.[3] This binding event triggers a downstream signaling cascade that ultimately leads to the synthesis and release of GH.

Primary Signaling Pathway

The activation of GHSR-1a by Ipamorelin stimulates phospholipase C (PLC), leading to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 mobilizes intracellular calcium stores, while DAG activates protein kinase C (PKC). This cascade of events results in the exocytosis of GH-containing granules from the somatotrophs. The released GH then travels through the bloodstream to various tissues, with the liver being a primary target. In the liver, GH stimulates the production and secretion of IGF-1, a key mediator of many of GH's anabolic and reparative effects.[4]

Caption: Ipamorelin's primary signaling cascade for GH release.

Downstream Mediators of Cellular Repair

The elevated levels of GH and IGF-1 are central to Ipamorelin's effects on cellular repair. These hormones activate intracellular signaling pathways in target tissues, such as muscle, bone, and skin, to promote processes essential for maintenance and regeneration.

• mTOR Pathway: A crucial pathway activated by GH and IGF-1 is the mammalian target of rapamycin (B549165) (mTOR) pathway.[5][6][7] Activation of mTORC1 stimulates protein synthesis by phosphorylating key targets like S6 kinase (S6K) and 4E-binding protein 1 (4E-BP1).[5][6][7] This enhanced protein synthesis is fundamental for muscle hypertrophy and the production of extracellular matrix proteins like collagen.

• JAK/STAT Pathway: The Janus kinase (JAK)/signal transducer and activator of transcription (STAT) pathway is another important signaling route for GH. While its role in chondrocyte proliferation and cartilage remodeling is established, its direct link to Ipamorelin-mediated repair requires further investigation.[1][8][9]

Caption: Key downstream pathways activated by GH and IGF-1.

Quantitative Data on Ipamorelin's Effects

The following tables summarize quantitative data from preclinical and clinical studies on Ipamorelin.

Table 1: In Vitro and In Vivo Potency of Ipamorelin on GH Release

Species	Model	Parameter	Ipamorelin	GHRP-6
Rat	Primary Pituitary Cells	EC50 (nmol/l)	1.3 ± 0.4	2.2 ± 0.3
Rat	Primary Pituitary Cells	Emax (%)	85 ± 5	100
Rat	Anesthetized	ED50 (nmol/kg)	80 ± 42	115 ± 36
Rat	Anesthetized	Emax (ng GH/ml)	1545 ± 250	1167 ± 120
Swine	Conscious	ED50 (nmol/kg)	2.3 ± 0.03	3.9 ± 1.4
Swine	Conscious	Emax (ng GH/ml plasma)	65 ± 0.2	74 ± 7

Data extracted from Raun et al. (1998).[3]

Table 2: Pharmacokinetics and Pharmacodynamics of Ipamorelin in Humans

Parameter	Value
Terminal Half-life	~2 hours
Clearance	0.078 L/h/kg
Volume of Distribution (steady-state)	0.22 L/kg
SC50 for half-maximal GH stimulation	214 nmol/L
Maximal GH production rate	694 mIU/L/h

Data from a dose-escalation study in healthy male volunteers.[10]

Table 3: Effect of Ipamorelin on Longitudinal Bone Growth Rate in Rats

Ipamorelin Dose (µ g/day )	Longitudinal Growth Rate (µm/day)
0 (Vehicle)	42
18	44
90	50
450	52

Data from Johansen et al. (1999) (P<0.0001 for dose-dependent increase).[11]

Ipamorelin and Specific Cellular Repair Mechanisms

Muscle Repair and Regeneration

Ipamorelin is hypothesized to promote muscle repair primarily through the activation of satellite cells, the resident stem cells of skeletal muscle.

• Satellite Cell Activation: The GH/IGF-1 axis is known to stimulate the proliferation and differentiation of satellite cells. Key markers for activated and proliferating satellite cells include Pax7 and Ki67.[12][13][14][15][16] While direct studies on Ipamorelin's effect on these markers are limited, its ability to increase GH and IGF-1 strongly suggests a positive regulatory role.

Extracellular Matrix Remodeling and Collagen Synthesis

The synthesis and deposition of collagen are critical for the repair of various tissues, including skin, tendons, and bone.

• Fibroblast Activity: GH and IGF-1 can stimulate fibroblast proliferation and collagen production.[17] This effect is likely mediated through the mTOR pathway, which drives the synthesis of collagen proteins.

DNA Damage Response

Emerging evidence suggests a role for the GH/IGF-1 axis in the cellular response to DNA damage.

• Modulation of DNA Repair Pathways: IGF-1 signaling has been shown to promote DNA repair through both non-homologous end-joining (NHEJ) and homologous recombination (HR) by increasing the expression and phosphorylation of key repair proteins like ATM, γH2AX, and p53BP-1.[18][19][20][21] The potential for Ipamorelin to influence these pathways via IGF-1 induction is a promising area for future research. A common marker for DNA double-strand breaks is the formation of γH2AX foci.[22][23][24][25][26]

Regulation of Apoptosis and Cell Viability

The balance between cell survival and apoptosis is crucial for tissue homeostasis and repair.

• Anti-apoptotic Effects of GH: Growth hormone has been shown to exert anti-apoptotic effects in various cell types, potentially through the activation of NF-κB and PI3K/Akt signaling pathways.[10][27][28][29] This suggests that Ipamorelin may contribute to cellular repair by promoting the survival of cells in damaged tissues.

Experimental Protocols

This section provides detailed methodologies for key experiments to investigate the cellular repair mechanisms of Ipamorelin.

Quantification of Satellite Cell Activation

Caption: Experimental workflow for assessing satellite cell activation.

Protocol:

• Myofiber Isolation: Isolate single myofibers from the extensor digitorum longus (EDL) muscle of rodents treated with Ipamorelin or a vehicle control.

• Cell Culture: Culture the isolated myofibers in a suitable medium.

• Immunofluorescence Staining:

  • Fix the myofibers with 4% paraformaldehyde.

  • Permeabilize with 0.2% Triton X-100.

  • Block with a suitable blocking buffer (e.g., 5% goat serum).

  • Incubate with primary antibodies against Pax7 (satellite cell marker) and Ki67 (proliferation marker).

  • Incubate with fluorescently labeled secondary antibodies.

  • Counterstain nuclei with DAPI.

• Microscopy and Quantification:

  • Image the stained myofibers using a fluorescence microscope.

  • Quantify the number of Pax7-positive and Ki67-positive nuclei per myofiber to determine the percentage of activated satellite cells.[12][16]

Assessment of Collagen Deposition

Protocol (Sirius Red Staining):

• Tissue Preparation: Obtain tissue sections (e.g., skin, tendon) from animals treated with Ipamorelin or vehicle.

• Staining:

  • Deparaffinize and rehydrate the tissue sections.

  • Stain with Picro-Sirius Red solution.

  • Wash with acidified water.

  • Dehydrate and mount.

• Microscopy and Quantification:

  • Image the stained sections under polarized light. Collagen fibers will appear bright against a dark background.

  • Quantify the area of collagen staining using image analysis software.

Measurement of DNA Damage (γH2AX Foci Formation)

Caption: Experimental workflow for γH2AX foci formation assay.

Protocol:

• Cell Culture and Treatment: Culture a relevant cell line (e.g., fibroblasts, myoblasts) and treat with Ipamorelin, with or without a known DNA damaging agent.

• Immunofluorescence Staining:

  • Fix cells with 4% paraformaldehyde.

  • Permeabilize with 0.2% Triton X-100.

  • Block with a suitable blocking buffer.

  • Incubate with a primary antibody against phosphorylated H2AX (γH2AX).

  • Incubate with a fluorescently labeled secondary antibody.

  • Counterstain nuclei with DAPI.

• Microscopy and Quantification:

  • Image the cells using a fluorescence microscope.

  • Quantify the number of distinct γH2AX foci per nucleus. An increase in foci indicates an increase in DNA double-strand breaks.[22][23][25]

Conclusion

Ipamorelin's selective stimulation of the GH/IGF-1 axis presents a compelling mechanism for promoting cellular repair and regeneration. The downstream activation of pathways like mTOR directly contributes to the synthesis of proteins essential for tissue maintenance and repair. While much of the evidence for Ipamorelin's effects on specific cellular repair processes is inferred from the known actions of GH and IGF-1, the available quantitative data on its potent and selective GH-releasing activity provides a strong rationale for its therapeutic potential. Further research employing the detailed experimental protocols outlined in this guide is warranted to fully elucidate the direct impact of Ipamorelin on satellite cell activation, collagen synthesis, DNA damage response, and cell survival in various tissues. Such studies will be crucial for the continued development of Ipamorelin as a novel agent in regenerative medicine.

References

• 1. The JAK/STAT pathway but not the Erk1/2 pathway mediates IL-6/sIL-6R downregulation of type II collagen, aggrecan core and link protein transcription in articular chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. thepeptidereport.com [thepeptidereport.com]
• 3. Ipamorelin, the first selective growth hormone secretagogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. peptides.gg [peptides.gg]
• 5. The rapid activation of protein synthesis by growth hormone requires signaling through mTOR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journals.physiology.org [journals.physiology.org]
• 7. journals.physiology.org [journals.physiology.org]
• 8. The potential roles of JAK/STAT signaling in the progression of osteoarthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. JAK/STAT but not ERK1/ERK2 pathway mediates interleukin (IL)-6/soluble IL-6R down-regulation of Type II collagen, aggrecan core, and link protein transcription in articular chondrocytes. Association with a down-regulation of SOX9 expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Growth hormone-related effects on apoptosis, mitosis, and expression of connexin 43 in bovine in vitro maturation cumulus-oocyte complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ipamorelin, a new growth-hormone-releasing peptide, induces longitudinal bone growth in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Activation of satellite cells and the regeneration of human skeletal muscle are expedited by ingestion of nonsteroidal anti-inflammatory medication - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Constitutive Notch Activation Upregulates Pax7 and Promotes the Self-Renewal of Skeletal Muscle Satellite Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Pax7 is critical for the normal function of satellite cells in adult skeletal muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Muscle satellite cells and impaired late stage regeneration in different murine models for muscular dystrophies - PMC [pmc.ncbi.nlm.nih.gov]
• 17. jaycampbell.com [jaycampbell.com]
• 18. Frontiers | Dual Characters of GH-IGF1 Signaling Pathways in Radiotherapy and Post-radiotherapy Repair of Cancers [frontiersin.org]
• 19. researchgate.net [researchgate.net]
• 20. Frontiers | Insulin-like Growth Factor 1 Signaling Axis Meets p53 Genome Protection Pathways [frontiersin.org]
• 21. Insulin-like growth factor-I (IGF-I) receptor activation rescues UV-damaged cells through a p38 signaling pathway. Potential role of the IGF-I receptor in DNA repair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. γ-H2AX foci formation as a pharmacodynamic marker of DNA damage produced by DNA cross-linking agents: results from two Phase I clinical trials of SJG-136 (SG2000) - PMC [pmc.ncbi.nlm.nih.gov]
• 23. The complexity of phosphorylated H2AX foci formation and DNA repair assembly at DNA double-strand breaks - PMC [pmc.ncbi.nlm.nih.gov]
• 24. γH2AX Foci Form Preferentially in Euchromatin after Ionising-Radiation | PLOS One [journals.plos.org]
• 25. DNA damage evaluated by γH2AX foci formation by a selective group of chemical/physical stressors - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Formation of γH2AX and pATM Foci in Human Mesenchymal Stem Cells Exposed to Low Dose-Rate Gamma-Radiation [mdpi.com]
• 27. Growth hormone exerts antiapoptotic and proliferative effects through two different pathways involving nuclear factor-kappaB and phosphatidylinositol 3-kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. Growth hormone inhibits apoptosis and up-regulates reactive oxygen intermediates production by human polymorphonuclear neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. researchgate.net [researchgate.net]

An In-depth Technical Guide on Ipamorelin's Impact on Metabolic Pathways and Lipolysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ipamorelin, a selective growth hormone secretagogue (GHS), has garnered significant interest for its potential therapeutic applications in metabolic regulation. This technical guide provides a comprehensive overview of the molecular mechanisms underlying Ipamorelin's effects on metabolic pathways and lipolysis. We delve into the intricate signaling cascades initiated by Ipamorelin's binding to the growth hormone secretagogue receptor (GHSR), leading to the downstream modulation of glucose and lipid metabolism. This document summarizes available quantitative data from preclinical and clinical studies, presents detailed experimental protocols for in vitro and in vivo investigations, and visualizes the key signaling pathways and experimental workflows using Graphviz diagrams. This guide is intended to serve as a valuable resource for researchers, scientists, and drug development professionals engaged in the study of GHSs and their metabolic implications.

Introduction

Ipamorelin is a synthetic pentapeptide that mimics the action of ghrelin by selectively binding to and activating the growth hormone secretagogue receptor (GHSR).[1][2] This activation stimulates the pulsatile release of growth hormone (GH) from the pituitary gland.[3] Beyond its effects on growth, GH plays a crucial role in regulating various metabolic processes, including protein synthesis, glucose homeostasis, and lipid metabolism.[4] Ipamorelin's high selectivity for GH release, with minimal effects on other hormones like cortisol and prolactin, makes it an attractive candidate for therapeutic interventions aimed at improving body composition and metabolic health.[5] This guide will explore the detailed mechanisms by which Ipamorelin influences metabolic pathways, with a particular focus on its role in promoting lipolysis.

Mechanism of Action: The GHSR Signaling Cascade

Ipamorelin exerts its effects by acting as an agonist at the growth hormone secretagogue receptor (GHSR), a G protein-coupled receptor (GPCR).[6] The primary signaling pathway activated by Ipamorelin in pituitary somatotrophs involves the Gq/11 protein subunit.[7][8]

Upon binding of Ipamorelin to the GHSR, the following signaling cascade is initiated:

• Gαq/11 Activation: The receptor-ligand complex catalyzes the exchange of GDP for GTP on the Gαq/11 subunit, leading to its activation and dissociation from the βγ subunits.[7]

• Phospholipase C (PLC) Activation: The activated Gαq/11 subunit stimulates the membrane-bound enzyme phospholipase C (PLC).[8]

• Second Messenger Generation: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[7]

• Intracellular Calcium Mobilization: IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytosol.[7]

• Protein Kinase C (PKC) Activation: DAG, along with the increased intracellular Ca2+ concentrations, activates protein kinase C (PKC).[8]

• Growth Hormone Release: The culmination of these signaling events, particularly the rise in intracellular calcium, leads to the fusion of GH-containing vesicles with the plasma membrane and the subsequent secretion of GH into the bloodstream.

Ipamorelin-GHSR Signaling Cascade

Impact on Metabolic Pathways

The metabolic effects of Ipamorelin are primarily mediated by the downstream actions of elevated growth hormone levels. GH influences a wide array of metabolic processes, including glucose and lipid metabolism.

Glucose Metabolism

Growth hormone has a complex, dual role in glucose regulation. Acutely, it can have insulin-like effects, but chronically, it is known to induce a state of insulin (B600854) resistance. In a study involving diabetic rats, Ipamorelin was found to evoke significant increases in insulin secretion from pancreatic tissue fragments.[2][9][10] This effect was shown to be mediated through calcium channels and adrenergic receptor pathways.[9][10] However, there is a lack of comprehensive clinical data quantifying the precise effects of Ipamorelin on fasting glucose, insulin levels, and insulin sensitivity (e.g., HOMA-IR) in humans.

Lipid Metabolism and Lipolysis

Growth hormone is a potent lipolytic agent, promoting the breakdown of triglycerides stored in adipose tissue into free fatty acids (FFAs) and glycerol (B35011).[1] This process, known as lipolysis, is a key mechanism by which Ipamorelin can influence body composition. The increased circulating FFAs can then be utilized by other tissues for energy. Some studies suggest that Ipamorelin supplementation may lead to beneficial effects on metabolic health by increasing levels of HDL cholesterol and lowering levels of LDL cholesterol and triglycerides.[1]

The signaling pathway for GH-induced lipolysis in adipocytes involves the activation of hormone-sensitive lipase (B570770) (HSL).

GH-Mediated Lipolysis Pathway

Quantitative Data

The following tables summarize the available quantitative data on the effects of Ipamorelin. It is important to note that there is a scarcity of robust, large-scale human clinical trial data, with much of the available information coming from preclinical animal studies.

Table 1: Effects of Ipamorelin on Growth Hormone (GH) and Insulin-Like Growth Factor 1 (IGF-1)

Species	Dose	Administration	Outcome	Result	Reference
Human	4.21-140.45 nmol/kg	15-min IV infusion	Peak GH Concentration	Dose-dependent increase; Peak at 0.67 hours	[3]
Human	N/A (with CJC-1295)	Subcutaneous	GH Levels	Short "pulses" of GH	[11]
Human	N/A (with CJC-1295)	Subcutaneous	IGF-1 Levels	1.5-3x increase for 9-11 days	[11]

Table 2: Effects of Ipamorelin on Body Composition

Species	Dose	Duration	Outcome	Result	Reference
Rat	0, 18, 90, 450 µ g/day	15 days	Body Weight Gain	Pronounced and dose-dependent increase	[12]
Mouse (GH-intact)	N/A	N/A	Total Body Fat % (DEXA)	Increased compared to saline-treated controls	[13]

Table 3: Effects of Ipamorelin on Metabolic Parameters (Limited Data)

Species	Model	Ipamorelin Concentration	Outcome	Result	Reference
Rat	Pancreatic tissue fragments	10⁻¹² - 10⁻⁶ M	Insulin Secretion	Significant increase (p<0.04)	[9][10]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature to study the effects of Ipamorelin.

In Vitro Lipolysis Assay in Adipocytes

This protocol is adapted from methodologies used to assess lipolysis in cultured adipocytes and can be applied to study the direct effects of Ipamorelin or GH on fat cells.[14][15][16][17][18]

Objective: To quantify the release of glycerol and free fatty acids from differentiated adipocytes following treatment with Ipamorelin or Growth Hormone.

Materials:

• 3T3-L1 preadipocytes or primary human preadipocytes

• Differentiation medium (e.g., DMEM with FBS, insulin, dexamethasone, IBMX)

• Assay buffer (e.g., Krebs-Ringer bicarbonate buffer with BSA)

• Ipamorelin and/or recombinant Growth Hormone

• Isoproterenol (positive control for lipolysis)

• Glycerol and Free Fatty Acid quantification kits (colorimetric or fluorometric)

• 96-well plates

Procedure:

• Cell Culture and Differentiation: a. Seed preadipocytes in 96-well plates and culture to confluence. b. Induce differentiation by replacing the growth medium with differentiation medium. c. Maintain the cells in differentiation medium for 8-12 days until mature adipocytes with visible lipid droplets are formed.[18]

• Lipolysis Assay: a. Wash the differentiated adipocytes twice with phosphate-buffered saline (PBS). b. Add assay buffer to each well and pre-incubate for 30 minutes at 37°C. c. Add serial dilutions of Ipamorelin or GH to the respective wells. Include a vehicle control and a positive control (e.g., 1 µM isoproterenol). d. Incubate the plate at 37°C for 2-3 hours.[18] e. After incubation, carefully collect the supernatant (assay medium) from each well.

• Quantification: a. Measure the concentration of glycerol and/or free fatty acids in the collected supernatant using commercially available assay kits, following the manufacturer's instructions. b. Normalize the results to the protein content of the cells in each well.

In Vitro Lipolysis Assay Workflow

In Vivo Rodent Study of Metabolic Effects

This protocol provides a framework for assessing the metabolic impact of Ipamorelin in a rodent model, integrating drug administration with metabolic monitoring and tolerance tests.

Objective: To evaluate the effects of chronic Ipamorelin administration on body composition, glucose tolerance, and insulin sensitivity in rats or mice.

Materials:

• Male Wistar or Sprague-Dawley rats (or a suitable mouse strain)

• Ipamorelin

• Vehicle (e.g., sterile saline)

• Metabolic cages for monitoring food and water intake, and energy expenditure

• Glucometer and glucose test strips

• Insulin assay kit (e.g., ELISA)

• DEXA scanner for body composition analysis

Procedure:

• Acclimatization and Baseline Measurements: a. Acclimatize animals to individual housing and handling for at least one week. b. Record baseline body weight, food and water intake. c. Perform a baseline DEXA scan to determine initial body composition (lean mass, fat mass). d. Conduct baseline oral glucose tolerance tests (OGTT) and insulin tolerance tests (ITT).

• Ipamorelin Administration: a. Randomly assign animals to treatment groups (e.g., vehicle control, low-dose Ipamorelin, high-dose Ipamorelin). b. Administer Ipamorelin or vehicle via subcutaneous injection daily for a predetermined period (e.g., 4-8 weeks).

• Metabolic Monitoring: a. Throughout the study, monitor body weight, food, and water intake daily. b. At selected time points, place animals in metabolic cages for 24-48 hours to measure oxygen consumption (VO₂), carbon dioxide production (VCO₂), respiratory exchange ratio (RER), and energy expenditure.

• Metabolic Tests: a. At the end of the treatment period, repeat the OGTT and ITT to assess changes in glucose tolerance and insulin sensitivity. b. For the OGTT, after an overnight fast, administer a glucose bolus orally and measure blood glucose at 0, 15, 30, 60, 90, and 120 minutes. c. For the ITT, after a short fast, administer an insulin bolus intraperitoneally and measure blood glucose at 0, 15, 30, 45, and 60 minutes.

• Final Analysis: a. At the end of the study, perform a final DEXA scan to assess changes in body composition. b. Collect blood samples for analysis of fasting glucose, insulin, and lipid profiles. c. Calculate the homeostatic model assessment of insulin resistance (HOMA-IR) from fasting glucose and insulin levels.

In Vivo Rodent Metabolic Study Workflow

Conclusion

Ipamorelin presents a compelling profile as a selective growth hormone secretagogue with significant potential to modulate metabolic pathways. Its primary mechanism of action through the GHSR-Gq/11-PLC pathway leads to the pulsatile release of growth hormone, which in turn influences glucose and lipid metabolism. Preclinical data suggest a role for Ipamorelin in promoting lipolysis and potentially improving body composition. However, a notable gap exists in the literature regarding comprehensive quantitative data from human clinical trials on its direct effects on key metabolic markers such as fasting glucose, insulin, and lipid profiles. The experimental protocols provided in this guide offer a foundation for researchers to further investigate these effects in both in vitro and in vivo settings. Future well-controlled clinical studies are imperative to fully elucidate the therapeutic potential of Ipamorelin in the management of metabolic disorders and to establish its long-term safety and efficacy in human populations.

References

• 1. Ipamorelin: The Potential Answer to Improved Body Composition — Evolve Health Sciences [evolvehealthsciences.com]
• 2. [PDF] Mechanism of ipamorelin-evoked insulin release from the pancreas of normal and diabetic rats. | Semantic Scholar [semanticscholar.org]
• 3. Pharmacokinetic-pharmacodynamic modeling of ipamorelin, a growth hormone releasing peptide, in human volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Impact of Ipamorelin on Individualized Aging Care: A Comprehensive Review - Pro Peptide Source [propeptidesource.com]
• 5. droracle.ai [droracle.ai]
• 6. Growth hormone secretagogue receptor - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Mechanism of ipamorelin-evoked insulin release from the pancreas of normal and diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. CJC-1295 Ipamorelin: Research, Safety, and Results | BodySpec [bodyspec.com]
• 12. Ipamorelin, a new growth-hormone-releasing peptide, induces longitudinal bone growth in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Beyond the androgen receptor: the role of growth hormone secretagogues in the modern management of body composition in hypogonadal males - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Lipolysis Assay Kit. Colorimetric. Quantitative. (ab185433) | Abcam [abcam.com]
• 15. saibou.jp [saibou.jp]
• 16. zen-bio.com [zen-bio.com]
• 17. Lipolysis Assay Kit. Colorimetric. Quantitative. (ab185433) | Abcam [abcam.com]
• 18. benchchem.com [benchchem.com]

Ipamorelin: A Technical Guide to its Selective Growth Hormone Release without Cortisol Stimulation

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ipamorelin, a synthetic pentapeptide (Aib-His-D-2-Nal-D-Phe-Lys-NH2), is a potent and selective growth hormone (GH) secretagogue.[1][2][3] It functions as a ghrelin receptor agonist, stimulating the release of GH from the pituitary gland.[4][5][6] A key characteristic that distinguishes Ipamorelin from other growth hormone-releasing peptides (GHRPs), such as GHRP-6 and GHRP-2, is its high specificity for GH release without a concomitant increase in adrenocorticotropic hormone (ACTH) and cortisol levels.[1][2][7] This selectivity minimizes the potential for stress-related side effects, making Ipamorelin a compound of significant interest for therapeutic applications where targeted GH elevation is desired.[2][8] This technical guide provides an in-depth overview of Ipamorelin's mechanism of action, its selectivity profile supported by quantitative data, and detailed experimental protocols for its characterization.

Mechanism of Action: Selective Activation of the Ghrelin Receptor

Ipamorelin exerts its pharmacological effects by binding to and activating the growth hormone secretagogue receptor type 1a (GHS-R1a), the same receptor as the endogenous hormone ghrelin.[5][7] This receptor is primarily located on somatotroph cells within the anterior pituitary gland.[3][9] The binding of Ipamorelin to GHS-R1a initiates a downstream signaling cascade, leading to the synthesis and release of GH.[10]

The remarkable selectivity of Ipamorelin is attributed to its unique binding characteristics and the subsequent conformational changes it induces in the GHS-R1a receptor.[3] Unlike other GHRPs that may exhibit cross-reactivity with receptors involved in the regulation of other pituitary hormones, Ipamorelin's interaction is highly specific to the GH release pathway.[3]

Signaling Pathway

The activation of GHS-R1a by Ipamorelin is believed to primarily involve the Gαq protein subunit, leading to the activation of phospholipase C (PLC). PLC then catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium (Ca²⁺) from intracellular stores, a key step in the exocytosis of GH-containing vesicles.

Figure 1: Ipamorelin-induced GH release signaling pathway.

Quantitative Data on Potency, Efficacy, and Selectivity

The potency and efficacy of Ipamorelin in stimulating GH release have been quantified in both in vitro and in vivo models. Crucially, these studies highlight its selectivity by comparing its effects on GH with its negligible impact on cortisol.

Table 1: In Vitro Potency and Efficacy of Ipamorelin in Primary Rat Pituitary Cells

Compound	EC₅₀ (nmol/l)	Eₘₐₓ (% of GHRP-6)
Ipamorelin	1.3 ± 0.4	85 ± 5%
GHRP-6	2.2 ± 0.3	100%

Data sourced from Raun et al. (1998).[1]

Table 2: In Vivo Potency and Efficacy of Ipamorelin for GH Release

Species	Compound	ED₅₀ (nmol/kg)	Eₘₐₓ (ng GH/ml)
Anesthetized Rat	Ipamorelin	80 ± 42	1545 ± 250
GHRP-6	115 ± 36	1167 ± 120
Conscious Swine	Ipamorelin	2.3 ± 0.03	65 ± 0.2
GHRP-6	3.9 ± 1.4	74 ± 7
GHRP-2	0.6	56 ± 6

Data sourced from Raun et al. (1998).[1]

Table 3: Comparative Effects of GH Secretagogues on Plasma Cortisol Levels in Swine

Compound	Dose	Change in Plasma Cortisol
Ipamorelin	>200-fold ED₅₀ for GH release	No significant increase
GHRP-6	Equipotent to GH-releasing dose	Significant increase
GHRP-2	Equipotent to GH-releasing dose	Significant increase
GHRH	N/A	No significant increase

Data sourced from Raun et al. (1998).[1]

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the characterization of Ipamorelin.

In Vitro GH Release Assay from Primary Rat Pituitary Cells

This protocol describes the isolation and culture of primary rat pituitary cells and the subsequent assay to measure GH release in response to Ipamorelin.

Figure 2: Workflow for in vitro GH release assay.

Protocol Steps:

• Cell Isolation and Culture:

  • Anterior pituitary glands are dissected from male Sprague-Dawley rats.

  • The tissue is minced and subjected to enzymatic digestion (e.g., with trypsin) to dissociate the cells.

  • The dispersed cells are washed and plated in multi-well plates coated with an appropriate substrate (e.g., poly-L-lysine).

  • Cells are cultured for a period (e.g., 3 days) to allow for recovery and adherence.

• GH Release Assay:

  • The culture medium is replaced with a serum-free medium, and the cells are incubated for a starvation period.

  • The cells are then incubated with various concentrations of Ipamorelin or other test compounds for a defined period (e.g., 4 hours) at 37°C.

  • Following incubation, the culture supernatant is collected.

• GH Quantification:

  • The concentration of GH in the supernatant is determined using a specific and sensitive immunoassay, such as a Radioimmunoassay (RIA) or an Enzyme-Linked Immunosorbent Assay (ELISA).

In Vivo Assessment of GH and Cortisol Release in Conscious Swine

This protocol outlines the procedure for evaluating the in vivo effects of Ipamorelin on plasma GH and cortisol levels in a large animal model.

Protocol Steps:

• Animal Preparation:

  • Domestic swine are acclimated to the research facility.

  • A jugular vein catheter is surgically implanted for repeated, stress-free blood sampling. A recovery period is allowed post-surgery.

• Drug Administration and Blood Sampling:

  • Ipamorelin, GHRP-6, GHRP-2, or a vehicle control is administered as an intravenous (IV) bolus injection.

  • Blood samples are collected via the catheter at baseline (pre-injection) and at multiple time points post-injection (e.g., -15, 0, 15, 30, 45, 60, 90, and 120 minutes).

• Hormone Analysis:

  • Blood samples are collected into tubes containing an anticoagulant (e.g., EDTA) and immediately placed on ice.

  • Plasma is separated by centrifugation and stored at -20°C or lower until analysis.

  • Plasma GH, ACTH, and cortisol concentrations are measured using specific immunoassays (e.g., RIA or immunochemiluminometric assay - ICMA).

GHSR-1a Competitive Binding Assay

This protocol is used to determine the binding affinity of Ipamorelin for the GHS-R1a receptor.

Figure 3: Workflow for GHSR-1a competitive binding assay.

Protocol Steps:

• Membrane Preparation:

  • Cell membranes are prepared from a cell line stably expressing the human GHS-R1a (e.g., HEK293 or CHO cells).

• Binding Reaction:

  • The cell membranes are incubated in a buffer solution containing a constant concentration of a radiolabeled GHS-R1a ligand (e.g., [¹²⁵I]-Ghrelin or [³⁵S]-MK-0677) and varying concentrations of unlabeled Ipamorelin.

  • Incubation is carried out for a sufficient time to reach binding equilibrium.

• Separation and Detection:

  • The reaction is terminated by rapid filtration through glass fiber filters to separate the membrane-bound radioligand from the free radioligand.

  • The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis:

  • The data are used to generate a competition curve, from which the half-maximal inhibitory concentration (IC₅₀) of Ipamorelin is determined.

  • The inhibition constant (Ki), representing the binding affinity of Ipamorelin for the GHS-R1a, is calculated from the IC₅₀ value using the Cheng-Prusoff equation.

Intracellular Calcium Mobilization Assay

This assay is used to confirm that Ipamorelin activates the GHS-R1a and initiates the downstream signaling cascade.

Protocol Steps:

• Cell Preparation and Dye Loading:

  • Cells expressing GHS-R1a (e.g., HEK293 cells) are plated in a multi-well plate.

  • The cells are loaded with a calcium-sensitive fluorescent dye, such as Fluo-4 AM, which can cross the cell membrane. Intracellular esterases cleave the AM ester, trapping the fluorescent dye inside the cell.

• Calcium Flux Measurement:

  • The cell plate is placed in a fluorescence plate reader.

  • A baseline fluorescence reading is taken.

  • Ipamorelin is added to the wells, and the fluorescence intensity is measured kinetically over time.

• Data Analysis:

  • An increase in fluorescence intensity upon the addition of Ipamorelin indicates an increase in intracellular calcium concentration, confirming receptor activation and the initiation of the signaling pathway.

Conclusion

Ipamorelin is a highly selective growth hormone secretagogue that potently stimulates the release of GH without significantly impacting cortisol levels.[1][2][7][11] This selectivity is a clear advantage over earlier generations of GHRPs and makes Ipamorelin an important tool for research into the physiological effects of GH and a promising candidate for clinical development in conditions where targeted GH augmentation is beneficial.[1][2] The experimental protocols detailed in this guide provide a framework for the comprehensive characterization of Ipamorelin and other novel GH secretagogues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Thieme E-Journals - Hormone and Metabolic Research / Abstract [thieme-connect.com]
• 5. Blood sampling: Pig | NC3Rs [nc3rs.org.uk]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. benchchem.com [benchchem.com]
• 8. A radioimmunoassay for growth hormone release-inhibiting hormone: method and quantitative tissue distribution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. HORMONE SECRETION BY CELLS DISSOCIATED FROM RAT ANTERIOR PITUITARIES - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fluo-4 Assay Kit (Calcium) (ab228555) | Abcam [abcam.com]
• 11. apexbt.com [apexbt.com]

An In-depth Technical Guide on the Molecular Structure and Chemical Properties of Ipamorelin Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ipamorelin is a synthetic pentapeptide classified as a growth hormone secretagogue (GHS).[1] It is a potent and selective agonist of the ghrelin/growth hormone secretagogue receptor (GHS-R1a).[2][3][4][5] Developed as a third-generation GHRP, Ipamorelin was designed to mimic the action of ghrelin, stimulating the pituitary gland to release growth hormone (GH) in a manner that closely resembles the body's natural, pulsatile secretion patterns.[6][7][8] Its high selectivity for growth hormone release, without significantly impacting other hormones like cortisol or prolactin, distinguishes it from earlier secretagogues and makes it a valuable tool in endocrinology and regenerative medicine research.[9][10] This document provides a comprehensive technical overview of the molecular structure, chemical properties, mechanism of action, and key experimental methodologies related to Ipamorelin acetate (B1210297).

Molecular Structure and Identification

Ipamorelin is a pentapeptide with the amino acid sequence Aib-His-D-2-Nal-D-Phe-Lys-NH2.[4][10][11] The structure incorporates unnatural amino acids, including aminoisobutyric acid (Aib) at the N-terminus and D-2-naphthylalanine (D-2-Nal), which contribute to its stability and pharmacological activity.[10] The C-terminus is amidated. It is typically supplied as an acetate salt to improve stability and solubility.

Table 1: Chemical Identification of Ipamorelin Acetate

Identifier	Value	Reference
IUPAC Name	(2S)-6-amino-2-[[(2R)-2-[[(2R)-2-[[(2S)-2-[(2-amino-2-methylpropanoyl)amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-3-naphthalen-2-ylpropanoyl]amino]-3-phenylpropanoyl]amino]hexanamide	[8]
Amino Acid Sequence	Aib-His-D-2-Nal-D-Phe-Lys-NH2	[4][10][11]
CAS Number	170851-70-4	[4][5][12]
Molecular Formula	C38H49N9O5 (Free Base)	[11][12][13]
Formula (Acetate Salt)	C38H49N9O5 • xC2H4O2	[1][5][14]
Synonyms	NNC 26-0161, Aib-His-D-2-Nal-D-Phe-Lys-NH2	[1][12][14]
PubChem CID	9831659	[8][15]

Chemical and Physical Properties

Ipamorelin acetate is typically supplied as a lyophilized white to off-white powder.[5][11] Its physicochemical properties are critical for its handling, formulation, and experimental application.

Table 2: Physicochemical Properties of Ipamorelin Acetate

Property	Value	Reference
Molecular Weight (Free Base)	711.86 g/mol	[5][8][12][13]
Purity (by HPLC)	≥98%	[5][14][16]
Appearance	White to off-white solid/powder	[5][11]
Solubility	PBS (pH 7.2): ~10 mg/mLEthanol: ~30 mg/mLDMSO: ~20 mg/mLDMF: ~20 mg/mL	[1][14]
Storage Temperature	-20°C	[5][14]
Stability	≥4 years when stored at -20°C as a solid. Aqueous solutions should be used within one day.	[1][14]
Pharmacokinetic Half-Life	Approximately 2 hours (in humans)	[2][17]

Mechanism of Action and Signaling Pathways

Ipamorelin exerts its biological effects by acting as a selective agonist at the growth hormone secretagogue receptor type 1a (GHS-R1a), the same receptor activated by the endogenous hormone ghrelin.[1][2][18] This receptor is a G-protein coupled receptor (GPCR) primarily located on somatotroph cells within the anterior pituitary gland, as well as in other tissues including the brain, heart, and liver.[2][8]

Upon binding, Ipamorelin induces a conformational change in the GHS-R1a receptor, leading to the activation of intracellular signaling cascades. The primary pathway involves the Gq/11 protein, which activates phospholipase C (PLC).[9][18] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[1] IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+).[1][18] The resulting increase in cytosolic Ca2+ concentration is the critical signal that promotes the fusion of growth hormone-containing vesicles with the cell membrane, leading to the exocytosis and release of GH.[9] There is also evidence suggesting that Ipamorelin can influence the protein kinase A (PKA) pathway.[9]

Figure 1: Ipamorelin-induced GH release signaling pathway.

Pharmacological Properties

Ipamorelin is characterized by its high potency and efficacy in stimulating GH release, coupled with remarkable selectivity. Unlike other GHRPs such as GHRP-2 and GHRP-6, Ipamorelin does not cause a significant release of ACTH, cortisol, prolactin, or other pituitary hormones, even at high doses.[10] This specificity makes it a cleaner pharmacological tool for studying the effects of isolated GH elevation.

Table 3: In Vitro and In Vivo Pharmacological Data for Ipamorelin

Parameter	Species/System	Value	Reference
EC50 (GH Release)	Primary Rat Pituitary Cells	1.3 ± 0.4 nM	[1][10]
Ki (Binding Affinity)	COS-7 Cells expressing GHS-R1a	63.4 nM	[1]
EC50 (IP3 Accumulation)	BHK Cells expressing GHS-R1a	46.9 nM	[1]
ED50 (Plasma GH Release)	Anesthetized Rats	80 ± 42 nmol/kg	[1][10]
ED50 (Plasma GH Release)	Conscious Swine	2.3 ± 0.03 nmol/kg	[1][10]
SC50 (GH Stimulation)	Healthy Human Volunteers	214 nmol/L	[17]

Analytical and Experimental Methodologies

Rigorous analytical methods are essential for the characterization, quantification, and functional assessment of Ipamorelin acetate in research and development settings.

Purity and Identity Determination

Objective: To confirm the identity and determine the purity of an Ipamorelin acetate sample.

Methodology:

• High-Performance Liquid Chromatography (HPLC):

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 30 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV absorbance at 220 nm.

  • Analysis: Purity is calculated based on the peak area percentage of the main Ipamorelin peak relative to the total peak area.[11][16]

• Mass Spectrometry (MS):

  • Technique: Electrospray Ionization Time-of-Flight (ESI-TOF) or Quadrupole-TOF (Q-TOF).[19]

  • Procedure: The sample, eluted from the HPLC, is introduced into the mass spectrometer.

  • Analysis: The resulting mass spectrum is analyzed to confirm the molecular weight of Ipamorelin (observed m/z should correspond to the calculated monoisotopic mass of the protonated molecule [M+H]+, which is approximately 712.4 Da).[16] High-resolution mass spectrometry (HRMS) can confirm the elemental composition with a mass error of less than 5 ppm.[19][20]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Technique: 1H NMR.

  • Solvent: Deuterated dimethyl sulfoxide (B87167) (DMSO-d6).[13]

  • Analysis: The resulting spectrum is compared against a reference standard to confirm the chemical structure. The proton signals should be consistent with the amino acid composition and peptide backbone.[13][16]

In Vitro GH Release Assay

Objective: To measure the potency and efficacy of Ipamorelin in stimulating GH release from primary pituitary cells.

Methodology:

• Cell Preparation: Anterior pituitary glands are harvested from rats and dissociated into single cells using enzymatic digestion (e.g., trypsin, collagenase).

• Cell Culture: The primary pituitary cells are plated in multi-well plates and cultured for 48-72 hours to allow for recovery and attachment.

• Stimulation: The culture medium is replaced with a serum-free medium containing various concentrations of Ipamorelin (e.g., ranging from 10⁻¹² M to 10⁻⁶ M). A negative control (vehicle) and a positive control (e.g., GHRP-6) are included.[10]

• Incubation: Cells are incubated for a defined period (e.g., 15-30 minutes) at 37°C.

• Sample Collection: The supernatant (culture medium) is collected from each well.

• Quantification: The concentration of GH in the supernatant is measured using a specific enzyme-linked immunosorbent assay (ELISA) or radioimmunoassay (RIA).

• Data Analysis: A dose-response curve is generated by plotting GH concentration against the logarithm of Ipamorelin concentration. The EC50 (the concentration that produces 50% of the maximal response) is calculated to determine potency.[10]

Figure 2: Workflow for Ipamorelin analysis from dried blood spots.

Structure-Activity Relationship

The efficacy of Ipamorelin is intrinsically linked to its unique molecular structure. The logical flow from its chemical composition to its physiological effect is a key aspect of its design. The N-terminal Aib residue protects the peptide from degradation by aminopeptidases. The D-amino acids (D-2-Nal and D-Phe) prevent cleavage by endopeptidases and contribute to the specific conformation required for high-affinity receptor binding. This optimized structure allows for selective and potent engagement with the GHS-R1a, initiating the signal transduction cascade that results in a controlled, pulsatile release of growth hormone.

Figure 3: Logical flow from Ipamorelin structure to function.

Conclusion

Ipamorelin acetate is a well-characterized synthetic peptide with a precise molecular structure that confers high potency, efficacy, and selectivity as a growth hormone secretagogue. Its mechanism of action via the GHS-R1a receptor and subsequent intracellular signaling pathways are well-documented. The analytical and experimental protocols outlined provide a robust framework for its study and application in a research context. This combination of a favorable pharmacological profile and well-defined properties makes Ipamorelin acetate a significant tool for professionals in drug development and biomedical research exploring the GH/IGF-1 axis.

References

• 1. caymanchem.com [caymanchem.com]
• 2. peptidesciences.com [peptidesciences.com]
• 3. Ipamorelin acetate | 1258196-85-8 | FI159334 | Biosynth [biosynth.com]
• 4. Ipamorelin - Wikipedia [en.wikipedia.org]
• 5. ≥98%, Growth hormone secretagogue, powder | Sigma-Aldrich [sigmaaldrich.com]
• 6. Ipamorelin, the first selective growth hormone secretagogue [pharmaprodia.com]
• 7. nbinno.com [nbinno.com]
• 8. Ipamorelin | C38H49N9O5 | CID 9831659 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Ipamorelin Peptide | Growth Hormone Support [paragonsportsmedicine.com]
• 10. Ipamorelin, the first selective growth hormone secretagogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. CAS 170851-70-4 | Ipamorelin [phytopurify.com]
• 12. Ipamorelin Acetate | CymitQuimica [cymitquimica.com]
• 13. invivochem.cn [invivochem.cn]
• 14. cdn.caymanchem.com [cdn.caymanchem.com]
• 15. peptidecrafters.com [peptidecrafters.com]
• 16. cdn.caymanchem.com [cdn.caymanchem.com]
• 17. Pharmacokinetic-pharmacodynamic modeling of ipamorelin, a growth hormone releasing peptide, in human volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. rawamino.com [rawamino.com]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Ipamorelin Acetate Reconstitution in a Laboratory Setting

For Researchers, Scientists, and Drug Development Professionals

Principle

Ipamorelin acetate (B1210297) is a synthetic pentapeptide that acts as a selective growth hormone secretagogue by mimicking ghrelin and binding to the ghrelin receptor. For laboratory use, it is typically supplied as a lyophilized powder that requires reconstitution into a liquid form before it can be used in various experimental assays. Proper reconstitution is critical to ensure the peptide's stability, solubility, and biological activity. This document provides a detailed protocol for the reconstitution of Ipamorelin acetate for both in vitro and in vivo laboratory applications.

Quantitative Data Summary

The following table summarizes the key quantitative data for the reconstitution and storage of Ipamorelin acetate.

Parameter	Value	Solvents/Conditions	Citations
Solubility	~30 mg/mL	Ethanol (B145695)	[1][2]
~20 mg/mL	DMSO, DMF	[1][2]
~10 mg/mL	PBS (pH 7.2)	[1][2]
Up to 2 mg/mL	Distilled Water	[3]
Storage (Lyophilized)	-20°C	Protect from light, hygroscopic	[1][3][4]
≥ 4 years	At -20°C	[1][2]
18 months	In refrigerator	[5]
Up to 1 year	At room temperature	[5]
Storage (Reconstituted)	≤ 1 day	Aqueous solution (PBS)	[1]
Within ~4 weeks	Refrigerated at 2-8°C (with bacteriostatic water)	[6]
Following reconstitution	Store at -20°C	[3]

Experimental Protocols

Materials and Equipment

• Ipamorelin acetate (lyophilized powder)

• Appropriate solvent/diluent (e.g., sterile distilled water, PBS, ethanol, DMSO, bacteriostatic water)

• Sterile syringes and needles

• Sterile vials for aliquoting

• Vortex mixer (optional)

• Pipettes and sterile pipette tips

• Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Safety Precautions

• Handle Ipamorelin acetate in a well-ventilated area.[7]

• Wear appropriate PPE to avoid contact with skin and eyes.[7]

• Review the Safety Data Sheet (SDS) before handling the compound.[1][7]

• Dispose of waste according to institutional and local regulations.[7]

Reconstitution Protocol for In Vitro Assays (Organic Solvent)

This protocol is suitable for preparing a concentrated stock solution of Ipamorelin acetate for use in cell-based assays or other in vitro experiments.

• Preparation: Allow the vial of lyophilized Ipamorelin acetate to equilibrate to room temperature before opening to prevent condensation.

• Solvent Addition: Using a sterile syringe, add the desired volume of an appropriate organic solvent (e.g., ethanol, DMSO) to the vial. The solubility of Ipamorelin acetate is approximately 30 mg/mL in ethanol and 20 mg/mL in DMSO and DMF.[1][2]

• Dissolution: Gently swirl or roll the vial to dissolve the powder.[6][8] Avoid vigorous shaking to prevent peptide degradation. If necessary, briefly vortex at a low speed.

• Stock Solution: Once fully dissolved, this is your concentrated stock solution.

• Further Dilutions: For biological experiments, make further dilutions of the stock solution into aqueous buffers or isotonic saline. Ensure the final concentration of the organic solvent is insignificant, as it may have physiological effects.[1]

• Storage: Store the stock solution in tightly sealed vials at -20°C. Aliquoting the stock solution is recommended to avoid repeated freeze-thaw cycles.

Reconstitution Protocol for In Vivo Studies (Aqueous Solution)

This protocol is suitable for preparing Ipamorelin acetate in a biocompatible solution for administration in animal studies.

• Preparation: Allow the vial of lyophilized Ipamorelin acetate to come to room temperature.

• Diluent Addition: Using a sterile syringe, slowly inject the required volume of sterile diluent (e.g., bacteriostatic water, sterile distilled water, or PBS pH 7.2) down the side of the vial.[6][8] For a solution up to 2 mg/mL, distilled water can be used.[3] The solubility in PBS (pH 7.2) is approximately 10 mg/mL.[1][2]

• Dissolution: Gently swirl or roll the vial until the powder is completely dissolved.[6][8] Do not shake vigorously.

• Final Solution: The reconstituted solution is now ready for use in in vivo experiments.

• Storage: If using a sterile aqueous solution like PBS, it is recommended not to store it for more than one day.[1] When reconstituted with bacteriostatic water, the solution can be stored in the refrigerator at 2-8°C for approximately 4 weeks.[6] For longer-term storage, aliquots can be stored at -20°C, although repeated freeze-thaw cycles should be avoided.[3][8]

Visualizations

Signaling Pathway

Caption: Ipamorelin signaling pathway.

Experimental Workflow

Caption: Ipamorelin acetate reconstitution workflow.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. abscience.com.tw [abscience.com.tw]
• 4. linkpeptide.com [linkpeptide.com]
• 5. drdoping.com [drdoping.com]
• 6. peptidedosages.com [peptidedosages.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. peptidedosages.com [peptidedosages.com]

Application Notes and Protocols for Preparing Ipamorelin Stock Solutions in Cell Culture Experiments

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction

Ipamorelin is a synthetic pentapeptide (Aib-His-D-2-Nal-D-Phe-Lys-NH₂) that functions as a potent and selective growth hormone (GH) secretagogue.[1][2] It mimics the action of ghrelin by binding to and activating the growth hormone secretagogue receptor (GHS-R1a), primarily located in the pituitary gland.[3][4] This activation stimulates the release of endogenous growth hormone with high specificity, showing minimal to no effect on the plasma levels of other hormones such as cortisol, prolactin, follicle-stimulating hormone (FSH), or luteinizing hormone (LH).[1][5] Its selectivity and potency make Ipamorelin a valuable research tool for in-vitro studies focusing on growth hormone regulation, ghrelin receptor signaling, cellular growth, and tissue regeneration.[3][6]

Proper preparation of Ipamorelin stock solutions is critical for obtaining reliable and reproducible results in cell culture experiments. This document provides detailed protocols for the reconstitution, storage, and application of Ipamorelin, along with key physicochemical data and a visual representation of its signaling pathway.

Quantitative Data Summary

The following tables summarize the essential properties, solubility, and storage recommendations for Ipamorelin.

Table 1: Physicochemical Properties of Ipamorelin

Property	Value	Reference
CAS Number	170851-70-4	[6][7]
Molecular Formula	C₃₈H₄₉N₉O₅	[6][8]
Molecular Weight	711.85 g/mol (Da)	[6][8][9]
Amino Acid Sequence	Aib-His-D-2-Nal-D-Phe-Lys-NH₂	[1][4]
Appearance	White to off-white lyophilized powder	[6][7]

| Purity | Typically ≥98% |[7][9] |

Table 2: Ipamorelin Solubility Data

Solvent	Reported Solubility	Reference
Water / Distilled Water	Up to 2 mg/mL; 20 mg/L	[7][10]
PBS (pH 7.2)	Approx. 10 mg/mL	[9]
Ethanol	Approx. 30 mg/mL	[9]
DMSO	Approx. 20 mg/mL	[9]

| Dimethylformamide (DMF) | Approx. 20 mg/mL |[9] |

Table 3: Storage and Stability Recommendations | Form | Storage Temperature | Duration | Reference | | :--- | :--- | :--- | :--- | | Lyophilized Powder | -20°C to -80°C | ≥4 years (Long-term) |[9][11][12] | | | 4°C | Weeks (Short-term) |[13][14] | | Reconstituted in Aqueous Buffer | -20°C | 3-4 months (aliquoted) |[13] | | | 4°C | Weeks (aliquoted) |[13][14] | | | Note: Avoid more than one day storage for PBS solutions |[9] | | Reconstituted in Organic Solvent | -80°C | Up to 1 year (aliquoted) |[15] | | | -20°C | Months (aliquoted) |[14] | To prevent degradation, avoid repeated freeze-thaw cycles by preparing single-use aliquots.[11][13]

Ipamorelin Signaling Pathway

Ipamorelin exerts its effects by acting as an agonist at the ghrelin receptor (GHS-R1a). This receptor is a G-protein coupled receptor (GPCR). Upon binding, Ipamorelin primarily activates the Gq/11 protein subunit, which in turn stimulates phospholipase C (PLC).[6][16] PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two secondary messengers: inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of calcium (Ca²⁺) from intracellular stores, and the resulting increase in cytosolic Ca²⁺ is a key signal for the exocytosis of growth hormone-containing vesicles from pituitary somatotrophs.[16]

Caption: Ipamorelin signaling cascade in pituitary cells.

Experimental Protocols

The following section details the step-by-step procedures for preparing Ipamorelin stock solutions and applying them to cell cultures.

The general workflow for preparing and using Ipamorelin involves reconstituting the lyophilized powder, preparing sterile aliquots, and diluting a fresh aliquot to the final working concentration for cell treatment.

Caption: Workflow for Ipamorelin stock preparation and use.

This protocol describes how to reconstitute lyophilized Ipamorelin to create a high-concentration stock solution.

Materials:

• Ipamorelin (lyophilized powder)

• Sterile solvent of choice (e.g., sterile distilled water, DMSO, or PBS, pH 7.2)

• Sterile, low-protein binding microcentrifuge tubes (e.g., 1.5 mL)

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Sterile syringe filter (0.22 µm pore size) for aqueous solutions

Safety Precautions:

• Handle Ipamorelin powder in a well-ventilated area or fume hood.

• Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and gloves.

Procedure:

• Pre-Reconstitution Handling: Before opening, centrifuge the vial of lyophilized Ipamorelin briefly (e.g., 20 seconds at 1,000 x g) to ensure all the powder is at the bottom of the vial.

• Solvent Selection: Choose a solvent based on experimental requirements and solubility data (see Table 2). For most cell culture applications, sterile distilled water or PBS are preferred. If using an organic solvent like DMSO, ensure the final concentration in the cell culture medium is non-toxic (typically <0.1%).

• Calculation of Solvent Volume: Calculate the volume of solvent needed to achieve the desired stock concentration.

  • Formula: Volume (L) = [Mass of Peptide (g)] / [Desired Molarity (mol/L) x Molecular Weight ( g/mol )]

  • Example (for a 1 mM Stock Solution):

    • Assume you have 1 mg of Ipamorelin.

    • Mass = 0.001 g

    • Desired Molarity = 0.001 mol/L

    • Molecular Weight = 711.85 g/mol

    • Volume (L) = 0.001 g / (0.001 mol/L * 711.85 g/mol ) = 0.001405 L

    • Volume (µL) = 1405 µL

  • Therefore, add 1405 µL of solvent to 1 mg of Ipamorelin to get a 1 mM stock solution.

• Reconstitution: Using a sterile pipette, slowly add the calculated volume of solvent to the vial. Avoid forceful jetting.

• Dissolution: Gently swirl or vortex the vial until the peptide is completely dissolved. If necessary, mix by pipetting up and down. Ensure the solution is clear and free of particulates.

• Sterilization (for aqueous stocks): To ensure sterility, pass the reconstituted solution through a 0.22 µm sterile syringe filter into a new sterile tube. This step is critical for preventing contamination of cell cultures.

• Aliquoting and Storage: Dispense the stock solution into sterile, single-use, low-protein binding microcentrifuge tubes. Store aliquots at -20°C or -80°C as recommended in Table 3. Label tubes clearly with the peptide name, concentration, and date of preparation.

This protocol provides a general framework for treating cells with Ipamorelin. The optimal concentration and incubation time must be determined empirically for each cell type and experimental endpoint.

Materials:

• Cultured cells in appropriate vessels (e.g., 96-well plates, 6-well plates)

• Complete cell culture medium

• Ipamorelin stock solution (from Protocol 1)

• Vehicle control (the same solvent used to dissolve Ipamorelin)

Procedure:

• Cell Seeding: Plate cells at a density that will ensure they are in a logarithmic growth phase (typically 60-80% confluency) at the time of treatment. Allow cells to adhere and recover overnight or as required.

• Preparation of Working Solutions:

  • On the day of the experiment, thaw one aliquot of the Ipamorelin stock solution. Keep it on ice.

  • Calculate the volume of stock solution needed to achieve the final desired concentration in your cell culture wells. The EC₅₀ of ~1.3 nM for GH release in rat pituitary cells can serve as a starting point for a dose-response curve (e.g., 0.1 nM, 1 nM, 10 nM, 100 nM, 1 µM).[1][9]

  • Example (for a 10 nM final concentration):

    • Stock Concentration = 1 mM (1,000,000 nM)

    • Final Concentration = 10 nM

    • Final Volume in Well = 2 mL (2000 µL)

    • Use the formula C₁V₁ = C₂V₂:

    • (1,000,000 nM) * V₁ = (10 nM) * (2000 µL)

    • V₁ = 20,000 / 1,000,000 = 0.02 µL (This is too small to pipette accurately).

  • Perform a Serial Dilution: It is essential to perform one or more intermediate dilutions. For example, first dilute the 1 mM stock 1:1000 in sterile culture medium to create a 1 µM (1000 nM) working stock. Then, you can add 20 µL of this 1 µM solution to your 2 mL well to achieve a final concentration of 10 nM.

• Control Preparation: Prepare a vehicle control by adding the same volume of the solvent (used for the highest Ipamorelin concentration) to the medium. For instance, if the Ipamorelin working solution adds 0.1% DMSO to the final well volume, the vehicle control wells should also receive 0.1% DMSO.

• Cell Treatment: Carefully remove the old medium from the cells and replace it with the medium containing the appropriate concentrations of Ipamorelin or the vehicle control.

• Incubation: Return the cells to the incubator for the desired experimental duration. This can range from minutes for signaling studies to days for proliferation or differentiation assays.

• Analysis: Following incubation, proceed with the relevant downstream analysis, such as quantifying hormone secretion (e.g., ELISA), assessing cell proliferation (e.g., MTT assay), or analyzing gene/protein expression (e.g., qPCR, Western Blot).

References

• 1. Ipamorelin, the first selective growth hormone secretagogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. muscleandbrawn.com [muscleandbrawn.com]
• 3. aminousa.com [aminousa.com]
• 4. wellbeingnews.co.uk [wellbeingnews.co.uk]
• 5. nbinno.com [nbinno.com]
• 6. peptides.gg [peptides.gg]
• 7. ≥98%, Growth hormone secretagogue, powder | Sigma-Aldrich [sigmaaldrich.com]
• 8. Ipamorelin Peptide | Growth Hormone Support [paragonsportsmedicine.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. abscience.com.tw [abscience.com.tw]
• 11. verifiedpeptides.com [verifiedpeptides.com]
• 12. jpt.com [jpt.com]
• 13. particlepeptides.com [particlepeptides.com]
• 14. Peptide handling & storage guidelines - How to store a peptide? [sb-peptide.com]
• 15. Ipamorelin | TargetMol [targetmol.com]
• 16. deltapeptides.com [deltapeptides.com]

Application Notes and Protocols for In Vivo Administration of Ipamorelin in Rodent Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ipamorelin (B1672098) is a potent and selective synthetic pentapeptide that acts as a growth hormone secretagogue (GHS).[1][2] It mimics the action of ghrelin by binding to the ghrelin receptor (GHSR-1a), primarily in the pituitary gland, to stimulate the release of growth hormone (GH).[3][4] Unlike other growth hormone-releasing peptides, Ipamorelin has been shown to be highly selective for GH release, with minimal to no effect on the secretion of other hormones such as cortisol, adrenocorticotropic hormone (ACTH), prolactin, follicle-stimulating hormone (FSH), luteinizing hormone (LH), or thyroid-stimulating hormone (TSH).[2][5][6] This selectivity makes it a valuable tool for researchers studying the effects of pulsatile GH release in a more physiological manner.

These application notes provide detailed protocols for the in vivo administration of Ipamorelin in rodent models, summarize key quantitative data from preclinical studies, and illustrate the relevant signaling pathway and experimental workflows.

Data Presentation

The following tables summarize quantitative data from studies investigating the effects of Ipamorelin administration in rodent models.

Table 1: Effects of Ipamorelin on Growth Hormone Release, Body Weight, and Bone Growth in Rats

Parameter	Animal Model	Dosage	Administration Route & Frequency	Duration	Key Findings	Reference(s)
Growth Hormone (GH) Release	Pentobarbital anaesthetised rats	ED50 = 80 ± 42 nmol/kg	Intravenous (IV)	Acute	Emax = 1545 ± 250 ng GH/ml	[2][6]
Primary rat pituitary cells (in vitro)	EC50 = 1.3 ± 0.4 nmol/l	In vitro	Acute	Emax = 85 ± 5% (compared to GHRP-6)	[2][6]
Body Weight Gain	Adult female rats	18, 90, and 450 µ g/day	Subcutaneous (s.c.), three times daily	15 days	Pronounced and dose-dependent increase in body weight gain.	[1]
60-day old female rats	100 µg/kg body weight	Subcutaneous (s.c.), daily	21 days	Higher percentage of weight gain compared to the vehicle-pretreated group.	[7][8][9]
Adult female Sprague-Dawley rats	0.5 mg/kg per day	Continuous s.c. via osmotic minipumps	12 weeks	Increased body weight compared with vehicle-treated controls.	[10][11]
Male rats (postoperative ileus model)	0.1 or 1 mg/kg	Intravenous (IV) bolus, four doses a day	2 days	Significantly increased body weight gain.	[12]
Longitudinal Bone Growth Rate (LGR)	Adult female rats	18, 90, and 450 µ g/day	Subcutaneous (s.c.), three times daily	15 days	Dose-dependent increase in LGR from 42 µm/day (vehicle) to 44, 50, and 52 µm/day.	[1]
Bone Mineral Content (BMC)	Adult female Sprague-Dawley rats	0.5 mg/kg per day	Continuous s.c. via osmotic minipumps	12 weeks	Increased total tibial and vertebral BMC.	[10][11]

Experimental Protocols

The following are detailed methodologies for key experiments involving the in vivo administration of Ipamorelin in rodent models.

Protocol 1: Subcutaneous (s.c.) Administration of Ipamorelin for Studying Effects on Body Weight and Bone Growth

Objective: To evaluate the chronic effects of Ipamorelin on body weight gain and bone parameters in rats.

Materials:

• Ipamorelin

• Sterile vehicle (e.g., saline)

• Sprague-Dawley or Wistar rats (age and sex as per study design)[1][8]

• Sterile syringes and needles (25-27 gauge)[13]

• Animal scale

• (Optional for bone growth studies) Tetracycline (B611298) for fluorescent labeling[1]

Procedure:

• Animal Acclimatization: House the animals in a controlled environment for at least one week prior to the experiment, with free access to food and water.[8][14]

• Preparation of Ipamorelin Solution: Reconstitute lyophilized Ipamorelin in a sterile vehicle to the desired concentrations (e.g., for doses of 18, 90, and 450 µ g/day ).[1] Store the solution as recommended by the manufacturer.

• Animal Grouping: Randomly assign animals to different treatment groups (e.g., vehicle control and multiple Ipamorelin dose groups).

• Administration:

  • Gently restrain the rat.

  • Lift the loose skin on the back of the neck or flank.

  • Insert the needle into the subcutaneous space and inject the appropriate volume of the Ipamorelin solution or vehicle.[15]

  • Administer three times daily for studies on bone growth or once daily for body weight studies.[1][8]

• Monitoring:

  • Record the body weight of each animal daily.[8]

  • For bone growth analysis, administer tetracycline via intraperitoneal injection on specified days (e.g., days 0, 6, and 13) to serve as fluorescent labels within the bone.[1]

• Endpoint Analysis:

  • At the end of the study period (e.g., 15 or 21 days), euthanize the animals.[1][8]

  • For bone growth analysis, dissect the tibias and measure the distance between the fluorescent bands in the proximal tibia metaphysis to determine the longitudinal bone growth rate.[1]

Protocol 2: Intravenous (IV) Administration of Ipamorelin for Studying Acute Growth Hormone Release

Objective: To determine the acute dose-response effect of Ipamorelin on plasma growth hormone concentrations.

Materials:

• Ipamorelin

• Sterile vehicle (e.g., saline)

• Male rats (e.g., Sprague-Dawley)[16]

• Anesthetic (e.g., pentobarbital)[6]

• Catheters for intravenous administration and blood sampling

• Blood collection tubes with anticoagulant

• Centrifuge

• Rat Growth Hormone ELISA Kit

Procedure:

• Animal Preparation: Anesthetize the rats (e.g., with pentobarbital) and insert catheters into a suitable vein (e.g., jugular vein) for both Ipamorelin administration and blood sampling.

• Preparation of Ipamorelin Solution: Prepare fresh solutions of Ipamorelin in the chosen sterile vehicle at the desired concentrations.

• Baseline Blood Sampling: Collect a baseline blood sample prior to Ipamorelin administration.

• Administration: Administer a single bolus intravenous injection of the Ipamorelin solution or vehicle through the catheter.[2][6]

• Post-Administration Blood Sampling: Collect blood samples at multiple time points after administration (e.g., 5, 10, 15, 30, 45, and 60 minutes) to capture the peak and subsequent decline of GH levels.

• Plasma Preparation: Centrifuge the blood samples to separate the plasma. Store plasma samples at -20°C or lower until analysis.

• GH Measurement: Quantify the concentration of growth hormone in the plasma samples using a validated rat GH ELISA kit according to the manufacturer's instructions.

• Data Analysis: Plot the plasma GH concentration over time for each treatment group to determine the peak concentration (Emax) and the dose that produces 50% of the maximal response (ED50).[2][6]

Mandatory Visualizations

Signaling Pathway of Ipamorelin

References

• 1. Ipamorelin, a new growth-hormone-releasing peptide, induces longitudinal bone growth in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ipamorelin, the first selective growth hormone secretagogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ipamorelin | C38H49N9O5 | CID 9831659 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. aminousa.com [aminousa.com]
• 5. Ipamorelin - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. eurjanat.com [eurjanat.com]
• 8. researchgate.net [researchgate.net]
• 9. Chronic in vivo Ipamorelin treatment stimulates body weight gain and growth hormone (GH) release in vitro in young female rats [eurjanat.com]
• 10. The GH secretagogues ipamorelin and GH-releasing peptide-6 increase bone mineral content in adult female rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Efficacy of ipamorelin, a novel ghrelin mimetic, in a rodent model of postoperative ileus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
• 16. Pharmacokinetic evaluation of ipamorelin and other peptidyl growth hormone secretagogues with emphasis on nasal absorption - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Dosing Considerations for Ipamorelin in Rat Longitudinal Bone Growth Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosing considerations and experimental protocols for utilizing Ipamorelin (B1672098) in preclinical studies focused on longitudinal bone growth in rats. The information is compiled from various scientific studies to guide researchers in designing robust and effective experiments.

Introduction

Ipamorelin is a potent and selective synthetic pentapeptide that acts as a growth hormone secretagogue (GHS).[1][2][3] It functions by mimicking ghrelin and binding to the growth hormone secretagogue receptor (GHS-R1a) in the pituitary gland, leading to the release of growth hormone (GH).[4][5][6] This targeted mechanism of action, with minimal effects on other hormones like cortisol and prolactin, makes Ipamorelin an attractive candidate for studying GH-dependent physiological processes, including longitudinal bone growth.[2][5][7]

Mechanism of Action in Bone Growth

Ipamorelin's primary effect on bone growth is mediated through the stimulation of the GH/IGF-1 axis. The released GH acts on the liver and other tissues to produce Insulin-like Growth Factor 1 (IGF-1), a key regulator of bone development.[4] This signaling cascade promotes the proliferation of chondrocytes in the epiphyseal growth plates of long bones, leading to increased longitudinal bone growth.[1] Studies in rats have demonstrated that Ipamorelin administration can dose-dependently increase longitudinal bone growth rate (LGR) and bone mineral content (BMC).[1][8][9]

Signaling Pathway of Ipamorelin-Induced Growth Hormone Release

Caption: Ipamorelin signaling pathway for GH release.

Quantitative Data from Rat Studies

The following tables summarize the dosing regimens and corresponding outcomes from key studies on Ipamorelin and longitudinal bone growth in rats.

Table 1: Dose-Response Effect of Ipamorelin on Longitudinal Bone Growth Rate (LGR)

Dose (µ g/day )	Administration Route	Frequency	Duration	Rat Strain	Age/Sex	Longitudinal Bone Growth Rate (LGR) (µm/day)	Body Weight Gain	Reference
0 (Vehicle)	Subcutaneous (s.c.)	3 times daily	15 days	Sprague-Dawley	Adult Female	42	-	[1]
18	Subcutaneous (s.c.)	3 times daily	15 days	Sprague-Dawley	Adult Female	44	Dose-dependent increase	[1]
90	Subcutaneous (s.c.)	3 times daily	15 days	Sprague-Dawley	Adult Female	50	Dose-dependent increase	[1]
450	Subcutaneous (s.c.)	3 times daily	15 days	Sprague-Dawley	Adult Female	52	Dose-dependent increase	[1]

Table 2: Effect of Ipamorelin on Bone Mineral Content (BMC)

Treatment	Dose (mg/kg/day)	Administration Route	Duration	Rat Strain	Age/Sex	Key Findings	Reference
Ipamorelin (IPA)	0.5	Continuous s.c. (osmotic minipumps)	12 weeks	Sprague-Dawley	13-week-old Female	Increased total tibial and vertebral BMC. Increased cortical BMC due to increased cross-sectional bone area.	[8][9][10]
GHRP-6	0.5	Continuous s.c. (osmotic minipumps)	12 weeks	Sprague-Dawley	13-week-old Female	Increased total tibial and vertebral BMC.	[8][9][10]
Growth Hormone (GH)	3.5	Continuous s.c. (osmotic minipumps)	12 weeks	Sprague-Dawley	13-week-old Female	Increased total tibial and vertebral BMC.	[8][9][10]
Vehicle	-	Continuous s.c. (osmotic minipumps)	12 weeks	Sprague-Dawley	13-week-old Female	Control group.	[8][9][10]

Table 3: Ipamorelin in a Glucocorticoid-Induced Bone Formation Decrease Model

Treatment Group	Dose	Administration Route	Frequency	Duration	Rat Strain	Age/Sex	Key Findings	Reference
GC + GHS	GC: 9 mg/kg/day; Ipamorelin: 100 µg/kg	Subcutaneous (s.c.)	3 times daily	3 months	Wistar	8-month-old Female	Counteracted the GC-induced decrease in bone formation; periosteal bone formation rate increased four-fold compared to GC alone.	[11]
GC alone	9 mg/kg/day	Subcutaneous (s.c.)	-	3 months	Wistar	8-month-old Female	Decreased bone formation.	[11]

Experimental Protocols

Protocol 1: Assessment of Longitudinal Bone Growth Rate (LGR)

This protocol is based on the methodology described by an investigation into Ipamorelin's effects on LGR.[1]

Objective: To determine the effect of different doses of Ipamorelin on the rate of longitudinal bone growth in rats.

Materials:

• Adult female Sprague-Dawley rats

• Ipamorelin

• Vehicle (e.g., sterile saline)

• Tetracycline (B611298) hydrochloride

• Anesthetic agent (e.g., isoflurane)

• Microscope with fluorescence capabilities

• Sectioning equipment for bone samples

Procedure:

• Animal Acclimatization: Acclimatize rats to laboratory conditions for at least one week prior to the experiment.

• Group Allocation: Randomly assign rats to different treatment groups (e.g., vehicle control and various Ipamorelin doses).

• Tetracycline Labeling (Day 0): Administer an intraperitoneal injection of tetracycline hydrochloride to all rats. This serves as the first fluorescent marker in the bone.

• Ipamorelin Administration: Begin subcutaneous injections of Ipamorelin or vehicle three times daily.[1]

• Tetracycline Labeling (Day 6 and 13): Administer subsequent tetracycline injections on days 6 and 13 to create distinct fluorescent bands in the growing bone.[1]

• Study Termination (Day 15): Euthanize the rats and dissect the proximal tibiae.

• Bone Sectioning: Embed the tibiae in a suitable medium and prepare longitudinal sections.

• Fluorescence Microscopy: Examine the bone sections under a fluorescence microscope.

• LGR Measurement: Measure the distance between the fluorescent tetracycline bands in the proximal tibia metaphysis. The LGR is calculated as the distance between bands divided by the number of days between injections.[1]

Experimental Workflow for LGR Assessment

Caption: Workflow for LGR assessment.

Protocol 2: Assessment of Bone Mineral Content (BMC)

This protocol is based on the methodology used in a study investigating the effects of Ipamorelin on BMC.[8][9]

Objective: To evaluate the long-term effects of continuous Ipamorelin administration on bone mineral content in rats.

Materials:

• Young adult female Sprague-Dawley rats (e.g., 13 weeks old)

• Ipamorelin

• Vehicle

• Osmotic minipumps

• Anesthetic agent

• Dual-energy X-ray absorptiometry (DXA) machine

• Peripheral quantitative computed tomography (pQCT) scanner (for ex vivo analysis)

Procedure:

• Animal Acclimatization and Baseline Scans: Acclimatize rats and perform baseline body weight measurements and DXA scans.

• Osmotic Minipump Implantation: Anesthetize the rats and surgically implant osmotic minipumps for continuous subcutaneous delivery of Ipamorelin or vehicle.

• In-life Monitoring: Monitor the animals' health and body weight regularly.

• DXA Measurements: Perform DXA scans at regular intervals (e.g., every 4 weeks) to measure total body, tibial, and vertebral BMC and bone mineral density (BMD).[8][9]

• Study Termination (12 weeks): Euthanize the rats.

• Ex vivo Analysis (Optional):

  • Excise femurs and perform pQCT scans on the mid-diaphysis to analyze cortical BMC and cross-sectional area.[8][9]

  • Determine bone volume and density using Archimedes' principle.

  • Measure ash weight of bones.

Logical Relationship for BMC Assessment

Caption: Logical flow from Ipamorelin to increased BMC.

Concluding Remarks

The provided data and protocols offer a solid foundation for designing studies to investigate the effects of Ipamorelin on longitudinal bone growth in rats. Researchers should carefully consider the specific objectives of their study to select the most appropriate dosing regimen, duration, and assessment methods. It is important to note that while Ipamorelin has shown promising results in preclinical models, it is not approved for clinical use in humans.[3]

References

• 1. Ipamorelin, a new growth-hormone-releasing peptide, induces longitudinal bone growth in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ipamorelin Peptide | Growth Hormone Support [paragonsportsmedicine.com]
• 3. droracle.ai [droracle.ai]
• 4. Alpha Carbon Labs | Premium Peptides [alphacarbonlabs.com]
• 5. elementsarms.com [elementsarms.com]
• 6. peptidesciences.com [peptidesciences.com]
• 7. Ipamorelin, the first selective growth hormone secretagogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The GH secretagogues ipamorelin and GH-releasing peptide-6 increase bone mineral content in adult female rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. gup.ub.gu.se [gup.ub.gu.se]
• 11. The growth hormone secretagogue ipamorelin counteracts glucocorticoid-induced decrease in bone formation of adult rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Investigating the Effects of Ipamorelin on Primary Rat Pituitary Cells

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ipamorelin is a synthetic pentapeptide (Aib-His-D-2-Nal-D-Phe-Lys-NH2) that functions as a potent and selective growth hormone (GH) secretagogue.[1][2][3] It mimics the action of ghrelin by binding to and activating the growth hormone secretagogue receptor type 1a (GHS-R1a), which is predominantly expressed in the somatotroph cells of the anterior pituitary gland.[1][4][5][6] Unlike other growth hormone-releasing peptides (GHRPs), Ipamorelin demonstrates high selectivity for GH release, with minimal to no effect on the secretion of other pituitary hormones such as cortisol, prolactin, or adrenocorticotropic hormone (ACTH).[2][6][7] This specificity makes Ipamorelin a valuable tool for studying the regulation of GH secretion and for potential therapeutic applications.

These application notes provide detailed protocols for the isolation and primary culture of rat pituitary cells, and for conducting in vitro assays to evaluate the effects of Ipamorelin on growth hormone release and its associated intracellular signaling pathways.

Materials and Reagents

Equipment:

• Laminar Flow Hood

• CO₂ Incubator (37°C, 5% CO₂)

• Inverted Microscope

• Centrifuge

• Water Bath (37°C)

• Microplate Reader (for ELISA, Luminescence, and Fluorescence)

• Vortex Mixer

• pH Meter

• Autoclave

• Surgical tools for dissection

Reagents and Consumables:

• Ipamorelin (C38H49N9O5)

• Sprague-Dawley rats (e.g., neonatal day 8)[8][9]

• Collagenase Type I

• DNase I

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Horse Serum

• Penicillin-Streptomycin solution

• Trypan Blue solution

• Poly-L-lysine

• Rat/Mouse Growth Hormone ELISA Kit

• cAMP Assay Kit (e.g., HTRF, Luminescence-based)[10][11]

• Protein Kinase C (PKC) Activity Assay Kit

• Sterile culture plates (6-well, 24-well, 96-well)

• Sterile centrifuge tubes (15 mL, 50 mL)

• Pipettes and sterile tips

Experimental Protocols

Protocol 1: Isolation and Primary Culture of Rat Pituitary Cells

This protocol describes the enzymatic dissociation method for establishing a primary culture of mixed pituitary cells from rats. All procedures should be performed under sterile conditions in a laminar flow hood.

Workflow for Pituitary Cell Isolation and Culture

Caption: Experimental workflow for primary rat pituitary cell culture.

Methodology:

• Preparation: Coat culture plates with Poly-L-lysine (2 µg/cm²) and allow them to dry completely in a sterile hood.[12]

• Dissection: Euthanize neonatal rats according to approved animal care protocols.[13] Aseptically remove the pituitary glands and place them in a petri dish containing ice-cold Hank's Balanced Salt Solution (HBSS).

• Dissociation:

  • Mince the pituitary tissue into small pieces.

  • Transfer the tissue fragments to a 15 mL conical tube containing a dissociation buffer (e.g., DMEM with 0.25% Collagenase Type I and 15 µg/mL DNase I).

  • Incubate in a 37°C water bath for 45-60 minutes with gentle agitation.

  • Mechanically disperse the cells by gently pipetting up and down with a fire-polished Pasteur pipette until a single-cell suspension is achieved.[13]

• Seeding:

  • Terminate the dissociation by adding an equal volume of culture medium (DMEM with 10% FBS, 1% Penicillin-Streptomycin).

  • Filter the cell suspension through a 70 µm nylon mesh cell strainer into a 50 mL conical tube.

  • Centrifuge the cells at 300 x g for 5 minutes.

  • Resuspend the cell pellet in fresh culture medium.

  • Determine cell viability and concentration using a hemocytometer and Trypan Blue exclusion.

  • Seed the cells onto the pre-coated plates at a density of 6,000-8,000 cells/cm².[12]

• Maintenance:

  • Incubate the cells at 37°C in a humidified atmosphere with 5% CO₂.[12]

  • Do not disturb the culture for the first 16-24 hours.[12]

  • After 24 hours, replace the medium to remove unattached cells and debris.[12]

  • Change the medium every 2-3 days. Cells are typically ready for experiments within 3-4 days of culture.

Protocol 2: Growth Hormone (GH) Release Assay

This protocol measures the amount of GH secreted into the culture medium following stimulation with Ipamorelin.

Methodology:

• Cell Preparation: Use pituitary cells cultured for 3-4 days. One day before the experiment, replace the growth medium with a serum-free medium.

• Ipamorelin Treatment:

  • Prepare a stock solution of Ipamorelin in sterile water or an appropriate buffer. Prepare serial dilutions to create a range of concentrations (e.g., 0.1 nM to 1 µM).

  • Wash the cells twice with pre-warmed serum-free medium.

  • Add the different concentrations of Ipamorelin to the wells. Include a vehicle control (medium without Ipamorelin).

  • Incubate the plate at 37°C for a specified time (e.g., 4 hours).[14]

• Sample Collection: After incubation, carefully collect the supernatant from each well without disturbing the cell layer.

• GH Quantification:

  • Centrifuge the collected supernatant at 1,000 x g for 10 minutes to pellet any detached cells.

  • Measure the GH concentration in the supernatant using a Rat/Mouse Growth Hormone ELISA kit according to the manufacturer's instructions.

• Data Analysis:

  • Generate a standard curve from the ELISA data.

  • Calculate the GH concentration for each sample.

  • Plot the GH concentration against the log of the Ipamorelin concentration to generate a dose-response curve and determine the EC₅₀ value.

Protocol 3: Intracellular Signaling Pathway Analysis

Ipamorelin stimulates GH release primarily through the Gq/11 protein-coupled GHS-R1a receptor, which activates the Phospholipase C (PLC) pathway.[4][5] Activation of PLC leads to the generation of inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[5][6] DAG, in turn, activates Protein Kinase C (PKC).[15][16] Some evidence also suggests a potential role for the cAMP/PKA pathway.[1]

Ipamorelin Signaling Pathway in Pituitary Somatotrophs

Caption: Ipamorelin's primary signaling cascade in somatotrophs.

A. cAMP Assay Protocol This protocol is for measuring changes in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.

• Cell Preparation: Seed pituitary cells in a white, 96-well or 384-well plate and culture for 3-4 days.

• Treatment:

  • Pre-treat cells with a phosphodiesterase (PDE) inhibitor (e.g., IBMX) for 30 minutes to prevent cAMP degradation.

  • Add Ipamorelin at various concentrations. Include a positive control (e.g., Forskolin, an adenylyl cyclase activator) and a vehicle control.

  • Incubate for 15-30 minutes at room temperature.[10]

• Detection:

  • Lyse the cells and measure cAMP levels using a commercial kit (e.g., HTRF or chemiluminescent assay) following the manufacturer's protocol.[10][17]

  • The signal is typically inversely (competitive assays) or directly proportional to the cAMP concentration.[10][18]

• Data Analysis: Calculate cAMP concentration based on a standard curve. Plot the results as a function of Ipamorelin concentration.

B. PKC Activity Assay Protocol This protocol measures the activity of Protein Kinase C (PKC).

• Cell Preparation: Culture pituitary cells in 6-well plates.

• Treatment:

  • Wash cells with serum-free medium and then treat with various concentrations of Ipamorelin for a predetermined time (e.g., 15-60 minutes).

  • Include a positive control (e.g., Phorbol 12-myristate 13-acetate, PMA) and a vehicle control.

• Lysate Preparation:

  • After incubation, place plates on ice and wash cells with ice-cold PBS.

  • Add lysis buffer, scrape the cells, and collect the lysate.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris. Collect the supernatant.

• PKC Activity Measurement:

  • Determine the protein concentration of the lysate.

  • Measure PKC activity using a commercial ELISA-based kit. These kits typically measure the phosphorylation of a specific PKC substrate.[19]

  • Follow the manufacturer's protocol for adding lysate, ATP, and substrate to the assay plate, followed by incubation and detection steps.

• Data Analysis: Normalize PKC activity to the total protein concentration in the lysate. Plot normalized PKC activity against Ipamorelin concentration.

Data Presentation

Quantitative data should be summarized in tables for clear comparison. The following tables present example data from the described assays.

Table 1: Effect of Ipamorelin on Growth Hormone (GH) Release

Ipamorelin Conc. (nM)	Mean GH Secreted (ng/mL)	Standard Deviation (SD)	% of Max Response
0 (Vehicle)	15.2	2.1	0%
0.1	28.5	3.5	15.5%
1.0	75.8	8.9	70.5%
10	95.3	10.2	93.1%
100	102.1	11.5	100.0%
1000	101.5	10.8	99.3%

Data are hypothetical. In vitro studies show Ipamorelin has an EC₅₀ of approximately 1.3 nM for GH release from rat pituitary cells.[2]

Table 2: Effect of Ipamorelin on Intracellular Signaling Pathways

Ipamorelin Conc. (nM)	Relative PKC Activity (%)	Relative cAMP Level (%)
0 (Vehicle)	100	100
1.0	250	105
10	380	110
100	410	112
Positive Control*	450	850

Positive controls: PMA for PKC activity, Forskolin for cAMP levels. Data are hypothetical and represent the percentage change relative to the vehicle control.

Conclusion

The protocols outlined in this document provide a robust framework for investigating the biological activity of Ipamorelin on primary rat pituitary cells. By employing these methods, researchers can effectively quantify Ipamorelin-induced growth hormone secretion and dissect the underlying intracellular signaling mechanisms. The high selectivity of Ipamorelin for the GHS-R1a makes it an excellent candidate for studies focused on the physiological regulation of the somatotropic axis.[2][3] These in vitro assays are crucial for the preclinical evaluation and characterization of novel growth hormone secretagogues.

References

• 1. Ipamorelin Peptide | Growth Hormone Support [paragonsportsmedicine.com]
• 2. Ipamorelin, the first selective growth hormone secretagogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. corepeptides.com [corepeptides.com]
• 5. deltapeptides.com [deltapeptides.com]
• 6. theessentialpeptides.com [theessentialpeptides.com]
• 7. realpeptides.co [realpeptides.co]
• 8. Rat Pituitary Cells [3hbiomedical.com]
• 9. creative-bioarray.com [creative-bioarray.com]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. sciencellonline.com [sciencellonline.com]
• 13. Isolation and Characterization of Rat Pituitary Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. An assay for growth hormone and prolactin-releasing activities using a bovine pituitary cell culture system. | Semantic Scholar [semanticscholar.org]
• 15. corepeptides.com [corepeptides.com]
• 16. corepeptides.com [corepeptides.com]
• 17. cAMP-Screen and cAMP-Screen Direct Chemiluminescent Immunoassay Systems | Thermo Fisher Scientific - JP [thermofisher.com]
• 18. resources.revvity.com [resources.revvity.com]
• 19. merckmillipore.com [merckmillipore.com]

Application Notes and Protocols: Ipamorelin in a Rodent Model of Postoperative Ileus

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Ipamorelin, a selective ghrelin receptor agonist, in a rodent model of postoperative ileus (POI). This document outlines detailed experimental protocols, presents quantitative data from relevant studies, and visualizes key pathways and workflows to facilitate research and development in this area.

Introduction

Postoperative ileus is a common complication following abdominal surgery, characterized by a temporary impairment of gastrointestinal motility. Ghrelin and its mimetics, such as Ipamorelin, have shown promise in stimulating gut motility.[1] Ipamorelin acts as a selective agonist for the growth hormone secretagogue receptor (GHSR), also known as the ghrelin receptor, which is found in the gastrointestinal tract among other tissues.[2] This document details the application of Ipamorelin in a well-established rodent model of POI to assess its prokinetic efficacy.

Data Presentation

The following tables summarize the quantitative outcomes of Ipamorelin administration in a rat model of postoperative ileus.

Table 1: Effect of a Single Intravenous Dose of Ipamorelin on Time to First Bowel Movement

Treatment Group	Dose (mg/kg)	Time to First Bowel Movement (hours)
Vehicle (Saline)	-	10.5 ± 0.8
Ipamorelin	0.01	9.8 ± 0.7
Ipamorelin	0.1	8.5 ± 0.6
Ipamorelin	1	7.2 ± 0.5**
GHRP-6 (Positive Control)	0.02	7.8 ± 0.6

*p < 0.05, **p < 0.01 compared to vehicle. Data are presented as mean ± SEM. (Source: Adapted from[1])

Table 2: Effect of Repetitive Intravenous Dosing of Ipamorelin on Postoperative Recovery (48 hours post-surgery)

Treatment Group	Dose (mg/kg, q.i.d.)	Cumulative Fecal Pellet Output	Cumulative Food Intake (g)	Body Weight Gain (%)
Vehicle (Saline)	-	10 ± 2	8 ± 1	-2.5 ± 0.5
Ipamorelin	0.1	18 ± 3	14 ± 2	1.0 ± 0.8*
Ipamorelin	1	22 ± 4	18 ± 3	2.5 ± 1.0**

*p < 0.05, **p < 0.01 compared to vehicle. Data are presented as mean ± SEM. (Source: Adapted from[1])

Table 3: Effect of Ipamorelin on Gastric Emptying in a Rodent Model of Postoperative Ileus

Treatment Group	Dose (µmol/kg, IV)	% of Meal Remaining in Stomach (15 min post-gavage)
Non-Surgical Control	-	44 ± 6
POI + Vehicle	-	78 ± 5
POI + Ipamorelin	0.014	52 ± 11*
POI + Ipamorelin	0.14	< 25**

*p < 0.05, **p < 0.01 compared to POI + Vehicle. Data are presented as mean ± SEM. (Source: Adapted from[3][4][5])

Experimental Protocols

Protocol 1: Induction of Postoperative Ileus in a Rat Model

This protocol describes a standard method for inducing postoperative ileus in rats through laparotomy and intestinal manipulation.

Materials:

• Male Sprague-Dawley rats (250-300g)

• Anesthetic (e.g., isoflurane (B1672236) or ketamine/xylazine cocktail)

• Heating pad

• Sterile surgical instruments

• Sterile saline solution

• Sterile cotton applicators

Procedure:

• Anesthesia and Preparation: Anesthetize the rat using a standard protocol. Shave the abdomen and sterilize the surgical area with an appropriate antiseptic. Place the animal on a heating pad to maintain body temperature throughout the procedure.

• Laparotomy: Make a midline incision of approximately 3 cm through the skin and abdominal wall to expose the peritoneal cavity.

• Intestinal Manipulation: Gently exteriorize the small intestine and cecum. Systematically manipulate the entire length of the small intestine by gently compressing and rolling it between sterile, saline-moistened cotton applicators for a standardized period (e.g., 10 minutes).

• Closure: Return the intestine to the abdominal cavity. Close the abdominal wall and skin in two separate layers using appropriate suture material.

• Postoperative Care: Administer appropriate analgesia and allow the animal to recover in a clean cage with free access to food and water.

Protocol 2: Administration of Ipamorelin

This protocol details the preparation and administration of Ipamorelin to the rodent model.

Materials:

• Ipamorelin powder

• Sterile saline (0.9% NaCl)

• Glacial acetic acid (for solubilization, if necessary)

• Sodium hydroxide (B78521) (NaOH) solution (for pH adjustment)

• Sterile syringes and needles

Procedure:

• Solution Preparation:

  • Due to low solubility, Ipamorelin may require the addition of 2 molar equivalents of glacial acetic acid to dissolve in sterile saline.

  • Prepare a stock solution (e.g., 0.5 mg/mL).

  • Adjust the pH of the final solution to 7.0-7.2 with NaOH.

  • Prepare fresh solutions daily.

• Administration:

  • Single Dosing: Administer Ipamorelin or vehicle as an intravenous (IV) bolus infusion immediately following surgery. Doses typically range from 0.01 to 1 mg/kg.[1]

  • Repetitive Dosing: For longer-term studies, administer Ipamorelin or vehicle intravenously four times a day at 3-hour intervals for two days post-surgery.[1]

Protocol 3: Assessment of Gastrointestinal Transit (Dye Marker Method)

This protocol describes a method to measure colonic transit time using a dye marker.

Materials:

• Dye marker solution (e.g., 5% Evans blue in saline)

• Catheter

Procedure:

• Observation: House the rats in individual cages with a wire mesh bottom to allow for the collection and observation of fecal pellets.

• Measurement: Record the time from the dye infusion to the appearance of the first blue-colored fecal pellet. This time represents the colonic transit time.

Protocol 4: Assessment of Gastric Emptying (Radiolabeled Meal Method)

This protocol details the measurement of gastric emptying using a radiolabeled meal.[3][4]

Materials:

• 99mTc (technetium-99m) sulfur colloid

• 0.5% methylcellulose

• Intragastric gavage tube

Procedure:

• Meal Preparation: Prepare a 1.5 mL meal consisting of 99mTc-labeled methylcellulose.

• Administration: Following surgery and Ipamorelin/vehicle administration, administer the radiolabeled meal via intragastric gavage.

• Measurement: After a set time (e.g., 15 minutes), euthanize the animal. Excise the stomach and measure the amount of radioactivity remaining using a gamma counter.

• Calculation: Express gastric emptying as the percentage of the meal remaining in the stomach compared to the total radioactivity administered.

Visualizations

Signaling Pathway of Ipamorelin at the Ghrelin Receptor

Caption: Ipamorelin binds to the ghrelin receptor, initiating a signaling cascade.

Experimental Workflow for Evaluating Ipamorelin in a POI Rodent Model

References

• 1. Efficacy of ipamorelin, a novel ghrelin mimetic, in a rodent model of postoperative ileus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ipamorelin | C38H49N9O5 | CID 9831659 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Efficacy of ipamorelin, a ghrelin mimetic, on gastric dysmotility in a rodent model of postoperative ileus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Efficacy of ipamorelin, a ghrelin mimetic, on gastric dysmotility in a rodent model of postoperative ileus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Analytical Methods for Quantifying Ipamorelin Acetate in Biological Samples: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantification of Ipamorelin acetate (B1210297) in biological samples. The primary focus is on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and specific method extensively validated for this purpose. While immunoassays are a theoretical alternative, validated commercial kits for direct Ipamorelin quantification are not readily documented in scientific literature.

Application Note 1: Quantification of Ipamorelin in Human Plasma and Urine by LC-MS/MS

This application note describes a robust and sensitive method for the simultaneous determination of Ipamorelin in human plasma and urine using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). This method is suitable for pharmacokinetic studies, clinical monitoring, and anti-doping applications.[1][2][3]

Principle: Ipamorelin is extracted from the biological matrix using solid-phase extraction (SPE). The extracted analyte is then separated from endogenous components by reverse-phase liquid chromatography and detected by a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode. Quantification is achieved using the multiple reaction monitoring (MRM) mode, which offers high selectivity and sensitivity.

Signaling Pathway of Ipamorelin

Ipamorelin is a synthetic pentapeptide that acts as a selective agonist of the ghrelin/growth hormone secretagogue receptor (GHS-R1a).[4] This interaction stimulates the release of growth hormone (GH) from the pituitary gland.

Figure 1: Ipamorelin signaling pathway for GH release.

Quantitative Data Summary

The following table summarizes typical validation parameters for the LC-MS/MS method for Ipamorelin quantification.

Parameter	Biological Matrix	Value	Reference
Lower Limit of Detection (LLOD)	Urine	0.05 - 0.5 ng/mL	[1]
Lower Limit of Quantification (LLOQ)	Plasma	0.5 ng/mL	[2]
Linearity Range	Plasma	0.5 - 20 ng/mL	[2]
Correlation Coefficient (r²)	Plasma	> 0.998	[2]
Recovery	Urine	> 60%	[1]
Inter-day Precision (RSD)	Plasma	< 15%	[2]
Inter-day Accuracy	Plasma	85 - 115%	[2]

Experimental Protocol: LC-MS/MS Quantification

1. Materials and Reagents:

• Ipamorelin acetate reference standard

• Internal Standard (IS), e.g., a stable isotope-labeled Ipamorelin or a structurally similar peptide like Dalargin[2]

• Methanol (B129727), Acetonitrile (B52724) (HPLC or MS grade)

• Formic acid (≥98%)

• Ultrapure water

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• Human plasma/urine samples

2. Standard and QC Sample Preparation:

• Prepare a stock solution of Ipamorelin and the IS in a suitable solvent (e.g., methanol or water) at a concentration of 1 mg/mL.[5]

• Perform serial dilutions to prepare working standard solutions for the calibration curve (e.g., 0.5, 1, 2.5, 5, 10, 20 ng/mL).[2]

• Prepare Quality Control (QC) samples at low, medium, and high concentrations by spiking blank biological matrix.

3. Sample Preparation (Solid-Phase Extraction):

• Conditioning: Condition the C18 SPE cartridge with 1 mL of methanol followed by 1 mL of ultrapure water.

• Loading: To 1 mL of plasma or urine sample, add the internal standard. Vortex and load the mixture onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove interferences.

• Elution: Elute Ipamorelin and the IS with 1 mL of methanol containing 0.1% formic acid.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.[1]

• Reconstitution: Reconstitute the dry residue in 100 µL of the mobile phase (e.g., 5% acetonitrile in water with 0.1% formic acid) for LC-MS/MS analysis.[1]

4. LC-MS/MS Conditions:

• HPLC System: Agilent 1200 Series or equivalent[1]

• Column: Ascentis® C18 (50 x 2.1 mm, 2.7 µm) or equivalent[1]

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient Elution:

  • 0-1 min: 5% B

  • 1-14 min: 5% to 85% B

  • 14-15 min: 85% to 100% B

  • 15-17 min: Hold at 100% B

  • 17-17.1 min: 100% to 5% B

  • 17.1-21 min: Re-equilibrate at 5% B

• Flow Rate: 300 µL/min[1]

• Injection Volume: 10 µL

• Mass Spectrometer: API 4000 triple quadrupole or equivalent[1]

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions:

  • Ipamorelin: Monitor precursor and product ions (e.g., singly or doubly charged precursor ions).[1]

  • Internal Standard: Monitor specific precursor and product ions.

5. Data Analysis:

• Integrate the peak areas for Ipamorelin and the IS.

• Calculate the peak area ratio (Ipamorelin/IS).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the standards.

• Determine the concentration of Ipamorelin in the unknown samples using the regression equation from the calibration curve.

Application Note 2: Analysis of Ipamorelin in Dried Blood Spots (DBS) by UHPLC-HRMS

Dried Blood Spot (DBS) analysis is a minimally invasive technique requiring a small sample volume, making it advantageous for various research and clinical settings.[4] This method utilizes Ultra-High-Performance Liquid Chromatography coupled with High-Resolution Mass Spectrometry (UHPLC-HRMS) for the detection and quantification of Ipamorelin.[4][6]

Principle: Ipamorelin is extracted from the DBS card using a simple liquid extraction method. The extract is then analyzed by UHPLC-HRMS, which provides high sensitivity and specificity, allowing for accurate mass measurements and confident identification.[4]

Quantitative Data Summary

Parameter	Biological Matrix	Value	Reference
Limit of Detection (LOD)	Dried Blood Spot	2.5 ng/mL	[4]
Linearity Range	Dried Blood Spot	5 - 50 ng/mL	[4]
Correlation Coefficient (r²)	Dried Blood Spot	> 0.988	[4]
Mass Error	Dried Blood Spot	< 5 ppm	[4]

Experimental Protocol: UHPLC-HRMS Quantification from DBS

1. Materials and Reagents:

• Ipamorelin acetate reference standard

• Internal Standard (IS), e.g., MRFA (tetrapeptide)[6]

• Methanol, Acetonitrile (MS grade)

• Formic acid (≥98%)

• Ultrapure water

• DBS cards (e.g., Whatman 903)[5]

• Human whole blood

2. DBS Sample Preparation:

• Spotting: Spike human whole blood with known concentrations of Ipamorelin to prepare calibrators and QC samples. Spot 40 µL of the spiked blood onto the DBS card and allow it to dry at room temperature for at least 1 hour.[5][6]

• IS Addition: Spike each dried spot with 8 µL of a 1 ng/mL solution of the internal standard (MRFA) and let it dry for 30 minutes.[5][6]

• Extraction:

  • Cut out the circular blood spot and place it in a 1.5 mL microcentrifuge tube.[5][6]

  • Add 200 µL of a 50:50 water:acetonitrile solution with 10% formic acid.[6]

  • Vortex and/or sonicate for 10 minutes to facilitate extraction.[7]

  • Centrifuge at high speed (e.g., 13,500 rpm) for 5 minutes.[6]

• Sample Transfer: Transfer the supernatant to an autosampler vial for UHPLC-HRMS analysis.

Experimental Workflow for DBS Analysis

Figure 2: Workflow for Ipamorelin analysis in DBS.

3. UHPLC-HRMS Conditions:

• UHPLC System: Acquity UPLC or equivalent

• Column: Acquity UPLC® BEH C18 (2.1 mm x 50 mm, 1.7 µm) or equivalent

• Mobile Phase A: 1% Acetic acid in water

• Mobile Phase B: Acetonitrile

• Gradient Elution: A gradient from high aqueous to high organic content over several minutes to ensure separation.

• Flow Rate: 0.2 mL/min

• Mass Spectrometer: Q-TOF high-resolution mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Data Acquisition: Full scan mode to acquire high-resolution mass spectra of the precursor ions. Product ion scans (MS/MS) can be used for confirmation by comparing fragmentation patterns.[4]

4. Data Analysis:

• Extract the ion chromatograms for the precursor ions of Ipamorelin (e.g., [M+2H]²⁺ at m/z 356.7) and the IS.[5]

• Confirm the identity of Ipamorelin by accurate mass measurement (<5 ppm error) and by matching its fragmentation pattern to a reference standard.[4][5]

• Perform quantification using a calibration curve constructed from the DBS calibrators.

Concluding Remarks

The LC-MS/MS and UHPLC-HRMS methods described provide the sensitivity, specificity, and accuracy required for the robust quantification of Ipamorelin acetate in various biological samples. Proper method validation according to regulatory guidelines is crucial before implementation in clinical or research settings. The choice between plasma/urine analysis and DBS will depend on the specific requirements of the study, with DBS offering significant advantages in terms of sample collection and stability.

References

• 1. gentlemanpeptides.com [gentlemanpeptides.com]
• 2. Pharmacokinetic-pharmacodynamic modeling of ipamorelin, a growth hormone releasing peptide, in human volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CJC-1295 Ipamorelin Dosage - Alpha Rejuvenation [alpha-rejuvenation.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. iris.unito.it [iris.unito.it]
• 7. Immunoassay Testing, Preclinical & Clinical - ABL, Inc. [ablinc.com]

Application Note: High-Purity Assessment of Ipamorelin Using High-Performance Liquid Chromatography and Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the purity analysis of Ipamorelin, a synthetic pentapeptide and selective growth hormone secretagogue, using reverse-phase high-performance liquid chromatography (RP-HPLC) coupled with mass spectrometry (MS). The described methodology ensures accurate quantification of Ipamorelin and identification of potential impurities, which is critical for quality control and regulatory compliance in drug development.

Introduction

Ipamorelin is a potent and selective agonist of the ghrelin/growth hormone secretagogue receptor (GHS-R), stimulating the release of growth hormone from the pituitary gland.[1] Its chemical structure is Aib-His-D-2-Nal-D-Phe-Lys-NH2.[1] Due to its therapeutic potential, rigorous analytical methods are required to ensure the purity and quality of synthetic Ipamorelin. HPLC coupled with MS is a powerful technique for separating and identifying the active pharmaceutical ingredient (API) from process-related impurities and degradation products.[2] This document outlines a robust RP-HPLC-MS method for the comprehensive purity profiling of Ipamorelin.

Ipamorelin Signaling Pathway

Ipamorelin exerts its biological effects by binding to and activating the growth hormone secretagogue receptor (GHSR), a G-protein coupled receptor.[3][4] This activation triggers a cascade of intracellular signaling events, primarily through the Gαq/11 and Gαi/o pathways, leading to an increase in intracellular calcium and the activation of protein kinase C (PKC), which ultimately stimulates the secretion of growth hormone (GH).[3][5]

References

• 1. Peptide Purification by Reverse-Phase HPLC | Springer Nature Experiments [experiments.springernature.com]
• 2. scispace.com [scispace.com]
• 3. benchchem.com [benchchem.com]
• 4. hplc.eu [hplc.eu]
• 5. agilent.com [agilent.com]

Application Notes and Protocols: Ipamorelin Acetate for Research Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ipamorelin is a synthetic pentapeptide (Aib-His-D-2-Nal-D-Phe-Lys-NH2) that acts as a selective agonist of the ghrelin/growth hormone secretagogue receptor (GHS-R1a).[1][2] As a growth hormone secretagogue, Ipamorelin stimulates the release of growth hormone (GH) from the pituitary gland.[1] Notably, it exhibits high specificity for GH release without significantly elevating levels of other hormones such as cortisol or adrenocorticotropic hormone (ACTH), which distinguishes it from other growth hormone-releasing peptides (GHRPs).[1][2] These characteristics make Ipamorelin a valuable tool in research settings for studying the GH axis, metabolism, and growth-related processes.

These application notes provide comprehensive guidelines for the proper handling, storage, and use of Ipamorelin acetate (B1210297) in a research environment.

Safety and Handling Precautions

Ipamorelin acetate should be handled by trained personnel in a laboratory setting. It is recommended to treat the compound as potentially hazardous, and appropriate personal protective equipment (PPE) should be worn at all times.

• Personal Protective Equipment: Wear a lab coat, safety glasses, and chemical-resistant gloves.

• Ventilation: Handle the lyophilized powder and reconstituted solutions in a well-ventilated area or a fume hood to avoid inhalation.

• Contact: Avoid contact with skin and eyes. In case of accidental contact, rinse the affected area thoroughly with water.

• Ingestion: Do not ingest. If swallowed, seek medical attention immediately.

Storage Guidelines

Proper storage of Ipamorelin acetate is crucial to maintain its stability and biological activity. The storage conditions differ for the lyophilized powder and the reconstituted solution.

Lyophilized Powder

The lyophilized form of Ipamorelin acetate is stable for extended periods when stored correctly. To prevent degradation from moisture and light, store the vial in a dark, dry place.

Reconstituted Solution

Once reconstituted, Ipamorelin acetate is less stable and more susceptible to degradation. To ensure the integrity of the solution, adhere to the following guidelines.

Form	Storage Temperature	Duration	Notes
Lyophilized Powder	-20°C	≥ 4 years[3]	Long-term storage. Keep in a dark, dry, and sealed container.[4]
2°C to 8°C	Short-term	Suitable for temporary storage.
Reconstituted Solution (with Bacteriostatic Water)	2°C to 8°C	~4 weeks[5]	Protect from light. Avoid repeated freeze-thaw cycles.
Reconstituted Solution (Aqueous Buffer, e.g., PBS)	2°C to 8°C	≤ 24 hours[6]	Not recommended for long-term storage. Prepare fresh for each experiment.
Aliquoted and Frozen Solution	-20°C	Weeks to months	Aliquot to avoid repeated freeze-thaw cycles.

Reconstitution Protocol

Reconstitution should be performed under sterile conditions to prevent microbial contamination.

Materials Required

• Vial of lyophilized Ipamorelin acetate

• Sterile reconstitution solvent (e.g., bacteriostatic water, sterile water, or an appropriate sterile buffer)

• Sterile syringes and needles

Reconstitution Procedure

• Allow the vial of lyophilized Ipamorelin acetate to equilibrate to room temperature before opening to prevent condensation.

• Using a sterile syringe, draw up the desired volume of the reconstitution solvent. A common practice is to use 3.0 mL of bacteriostatic water for a 10 mg vial.[5]

• Slowly inject the solvent down the side of the vial, avoiding forceful spraying directly onto the peptide powder.[5]

• Gently swirl or roll the vial until the powder is completely dissolved.[5] Do not shake vigorously , as this can cause degradation of the peptide.

• The reconstituted solution should be clear. If any particulates are visible, do not use the solution.

• Label the vial with the date of reconstitution and the final concentration.

Ipamorelin Acetate Signaling Pathway

Ipamorelin exerts its effects by binding to the GHS-R1a, a G protein-coupled receptor. This interaction primarily activates the Gαq protein, leading to the stimulation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). The elevated intracellular Ca2+ is a key signal for the fusion of growth hormone-containing vesicles with the cell membrane, resulting in the secretion of GH. The pathway can also involve the activation of the protein kinase A (PKA) signaling cascade.[7][8]

Caption: Ipamorelin signaling pathway for GH secretion.

Experimental Protocols

The following are example protocols for in vitro and in vivo studies. These should be adapted based on specific research objectives and institutional guidelines.

In Vitro: GH Release from Primary Rat Pituitary Cells

This protocol is designed to assess the potency and efficacy of Ipamorelin in stimulating GH release from primary rat pituitary cells.

6.1.1 Materials

• Ipamorelin acetate stock solution

• Primary rat pituitary cells

• Cell culture medium (e.g., DMEM)

• Growth Hormone Releasing Hormone (GHRH) as a positive control

• GHRP and GHRH antagonists for specificity studies[1]

• Growth Hormone ELISA kit

6.1.2 Procedure

• Cell Culture: Isolate and culture primary pituitary cells from rats according to established protocols. Plate the cells in 24-well plates and allow them to adhere for 48-72 hours.

• Treatment: Prepare serial dilutions of Ipamorelin acetate in the cell culture medium. Also, prepare solutions of GHRH and any antagonists.

• Remove the culture medium from the cells and wash with fresh medium.

• Add the different concentrations of Ipamorelin, GHRH, or control medium to the wells. For antagonist studies, pre-incubate the cells with the antagonist before adding Ipamorelin.

• Incubate the cells for a defined period (e.g., 4 hours).

• Sample Collection: Collect the supernatant from each well.

• GH Measurement: Quantify the concentration of GH in the supernatant using a GH ELISA kit, following the manufacturer's instructions.

• Data Analysis: Plot the GH concentration against the Ipamorelin concentration to determine the EC50 (half-maximal effective concentration).

6.1.3 Experimental Workflow

Caption: Workflow for in vitro GH release assay.

In Vivo: Stimulation of GH Release in Rats

This protocol describes a method to evaluate the in vivo efficacy of Ipamorelin in stimulating GH release in a rat model.

6.2.1 Materials

• Ipamorelin acetate reconstituted solution

• Male Sprague-Dawley rats (or other suitable strain)

• Vehicle control (e.g., sterile saline)

• Anesthetic (if required for blood collection)

• Blood collection tubes (e.g., with EDTA)

• Centrifuge

• Growth Hormone ELISA kit

6.2.2 Procedure

• Animal Acclimation: Acclimate the rats to the housing conditions for at least one week before the experiment.

• Dosing: Prepare the Ipamorelin solution for injection at the desired concentration. A typical dose range for rats is 80 nmol/kg.[1]

• Administer Ipamorelin or vehicle control via the desired route (e.g., subcutaneous or intravenous injection).

• Blood Sampling: Collect blood samples at various time points post-injection (e.g., 0, 15, 30, 60, and 120 minutes). Blood can be collected via a cannulated vessel or tail vein.

• Plasma Separation: Centrifuge the blood samples to separate the plasma.

• GH Measurement: Store the plasma at -80°C until analysis. Measure the GH concentration in the plasma samples using a GH ELISA kit.

• Data Analysis: Plot the plasma GH concentration over time for each treatment group to determine the peak concentration (Cmax) and the area under the curve (AUC).

Data Summary

The following table summarizes key quantitative data for Ipamorelin acetate.

Parameter	Value	Species/System	Reference
In Vitro Potency (EC50)	1.3 ± 0.4 nmol/l	Primary Rat Pituitary Cells	[1]
In Vivo Potency (ED50)	80 ± 42 nmol/kg	Rats (anesthetized)	[1]
2.3 ± 0.03 nmol/kg	Swine (conscious)	[1]
Pharmacokinetics (Human)
Half-life	~2 hours	Healthy male subjects	[9]
Clearance	0.078 L/h/kg	Healthy male subjects	[9]
Volume of Distribution (steady-state)	0.22 L/kg	Healthy male subjects	[9]
Solubility
Ethanol	~30 mg/ml	[6]
DMSO	~20 mg/ml	[6]
DMF	~20 mg/ml	[6]
PBS (pH 7.2)	~10 mg/ml	[6]

Logical Relationship of Handling and Storage

The proper handling and storage of Ipamorelin acetate are interconnected and crucial for obtaining reliable experimental results.

References

• 1. Ipamorelin, the first selective growth hormone secretagogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. caymanchem.com [caymanchem.com]
• 4. fda.gov [fda.gov]
• 5. peptidedosages.com [peptidedosages.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. Growth hormone secretagogue receptor - Wikipedia [en.wikipedia.org]
• 8. mdpi.com [mdpi.com]
• 9. Pharmacokinetic-pharmacodynamic modeling of ipamorelin, a growth hormone releasing peptide, in human volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Solid-Phase Synthesis of Ipamorelin

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the solid-phase synthesis of Ipamorelin (Aib-His-D-2-Nal-D-Phe-Lys-NH2), a potent and selective growth hormone secretagogue. The methodologies described are based on the well-established Fluorenylmethyloxycarbonyl (Fmoc) solid-phase peptide synthesis (SPPS) strategy.

Introduction

Ipamorelin is a synthetic pentapeptide that mimics the action of ghrelin by binding to the growth hormone secretagogue receptor (GHSR-1a).[1] This interaction stimulates the release of growth hormone from the pituitary gland.[2][3] Its high selectivity and favorable safety profile make it a molecule of significant interest in research and clinical development.[1] Solid-phase peptide synthesis (SPPS) is the method of choice for producing Ipamorelin, offering high efficiency and the ability to generate highly pure peptides.[4] This document outlines the key steps and protocols for the successful synthesis, purification, and characterization of Ipamorelin.

Synthesis Strategy Overview

The synthesis of Ipamorelin is typically performed using an Fmoc/tBu strategy on a solid support. The peptide is assembled from the C-terminus to the N-terminus. The general workflow involves the following stages:

• Resin Selection and Preparation: Choosing a suitable solid support.

• Iterative Amino Acid Coupling and Deprotection: Stepwise addition of Fmoc-protected amino acids.

• Cleavage and Global Deprotection: Release of the peptide from the resin and removal of all side-chain protecting groups.

• Purification: Isolation of the target peptide using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

• Characterization: Verification of the peptide's identity and purity by Mass Spectrometry and analytical RP-HPLC.

A schematic overview of the Fmoc-SPPS workflow is presented below.

Caption: General workflow for Fmoc-based solid-phase peptide synthesis.

Experimental Protocols

Protocol 1: Manual Solid-Phase Synthesis of Ipamorelin

This protocol describes the manual synthesis of Ipamorelin on a Rink Amide resin, which will yield a C-terminal amide upon cleavage.

Materials and Reagents:

• Rink Amide MBHA resin (loading capacity: 0.3-0.8 mmol/g)

• Fmoc-Lys(Boc)-OH

• Fmoc-D-Phe-OH

• Fmoc-D-2-Nal-OH

• Fmoc-His(Trt)-OH

• Boc-Aib-OH

• Coupling Reagent: HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) or HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

• Base: DIPEA (N,N-Diisopropylethylamine)

• Solvents: DMF (N,N-Dimethylformamide, peptide synthesis grade), DCM (Dichloromethane)

• Fmoc Deprotection Solution: 20% (v/v) piperidine in DMF

• Cleavage Cocktail: 95% TFA (Trifluoroacetic acid), 2.5% TIS (Triisopropylsilane), 2.5% H₂O

• Cold diethyl ether

Equipment:

• Peptide synthesis vessel with a sintered glass filter

• Shaker or vortex mixer

• Syringes and needles

• Scintillation vials

• Lyophilizer

Procedure:

• Resin Swelling:

  • Place the Rink Amide resin in the synthesis vessel.

  • Add DMF (10-15 mL per gram of resin) and allow the resin to swell for at least 1 hour with occasional agitation.

  • Drain the DMF.

• Initial Fmoc Deprotection:

  • Add the 20% piperidine/DMF solution to the resin.

  • Agitate for 5 minutes and drain.

  • Add a fresh portion of the deprotection solution and agitate for 15-20 minutes.

  • Drain the solution and wash the resin thoroughly with DMF (5 x 1 min).

• First Amino Acid Coupling (Fmoc-Lys(Boc)-OH):

  • In a separate vial, dissolve Fmoc-Lys(Boc)-OH (3-5 equivalents relative to resin loading) and HBTU/HATU (0.95 equivalents to the amino acid) in DMF.

  • Add DIPEA (2 equivalents to the amino acid) to the solution and allow it to pre-activate for 1-5 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the mixture for 1-2 hours at room temperature.

  • Monitor the coupling reaction for completion using a qualitative test (e.g., Kaiser test). A negative Kaiser test (colorless or yellow beads) indicates a complete reaction.

  • Drain the coupling solution and wash the resin with DMF (3 x 1 min).

• Iterative Deprotection and Coupling Cycles:

  • Repeat the Fmoc deprotection step (Step 2) to expose the N-terminal amine of the newly coupled lysine.

  • Sequentially couple the remaining amino acids in the Ipamorelin sequence (Fmoc-D-Phe-OH, Fmoc-D-2-Nal-OH, Fmoc-His(Trt)-OH, and Boc-Aib-OH) by repeating the coupling procedure (Step 3) for each amino acid.

• Final Deprotection:

  • After coupling the final amino acid (Boc-Aib-OH), no further Fmoc deprotection is needed.

• Resin Washing and Drying:

  • After the final coupling, wash the peptide-resin thoroughly with DMF (3x), followed by DCM (3x).

  • Dry the resin under a high vacuum for at least 4 hours.

Protocol 2: Cleavage and Deprotection

Procedure:

• Place the dry peptide-resin in a reaction vessel.

• Add the cleavage cocktail (10-25 mL per gram of resin) in a fume hood.

• Agitate the mixture at room temperature for 2-4 hours.

• Filter the resin and collect the filtrate containing the cleaved peptide.

• Wash the resin with a small amount of fresh TFA and combine the filtrates.

• Precipitate the crude peptide by adding the TFA filtrate dropwise to a 10-fold excess of cold diethyl ether.

• Collect the precipitated peptide by centrifugation or filtration.

• Wash the peptide pellet with cold diethyl ether to remove scavengers and residual TFA.

• Dry the crude peptide under vacuum.

Protocol 3: Purification by RP-HPLC

Equipment and Reagents:

• Preparative RP-HPLC system with a UV detector

• C18 column (e.g., 10 µm particle size, 21.2 x 250 mm)

• Mobile Phase A: 0.1% TFA in water

• Mobile Phase B: 0.1% TFA in acetonitrile

• Crude Ipamorelin peptide

Procedure:

• Sample Preparation: Dissolve the crude Ipamorelin in a minimal amount of Mobile Phase A. Filter the sample through a 0.45 µm syringe filter.

• Column Equilibration: Equilibrate the C18 column with the initial mobile phase conditions (e.g., 95% A, 5% B) until a stable baseline is achieved.

• Chromatographic Separation: Inject the filtered sample onto the column. Run a linear gradient of increasing Mobile Phase B. A typical gradient for Ipamorelin would be from 5% to 45% B over 30-60 minutes.

• Fraction Collection: Collect fractions corresponding to the major peak detected at 220 nm or 280 nm.

• Purity Analysis: Analyze the purity of each collected fraction using analytical RP-HPLC.

• Pooling and Lyophilization: Pool the fractions that meet the desired purity level (typically >98%). Lyophilize the pooled fractions to obtain the purified Ipamorelin as a white powder.

Protocol 4: Characterization

Mass Spectrometry:

• Dissolve a small amount of the purified peptide in a suitable solvent (e.g., 50% acetonitrile/water).

• Analyze by Electrospray Ionization Mass Spectrometry (ESI-MS) or Matrix-Assisted Laser Desorption/Ionization (MALDI-TOF) to confirm the molecular weight.

• Expected Molecular Weight of Ipamorelin (C₃₈H₄₉N₉O₅): 711.85 g/mol .[5]

Analytical RP-HPLC:

• Use an analytical C18 column with a gradient similar to the preparative method to confirm the purity of the final product.

• The purity is calculated by integrating the peak area of the main product relative to the total peak area.

Quantitative Data Summary

The following tables provide a summary of typical quantitative parameters for the solid-phase synthesis of Ipamorelin.

Table 1: Reagent Stoichiometry for a Standard 0.1 mmol Synthesis

Reagent	Equivalents (relative to resin loading)	Typical Amount (for 0.5 g resin at 0.2 mmol/g)
Fmoc-Amino Acid	3 - 5	0.3 - 0.5 mmol
HBTU/HATU	2.85 - 4.5	0.285 - 0.45 mmol
DIPEA	6 - 10	0.6 - 1.0 mmol

Table 2: Typical Reaction Times and Conditions

Step	Reagent/Condition	Duration	Temperature
Resin Swelling	DMF	1 - 2 hours	Room Temperature
Fmoc Deprotection	20% Piperidine/DMF	2 x 10-15 min	Room Temperature
Amino Acid Coupling	HBTU/HATU, DIPEA in DMF	1 - 4 hours	Room Temperature
Cleavage	TFA/TIS/H₂O (95:2.5:2.5)	2 - 4 hours	Room Temperature

Table 3: Expected Yield and Purity

Stage	Expected Yield	Expected Purity
Crude Peptide	70 - 90%	50 - 80%
Purified Peptide	20 - 40% (overall)	>98%

Note: Yields and purity can vary significantly depending on the peptide sequence, scale of synthesis, and specific laboratory techniques.

Ipamorelin Signaling Pathway

Ipamorelin exerts its biological effects by activating the growth hormone secretagogue receptor 1a (GHSR-1a), a G-protein coupled receptor.[6] This activation triggers downstream signaling cascades, primarily through the Gαq/11 and Gαi/o pathways, leading to the release of growth hormone.[7]

References

• 1. benchchem.com [benchchem.com]
• 2. peptide.com [peptide.com]
• 3. researchgate.net [researchgate.net]
• 4. peptideweb.com [peptideweb.com]
• 5. rsc.org [rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Cell-Based Assays to Measure Ipamorelin-Induced GH Release

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ipamorelin is a synthetic pentapeptide (Aib-His-D-2-Nal-D-Phe-Lys-NH2) that acts as a selective agonist for the ghrelin receptor (GHSR), also known as the growth hormone secretagogue receptor.[1][2][3] By mimicking the action of the endogenous ligand ghrelin, Ipamorelin stimulates the release of growth hormone (GH) from the anterior pituitary gland.[4] Its high selectivity for GH release without significantly affecting other hormones like cortisol and prolactin makes it a valuable tool in research and clinical development.[2][5] These application notes provide detailed protocols for cell-based assays to quantify Ipamorelin-induced GH release, offering researchers a reliable method to study its potency and mechanism of action.

Mechanism of Action

Ipamorelin binds to the GHSR on pituitary somatotrophs, initiating a downstream signaling cascade.[1][6] This activation of the G-protein coupled receptor leads to an increase in intracellular cyclic adenosine (B11128) monophosphate (cAMP) and subsequent activation of protein kinase A (PKA).[1] PKA activation ultimately results in the exocytosis of GH-containing granules from the somatotrophs, leading to a pulsatile release of GH into the bloodstream.[4]

Data Presentation: Ipamorelin Potency in GH Release

The following table summarizes the in vitro and in vivo potency of Ipamorelin in stimulating GH release from various studies.

Species	Assay Type	Parameter	Value	Reference
Rat	In vitro (primary pituitary cells)	EC50	1.3 ± 0.4 nmol/l	[2]
Rat	In vivo (pentobarbital anesthetized)	ED50	80 ± 42 nmol/kg	[2]
Swine	In vivo (conscious)	ED50	2.3 ± 0.03 nmol/kg	[2]

EC50: Half-maximal effective concentration; ED50: Half-maximal effective dose.

Signaling Pathway of Ipamorelin-Induced GH Release

Caption: Ipamorelin signaling pathway in a pituitary somatotroph.

Experimental Protocols

Primary Pituitary Cell Culture for GH Release Assay

This protocol describes the isolation and culture of primary pituitary cells for subsequent use in GH release assays.

Materials:

• Sprague-Dawley rats (or other suitable animal model)

• Dissection tools (sterile)

• Hank's Balanced Salt Solution (HBSS), without Ca2+ and Mg2+

• Enzyme solution (e.g., Trypsin or Collagenase)

• Fetal Bovine Serum (FBS)

• Dulbecco's Modified Eagle's Medium (DMEM) with high glucose

• Penicillin-Streptomycin solution

• Culture plates (e.g., 24-well plates)

• Centrifuge

• Incubator (37°C, 5% CO2)

Protocol:

• Pituitary Gland Dissection:

  • Euthanize the animal according to approved institutional guidelines.

  • Sterilize the head and surrounding area with 70% ethanol.

  • Carefully dissect the skull to expose the brain and locate the pituitary gland.

  • Aseptically remove the anterior pituitary and place it in ice-cold HBSS.

• Cell Dissociation:

  • Wash the collected pituitaries three times with sterile, ice-cold HBSS.

  • Mince the tissue into small fragments using sterile scalpels.

  • Transfer the tissue fragments to a tube containing a pre-warmed enzyme solution (e.g., 0.25% Trypsin-EDTA).

  • Incubate at 37°C for 15-20 minutes with gentle agitation.

  • Neutralize the enzyme by adding an equal volume of DMEM containing 10% FBS.

  • Gently triturate the cell suspension using a fire-polished Pasteur pipette to obtain a single-cell suspension.

  • Centrifuge the cell suspension at 300 x g for 5 minutes.[7]

• Cell Plating and Culture:

  • Discard the supernatant and resuspend the cell pellet in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • Determine cell viability and concentration using a hemocytometer and Trypan Blue exclusion.

  • Seed the cells into 24-well plates at a density of approximately 2.5 x 10^5 cells/well.[8]

  • Incubate the cells at 37°C in a humidified atmosphere of 5% CO2 for 48-72 hours to allow for attachment and recovery.[7]

Ipamorelin-Induced GH Release Assay

This protocol details the treatment of cultured primary pituitary cells with Ipamorelin and the subsequent collection of supernatant for GH measurement.

Materials:

• Cultured primary pituitary cells (from Protocol 1)

• Ipamorelin stock solution (reconstituted in sterile water or appropriate buffer)

• Serum-free DMEM

• Pipettes and sterile tips

Protocol:

• Cell Preparation:

  • After the initial culture period, gently aspirate the culture medium from the wells.

  • Wash the cells twice with pre-warmed serum-free DMEM to remove any residual serum.

  • Add 500 µL of serum-free DMEM to each well and incubate for 1-2 hours to establish a baseline.

• Ipamorelin Treatment:

  • Prepare serial dilutions of Ipamorelin in serum-free DMEM to achieve the desired final concentrations (e.g., ranging from 10^-12 M to 10^-7 M).[9]

  • Aspirate the medium from the wells and replace it with the Ipamorelin solutions. Include a vehicle control (serum-free DMEM without Ipamorelin).

  • Incubate the plates at 37°C for a defined period (e.g., 1-4 hours).[10]

• Supernatant Collection:

  • Following the incubation period, carefully collect the supernatant from each well without disturbing the cell monolayer.

  • Transfer the supernatant to labeled microcentrifuge tubes.

  • Centrifuge the tubes at 1,000 x g for 10 minutes at 4°C to pellet any detached cells or debris.[11]

  • Transfer the clarified supernatant to new tubes and store at -80°C until GH analysis.

Quantification of GH Release by ELISA

This protocol outlines the use of a commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kit to measure the concentration of GH in the collected cell culture supernatants.

Materials:

• GH ELISA Kit (e.g., from Cloud-Clone Corp., Assaypro, Sigma-Aldrich)[11][12][13]

• Collected cell culture supernatants

• Microplate reader capable of measuring absorbance at 450 nm

Protocol:

• Assay Preparation:

  • Bring all reagents, standards, and samples to room temperature before use.

  • Prepare the wash buffer, standards, and any other required reagents according to the ELISA kit manufacturer's instructions.[11][13]

• ELISA Procedure (General Steps - refer to specific kit manual for details):

  • Add 100 µL of standards and samples (supernatants) to the appropriate wells of the antibody-coated microplate.[12]

  • Incubate for the time specified in the kit manual (e.g., 1-2 hours at 37°C).[11][12]

  • Aspirate the liquid from each well.

  • Add the detection antibody (e.g., Biotinylated Antibody or Detection Reagent A) and incubate.[11][12]

  • Wash the wells multiple times with the wash buffer.

  • Add the enzyme conjugate (e.g., HRP-Streptavidin or Detection Reagent B) and incubate.[11][12]

  • Wash the wells again.

  • Add the substrate solution (e.g., TMB) and incubate in the dark.[12]

  • Stop the reaction by adding the stop solution.[12]

• Data Analysis:

  • Immediately read the absorbance of each well at 450 nm using a microplate reader.

  • Generate a standard curve by plotting the absorbance values of the standards against their known concentrations.

  • Determine the concentration of GH in the samples by interpolating their absorbance values from the standard curve.

  • Calculate the fold-increase in GH release for each Ipamorelin concentration compared to the vehicle control.

Experimental Workflow for Ipamorelin-Induced GH Release Assay

References

• 1. Ipamorelin Peptide | Growth Hormone Support [paragonsportsmedicine.com]
• 2. Ipamorelin, the first selective growth hormone secretagogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ipamorelin - Wikipedia [en.wikipedia.org]
• 4. realpeptides.co [realpeptides.co]
• 5. swolverine.com [swolverine.com]
• 6. peptidesciences.com [peptidesciences.com]
• 7. Primary Cultures from Human GH-secreting or Clinically Non-functioning Pituitary Adenomas - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 10. An assay for growth hormone and prolactin-releasing activities using a bovine pituitary cell culture system. | Semantic Scholar [semanticscholar.org]
• 11. assaypro.com [assaypro.com]
• 12. cloud-clone.com [cloud-clone.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]

Application Notes &amp; Protocols: Assessing Ipamorelin's Effect on Muscle Strength in Mice

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed experimental design for evaluating the efficacy of Ipamorelin, a selective growth hormone secretagogue, in enhancing muscle strength and performance in a murine model. Included are comprehensive protocols for in-vivo strength assessment, a summary of Ipamorelin's mechanism of action, and templates for data presentation.

Introduction

Ipamorelin is a synthetic pentapeptide that acts as a selective agonist of the ghrelin/growth hormone secretagogue receptor (GHSR).[1] By mimicking the action of ghrelin, Ipamorelin stimulates the pituitary gland to release growth hormone (GH).[2][3][4] This targeted action makes it a subject of interest for therapies aimed at increasing muscle mass, improving body composition, and enhancing physical performance.[3][5] Unlike other growth hormone-releasing peptides, Ipamorelin demonstrates high selectivity, meaning it does not significantly impact cortisol or prolactin levels, which contributes to a favorable safety profile.[4][6] The subsequent increase in circulating GH stimulates the liver to produce Insulin-like Growth Factor 1 (IGF-1), a key mediator of muscle hypertrophy and cellular repair.[4][7]

These application notes outline a robust preclinical experimental design to quantify the effects of Ipamorelin on skeletal muscle strength and endurance in mice.

Mechanism of Action: Ipamorelin Signaling Pathway

Ipamorelin selectively binds to and activates the Growth Hormone Secretagogue Receptor (GHSR-1a), primarily located in the pituitary gland.[5][8] This activation initiates a signaling cascade that results in a pulsatile release of Growth Hormone (GH), mimicking the body's natural secretion patterns.[3][4] Circulating GH then acts on various tissues, most notably the liver, to stimulate the production and release of IGF-1. Both GH and IGF-1 promote anabolic processes in skeletal muscle, including increased protein synthesis and the proliferation of satellite cells, which are essential for muscle repair and growth.[2][4][5][9]

Caption: Ipamorelin stimulates GH release, leading to IGF-1 production and muscle growth.

Experimental Design

This design employs a randomized, placebo-controlled study to assess the impact of chronic Ipamorelin administration on muscle strength and endurance.

• Hypothesis: Chronic administration of Ipamorelin will lead to a dose-dependent increase in maximal muscle strength and endurance capacity in adult mice.

• Animal Model:

  • Species: C57BL/6J mice (or other appropriate strain)

  • Age: 12-16 weeks (to ensure full maturity)

  • Sex: Male (to avoid confounding variables from the female estrous cycle)

  • Health Status: Healthy, pathogen-free.

• Acclimatization: Animals should be acclimatized to the housing facility for at least one week prior to any procedures. They should also be handled daily for 3-5 days before baseline testing to reduce stress.

• Experimental Groups (n=10-12 mice per group):

  • Vehicle Control: Receives daily subcutaneous injections of sterile saline (0.9%).

  • Low-Dose Ipamorelin: Receives a daily subcutaneous injection of Ipamorelin (e.g., 100 µg/kg).

  • High-Dose Ipamorelin: Receives a daily subcutaneous injection of Ipamorelin (e.g., 250 µg/kg).[1]

• Treatment Administration:

  • Drug Preparation: Ipamorelin is reconstituted in sterile saline to the desired concentrations.

  • Route: Subcutaneous (SC) injection.

  • Frequency: Once or twice daily.

  • Duration: 4-8 weeks.

• Outcome Measures:

  • Primary:

    • Forelimb and combined grip strength (measured weekly).

  • Secondary:

    • Endurance capacity via treadmill exhaustion test (measured at baseline and end of study).

    • Body weight (measured weekly).

    • Muscle mass (e.g., tibialis anterior, gastrocnemius, quadriceps) at study termination.

References

• 1. Beyond the androgen receptor: the role of growth hormone secretagogues in the modern management of body composition in hypogonadal males - PMC [pmc.ncbi.nlm.nih.gov]
• 2. elementsarms.com [elementsarms.com]
• 3. Ipamorelin, the first selective growth hormone secretagogue [pharmaprodia.com]
• 4. swolverine.com [swolverine.com]
• 5. Ipamorelin Peptide | Growth Hormone Support [paragonsportsmedicine.com]
• 6. nbinno.com [nbinno.com]
• 7. youtube.com [youtube.com]
• 8. aminousa.com [aminousa.com]
• 9. Growth hormone - Wikipedia [en.wikipedia.org]

Application of Ipamorelin in Studies of Glucocorticoid-Induced Bone Loss

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Glucocorticoid-induced osteoporosis (GIO) is the most common form of secondary osteoporosis, characterized by a rapid decrease in bone formation and a transient increase in bone resorption, leading to significant bone loss and increased fracture risk.[1][2] Ipamorelin (B1672098), a selective growth hormone secretagogue (GHS), presents a promising therapeutic avenue for mitigating the detrimental skeletal effects of glucocorticoids.[3][4][5]

Ipamorelin is a synthetic pentapeptide that mimics the action of ghrelin by binding to the GHS receptor (GHS-R1a) in the pituitary gland.[6] This binding stimulates the release of growth hormone (GH), which in turn can promote bone formation, both directly and through the action of insulin-like growth factor 1 (IGF-1).[6][7] A key advantage of Ipamorelin is its high selectivity for GH release without significantly stimulating the secretion of other hormones like ACTH and cortisol, which can have confounding effects on bone metabolism.

In a pivotal preclinical study, Ipamorelin demonstrated its ability to counteract the negative effects of glucocorticoids on bone. The study revealed that concurrent administration of Ipamorelin with a glucocorticoid not only prevented the suppression of bone formation but led to a significant increase in the periosteal bone formation rate.[3][4][5] This suggests that Ipamorelin could be a valuable tool in research aimed at developing treatments for GIO.

These application notes provide a summary of the current understanding and a framework for designing preclinical studies to investigate the efficacy of Ipamorelin in preventing and treating glucocorticoid-induced bone loss.

Quantitative Data Summary

The following table summarizes the key quantitative findings from a study investigating the effect of Ipamorelin on glucocorticoid-induced bone loss in an adult rat model.

Parameter	Glucocorticoid (GC) Only	GC + Ipamorelin	Percentage Change with Ipamorelin	Reference
Periosteal Bone Formation Rate	Markedly Decreased	Four-fold increase compared to GC only	+300%	[3][4][5]

Signaling Pathway of Ipamorelin in Bone Formation

Caption: Ipamorelin signaling pathway leading to increased bone formation.

Experimental Protocols

This section outlines a general protocol for inducing glucocorticoid-induced bone loss in a rodent model and for evaluating the therapeutic potential of Ipamorelin.

Induction of Glucocorticoid-Induced Osteoporosis (GIO)

A common method for inducing GIO in rodents is through the administration of synthetic glucocorticoids.

• Animal Model: Adult female Wistar or Sprague-Dawley rats (8 months old) are a suitable model.[3][4][5]

• Glucocorticoid: Methylprednisolone (B1676475) is an effective agent for inducing bone loss.[3][4][5]

• Administration and Dosage:

  • Administer methylprednisolone via subcutaneous injection at a dose of 9 mg/kg/day.[3][4][5]

  • Alternatively, slow-release pellets containing prednisolone (B192156) can be implanted subcutaneously for a sustained release over a specified period.

• Duration: A treatment period of 3 months is sufficient to induce significant bone loss.[3][4][5]

• Control Group: A control group should receive vehicle (e.g., saline) injections.

Ipamorelin Treatment Protocol

• Ipamorelin Administration:

  • Administer Ipamorelin via subcutaneous injection.

  • A dosage of 100 µg/kg administered three times daily has been shown to be effective.[3][4][5]

• Treatment Groups:

  • Control: Vehicle only.

  • GC Only: Methylprednisolone (9 mg/kg/day).

  • Ipamorelin Only: Ipamorelin (100 µg/kg, 3x daily).

  • GC + Ipamorelin: Methylprednisolone (9 mg/kg/day) and Ipamorelin (100 µg/kg, 3x daily).

• Duration: Ipamorelin treatment should be administered concurrently with the glucocorticoid for the full 3-month study period.[3][4][5]

Analytical Methods for Bone Health Assessment

A comprehensive evaluation of bone health should include the following methods:

• Bone Histomorphometry:

  • This is the gold standard for assessing bone formation and resorption at the cellular level.

  • Administer fluorochrome labels (e.g., tetracycline, calcein) at specific time points before sacrifice to measure dynamic parameters like mineral apposition rate and bone formation rate.

  • Analyze undecalcified bone sections from the tibia or femur.

• Micro-Computed Tomography (µCT):

  • Provides high-resolution 3D images of bone microarchitecture.

  • Key parameters to analyze include bone mineral density (BMD), trabecular bone volume (BV/TV), trabecular number (Tb.N), trabecular thickness (Tb.Th), and trabecular separation (Tb.Sp).

• Biomechanical Testing:

  • Measures the mechanical properties of bone, such as strength and stiffness.

  • Three-point bending tests are commonly performed on long bones like the femur.

• Serum Bone Turnover Markers:

  • Measure serum levels of bone formation markers (e.g., osteocalcin, procollagen (B1174764) type I N-terminal propeptide - P1NP) and bone resorption markers (e.g., C-terminal telopeptide of type I collagen - CTX).

Experimental Workflow Diagram

Caption: Workflow for studying Ipamorelin in a GIO rat model.

References

• 1. Growth hormone stimulates bone formation and strength of cortical bone in aged rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Administration of High-Dose Methylprednisolone Worsens Bone Loss after Acute Spinal Cord Injury in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The growth hormone secretagogue ipamorelin counteracts glucocorticoid-induced decrease in bone formation of adult rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pure.au.dk [pure.au.dk]
• 5. researchgate.net [researchgate.net]
• 6. An Overview of Glucocorticoid-Induced Osteoporosis - Endotext - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. The role of growth hormone in glucocorticoid-induced osteoporosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Ipamorelin in Gastric Motility Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the administration of Ipamorelin for investigating its effects on gastric motility in animal models. The protocols and data presented are intended to assist in the design and execution of preclinical studies aimed at evaluating ghrelin receptor agonists for prokinetic activity.

Introduction

Ipamorelin is a potent and selective synthetic agonist of the ghrelin/growth hormone secretagogue receptor (GHS-R).[1] Ghrelin itself is a gut hormone known to stimulate gastric motility and accelerate gastric emptying.[2][3][4] Consequently, Ipamorelin and other ghrelin receptor agonists are of significant interest for their potential therapeutic application in disorders characterized by delayed gastric emptying, such as gastroparesis and postoperative ileus.[1][5] Animal studies have demonstrated that Ipamorelin can effectively reverse delayed gastric emptying, suggesting its promise as a prokinetic agent.[1][2]

Mechanism of Action

Ipamorelin exerts its prokinetic effects by binding to and activating the GHS-R. This receptor is expressed on enteric neurons within the gastrointestinal tract.[1] Activation of the GHS-R by Ipamorelin is thought to enhance gastric contractility through a mechanism involving cholinergic excitatory neurons.[1][6][7][8] This stimulation of gastric smooth muscle contractions ultimately leads to an acceleration of gastric emptying.[1][6][7][8] Central vagovagal reflex pathways are also believed to play a role in the promotility effects of ghrelin and its mimetics.[1]

Signaling Pathway Diagram

Caption: Ipamorelin signaling pathway in gastric motility.

Experimental Protocols

Animal Model: Rodent Model of Postoperative Ileus (POI)

A common and effective model to study delayed gastric emptying is the postoperative ileus (POI) model in rats.[1][6][7][8] This model mimics the clinical condition of delayed gastric emptying that often occurs after abdominal surgery.

Protocol for Induction of POI:

• Animal Selection: Adult male Sprague-Dawley rats (225–275 g) are a suitable choice.[1]

• Acclimation: Animals should be allowed an acclimation period of at least one week with free access to food and water.[1] For intravenous administration studies, rats with indwelling jugular vein catheters can be purchased.[1]

• Fasting: Prior to surgery, rats should be fasted overnight with free access to water.

• Anesthesia: Anesthetize the animals using an appropriate anesthetic agent (e.g., isoflurane).

• Surgical Procedure:

  • Perform a midline laparotomy to expose the abdominal contents.

  • Gently manipulate the small intestine by "running the bowel" from the cecum to the ligament of Treitz. This manipulation induces a state of delayed gastric emptying.[1]

  • Close the abdominal incision in two layers (peritoneum and skin) using appropriate suture material.

Ipamorelin Administration

Route of Administration: Intravenous (IV) administration is a common route for assessing the acute effects of Ipamorelin on gastric motility.[1]

Dosage: Based on published studies, effective doses of Ipamorelin in a rat model of POI are 0.014 µmol/kg and 0.14 µmol/kg.[1][6][7][8]

Preparation and Administration:

• Reconstitution: Reconstitute lyophilized Ipamorelin in a suitable vehicle, such as sterile saline.

• Dose Calculation: Calculate the required volume for each animal based on its body weight and the desired dose.

• Administration: Administer the calculated dose as an intravenous bolus via the jugular catheter.[1] A vehicle control (e.g., saline) should be administered to a separate group of animals.[1]

Assessment of Gastric Motility: Gastric Emptying Study

A widely used and quantitative method to assess gastric emptying is the measurement of the transit of a radiolabeled meal.[1][9]

Protocol for Gastric Emptying Measurement:

• Test Meal Preparation: Prepare a test meal consisting of 0.5% methylcellulose (B11928114) labeled with 99mTc (technetium-99m) sulfur colloid.[1][7][8]

• Meal Administration: Immediately following the administration of Ipamorelin or vehicle, administer 1.5 mL of the radiolabeled methylcellulose meal via intragastric gavage.[1][7][8]

• Time Point: Euthanize the animals 15 minutes after the gavage.[1][7][8]

• Tissue Collection:

  • Carefully clamp the pylorus and cardia to prevent leakage of stomach contents.

  • Excise the stomach.

• Radioactivity Measurement:

  • Measure the amount of radioactivity in the excised stomach using a gamma counter.

  • Calculate the percentage of the meal remaining in the stomach relative to the total radioactivity administered.

Experimental Workflow Diagram

Caption: Workflow for Ipamorelin gastric emptying study.

Data Presentation

The quantitative data from gastric emptying studies should be summarized in a clear and structured table to facilitate comparison between different treatment groups.

Table 1: Effect of Ipamorelin on Gastric Emptying in a Rodent Model of Postoperative Ileus

Treatment Group	Dose (µmol/kg, IV)	n	% Gastric Retention (Mean ± SEM)
Non-Surgical Control	Vehicle	10	44% ± 6%
POI + Vehicle	Vehicle	10	78% ± 5%
POI + Ipamorelin	0.014	5	52% ± 11%
POI + Ipamorelin	0.14	8	<25%

*P < 0.05 vs. POI + Vehicle-treated rats. Data adapted from a study by Greenwood-Van Meerveld et al.[1][7][8]

Other Methods for Assessing Gastric Motility

While the radiolabeled meal transit is a robust method, other techniques can also be employed in animal models to assess gastric motility.[9][10][11][12] These include:

• Gastric Emptying Breath Test: This less invasive method involves the administration of a 13C-labeled substrate and measuring the appearance of 13CO2 in the breath.[9]

• Magnetic Resonance Imaging (MRI): MRI can be used to non-invasively visualize and quantify gastric emptying and motility.[9][10]

• Ultrasonography: High-frequency ultrasound can be used to assess gastric accommodation and emptying.[10][11]

• Gastric Manometry: This technique measures intragastric pressure changes to assess contractility.[10]

The choice of method will depend on the specific research question, available resources, and the desired level of detail.

Conclusion

Ipamorelin has demonstrated significant prokinetic activity in animal models of delayed gastric emptying. The protocols and information provided herein offer a framework for researchers to further investigate the therapeutic potential of Ipamorelin and other ghrelin receptor agonists for gastrointestinal motility disorders. Careful experimental design and adherence to established protocols are crucial for obtaining reliable and reproducible data.

References

• 1. Efficacy of ipamorelin, a ghrelin mimetic, on gastric dysmotility in a rodent model of postoperative ileus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Role of Ghrelin in the Pathophysiology of Gastrointestinal Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Roles of Motilin and Ghrelin in Gastrointestinal Motility - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ghrelin and motilin in the gastrointestinal system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ghrelin and motilin receptors as drug targets for gastrointestinal disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Efficacy of ipamorelin, a ghrelin mimetic, on gastric dysmotility in a rodent model of postoperative ileus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. dovepress.com [dovepress.com]
• 9. Diagnostic Methods for Evaluation of Gastric Motility—A Mini Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Innovations in noninvasive methods for measuring gastrointestinal motility in mice [jstage.jst.go.jp]
• 11. journals.physiology.org [journals.physiology.org]
• 12. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]

Combining Ipamorelin and CJC-1295 in a Research Setting: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the combined use of Ipamorelin and CJC-1295 in a research setting. These synthetic peptides are of significant interest for their synergistic effects on endogenous growth hormone (GH) secretion. Ipamorelin, a selective ghrelin receptor (GHS-R1a) agonist, and CJC-1295, a long-acting growth hormone-releasing hormone (GHRH) analog, act on distinct pathways to potentiate GH release from the pituitary gland.[1][2]

Mechanism of Action and Synergy

Ipamorelin mimics the action of ghrelin, binding to the GHS-R1a on somatotroph cells in the anterior pituitary.[2][3] This binding primarily activates the Gq protein, leading to the stimulation of phospholipase C (PLC). PLC, in turn, generates inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), which results in an increase in intracellular calcium (Ca2+) and subsequent exocytosis of GH-containing granules.[1]

CJC-1295, on the other hand, is an analog of GHRH and acts on the GHRH receptor (GHRH-R).[3] This interaction activates the Gs protein, stimulating adenylyl cyclase to increase intracellular cyclic AMP (cAMP) levels. The rise in cAMP activates protein kinase A (PKA), which promotes both the synthesis and release of GH.[1]

The synergistic effect of combining Ipamorelin and CJC-1295 stems from the simultaneous activation of these two distinct intracellular signaling cascades. This dual stimulation leads to a more robust and amplified release of GH than either peptide can achieve alone.[1][4] Reports suggest that this combination can result in a 3- to 5-fold greater GH release compared to Ipamorelin alone.[4][5]

Signaling Pathways

The following diagrams illustrate the individual and synergistic signaling pathways of Ipamorelin and CJC-1295 in pituitary somatotrophs.

Caption: Ipamorelin signaling cascade in pituitary somatotrophs.

Caption: CJC-1295 signaling cascade in pituitary somatotrophs.

Data Presentation

The following tables summarize the pharmacokinetic properties and reported effects of Ipamorelin and CJC-1295 on Growth Hormone (GH) and Insulin-Like Growth Factor 1 (IGF-1) levels.

Table 1: Pharmacokinetic Properties

Peptide	Half-Life	Primary Receptor
Ipamorelin	~2 hours[3]	GHS-R1a (Ghrelin Receptor)[3]
CJC-1295 (with DAC)	~5.8-8.1 days[3][6]	GHRH-R (GHRH Receptor)[3]

Table 2: Effects on GH and IGF-1 Secretion (from separate studies)

Agent(s)	Subjects/Model	Dosage	Key Findings
Ipamorelin	Primary rat pituitary cells	EC50 = 1.3 ± 0.4 nmol/l	Potent and efficacious GH release in vitro.[1]
CJC-1295 (with DAC)	Healthy Adults (21-61 yrs)	30-60 µg/kg (single s.c. injection)	Dose-dependent increases in mean plasma GH by 2- to 10-fold for ≥6 days and mean plasma IGF-1 by 1.5- to 3-fold for 9-11 days.[6]
GHRH + GHRP-2 (analogous combination)	Healthy Men	1 µg/kg GHRH + 1 µg/kg GHRP-2	Synergistic increase in GH Area Under the Curve (AUC) compared to either agent alone.[1]
Ipamorelin + CJC-1295 (Reported Synergy)	Not Specified	Not Specified	Reports suggest a 3- to 5-fold greater GH release compared to Ipamorelin alone.[4][5]

Experimental Protocols

The following are generalized protocols for in vitro and in vivo studies investigating the effects of Ipamorelin and CJC-1295.

Peptide Reconstitution and Handling

Objective: To properly solubilize and store lyophilized Ipamorelin and CJC-1295 for experimental use.

Materials:

• Lyophilized Ipamorelin vial

• Lyophilized CJC-1295 vial

• Bacteriostatic water for injection

• Sterile syringes (e.g., 3 mL) and needles (e.g., 21G)

• Alcohol prep pads

Protocol:

• Allow the lyophilized peptide vials and bacteriostatic water to come to room temperature.

• Clean the rubber stoppers of the vials with an alcohol prep pad.

• Using a sterile syringe, draw the desired volume of bacteriostatic water. A common reconstitution is 2 mL of bacteriostatic water per 5 mg of peptide.

• Slowly inject the bacteriostatic water into the vial, aiming the stream against the side of the glass to avoid foaming.

• Gently swirl the vial until the powder is completely dissolved. Do not shake, as this can damage the peptide.

• Store the reconstituted peptide solution at 2-8°C, protected from light. Avoid repeated freeze-thaw cycles.

In Vitro: GH Secretion from Primary Rat Pituitary Cells

Objective: To quantify the release of GH from primary rat pituitary cells in response to Ipamorelin, CJC-1295, and their combination.

Materials:

• Primary rat pituitary cells

• Cell culture medium (e.g., DMEM with 10% fetal bovine serum)

• Multi-well culture plates

• Reconstituted Ipamorelin and CJC-1295

• Phosphate-buffered saline (PBS)

• Enzyme-Linked Immunosorbent Assay (ELISA) kit for rat GH

Protocol:

• Cell Culture: a. Isolate anterior pituitary glands from rats and dissociate the cells using enzymatic digestion (e.g., trypsin, collagenase). b. Plate the dispersed cells in multi-well plates at a desired density (e.g., 2 x 10^5 cells/well) and culture for 48-72 hours to allow for attachment.

• Treatment: a. Wash the cells with PBS. b. Replace the culture medium with a serum-free medium containing the desired concentrations of Ipamorelin, CJC-1295, or a combination of both. Include a vehicle control group. c. Incubate for a specified time (e.g., 4 hours) at 37°C in a humidified incubator with 5% CO2.

• Sample Collection and Analysis: a. Collect the culture medium from each well. b. Centrifuge the collected medium to remove any cellular debris. c. Quantify the concentration of GH in the supernatant using a rat GH ELISA kit according to the manufacturer's instructions.

In Vivo: GH Response in a Rodent Model

Objective: To assess the in vivo GH response to subcutaneous administration of Ipamorelin, CJC-1295, and their combination in mice or rats.

Materials:

• Male Wistar rats or C57BL/6 mice (8-10 weeks old)

• Reconstituted Ipamorelin and CJC-1295

• Sterile saline

• Insulin syringes with appropriate gauge needles (e.g., 29G)

• Blood collection tubes (e.g., EDTA-coated microtubes)

• Anesthesia (if required by institutional guidelines)

• ELISA kit for rodent GH

Protocol:

• Animal Acclimation and Grouping: a. Acclimate animals to the housing conditions for at least one week prior to the experiment. b. Randomly assign animals to treatment groups: Vehicle (saline), Ipamorelin alone, CJC-1295 alone, and Ipamorelin + CJC-1295.

• Administration: a. Administer the respective treatments via subcutaneous injection in the scruff of the neck. Typical research doses are in the range of 100-300 mcg/kg for each peptide.

• Blood Sampling: a. Collect blood samples at various time points post-injection (e.g., 0, 15, 30, 60, 90, and 120 minutes) to capture the GH pulsatile release. b. Blood can be collected via tail vein, saphenous vein, or retro-orbital sinus (terminal procedure). c. Immediately place blood samples into EDTA-coated tubes and keep on ice.

• Plasma Preparation and Analysis: a. Centrifuge the blood samples at 4°C to separate the plasma. b. Collect the plasma supernatant and store at -80°C until analysis. c. Measure GH concentrations in the plasma samples using a species-specific GH ELISA kit.

Experimental Workflow

The following diagram provides a generalized workflow for an in vivo study comparing the effects of Ipamorelin, CJC-1295, and their combination.

Caption: Generalized workflow for an in vivo comparative study.

Analytical Methods for GH and IGF-1 Quantification

Accurate quantification of GH and IGF-1 is critical for these studies. The most common methods are:

• Enzyme-Linked Immunosorbent Assay (ELISA): Commercially available ELISA kits are widely used for their sensitivity and specificity in measuring hormone concentrations in plasma and cell culture media. It is essential to use a kit that is validated for the species being studied.

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This method offers high specificity and can be used for the absolute quantification of peptides and proteins. It is particularly useful for distinguishing between different isoforms or fragments of hormones.

Disclaimer: The information provided in this document is for research purposes only. Ipamorelin and CJC-1295 are not approved for human consumption. All experiments involving animals must be conducted in accordance with institutional and national guidelines for animal care and use.

References

• 1. Ipamorelin, the first selective growth hormone secretagogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ipamorelin vs CJC-1295: A Comparative Analysis for Researchers | Peptide Hub | USA Made [peptidehub.com]
• 3. biotechpeptides.com [biotechpeptides.com]
• 4. Ipamorelin vs. CJC-1295: Which Growth Hormone Is Right For You? [alpha-rejuvenation.com]
• 5. CJC-1295 Ipamorelin Dosage - Alpha Rejuvenation [alpha-rejuvenation.com]
• 6. downloads.regulations.gov [downloads.regulations.gov]

Technical Notes & Optimization

Technical Support Center: Ipamorelin Dosage &amp; GH Release in Rats

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Ipamorelin for growth hormone (GH) release studies in rats. It includes frequently asked questions, detailed experimental protocols, troubleshooting advice, and data presented for easy interpretation.

Frequently Asked Questions (FAQs)

Q1: What is Ipamorelin and how does it stimulate GH release? A1: Ipamorelin is a synthetic pentapeptide (Aib-His-D-2-Nal-D-Phe-Lys-NH2) that acts as a selective growth hormone secretagogue (GHS).[1][2] It functions by mimicking the action of ghrelin and binding to the ghrelin receptor (GHSR-1a) on somatotroph cells in the anterior pituitary gland.[1][3] This binding activates intracellular signaling pathways, leading to a surge in GH secretion.[1][4] Unlike other GH-releasing peptides (GHRPs), Ipamorelin is highly selective and does not significantly stimulate the release of other hormones like ACTH, cortisol, or prolactin.[2][3][5]

Q2: What is the optimal dosage of Ipamorelin for maximal GH release in rats? A2: The optimal dosage is dose-dependent. Studies in pentobarbital-anesthetized rats have shown an ED₅₀ (the dose that produces 50% of the maximal response) of approximately 80 nmol/kg for GH release.[2] For subcutaneous administration in conscious rats, dosages ranging from 0.1 to 1 mg/kg have been shown to be effective.[6][7] Chronic studies have used daily subcutaneous injections of up to 450 µ g/day , administered in divided doses, which resulted in significant effects on body weight and bone growth, indicative of increased GH levels.[8]

Q3: What is the time course of GH release after Ipamorelin administration? A3: Ipamorelin induces a rapid and short-lived release of GH. The peak GH concentration typically occurs around 40 minutes after administration, with levels returning to baseline within a few hours.[9] Ipamorelin has a terminal half-life of about 2 hours in humans, which is expected to be similar in rats.[6][9]

Q4: How does Ipamorelin compare to other GH secretagogues like GHRP-6? A4: Ipamorelin has a potency and efficacy for GH release comparable to GHRP-6 in rats.[2] However, a key advantage of Ipamorelin is its superior selectivity. While GHRP-6 can increase plasma levels of ACTH and cortisol, Ipamorelin does not, even at doses more than 200 times its ED₅₀ for GH release.[2][3] This makes it a more specific tool for studying the effects of GH in isolation.

Q5: Can chronic administration of Ipamorelin lead to desensitization? A5: Studies involving chronic administration in female rats suggest that Ipamorelin does not lead to the same level of desensitization of the GH response as seen with GHRH.[10][11] While some partial desensitization of the GHSR receptor may occur with chronic use, Ipamorelin treatment has been shown to be effective at increasing body weight gain over extended periods.[12]

Quantitative Data on Ipamorelin Dosage and Efficacy

The following tables summarize key quantitative data from in vivo rat studies.

Table 1: Dose-Response of Intravenous Ipamorelin in Anesthetized Rats

Parameter	Value	Unit
ED₅₀ (Effective Dose, 50%)	80 +/- 42	nmol/kg
Eₘₐₓ (Maximum Effect)	1545 +/- 250	ng GH/mL

Data sourced from studies in pentobarbital-anesthetized rats.[2]

Table 2: Effects of Chronic Subcutaneous Ipamorelin Administration in Female Rats

Daily Dosage (µ g/day )	Administration Schedule	Outcome	Result
18	Three times daily for 15 days	Longitudinal Bone Growth Rate	44 µm/day
90	Three times daily for 15 days	Longitudinal Bone Growth Rate	50 µm/day
450	Three times daily for 15 days	Longitudinal Bone Growth Rate	52 µm/day
Vehicle Control	Three times daily for 15 days	Longitudinal Bone Growth Rate	42 µm/day

This study demonstrates a clear dose-dependent effect on a key physiological marker of GH action.[8]

Experimental Protocols

Protocol 1: Preparation and Administration of Ipamorelin

• Reconstitution :

  • Aseptically reconstitute lyophilized Ipamorelin powder with sterile, bacteriostatic water or 0.9% saline.

  • Gently swirl the vial to dissolve the powder. Avoid vigorous shaking.

  • The final concentration should be calculated based on the desired dosage and injection volume (typically not exceeding 10 mL/kg for oral gavage or smaller volumes for injections).[13]

• Subcutaneous (s.c.) Administration :

  • Load the calculated dose into an insulin (B600854) or tuberculin syringe.

  • Gently lift the loose skin on the rat's back or flank to form a tent.

  • Insert the needle into the base of the tented skin, parallel to the body.

  • Aspirate briefly to ensure a blood vessel has not been entered, then inject the solution.

• Intravenous (i.v.) Administration :

  • This route is recommended for precise pharmacokinetic and pharmacodynamic studies.

  • Experiments are typically performed on rats with pre-implanted jugular vein catheters to minimize stress.[14]

  • Flush the catheter with heparinized saline before and after administration to ensure patency.[14]

  • Administer the Ipamorelin solution as a bolus infusion.

Protocol 2: Blood Sampling for GH Measurement

• Animal Preparation :

  • Acclimatize rats to handling for at least one week before the experiment to reduce stress-induced hormonal changes.[13]

  • Rats are often fasted overnight (16-18 hours) prior to the experiment.[14]

• Sample Collection :

  • For serial sampling, use of an indwelling catheter is strongly recommended to avoid the stress of repeated venipuncture, which can alter GH levels.[15]

  • Collect a baseline blood sample (Time 0) immediately before Ipamorelin administration.

  • Collect subsequent samples at timed intervals (e.g., 10, 20, 40, 60, 90, 120 minutes post-injection).

  • Collect blood into EDTA-coated tubes.

• Sample Processing :

  • Immediately place collected blood on ice.

  • Centrifuge at 1,600-2,000 x g for 15 minutes at 4°C to separate plasma.

  • Aliquot the plasma into cryovials and store at -80°C until analysis. Avoid repeated freeze-thaw cycles.[16]

Protocol 3: GH Quantification

• Rat GH levels are typically quantified using a validated enzyme-linked immunosorbent assay (ELISA) kit or a radioimmunoassay (RIA).[17][18]

• Follow the manufacturer's instructions for the chosen assay kit precisely.[18]

• Construct a standard curve using the provided standards to accurately determine the concentration of GH in the plasma samples.[18]

Troubleshooting Guide

Issue: High variability in GH levels between rats, even in the same treatment group.

• Possible Cause : Growth hormone is released in a pulsatile manner in rats, with peaks occurring roughly every 3 hours.[15] Random sampling can easily hit a natural peak or trough, confounding results.

• Solution : Standardize the timing of your experiments. Implement serial sampling with a baseline measurement for each animal to assess the change in GH from its own starting point.

Issue: Lower than expected GH release after Ipamorelin administration.

• Possible Cause 1 : Animal stress. Stress from handling, injection, or environment can significantly decrease GH levels.[15]

• Solution 1 : Ensure a proper acclimatization period. For i.v. studies, use catheterized animals. Handle animals calmly and consistently.

• Possible Cause 2 : Anesthesia. Some anesthetics can interfere with GH secretion.

• Solution 2 : If anesthesia is required, be aware of its effects. For example, ketamine/xylazine combinations have been reported to increase GH levels, while other stressors can decrease them.[15] Pentobarbital has been used in Ipamorelin studies.[2] The choice of anesthetic should be consistent across all experimental groups.

• Possible Cause 3 : Improper peptide handling. Ipamorelin is a peptide and can degrade if not stored or reconstituted correctly.

• Solution 3 : Store lyophilized powder at recommended temperatures (typically 2-8°C or frozen). Use reconstituted solutions promptly and avoid repeated freeze-thaw cycles.

Issue: Inconsistent results during chronic dosing studies.

• Possible Cause : Inconsistent administration timing or technique.

• Solution : Administer injections at the same time each day to account for circadian rhythms.[19] Ensure the injection technique (e.g., s.c.) is consistent to maintain uniform absorption rates.

Visualizations

Signaling Pathway

Caption: Ipamorelin signaling pathway for GH release.

Experimental Workflow

References

• 1. wellbeingnews.co.uk [wellbeingnews.co.uk]
• 2. Ipamorelin, the first selective growth hormone secretagogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. deltapeptides.com [deltapeptides.com]
• 4. corepeptides.com [corepeptides.com]
• 5. realpeptides.co [realpeptides.co]
• 6. droracle.ai [droracle.ai]
• 7. Efficacy of ipamorelin, a novel ghrelin mimetic, in a rodent model of postoperative ileus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ipamorelin, a new growth-hormone-releasing peptide, induces longitudinal bone growth in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pharmacokinetic-pharmacodynamic modeling of ipamorelin, a growth hormone releasing peptide, in human volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Chronic in vivo Ipamorelin treatment stimulates body weight gain and growth hormone (GH) release in vitro in young female rats [eurjanat.com]
• 12. eurjanat.com [eurjanat.com]
• 13. benchchem.com [benchchem.com]
• 14. Efficacy of ipamorelin, a ghrelin mimetic, on gastric dysmotility in a rodent model of postoperative ileus - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. A guide for measurement of circulating metabolic hormones in rodents: Pitfalls during the pre-analytical phase - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. Rat GH(Growth Hormone) ELISA Kit - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]
• 19. droracle.ai [droracle.ai]

Ipamorelin acetate stability in different buffer solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of Ipamorelin acetate (B1210297) in various buffer solutions. It includes frequently asked questions, troubleshooting guides, detailed experimental protocols, and illustrative data to assist in experimental design and problem-solving.

Frequently Asked Questions (FAQs)

Q1: How should I reconstitute lyophilized Ipamorelin acetate for optimal stability?

A1: For optimal stability, reconstitute lyophilized Ipamorelin acetate using a sterile, appropriate buffer solution.[1] The final pH of the solution should be maintained between 6.0 and 7.5.[1] Reconstitution should be performed by slowly adding the solvent to the side of the vial to minimize foaming. Gently swirl the vial until the powder is completely dissolved; avoid vigorous shaking.[1][2] While sterile water or bacteriostatic water can be used, a buffered solution will provide better pH control, which is critical for peptide stability.[3][4]

Q2: What are the recommended storage conditions for reconstituted Ipamorelin acetate?

A2: Reconstituted Ipamorelin acetate is significantly less stable than its lyophilized form.[5] For short-term storage (up to 7-10 days), refrigerate the solution at 2-8°C (36-46°F).[1][6] For long-term storage, it is highly recommended to aliquot the solution into single-use vials and store them frozen at -20°C or lower.[1] This prevents repeated freeze-thaw cycles, which can accelerate degradation and aggregation.[7] Some sources suggest that aqueous solutions should not be stored for more than a single day, highlighting the importance of careful storage planning.[8]

Q3: Which buffer system is best for Ipamorelin acetate stability?

A3: The optimal buffer system depends on the intended application and required pH. Generally, acetate, phosphate (B84403), and citrate (B86180) buffers are common choices for peptide formulations.[3][9] The choice of buffer is critical as some buffer species can catalyze degradation.[3] For instance, phosphate buffers have been observed to accelerate hydrolysis in some peptides compared to citrate or acetate buffers.[3] It is crucial to select a buffer that has a pKa close to the desired pH of the formulation (ideally pH 6.0-7.5 for Ipamorelin) to ensure adequate buffering capacity.[1]

Q4: What are the primary degradation pathways for Ipamorelin acetate in solution?

A4: Like most peptides, Ipamorelin acetate in an aqueous solution is susceptible to both physical and chemical degradation. The primary pathways include:

• Aggregation: Peptide molecules self-associate to form soluble or insoluble aggregates. This is a major concern for stability and can be influenced by pH, temperature, concentration, and buffer components.[10][11]

• Hydrolysis: Cleavage of the peptide bonds, which is often catalyzed by acidic or basic conditions.[4]

• Oxidation: Although Ipamorelin does not contain the most susceptible amino acids like methionine or cysteine, oxidation can still occur over time, especially in the presence of metal ions or light.[7]

Q5: How does pH affect the stability of Ipamorelin acetate?

A5: pH is one of the most critical factors governing peptide stability.[4] For Ipamorelin, a pH range of 6.0-7.5 is recommended for optimal stability.[1] Deviations from this range can accelerate degradation. Acidic or alkaline conditions can increase the rate of hydrolysis.[4] Furthermore, the net charge on the peptide changes with pH, affecting its solubility and propensity to aggregate. Aggregation rates are often lowest when the peptide has a net charge, creating repulsive forces that prevent self-association.[10]

Troubleshooting Guides

Issue 1: The reconstituted Ipamorelin acetate solution appears cloudy or contains visible particulates.

• Potential Cause 1: Aggregation. Cloudiness or precipitation is a common sign of peptide aggregation.[10] This can occur if the pH of the solution is near the isoelectric point of the peptide, if the concentration is too high, or if the solution has been stored improperly (e.g., repeated freeze-thaw cycles).

  • Solution:

    • Verify the pH of your buffer solution. Ensure it is within the optimal range of 6.0-7.5.[1]

    • Consider working with a lower concentration of Ipamorelin acetate.

    • Filter the solution through a sterile 0.22 µm filter to remove insoluble aggregates, but be aware that this removes some of the peptide.

    • For future preparations, ensure proper reconstitution and storage protocols are followed, especially avoiding multiple freeze-thaw cycles.[1]

• Potential Cause 2: Poor Solubility. The peptide may not have fully dissolved during reconstitution.

  • Solution:

    • Ensure you are using a recommended solvent or buffer. Ipamorelin acetate has a solubility of approximately 10 mg/mL in PBS at pH 7.2.[12]

    • Gently warm the solution slightly (do not boil) and continue to swirl gently to aid dissolution.

    • If solubility issues persist, consider using a small amount of a co-solvent like acetonitrile (B52724) or DMSO before diluting with the aqueous buffer, ensuring the final concentration of the organic solvent is minimal and compatible with your experiment.[8]

Issue 2: HPLC analysis shows a decrease in the main Ipamorelin acetate peak and the appearance of new peaks over time.

• Potential Cause 1: Chemical Degradation. The appearance of new peaks, particularly those eluting earlier than the main peak in a reversed-phase HPLC run, often indicates the formation of smaller, more polar degradation products due to hydrolysis.[13]

  • Solution:

    • Review your storage conditions. Ensure the solution is stored at the correct temperature (2-8°C for short-term, -20°C for long-term) and protected from light.[1]

    • Evaluate the pH of your buffer. If it is too acidic or alkaline, it could be accelerating hydrolysis. Adjust to the 6.0-7.5 range.[1]

    • Characterize the degradation products using mass spectrometry (LC-MS) to understand the degradation pathway and address the specific cause (e.g., if oxidation is identified, consider de-gassing buffers or adding a chelating agent).[14]

• Potential Cause 2: Aggregation. A decrease in the main peak without a corresponding stoichiometric increase in degradation peaks might suggest the formation of high-molecular-weight aggregates that may be filtered out, adsorbed onto the vial, or not elute from the HPLC column.

  • Solution:

    • Use Size-Exclusion Chromatography (SEC-HPLC) to specifically analyze for the presence of dimers, trimers, and larger aggregates.

    • Follow the troubleshooting steps for aggregation outlined in Issue 1.

Data Presentation

The following tables present illustrative data based on general principles of peptide stability to demonstrate the expected impact of buffer, pH, and temperature on Ipamorelin acetate. Note: This is not experimental data for Ipamorelin acetate but serves as a representative example for guidance.

Table 1: Illustrative Stability of Ipamorelin Acetate (% Purity by HPLC) After 14 Days

Buffer (20 mM)	pH	Storage at 4°C	Storage at 25°C
Acetate	5.0	97.5%	91.0%
Phosphate	6.5	98.8%	94.5%
Phosphate	7.5	98.2%	93.2%
Tris	8.0	96.0%	88.5%

Table 2: Illustrative Aggregation of Ipamorelin Acetate (% Aggregate by SEC-HPLC) After 30 Days at 4°C

Buffer (20 mM)	pH	Ipamorelin Conc. (1 mg/mL)	Ipamorelin Conc. (5 mg/mL)
Acetate	5.0	0.8%	1.5%
Phosphate	6.5	0.5%	1.1%
Phosphate	7.2	0.6%	1.3%
Citrate	6.0	0.7%	1.4%

Experimental Protocols

Protocol 1: Forced Degradation Study for Ipamorelin Acetate

This protocol is designed to intentionally degrade the peptide to identify potential degradation products and establish the stability-indicating nature of an analytical method.[15]

• Preparation of Stock Solution: Reconstitute Ipamorelin acetate in a suitable buffer (e.g., 20 mM sodium phosphate, pH 6.5) to a concentration of 1 mg/mL.

• Acid Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl. Incubate at 60°C for 2, 4, 8, and 24 hours. At each time point, withdraw a sample, neutralize it with an equivalent amount of 0.1 M NaOH, and dilute with mobile phase for HPLC analysis.

• Base Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH. Incubate at 60°C for 2, 4, 8, and 24 hours. At each time point, withdraw a sample, neutralize it with an equivalent amount of 0.1 M HCl, and dilute for HPLC analysis.

• Oxidative Degradation: Mix an aliquot of the stock solution with an equal volume of 3% hydrogen peroxide (H₂O₂). Store at room temperature, protected from light, for 24 hours. Withdraw samples at intermediate time points and dilute for HPLC analysis.

• Thermal Degradation: Place an aliquot of the stock solution in an oven at 70°C for 48 hours. Also, place a vial of lyophilized Ipamorelin acetate powder under the same conditions. Sample the solution periodically. Dissolve the stressed powder after the study for analysis.

• Photostability: Expose an aliquot of the stock solution to a photostability chamber according to ICH Q1B guidelines (e.g., 1.2 million lux hours and 200 watt hours/square meter). Keep a control sample wrapped in aluminum foil at the same temperature.

• Analysis: Analyze all samples by a stability-indicating HPLC method (see Protocol 2) to assess the percentage of degradation and the chromatographic profile of the degradation products.

Protocol 2: Stability-Indicating HPLC Method for Ipamorelin Acetate

This protocol describes a general reversed-phase HPLC (RP-HPLC) method suitable for separating Ipamorelin acetate from its potential degradation products.[13]

• Instrumentation: HPLC system with a UV detector and gradient pump.

• Column: C18 column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

• Gradient:

  • 0-5 min: 10% B

  • 5-25 min: 10% to 60% B (linear gradient)

  • 25-27 min: 60% to 10% B (linear gradient)

  • 27-32 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 220 nm.

• Injection Volume: 20 µL.

• Column Temperature: 30°C.

• Sample Preparation: Dilute samples to an appropriate concentration (e.g., 0.1 mg/mL) using Mobile Phase A or a pre-determined sample diluent.

Mandatory Visualizations

Caption: Workflow for assessing Ipamorelin acetate stability.

Caption: Troubleshooting logic for common peptide stability issues.

References

• 1. almacgroup.com [almacgroup.com]
• 2. researchgate.net [researchgate.net]
• 3. Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Phosphorylation as a Tool To Modulate Aggregation Propensity and To Predict Fibril Architecture - PMC [pmc.ncbi.nlm.nih.gov]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. pubs.acs.org [pubs.acs.org]
• 8. royalsocietypublishing.org [royalsocietypublishing.org]
• 9. xtalks.com [xtalks.com]
• 10. Proteins & Peptides Forced Degradation Studies - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]
• 11. Kinetics of pramlintide degradation in aqueous solution as a function of temperature and pH - PMC [pmc.ncbi.nlm.nih.gov]
• 12. peptide.com [peptide.com]
• 13. biotech-asia.org [biotech-asia.org]
• 14. Effect of Buffer on Protein Stability in Aqueous Solutions: A Simple Protein Aggregation Model - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Method Development & Validation (Stability-Indicating) – Pharma Stability [pharmastability.com]

Troubleshooting low efficacy of Ipamorelin in in vitro experiments

Welcome to the technical support center for Ipamorelin. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their in vitro experiments involving Ipamorelin.

Frequently Asked Questions (FAQs)

Q1: What is Ipamorelin and what is its primary mechanism of action in vitro?

Ipamorelin is a synthetic pentapeptide (Aib-His-D-2-Nal-D-Phe-Lys-NH2) that functions as a potent and selective growth hormone (GH) secretagogue.[1][2][3][4] It acts as an agonist for the growth hormone secretagogue receptor type 1a (GHSR-1a), which is also the endogenous receptor for the hormone ghrelin.[5][6][7] Binding of Ipamorelin to GHSR-1a, a G protein-coupled receptor (GPCR), primarily initiates an intracellular signaling cascade through Gq/11 proteins.[5][8] This leads to the activation of phospholipase C (PLC), which in turn generates inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[5][9] The primary downstream effect is the mobilization of intracellular calcium stores, which is a key trigger for the secretion of growth hormone from somatotroph cells.[5][10]

Q2: How should I properly store and handle Ipamorelin to ensure its efficacy?

Proper storage and handling are critical for maintaining the stability and efficacy of Ipamorelin. Failure to adhere to these guidelines is a common source of experimental failure.

Form	Storage Temperature	Duration of Stability	Handling Notes
Lyophilized Powder	2°C to 8°C (Standard Refrigerator)	Up to 2 years[11]	Keep vial tightly sealed in a dry, dark place to protect from moisture and light.[11]
Room Temperature (~20-25°C)	Approximately 6 months[11]	Avoid exposure to high temperatures as it accelerates degradation.[11]
Reconstituted Solution	2°C to 8°C (Standard Refrigerator)	2 to 3 weeks[11]	Reconstitute with sterile, bacteriostatic water. Avoid repeated freeze-thaw cycles. Protect from light by using a dark vial or wrapping it in foil.[11]

Q3: What is the recommended concentration range for Ipamorelin in cell culture experiments?

The effective concentration of Ipamorelin can vary depending on the cell type and the specific assay. However, based on published data, a general range can be recommended.

Parameter	Value	Cell Type	Notes
EC₅₀	~1.3 nM	Primary Rat Pituitary Cells[1][4]	This is the concentration that produces 50% of the maximal response for GH release.
Typical Working Concentration	1 nM to 1 µM	Various	It is recommended to perform a dose-response curve to determine the optimal concentration for your specific cell system and experimental endpoint.
High-Dose Effects	>200x ED₅₀	In vivo (Swine)	Even at very high doses, Ipamorelin maintains its selectivity for GH release without significantly stimulating ACTH or cortisol.[4]

Q4: Which cell lines are suitable for in vitro Ipamorelin experiments?

The most critical factor is the expression of the target receptor, GHSR-1a.

• Primary Pituitary Cells: Primary cultures of anterior pituitary cells (e.g., from rats) are the most physiologically relevant model as they endogenously express GHSR-1a and secrete GH.[1][4] However, they can be challenging to maintain.

• Engineered Cell Lines: For more stable and scalable assays, using a cell line engineered to overexpress GHSR-1a is a common strategy. Human Embryonic Kidney 293 (HEK293T) cells are frequently used for this purpose due to their robust growth and high transfection efficiency.[12][13]

• Other Endogenous Cell Lines: GHSR-1a is expressed in various other tissues and cells, including parts of the brain, pancreas, and immune cells, although expression levels may be lower than in the pituitary.[14][15][16] It is crucial to validate GHSR-1a expression in any chosen cell line via methods like qPCR, Western blot, or flow cytometry before initiating experiments.

Ipamorelin Signaling Pathway

Caption: Ipamorelin signaling cascade via the GHSR-1a receptor.

Troubleshooting Guide

This guide addresses common issues encountered when observing low or no efficacy of Ipamorelin in vitro.

Problem 1: No response or significantly weaker than expected response from cells.

This is the most common issue and can stem from problems with the peptide, the cells, or the assay itself.

• Question: Has the peptide been stored and handled correctly?

  • Possible Cause: Improper storage of lyophilized powder (e.g., at room temperature for extended periods, exposure to moisture) or reconstituted solution (e.g., left at room temperature, multiple freeze-thaw cycles) can lead to degradation.[11]

  • Solution: Always store Ipamorelin according to the guidelines in the table above. When troubleshooting, use a fresh vial of lyophilized peptide and reconstitute it immediately before the experiment. Avoid using old stock solutions.

• Question: Is the reconstituted concentration accurate?

  • Possible Cause: Errors in reconstitution calculation or dilution can lead to a much lower effective concentration than intended.

  • Solution: Double-check all calculations. For a new batch, consider having the concentration verified by a third-party service if results are consistently poor.

• Question: Does your cell line express functional GHSR-1a?

  • Possible Cause: The chosen cell line may have low or non-existent expression of the GHSR-1a receptor.[14] Receptor expression can also decrease with high passage numbers.

  • Solution:

    • Validate Expression: Confirm GHSR-1a mRNA or protein expression using qPCR, Western Blot, or Flow Cytometry.

    • Use a Positive Control: If possible, test a known potent GHSR-1a agonist (like Ghrelin) in parallel.

    • Use Low-Passage Cells: Ensure cells are within a validated passage number range.

    • Consider an Engineered Line: If endogenous expression is the issue, switch to a cell line stably overexpressing GHSR-1a.[12]

• Question: Are the cells healthy and viable?

  • Possible Cause: Poor cell health, contamination (e.g., mycoplasma), or over-confluency can diminish cellular responsiveness.

  • Solution: Regularly check cell morphology under a microscope. Perform a viability assay (e.g., Trypan Blue exclusion) before each experiment. Maintain a strict aseptic technique and regularly test for mycoplasma.

• Question: Is the assay sensitive enough to detect a response?

  • Possible Cause: The chosen assay may lack the sensitivity required for the expected signal strength. This can be due to suboptimal reagents, incorrect buffer composition, or inappropriate incubation times.

  • Solution:

    • Run Positive Controls: Use a known stimulant for your assay (e.g., Thapsigargin for a calcium assay) to confirm the assay is working.

    • Optimize Reagents: Titrate antibodies (for ELISA) or fluorescent dyes (for calcium assays) to find the optimal concentration. Check the expiration dates of all reagents.

    • Review Incubation Times: Ensure incubation times for Ipamorelin treatment and subsequent assay steps are optimized. Ipamorelin's effect can be rapid.[10]

    • Check Buffer Compatibility: Ensure your assay buffer does not contain components that could interfere with receptor binding or the downstream signal.

Experimental Workflow & Troubleshooting Logic

Caption: General experimental workflow for testing Ipamorelin efficacy.

References

• 1. scispace.com [scispace.com]
• 2. wellbeingnews.co.uk [wellbeingnews.co.uk]
• 3. Ipamorelin - Wikipedia [en.wikipedia.org]
• 4. Ipamorelin, the first selective growth hormone secretagogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. deltapeptides.com [deltapeptides.com]
• 6. peptidesciences.com [peptidesciences.com]
• 7. bc9.co [bc9.co]
• 8. biotechpeptides.com [biotechpeptides.com]
• 9. benchchem.com [benchchem.com]
• 10. realpeptides.co [realpeptides.co]
• 11. What is the stability of Ipamorelin Powder? - Blog [tirz-peptide.com]
• 12. Establishment of a Cell Line Stably Expressing the Growth Hormone Secretagogue Receptor to Identify Crocin as a Ghrelin Agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Establishment of a Cell Line Stably Expressing the Growth Hormone Secretagogue Receptor to Identify Crocin as a Ghrelin Agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The expression and function of growth hormone secretagogue receptor in immune cells: A current perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Growth hormone secretagogue receptor - Wikipedia [en.wikipedia.org]
• 16. GHSR growth hormone secretagogue receptor [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]

Preventing degradation of Ipamorelin in long-term storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of Ipamorelin during long-term storage.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for long-term storage of lyophilized Ipamorelin?

A1: For long-term storage, lyophilized Ipamorelin should be stored at -20°C or, preferably, -80°C.[1][2][3] Storing at these low temperatures significantly slows down degradation processes, ensuring the peptide's stability for several years.[4] For short-term storage of a few weeks, 4°C is acceptable.[2]

Q2: How should I store Ipamorelin once it is reconstituted?

A2: Reconstituted Ipamorelin is significantly less stable than its lyophilized form and should be refrigerated at 2-8°C for immediate use, typically within a few weeks.[5] To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the reconstituted peptide into single-use volumes and store them at -20°C or -80°C for longer-term storage.[1][4]

Q3: What are the most common causes of Ipamorelin degradation?

A3: Like other peptides, Ipamorelin is susceptible to several degradation pathways, including:

• Hydrolysis: Cleavage of peptide bonds, often accelerated by extreme pH conditions.

• Oxidation: Particularly affects amino acid residues like Histidine, which is present in Ipamorelin.[6]

• Deamidation: Can occur if the peptide sequence contains Asparagine or Glutamine.

• Aggregation: Peptides can self-associate, leading to loss of function.

• Photodegradation: Exposure to light can induce degradation.

Q4: What solvent should I use to reconstitute Ipamorelin?

A4: The choice of solvent can impact stability. For research applications, sterile, distilled water or bacteriostatic water (containing a preservative like benzyl (B1604629) alcohol) are commonly used. The appropriate solvent will depend on the specific experimental requirements.

Q5: How can I tell if my Ipamorelin has degraded?

A5: Visual inspection may reveal changes in color or clarity of the reconstituted solution. However, the most reliable way to assess degradation is through analytical techniques such as High-Performance Liquid Chromatography (HPLC), which can separate the intact peptide from its degradation products.[6][7]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Loss of biological activity in experiments.	Peptide degradation due to improper storage.	Review storage conditions for both lyophilized and reconstituted peptide. Ensure storage at recommended low temperatures and protection from light. Prepare fresh aliquots from a new vial of lyophilized peptide.
Unexpected peaks in HPLC chromatogram.	Presence of degradation products or impurities.	This indicates that the Ipamorelin sample has started to degrade. Common degradation products can arise from hydrolysis or oxidation. It is advisable to use a fresh, properly stored sample for your experiments. For characterization of the unknown peaks, Liquid Chromatography-Mass Spectrometry (LC-MS) can be employed.[8][9]
Difficulty dissolving lyophilized powder.	The peptide may have absorbed moisture, leading to aggregation.	Always allow the vial to equilibrate to room temperature before opening to prevent condensation.[1] If solubility issues persist, gentle vortexing or sonication may help. Ensure the correct solvent is being used.
Variability between experimental results.	Inconsistent peptide concentration due to degradation or improper handling.	Use freshly reconstituted peptide for each experiment or ensure that frozen aliquots are properly thawed and mixed before use. Avoid repeated freeze-thaw cycles by preparing single-use aliquots.[1][4]

Quantitative Data on Peptide Stability

While specific quantitative long-term stability data for Ipamorelin is not extensively available in public literature, the following table provides a general overview of expected peptide stability under various storage conditions. These are estimates based on common principles of peptide chemistry. Actual stability will depend on the specific formulation and handling.

Storage Condition	Lyophilized Form (Expected Purity)	Reconstituted in Sterile Water (Expected Purity)
-80°C for 1 year	>98%	>95% (if aliquoted and flash-frozen)
-20°C for 1 year	>95%	90-95% (if aliquoted and frozen)
4°C for 1 month	>98%	80-90%
Room Temperature (25°C) for 1 week	~99%	<70%

Note: These values are illustrative. For critical applications, it is essential to perform a stability study under your specific experimental conditions.

Experimental Protocols

Protocol for Stability Assessment of Ipamorelin by Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

This protocol outlines a general method for assessing the purity and stability of Ipamorelin.

• Materials:

  • Ipamorelin sample (lyophilized and/or reconstituted)

  • HPLC-grade water

  • HPLC-grade acetonitrile (B52724) (ACN)

  • Trifluoroacetic acid (TFA)

  • C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm particle size)

  • HPLC system with UV detector

• Sample Preparation:

  • Accurately weigh and dissolve lyophilized Ipamorelin in HPLC-grade water to a known concentration (e.g., 1 mg/mL).

  • For reconstituted samples, dilute to a suitable concentration for HPLC analysis (e.g., 0.1 mg/mL) with the mobile phase A.

• Chromatographic Conditions:

  • Mobile Phase A: 0.1% TFA in water

  • Mobile Phase B: 0.1% TFA in acetonitrile

  • Gradient:

    • 0-5 min: 5% B

    • 5-25 min: 5% to 95% B (linear gradient)

    • 25-30 min: 95% B

    • 30.1-35 min: 5% B (re-equilibration)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 220 nm

  • Injection Volume: 20 µL

• Data Analysis:

  • Integrate the peak areas of the main Ipamorelin peak and any impurity/degradation peaks.

  • Calculate the percentage purity of Ipamorelin using the formula: Purity (%) = (Area of Ipamorelin peak / Total area of all peaks) x 100.

  • Monitor the decrease in the main peak area and the increase in impurity peak areas over time to assess stability.

Protocol for Identification of Ipamorelin Degradation Products by Liquid Chromatography-Mass Spectrometry (LC-MS)

This protocol can be used to identify the molecular weights of potential degradation products.

• Materials:

  • Ipamorelin sample (stressed or aged)

  • LC-MS grade water

  • LC-MS grade acetonitrile

  • Formic acid

  • C18 reverse-phase UHPLC column (e.g., 2.1 x 100 mm, 1.7 µm)

  • LC-MS system (e.g., Q-TOF or Orbitrap)

• Sample Preparation:

  • Prepare a solution of the Ipamorelin sample at a concentration of approximately 10 µg/mL in a solvent compatible with the initial mobile phase conditions.

• Chromatographic Conditions:

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Gradient: A suitable gradient to separate the parent peptide from its degradation products (similar to the HPLC gradient but may require optimization for UHPLC).

  • Flow Rate: 0.3 - 0.5 mL/min (typical for UHPLC)

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Mass Range: m/z 100 - 1500

  • Data Acquisition: Full scan mode to detect all ions. For structural elucidation, a data-dependent acquisition (DDA) or tandem MS (MS/MS) experiment can be performed to fragment the ions of interest.

• Data Analysis:

  • Extract the ion chromatograms for the expected m/z of Ipamorelin and any other observed peaks.

  • Analyze the mass spectra of the degradation product peaks to determine their molecular weights.

  • Use the fragmentation patterns from MS/MS data to help identify the site of modification on the peptide.

Visualizations

Ipamorelin Signaling Pathway

Ipamorelin is a growth hormone secretagogue that mimics the action of ghrelin by binding to the growth hormone secretagogue receptor (GHSR).[10] This binding initiates a signaling cascade that leads to the release of growth hormone (GH) from the pituitary gland.

Caption: Ipamorelin signaling pathway leading to Growth Hormone release.

Experimental Workflow for Ipamorelin Stability Assessment

This diagram illustrates the general workflow for conducting a stability study of Ipamorelin.

References

• 1. Handling and Storage Guidelines for Peptides and Proteins [sigmaaldrich.com]
• 2. Peptide handling & storage guidelines - How to store a peptide? [sb-peptide.com]
• 3. jpt.com [jpt.com]
• 4. verifiedpeptides.com [verifiedpeptides.com]
• 5. lotilabs.com [lotilabs.com]
• 6. Stability-indicating methods for peptide drug analysis | AMSbiopharma [amsbiopharma.com]
• 7. questjournals.org [questjournals.org]
• 8. iris.unito.it [iris.unito.it]
• 9. researchgate.net [researchgate.net]
• 10. hplc.eu [hplc.eu]

Solubility issues of Ipamorelin acetate in aqueous solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the solubility of Ipamorelin acetate (B1210297) in aqueous solutions. Below you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols to address common challenges encountered during research.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of Ipamorelin acetate?

Ipamorelin acetate is a synthetic pentapeptide that is generally soluble in water and various aqueous buffers.[1] Its solubility is influenced by factors such as pH, temperature, and the choice of solvent. For research purposes, it is commonly dissolved in bacteriostatic water for multi-use applications or sterile water for single-use experiments.[2][3] It is also soluble in certain organic solvents, which can be used for preparing stock solutions.[4][5]

Q2: Which aqueous solvent is recommended for reconstituting lyophilized Ipamorelin acetate?

For multi-dose vials, Bacteriostatic Water for Injection, USP , containing a preservative like 0.9% benzyl (B1604629) alcohol, is highly recommended.[6][7][8] The preservative inhibits bacterial growth, allowing for repeated withdrawals from the same vial for up to 28 days when stored properly.[7] For single-use applications, Sterile Water for Injection, USP , is suitable, but any remaining solution should be discarded immediately after the first use as it lacks a preservative.[2][3]

Q3: What is the recommended storage protocol for Ipamorelin acetate before and after reconstitution?

Proper storage is critical to maintain the peptide's stability and integrity.

• Lyophilized Powder: The solid, lyophilized form should be stored at -20°C for long-term stability.[4][5] The product is often hygroscopic and should be protected from light.[9]

• Reconstituted Solution: Once dissolved in an aqueous solution, Ipamorelin acetate should be refrigerated at 2°C to 8°C.[6][10] It is advisable to use the reconstituted solution within a few weeks.[6] Some sources suggest that for maximal stability in aqueous buffers like PBS, the solution should be used within one day.[4] To avoid degradation from repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller, single-use volumes if long-term storage in a frozen state is required.[10]

Q4: Can I shake the vial to dissolve the Ipamorelin acetate powder?

No, vigorous shaking should be avoided. Shaking can cause foaming and may lead to the degradation or aggregation of the peptide. The recommended method is to gently swirl or roll the vial until the powder is completely dissolved.[6][10]

Q5: How does pH affect the solubility of Ipamorelin?

The pH of the aqueous solution significantly impacts the solubility of Ipamorelin. The Ipamorelin free base is highly soluble in aqueous media at a pH below 10, with solubility exceeding 100 mg/mL.[11] For prepared injection solutions, a slightly acidic pH between 3 and 7 is often utilized to ensure stability.[11] Storing peptide solutions in sterile buffers with a pH between 5 and 6 can help prolong their shelf life.

Troubleshooting Guide

This guide addresses common issues researchers may encounter when preparing Ipamorelin acetate solutions.

Issue 1: The reconstituted Ipamorelin acetate solution appears cloudy or contains visible particles.

• Possible Cause 1: Incomplete Dissolution. The peptide may not have fully dissolved.

  • Solution: Continue to gently swirl or roll the vial for a longer period. Do not shake. Allow the vial to sit at room temperature for a few minutes before swirling again.

• Possible Cause 2: Aggregation. Peptides can self-associate and form aggregates, leading to cloudiness.[12] This can be triggered by improper handling, such as vigorous shaking, or suboptimal solvent conditions (e.g., pH, ionic strength).

  • Solution: Prepare a fresh vial, ensuring the reconstitution protocol is followed precisely. Avoid shaking and use the recommended sterile solvent. If the issue persists, consider testing solubility in a different buffer system within the recommended pH range of 5-6.

• Possible Cause 3: Contamination. The solvent or vial may have been contaminated.

  • Solution: Discard the solution and prepare a new sample using fresh, sterile materials. Always use aseptic techniques during reconstitution.[3]

Issue 2: Precipitate forms in the solution after storage.

• Possible Cause 1: Solution Instability. Ipamorelin acetate solutions, particularly in certain buffers, may have limited stability, leading to precipitation over time.[4]

  • Solution: For critical experiments, it is best to use freshly prepared solutions. If storage is necessary, filter-sterilize the solution into a sterile vial and store it at 2°C to 8°C. As noted, some data suggests using aqueous solutions within 24 hours for best results.[4]

• Possible Cause 2: Temperature Fluctuation. Storing the solution at improper temperatures or subjecting it to freeze-thaw cycles can decrease stability.[10]

  • Solution: Ensure the solution is consistently stored within the 2°C to 8°C range. If you need to use smaller amounts over time, it is better to prepare aliquots from the initial stock to avoid repeated warming and cooling of the entire solution.

Quantitative Data Summary

The solubility of Ipamorelin acetate can vary based on the solvent and conditions used. The following table summarizes reported solubility data.

Solvent	pH	Reported Solubility	Citation(s)
PBS	7.2	~10 mg/mL	[4][5]
Distilled Water	Neutral	Up to 2 mg/mL	[9]
Aqueous Media (Free Base)	< 10	> 100 mg/mL	[11]
Ethanol	N/A	~30 mg/mL	[4][5]
DMSO	N/A	~20 mg/mL	[4][5]
Dimethylformamide (DMF)	N/A	~20 mg/mL	[4][5]

Experimental Protocols & Workflows

Protocol 1: Reconstitution of Lyophilized Ipamorelin Acetate for Experimental Use

This protocol details the standard procedure for reconstituting Ipamorelin acetate powder for in-vitro or in-vivo studies.

• Preparation: Allow the vial of lyophilized Ipamorelin acetate to equilibrate to room temperature before opening to prevent moisture condensation.

• Solvent Selection: Choose the appropriate solvent. For multi-dose use, select Bacteriostatic Water for Injection. For single-use, Sterile Water for Injection is appropriate.

• Solvent Addition: Using a sterile syringe, slowly inject the desired volume of the solvent into the vial, aiming the stream against the side of the glass to minimize foaming.[6][13] A common reconstitution volume is 3.0 mL for a 10 mg vial.[6][10]

• Dissolution: Gently swirl the vial in a circular motion or roll it between the palms until the powder is completely dissolved. DO NOT SHAKE VIGOROUSLY. [6]

• Inspection: Visually inspect the solution to ensure it is clear and free of any particulate matter.

• Storage: If not for immediate use, store the reconstituted solution in a refrigerator at 2°C to 8°C, protected from light.[6][10]

Caption: Workflow for Ipamorelin Acetate Reconstitution.

Troubleshooting and Signaling Pathways

Troubleshooting Solubility Issues

The following flowchart provides a logical sequence for troubleshooting common solubility problems.

Caption: Troubleshooting Flowchart for Ipamorelin Solubility.

Ipamorelin Signaling Pathway

Ipamorelin functions as a selective agonist for the growth hormone secretagogue receptor (GHSR-1a), also known as the ghrelin receptor.[5][14] Its binding initiates a signaling cascade that results in the release of growth hormone (GH) from the pituitary gland, while notably avoiding the significant release of other hormones like ACTH and cortisol.[14]

Caption: Ipamorelin's GH-Releasing Signaling Pathway.

References

• 1. peptides.gg [peptides.gg]
• 2. wittmerrejuvenationclinic.com [wittmerrejuvenationclinic.com]
• 3. What’s the difference between Bacteriostatic water vs sterile water? [bacteriostaticwateraustralia.com.au]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. peptidedosages.com [peptidedosages.com]
• 7. bacteriostaticwater.com [bacteriostaticwater.com]
• 8. labeling.pfizer.com [labeling.pfizer.com]
• 9. abscience.com.tw [abscience.com.tw]
• 10. peptidedosages.com [peptidedosages.com]
• 11. WO2010144265A2 - Ipamorelin diacetate injection and infusion solutions - Google Patents [patents.google.com]
• 12. Factors affecting the physical stability (aggregation) of peptide therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. virilityinc.com [virilityinc.com]
• 14. Ipamorelin, the first selective growth hormone secretagogue - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Off-Target Effects in Ipamorelin Animal Studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize off-target effects in Ipamorelin animal studies. The information is presented in a practical question-and-answer format to directly address specific issues that may be encountered during experimentation.

Troubleshooting Guide

Proactively addressing potential issues in your experimental workflow is critical for obtaining reliable and reproducible data. This guide outlines common problems, their potential causes, and actionable solutions.

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Lack of Efficacy (No significant increase in Growth Hormone (GH) or desired physiological outcome)	1. Improper Ipamorelin Reconstitution or Storage: Peptides are sensitive to degradation if not handled correctly.[1][2][3] 2. Suboptimal Dosage: The dose may be too low to elicit a significant response in the specific animal model.[4] 3. Receptor Desensitization/Tachyphylaxis: Although less common with Ipamorelin compared to other GHRPs, prolonged high-dose administration could potentially lead to reduced receptor responsiveness.[5][6] 4. Incorrect Administration: Improper injection technique can lead to inconsistent dosing.[7][8][9]	1. Follow Strict Reconstitution and Storage Protocols: Reconstitute lyophilized Ipamorelin with sterile, pyrogen-free solutions like bacteriostatic water.[1] Gently swirl to dissolve, do not shake.[10] Store stock solutions at -20°C or -80°C and daily use aliquots at 4°C for up to a few weeks to avoid freeze-thaw cycles.[1][2] 2. Conduct a Dose-Response Study: Start with a dose range reported in the literature (e.g., for rats, daily doses have ranged from 18 to 450 µ g/day ) and perform a dose-escalation study to determine the optimal dose for your specific experimental endpoint.[4] 3. Implement a Pulsatile Dosing Regimen: Administer Ipamorelin in a manner that mimics the natural pulsatile release of GH. Studies in rats have used subcutaneous injections three times daily.[4] If desensitization is suspected, consider a washout period. 4. Ensure Proper Injection Technique: For subcutaneous injections in rodents, tent the skin and insert the needle at a shallow angle.[7][9] Rotate injection sites to prevent local irritation.[11]
Unexpected Physiological Changes (e.g., significant increase in appetite, changes in cortisol or prolactin levels)	1. Misidentification of the Peptide: The supplied compound may not be Ipamorelin. 2. Contamination of the Peptide: The Ipamorelin sample may be contaminated with other substances. 3. Incorrect Peptide: The observed effects are characteristic of less selective GHRPs like GHRP-6, which are known to increase appetite, cortisol, and prolactin.[12][13][14][15]	1. Verify Peptide Identity and Purity: Use a reputable supplier that provides a certificate of analysis (CoA) with purity data (e.g., via HPLC). 2. Source High-Purity Ipamorelin: Ensure the Ipamorelin used is of high purity to avoid confounding results from contaminants. 3. Confirm the Specificity of Your Compound: Ipamorelin is highly selective for the GH secretagogue receptor (GHSR-1a) and is characterized by its minimal effect on cortisol and prolactin levels.[16] If these off-target effects are observed, it is unlikely to be due to Ipamorelin itself.
High Variability in Animal Response	1. Inconsistent Dosing: Variability in injection volume or technique. 2. Biological Variability: Natural variations in the endocrine systems of individual animals. 3. Stress-Induced Hormonal Fluctuations: Improper handling or stressful experimental conditions can affect endogenous hormone levels.[17]	1. Standardize Administration Protocol: Use precise injection techniques and ensure all animals receive the correct dose. Train all personnel on the same protocol. 2. Increase Sample Size: A larger number of animals per group can help to account for biological variability. 3. Acclimatize Animals and Minimize Stress: Allow for a proper acclimatization period before the study begins. Handle animals gently and consistently to minimize stress-induced hormonal changes that could interfere with the study outcomes.[18]
Injection Site Reactions (e.g., redness, swelling)	1. High Concentration of Ipamorelin Solution: A highly concentrated solution can be irritating to the subcutaneous tissue. 2. Improper Injection Technique: Repeated injections in the same location or a traumatic injection procedure.[11] 3. Contaminated Solution or Equipment: Use of non-sterile solutions, syringes, or needles.	1. Optimize Solution Concentration: If irritation occurs, consider diluting the Ipamorelin solution to a larger volume for injection (while maintaining the correct dose). 2. Refine Injection Technique: Rotate injection sites and ensure a smooth, quick injection process.[11] 3. Maintain Sterility: Use sterile reconstitution solutions, and fresh sterile syringes and needles for each injection to prevent infection and inflammation.[8]

Frequently Asked Questions (FAQs)

General Information

Q1: What is Ipamorelin and how does it work?

Ipamorelin is a synthetic pentapeptide that is a selective agonist of the growth hormone secretagogue receptor (GHSR-1a). It mimics the action of ghrelin, the endogenous ligand for this receptor, to stimulate the release of growth hormone (GH) from the pituitary gland. Ipamorelin is known for its high specificity, meaning it primarily stimulates GH release without significantly affecting the levels of other hormones like cortisol and prolactin.[16]

Q2: What are the primary on-target effects of Ipamorelin observed in animal studies?

In animal models, particularly rats, Ipamorelin has been shown to dose-dependently increase longitudinal bone growth rate and promote body weight gain.[4] It also stimulates the release of GH in a pulsatile manner.[5]

Q3: What makes Ipamorelin different from other growth hormone-releasing peptides (GHRPs) like GHRP-6?

The key difference lies in its selectivity. While GHRPs like GHRP-6 and GHRP-2 can also stimulate GH release, they are known to cause an increase in cortisol and prolactin levels, as well as a significant increase in appetite.[12][13][14][15] Ipamorelin, even at doses much higher than its effective dose for GH release, does not significantly elevate cortisol or prolactin, making it a more specific tool for studying the effects of GH stimulation.[16]

Experimental Design & Protocols

Q4: What is a recommended vehicle for reconstituting and administering Ipamorelin in animal studies?

For subcutaneous or intravenous injections in animal studies, Ipamorelin is typically reconstituted in sterile, pyrogen-free solutions. Commonly used vehicles for peptides include sterile water for injection, bacteriostatic water (containing 0.9% benzyl (B1604629) alcohol), or phosphate-buffered saline (PBS). The choice of vehicle may depend on the specific requirements of the study protocol.[1][10]

Q5: What are typical dosages of Ipamorelin used in rat studies?

Published studies in adult female rats have used a range of subcutaneous doses, including 0, 18, 90, and 450 µ g/day , administered three times daily for 15 days.[4] Another study in young female rats used a daily administration of 100 µg/kg for 21 days.[5][19] The optimal dose will depend on the specific research question and animal model.

Q6: How should Ipamorelin be administered to animals to mimic a natural physiological response?

To mimic the natural pulsatile release of GH, Ipamorelin should be administered in a pulsatile manner. For example, subcutaneous injections can be given multiple times a day (e.g., three times daily as reported in some rat studies).[4] Continuous infusion via osmotic minipumps has also been used for longer-term studies.[20][21]

Q7: What is the stability of reconstituted Ipamorelin?

Once reconstituted, peptide solutions are less stable than in their lyophilized form. It is generally recommended to store reconstituted Ipamorelin at 4°C for short-term use (up to a few weeks) and in aliquots at -20°C or -80°C for long-term storage to prevent degradation from repeated freeze-thaw cycles.[1][2]

Data Interpretation & Troubleshooting

Q8: My animals are showing signs of stress (e.g., increased corticosterone (B1669441) levels). Could this be an off-target effect of Ipamorelin?

It is highly unlikely that Ipamorelin is the direct cause of increased stress hormones. A key characteristic of Ipamorelin is its lack of significant effect on ACTH and cortisol levels.[16] Increased corticosterone is more likely due to experimental procedures such as handling, injection stress, or other environmental factors.

Q9: I am not observing a dose-dependent increase in my primary endpoint. What should I consider?

If a clear dose-response is not observed, consider the following:

• Saturation of Response: It's possible that the doses used are on the plateau of the dose-response curve.

• Peptide Integrity: Verify the purity and stability of your Ipamorelin stock.

• Experimental Model: The specific animal model or endpoint being measured may have a different sensitivity to Ipamorelin.

• Assay Variability: Ensure the assay used to measure the endpoint is validated and has low intra- and inter-assay variability.

Q10: Is there a risk of tachyphylaxis or receptor desensitization with chronic Ipamorelin administration?

Studies in young female rats have suggested that chronic administration of Ipamorelin does not lead to significant desensitization of the GH response, unlike GHRH which can cause desensitization.[5][6] This suggests a lower risk of tachyphylaxis with Ipamorelin compared to other secretagogues.

Data Presentation

Table 1: Comparative Selectivity of Ipamorelin vs. Other GHRPs

Peptide	Growth Hormone (GH) Release	Cortisol Release	Prolactin Release	Appetite Stimulation
Ipamorelin	Strong	Minimal to None[15][16]	Minimal to None[15]	Minimal[15]
GHRP-6	Strong	Significant Increase[13][16]	Significant Increase[13]	Strong[14]
GHRP-2	Very Strong	Significant Increase[16]	Significant Increase	Moderate

Table 2: Example Ipamorelin Dosage and Effects in Female Rats

Daily Dose (µ g/day )	Administration	Duration	Key Observed Effects	Reference
18	s.c. (3x daily)	15 days	Slight increase in longitudinal bone growth rate.	[4]
90	s.c. (3x daily)	15 days	Significant increase in longitudinal bone growth rate and body weight gain.	[4]
450	s.c. (3x daily)	15 days	Pronounced, dose-dependent increase in longitudinal bone growth rate and body weight gain.	[4]
100 µg/kg	s.c. (daily)	21 days	Increased body weight gain and enhanced in vitro GH release. No desensitization of GH response.	[5][19]

Experimental Protocols & Methodologies

Protocol 1: Reconstitution of Lyophilized Ipamorelin

• Preparation: Work in a sterile environment (e.g., a laminar flow hood). Allow the lyophilized Ipamorelin vial and the reconstitution vehicle (e.g., bacteriostatic water) to come to room temperature.

• Vehicle Addition: Using a sterile syringe, slowly inject the desired volume of the vehicle into the vial, aiming the stream against the side of the vial to avoid foaming.

• Dissolution: Gently swirl the vial until the powder is completely dissolved. Do not shake vigorously.

• Storage: For immediate use, store the reconstituted solution at 4°C. For long-term storage, aliquot into sterile, single-use vials and store at -20°C or -80°C.

Protocol 2: Subcutaneous Administration in Rodents

• Animal Restraint: Gently restrain the rodent. For mice, the scruff of the neck can be gently grasped to create a "tent" of skin.

• Injection Site: Choose a site with loose skin, such as the dorsal midline between the scapulae. Rotate injection sites for repeated dosing.

• Injection: With a sterile syringe and an appropriate gauge needle (e.g., 25-27G for mice), insert the needle at the base of the skin tent, parallel to the body.

• Aspiration: Gently pull back on the plunger to ensure the needle is not in a blood vessel.

• Injection: Slowly and steadily depress the plunger to administer the Ipamorelin solution.

• Withdrawal: Smoothly withdraw the needle and return the animal to its cage.

Visualizations

References

• 1. particlepeptides.com [particlepeptides.com]
• 2. jpt.com [jpt.com]
• 3. Peptide handling & storage guidelines - How to store a peptide? [sb-peptide.com]
• 4. Ipamorelin, a new growth-hormone-releasing peptide, induces longitudinal bone growth in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. eurjanat.com [eurjanat.com]
• 6. Chronic in vivo Ipamorelin treatment stimulates body weight gain and growth hormone (GH) release in vitro in young female rats [eurjanat.com]
• 7. urmc.rochester.edu [urmc.rochester.edu]
• 8. What to Avoid While Using Peptides: Safety | OathPeptides [oathpeptides.com]
• 9. staff.flinders.edu.au [staff.flinders.edu.au]
• 10. benchchem.com [benchchem.com]
• 11. youtube.com [youtube.com]
• 12. biotechpeptides.com [biotechpeptides.com]
• 13. lotilabs.com [lotilabs.com]
• 14. pinnaclepeptides.com [pinnaclepeptides.com]
• 15. particlepeptides.com [particlepeptides.com]
• 16. Ipamorelin, the first selective growth hormone secretagogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. [Effect of ACTH and glucocorticoids on plasma prolactin levels in the male rat] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Administration of Substances to Laboratory Animals: Equipment Considerations, Vehicle Selection, and Solute Preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. gup.ub.gu.se [gup.ub.gu.se]
• 21. researchgate.net [researchgate.net]

How to account for Ipamorelin's short half-life in experimental design

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on accounting for Ipamorelin's short half-life in experimental design.

Frequently Asked Questions (FAQs)

Q1: What is the half-life of Ipamorelin and how does it impact experimental design?

Ipamorelin has a relatively short elimination half-life of approximately 2 hours in humans.[1][2][3] This pharmacokinetic property is a critical consideration in experimental design, as it necessitates specific dosing strategies to maintain elevated growth hormone (GH) levels for the desired duration of study. Unlike compounds with longer half-lives, single daily injections of Ipamorelin will result in a transient spike in GH, returning to baseline within 3-4 hours.[4] Therefore, experiments aiming for sustained GH elevation will require multiple daily administrations or the use of a continuous infusion pump.

Q2: How does Ipamorelin work to stimulate growth hormone release?

Ipamorelin is a selective agonist of the ghrelin receptor, also known as the growth hormone secretagogue receptor (GHS-R1a).[1][5][6][7] By binding to this receptor in the pituitary gland, it mimics the action of ghrelin, triggering a signaling cascade that results in the pulsatile release of growth hormone.[5][8] A key advantage of Ipamorelin is its high selectivity, meaning it primarily stimulates GH release without significantly affecting other hormones like cortisol or prolactin.[5][6][8]

Q3: What are the recommended storage and reconstitution procedures for Ipamorelin?

Proper handling and storage are crucial for maintaining the stability and efficacy of Ipamorelin.

• Storage of Lyophilized Powder: For long-term storage, lyophilized Ipamorelin powder should be stored at -20°C or colder.[9][10][11] For short-term storage (several days to weeks), it can be kept at 4°C.[11] It is important to protect the powder from light.[10][11]

• Reconstitution: Before use, the lyophilized powder must be reconstituted with a sterile solvent, typically bacteriostatic water.[9] It's recommended to allow the vial to come to room temperature before adding the solvent to reduce moisture condensation.[9][10]

• Storage of Reconstituted Solution: Once reconstituted, the Ipamorelin solution is less stable. It should be stored in the refrigerator at 2-8°C and is typically stable for 2-3 weeks.[12] For longer-term storage of the solution, it is advisable to prepare aliquots and freeze them at -20°C to avoid repeated freeze-thaw cycles.[9][10]

Q4: Can Ipamorelin be used in combination with other peptides?

Yes, Ipamorelin is often used synergistically with other peptides, most notably Growth Hormone-Releasing Hormone (GHRH) analogs like CJC-1295.[3][13] This combination is effective because they stimulate GH release through different mechanisms. Ipamorelin acts on the ghrelin receptor, while CJC-1295 acts on the GHRH receptor.[14] This dual stimulation leads to a more robust and prolonged release of growth hormone.[13]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Lack of expected biological response (e.g., no significant increase in GH levels)	1. Improper Storage/Handling: The peptide may have degraded due to exposure to high temperatures, light, or multiple freeze-thaw cycles. 2. Incorrect Reconstitution: The peptide may not have been fully dissolved, or an inappropriate solvent was used. 3. Suboptimal Dosing Regimen: A single daily dose may be insufficient to produce a sustained effect due to Ipamorelin's short half-life.	1. Review and adhere strictly to the recommended storage and handling protocols. Store lyophilized powder at -20°C and reconstituted solutions at 4°C. 2. Ensure complete dissolution of the lyophilized powder in sterile bacteriostatic water. Gently swirl the vial; do not shake vigorously. 3. Implement a multiple-dosing schedule (e.g., 2-3 times daily) or consider continuous infusion to maintain elevated GH levels.
High variability in experimental results	1. Inconsistent Dosing Times: Administering the peptide at different times of the day can lead to variability due to the body's natural circadian rhythm of GH release. 2. Variability in Animal Subjects: Factors such as age, sex, and metabolic state can influence the response to Ipamorelin.	1. Standardize the timing of Ipamorelin administration for all experimental groups. 2. Ensure that experimental and control groups are well-matched for age, sex, and weight.
Unexpected side effects (e.g., increased hunger)	1. Ghrelin Receptor Activation: As Ipamorelin mimics ghrelin, it can sometimes stimulate appetite.[8]	1. This is a known, though generally mild, effect of ghrelin receptor agonists. If this is a confounding factor for the experiment, it should be noted.

Quantitative Data Summary

Parameter	Value	Species	Reference(s)
Elimination Half-Life	~2 hours	Human	[1][2][3]
Time to Peak Plasma Concentration	30-60 minutes	Human	[4]
Peak GH Concentration Post-Administration	30-45 minutes	Human	[4]
Typical Research Dosage Range	100-300 mcg/day	Human (clinical research)	[13][15]

Experimental Protocols

Protocol 1: In Vivo Study to Assess the Effect of Ipamorelin on Growth Hormone Pulsatility

Objective: To characterize the pulsatile release of growth hormone in response to subcutaneous administration of Ipamorelin.

Methodology:

• Animal Model: Use age- and weight-matched male Sprague-Dawley rats.

• Acclimatization: Allow animals to acclimatize for at least one week before the experiment.

• Catheter Implantation: For serial blood sampling, surgically implant a catheter into the jugular vein of each rat under anesthesia. Allow for a recovery period of 48-72 hours.

• Experimental Groups:

  • Group 1: Control (vehicle administration - sterile saline).

  • Group 2: Ipamorelin (e.g., 100 mcg/kg body weight).

• Ipamorelin Preparation: Reconstitute lyophilized Ipamorelin in sterile saline to the desired concentration immediately before use.

• Administration: Administer the vehicle or Ipamorelin solution as a single subcutaneous injection.

• Blood Sampling: Collect blood samples (e.g., 0.2 mL) via the jugular vein catheter at baseline (time 0) and at 15, 30, 45, 60, 90, 120, 180, and 240 minutes post-injection.

• Sample Processing: Immediately centrifuge the blood samples to separate the plasma. Store plasma samples at -80°C until analysis.

• Hormone Analysis: Measure plasma growth hormone concentrations using a species-specific ELISA kit.

• Data Analysis: Plot the mean GH concentration versus time for each group. Analyze the area under the curve (AUC) and peak GH concentration (Cmax) to determine the effect of Ipamorelin.

Protocol 2: In Vitro Study of Ipamorelin's Effect on Pituitary Cells

Objective: To determine the dose-response relationship of Ipamorelin on growth hormone secretion from primary pituitary cells.

Methodology:

• Cell Culture: Isolate primary anterior pituitary cells from adult rats and culture them in a suitable medium (e.g., DMEM with 10% fetal bovine serum).

• Cell Plating: Plate the cells in 24-well plates and allow them to adhere for 48-72 hours.

• Experimental Treatment:

  • Prepare a range of Ipamorelin concentrations (e.g., 10⁻¹⁰ M to 10⁻⁶ M) in a serum-free medium.

  • Wash the cells with serum-free medium and then incubate them with the different concentrations of Ipamorelin for a specified period (e.g., 1 hour).

  • Include a vehicle control group (medium only).

• Sample Collection: After the incubation period, collect the cell culture medium from each well.

• Hormone Analysis: Measure the concentration of growth hormone in the collected medium using a specific ELISA kit.

• Cell Viability Assay: Perform a cell viability assay (e.g., MTT assay) to ensure that the observed effects are not due to changes in cell number.

• Data Analysis: Plot the GH concentration as a function of the Ipamorelin concentration to generate a dose-response curve and determine the EC50 value.

Mandatory Visualizations

Caption: Ipamorelin signaling pathway in pituitary somatotrophs.

Caption: General experimental workflow for an in vivo Ipamorelin study.

References

• 1. Ipamorelin - Wikipedia [en.wikipedia.org]
• 2. Pharmacokinetic-pharmacodynamic modeling of ipamorelin, a growth hormone releasing peptide, in human volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. peptidesciences.com [peptidesciences.com]
• 4. deltapeptides.com [deltapeptides.com]
• 5. swolverine.com [swolverine.com]
• 6. wellbeingnews.co.uk [wellbeingnews.co.uk]
• 7. aminousa.com [aminousa.com]
• 8. Ipamorelin — Recess Rx [recessrx.com]
• 9. particlepeptides.com [particlepeptides.com]
• 10. Handling and Storage Guidelines for Peptides and Proteins [sigmaaldrich.com]
• 11. Peptide handling & storage guidelines - How to store a peptide? [sb-peptide.com]
• 12. What is the stability of Ipamorelin Powder? - Blog [tirz-peptide.com]
• 13. huddlemenshealth.com [huddlemenshealth.com]
• 14. rawamino.com [rawamino.com]
• 15. swolverine.com [swolverine.com]

Best practices for lyophilized Ipamorelin storage to prevent moisture degradation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the proper storage of lyophilized Ipamorelin to prevent moisture-related degradation and ensure experimental integrity.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for long-term storage of lyophilized Ipamorelin?

For long-term stability, lyophilized Ipamorelin should be stored at -20°C or -80°C.[1][2][3][4][5] Storing at these temperatures minimizes chemical degradation pathways such as hydrolysis and oxidation, preserving the peptide's purity and biological activity for months or even years.[1][4] While short-term storage for a few weeks at 2-8°C is acceptable, colder temperatures are crucial for long-term preservation.[6][7]

Q2: How significant is the threat of moisture to lyophilized Ipamorelin?

Moisture is the primary adversary of lyophilized peptides, including Ipamorelin.[1][2][3] Lyophilized peptides are often hygroscopic, meaning they readily absorb moisture from the atmosphere.[1][8] This absorbed water can act as a plasticizer, increasing molecular mobility and leading to chemical degradation through hydrolysis, deamidation, and oxidation.[1][2][4] Even small amounts of moisture can significantly accelerate degradation, especially at warmer temperatures.[1] Therefore, maintaining a dry environment is critical for the long-term stability of Ipamorelin.

Q3: What are the best practices for handling lyophilized Ipamorelin to avoid moisture contamination?

To prevent moisture contamination, it is crucial to allow the sealed vial of lyophilized Ipamorelin to equilibrate to room temperature before opening.[1][3][5][9] This prevents condensation from forming inside the vial when the cold surface is exposed to warmer, ambient air.[1][3] It is also recommended to minimize the time the vial is open and to reseal it tightly after use. For peptides prone to moisture absorption, storage in a desiccator is advisable.[2][8]

Q4: Can I store lyophilized Ipamorelin at room temperature?

Room temperature storage is not recommended for long-term preservation. While lyophilized peptides may remain stable for a few days to weeks at room temperature, prolonged exposure can lead to degradation, particularly in the presence of humidity and light.[1][3][10] For any storage period beyond immediate use, refrigeration or freezing is necessary to ensure stability.

Q5: How does light affect the stability of lyophilized Ipamorelin?

Exposure to light can cause photodegradation of peptides, especially those containing light-sensitive amino acids.[2] To prevent this, it is best practice to store lyophilized Ipamorelin in a dark environment or in amber-colored vials.[2][8]

Troubleshooting Guide

Problem: I observed a decrease in the biological activity of my reconstituted Ipamorelin, even though the lyophilized powder was stored at -20°C.

Possible Cause 1: Moisture Contamination During Handling.

• Troubleshooting Step: Did you allow the vial to warm to room temperature before opening it for the first time and for each subsequent use? Opening a cold vial can introduce moisture through condensation, leading to gradual degradation of the lyophilized powder.

• Solution: Always allow the vial to sit at room temperature for at least 30 minutes before opening. Minimize the time the vial is open to the atmosphere.

Possible Cause 2: Improper Storage After Opening.

• Troubleshooting Step: How was the vial stored after the first use? Was it tightly sealed? Was it stored in a high-humidity environment?

• Solution: Ensure the vial cap is securely tightened after each use. For added protection, especially in humid laboratories, consider storing the vial within a desiccator containing a desiccant.

Possible Cause 3: Repeated Freeze-Thaw Cycles.

• Troubleshooting Step: Was the entire stock of lyophilized Ipamorelin repeatedly removed from the freezer and returned?

• Solution: To avoid freeze-thaw cycles, it is highly recommended to aliquot the lyophilized peptide into smaller, single-use vials upon receipt.[5][8] This practice minimizes temperature fluctuations and moisture exposure for the bulk of the product.

Problem: The lyophilized Ipamorelin powder appears clumped or has changed in appearance.

Possible Cause: Significant Moisture Absorption.

• Troubleshooting Step: Assess the storage conditions. Was the vial properly sealed? Was it exposed to a humid environment for an extended period?

• Solution: A change in the physical appearance of the lyophilized cake is a strong indicator of moisture uptake and potential degradation. It is advisable to use a fresh, properly stored vial for your experiments to ensure data integrity. To quantify the moisture content, a Karl Fischer titration can be performed.

Data Presentation

Table 1: Summary of Storage Conditions and Expected Stability for Lyophilized Ipamorelin

Storage Condition	Temperature	Humidity Control	Light Protection	Expected Long-Term Stability
Optimal	-20°C to -80°C[1][2][4]	Store in a tightly sealed vial, preferably in a desiccator.[2][8]	Store in the dark or an amber vial.[2][8]	Several years[4][8]
Acceptable (Short-term)	2°C to 8°C[6][7]	Tightly sealed vial.	Store in the dark.	Up to 18 months[7][10]
Not Recommended	Room Temperature	Vulnerable to ambient humidity.	Vulnerable to ambient light.	Weeks to months[1][3][4]

Experimental Protocols

Protocol 1: Determination of Residual Moisture Content by Karl Fischer Titration

This method is the gold standard for quantifying water content in lyophilized products.[11][12][13]

Methodology:

• Instrument Setup: Prepare the Karl Fischer titrator according to the manufacturer's instructions. A coulometric titrator is generally preferred for the low moisture content expected in lyophilized products.[13][14]

• Sample Preparation: In a controlled low-humidity environment (e.g., a glove box), accurately weigh a sample of the lyophilized Ipamorelin.

• Titration: Introduce the weighed sample into the titration cell containing the Karl Fischer reagent. The instrument will then titrate the water present in the sample with iodine.

• Endpoint Detection: The endpoint is reached when all the water has reacted. The instrument measures the amount of iodine consumed to calculate the water content.

• Data Analysis: The result is typically expressed as a percentage of water by weight (% w/w). A moisture content of less than 3% is generally recommended for long-term stability of lyophilized peptides.[4]

Protocol 2: Assessment of Ipamorelin Purity and Degradation by High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful analytical technique used to separate, identify, and quantify components in a mixture, making it ideal for assessing the purity of Ipamorelin and detecting any degradation products.[15][16][17]

Methodology:

• Sample Preparation: Reconstitute a known amount of lyophilized Ipamorelin in a suitable solvent (e.g., sterile water or a buffer solution) to a specific concentration.

• HPLC System: A reversed-phase HPLC (RP-HPLC) system with a C18 column is commonly used for peptide analysis.

• Mobile Phase: A gradient of two mobile phases is typically employed. For example, Mobile Phase A could be 0.1% trifluoroacetic acid (TFA) in water, and Mobile Phase B could be 0.1% TFA in acetonitrile.

• Chromatographic Run: Inject the prepared Ipamorelin solution into the HPLC system. The gradient is run to separate Ipamorelin from any impurities or degradation products.

• Detection: A UV detector set at a wavelength of around 214-220 nm is typically used for peptide bond detection.[15]

• Data Analysis: The purity of Ipamorelin is determined by calculating the area of the main peak relative to the total area of all peaks in the chromatogram. The appearance of new peaks or a decrease in the main peak area in samples subjected to stability studies indicates degradation.

Mandatory Visualizations

Caption: Workflow for proper handling and storage of lyophilized Ipamorelin.

Caption: The detrimental effects of moisture on lyophilized Ipamorelin.

Caption: A logical troubleshooting guide for Ipamorelin degradation issues.

References

• 1. verifiedpeptides.com [verifiedpeptides.com]
• 2. jpt.com [jpt.com]
• 3. peptide.com [peptide.com]
• 4. peptidesystems.com [peptidesystems.com]
• 5. Handling and Storage Guidelines for Peptides and Proteins [sigmaaldrich.com]
• 6. peptidedosages.com [peptidedosages.com]
• 7. peptracker.app [peptracker.app]
• 8. genscript.com [genscript.com]
• 9. peptidesciences.com [peptidesciences.com]
• 10. drdoping.com [drdoping.com]
• 11. Automated moisture analysis in pharmaceutical peptides | Metrohm [metrohm.com]
• 12. mt.com [mt.com]
• 13. pharmtech.com [pharmtech.com]
• 14. Determination of Water Content in Lyophilisates Using Karl Fischer Titration [sigmaaldrich.com]
• 15. peptides.gg [peptides.gg]
• 16. ijsra.net [ijsra.net]
• 17. Stability-indicating methods for peptide drug analysis | AMSbiopharma [amsbiopharma.com]

Calibrating assays for sensitive detection of Ipamorelin metabolites

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the sensitive detection of Ipamorelin and its metabolites.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are unable to detect the parent Ipamorelin peptide in our samples a short time after administration. Is our assay failing?

A1: Not necessarily. Ipamorelin is known to be metabolized intensively and has a short half-life, which can be as little as minutes to a couple of hours.[1] Therefore, the parent peptide may be cleared from the system relatively quickly. For a more reliable and extended detection window, it is crucial to target Ipamorelin's metabolites.[2][3][4][5] Research has shown that metabolites like Ipamorelin (1-4) free acid can be detected in urine samples even after the parent compound is no longer measurable.[2][3][4]

Q2: What is the most common and effective method for analyzing Ipamorelin metabolites?

A2: The gold standard for the analysis of Ipamorelin and its metabolites is Liquid Chromatography-Mass Spectrometry (LC-MS), particularly LC coupled with tandem mass spectrometry (LC-MS/MS) or high-resolution mass spectrometry (HRMS).[3][6] These techniques offer the high sensitivity and specificity required to detect the low concentrations of metabolites typically found in biological samples.[3][6]

Q3: We are experiencing significant matrix effects in our LC-MS/MS analysis. How can we mitigate this?

A3: Matrix effects are a common challenge in bioanalysis. To reduce their impact, consider the following:

• Optimize Sample Preparation: Employ a robust sample clean-up method. Solid-phase extraction (SPE) with weak cation exchange cartridges is a highly effective and frequently reported method for extracting Ipamorelin and its metabolites from urine.[2][3][4][7]

• Chromatographic Separation: Adjust your liquid chromatography method to ensure the analytes of interest elute in a region with minimal co-eluting matrix components.

• Internal Standards: Use a stable isotope-labeled internal standard for the analyte of interest. This can help to compensate for matrix-induced ion suppression or enhancement.

• Dilution: If the concentration of your analyte is high enough, a simple "dilute-and-shoot" approach can minimize matrix effects, although this may compromise the limit of detection.

Q4: What are the best practices for sample collection and storage to ensure the stability of Ipamorelin and its metabolites?

A4: Peptide stability in biological matrices is a critical factor. For optimal results:

• Urine: While some studies have found urine samples to be stable for up to 3 weeks at -20°C, it is recommended to store them at -80°C for long-term stability to prevent degradation.[3]

• Dried Blood Spots (DBS): DBS offers good stability and minimizes the risk of sample adulteration and degradation over time.[8] This method is also less invasive and requires smaller sample volumes.[6][9]

• General Handling: Avoid repeated freeze-thaw cycles, as this can lead to peptide degradation.[10]

Q5: We are analyzing glucuronidated metabolites of Ipamorelin. What is the recommended procedure for hydrolysis?

A5: To analyze the total concentration of a metabolite that undergoes glucuronidation, enzymatic hydrolysis is a necessary step to cleave the glucuronide moiety. The choice of enzyme and reaction conditions are critical for complete hydrolysis. While specific protocols for Ipamorelin are not detailed in the provided results, general best practices for β-glucuronidase hydrolysis include optimizing incubation time, temperature, pH, and enzyme concentration for your specific analyte and matrix. It's important to validate your hydrolysis efficiency to ensure accurate quantification.

Quantitative Data Summary

The following tables summarize key quantitative parameters reported in the literature for the detection of Ipamorelin and its metabolites.

Table 1: Limits of Detection (LOD) for Ipamorelin and Related Peptides

Analyte	Matrix	Method	Limit of Detection (LOD)
Ipamorelin	Dried Blood Spots (DBS)	UHPLC-HRMS	2.5 ng/mL[3][9]
Ipamorelin & other GHRPs	Urine	LC-MS/MS	0.2-1 ng/mL[11][12]
Various Peptides	Urine	LC-MS/MS	0.05-2 ng/mL[3]
GHRP-2 & Metabolite	Urine	UPLC-MS/MS	0.5-10 ng/mL (Assay Range)[5]

Table 2: Method Validation Parameters for Ipamorelin and GHRP Analysis

Parameter	Matrix	Method	Reported Value
Recovery	Urine	LC-MS/MS	47-95%[11][12]
Recovery	Urine	LC-MS/MS	> 60%[13]
Precision (Intra-day)	Urine	UPLC-MS/MS	1.6-3.8%[5]
Precision (Inter-day)	Urine	UPLC-MS/MS	1.9-4.3%[5]
Mass Error	Dried Blood Spots (DBS)	UHPLC-HRMS	< 5 ppm[3][9]

Experimental Protocols

Method 1: Detection of Ipamorelin Metabolites in Human Urine by LC-MS/MS

This protocol is a generalized procedure based on common practices reported in the literature.[2][3][4][11]

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Conditioning: Condition a weak cation exchange (WCX) SPE cartridge.

• Loading: Load the urine sample onto the conditioned cartridge.

• Washing: Wash the cartridge to remove interfering substances.

• Elution: Elute the analytes (Ipamorelin and its metabolites) from the cartridge.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Chromatography: Use a C18 reversed-phase column for chromatographic separation.

• Mobile Phase: A gradient of water and acetonitrile (B52724) with a modifier like formic acid is typically used.

• Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode. Monitor for specific precursor-to-product ion transitions for Ipamorelin and its target metabolites.

Method 2: Detection of Ipamorelin in Dried Blood Spots (DBS) by UHPLC-HRMS

This protocol is based on a validated method for Ipamorelin detection in DBS.[6][8][9]

1. Sample Preparation: Liquid Extraction from DBS

• Spot Excision: Excise the dried blood spot from the card.

• Extraction: Place the excised spot in a microcentrifuge tube and add an extraction solvent (e.g., a mixture of water and acetonitrile with formic acid).[8]

• Ultrasonication & Centrifugation: Sonicate the tube to facilitate extraction, followed by centrifugation to pellet the card material.[3][9]

• Supernatant Collection: Collect the supernatant for analysis.

2. UHPLC-HRMS Analysis

• UHPLC: Utilize a UHPLC system for fast and efficient separation.

• High-Resolution Mass Spectrometry: Employ a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) to acquire accurate mass data for both the precursor and fragment ions of Ipamorelin. This allows for high confidence in analyte identification.[6][9]

Visualizations

References

• 1. How long do peptides stay in your system: | OathPeptides [oathpeptides.com]
• 2. fis.dshs-koeln.de [fis.dshs-koeln.de]
• 3. researchgate.net [researchgate.net]
• 4. Determination of growth hormone releasing peptides metabolites in human urine after nasal administration of GHRP-1, GHRP-2, GHRP-6, Hexarelin, and Ipamorelin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. iris.unito.it [iris.unito.it]
• 7. Solid-phase extraction of small biologically active peptides on cartridges and microelution 96-well plates from human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. lcms.cz [lcms.cz]
• 9. researchgate.net [researchgate.net]
• 10. Strategies for overcoming protein and peptide instability in biodegradable drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Determination of growth hormone releasing peptides (GHRP) and their major metabolites in human urine for doping controls by means of liquid chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Determination of growth hormone releasing peptides (GHRP) and their major metabolites in human urine for doping controls by means of liquid chromatography mass spectrometry | Semantic Scholar [semanticscholar.org]
• 13. dshs-koeln.de [dshs-koeln.de]

Technical Support Center: Ipamorelin Administration &amp; Growth Hormone Pulsatility

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides detailed guidance for researchers aiming to refine Ipamorelin administration timing to effectively mimic natural growth hormone (GH) pulsatility. Below you will find frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to assist in your research.

Frequently Asked Questions (FAQs)

Q1: What is the rationale for mimicking natural GH pulses with Ipamorelin?

Natural growth hormone is secreted in a pulsatile manner, which is crucial for its physiological effects on growth and metabolism. Continuous, non-pulsatile GH exposure can lead to receptor desensitization and altered downstream signaling. By administering Ipamorelin to mimic the frequency and amplitude of natural GH pulses, researchers can more accurately study its physiological effects and therapeutic potential.

Q2: What are the key characteristics of natural GH pulsatility in healthy adults?

The 24-hour GH secretion profile in healthy adults is characterized by a series of distinct pulses. Key quantitative parameters are summarized in the table below. It is important to note that these values can vary based on age, sex, and body mass index (BMI).

Parameter	Typical Range in Healthy Young Adults	Source(s)
Pulse Frequency	9 - 13 pulses / 24 hours	[1]
Pulse Amplitude (Peak)	5 - 45 ng/mL	[2]
Pulse Duration	86 - 114 minutes	[1]
Basal GH Level	< 1 ng/mL	[2]
Major Nocturnal Surge	Largest and most predictable peak occurs approximately one hour after sleep onset.[2]	[2]

Q3: What is the pharmacokinetic profile of Ipamorelin?

Ipamorelin is a synthetic pentapeptide that acts as a selective growth hormone secretagogue. Its pharmacokinetic properties are crucial for designing administration protocols.

Pharmacokinetic Parameter	Value	Source(s)
Half-life	Approximately 2 hours	[3][4]
Time to Peak GH Release	Approximately 40 minutes (0.67 hours)	[3]
Mechanism of Action	Mimics ghrelin, binds to the GHS-R1a receptor in the pituitary gland to stimulate GH release.	[5]

Q4: What are the recommended administration timings for Ipamorelin to mimic natural GH pulses?

To best mimic natural GH pulsatility, split-dosing schedules are often suggested. A pre-bedtime dose is critical to align with the natural nocturnal GH surge.

• Single Daily Dose: Administering a single dose of 200-300 mcg subcutaneously 30-60 minutes before bedtime can align with the body's largest natural GH pulse, which occurs during slow-wave sleep.[6]

• Multiple Daily Doses: A split-dosing protocol may better mimic the natural frequency of GH pulses throughout the day. A common approach is to administer 100-150 mcg in the morning on an empty stomach and another 100-150 mcg before bed.[7][8]

It is recommended to administer Ipamorelin on an empty stomach, as food, particularly carbohydrates and fats, can blunt the GH response.[6]

Q5: Should Ipamorelin be co-administered with a GHRH analog?

Co-administration of Ipamorelin with a Growth Hormone-Releasing Hormone (GHRH) analog, such as CJC-1295 (without DAC), can synergistically enhance the amplitude and duration of the GH pulse.[7] Ipamorelin increases the number of somatotrophs releasing GH, while the GHRH analog increases the amount of GH released per pulse. This combination can produce a more robust and sustained GH release that more closely mimics a natural, high-amplitude pulse.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Blunted or Absent GH Pulse After Administration	- Recent Food Intake: Insulin spikes from carbohydrate or fat consumption can inhibit GH release. - Improper Storage/Handling: Peptide may have degraded due to exposure to heat or vigorous shaking. - Incorrect Reconstitution: Errors in dilution can lead to a lower-than-expected dose. - GHS Receptor Desensitization: While less common with Ipamorelin than other secretagogues, prolonged high-dose administration may lead to reduced receptor sensitivity.[6]	- Ensure administration occurs on an empty stomach (at least 2-3 hours after the last meal). - Store lyophilized and reconstituted peptide at recommended temperatures (refrigerated at 2-8°C). Do not shake the vial. - Review and verify reconstitution calculations and procedures. - Consider a "washout" period of 1-2 weeks to restore receptor sensitivity. Evaluate if the dosing frequency or amount is too high.
High Frequency of Low-Amplitude Pulses	- Administration of Ipamorelin alone: While Ipamorelin can increase pulse frequency, the amplitude may not be as robust as natural high-amplitude pulses.	- Consider co-administration with a GHRH analog (e.g., CJC-1295 without DAC) to amplify the magnitude of the GH pulses.
Variability in GH Response Between Subjects	- Individual Physiology: Age, sex, BMI, and genetics can all influence the GH response to secretagogues.	- Ensure consistent subject characteristics within experimental groups. - Normalize data to baseline GH levels for each subject. - Increase sample size to improve statistical power.
Unexpected Side Effects (e.g., increased cortisol or prolactin)	- Use of a non-selective GHRP: Older or less pure growth hormone-releasing peptides can have off-target effects.	- Confirm the purity and identity of the Ipamorelin being used. Ipamorelin is known for its high selectivity for GH release with minimal impact on cortisol and prolactin.

Experimental Protocols

Protocol 1: Validation of Ipamorelin-Induced GH Pulsatility

Objective: To characterize the GH secretory pulse profile following a single subcutaneous administration of Ipamorelin.

Methodology:

• Subject Preparation:

  • Subjects should be healthy adults who have fasted for at least 8 hours overnight.

  • An intravenous catheter should be placed for frequent blood sampling.

• Baseline Sampling:

  • Collect blood samples every 20 minutes for 2 hours prior to Ipamorelin administration to establish a baseline GH secretion pattern.

• Ipamorelin Administration:

  • Administer a single subcutaneous dose of Ipamorelin (e.g., 100-300 mcg).

• Post-Administration Sampling:

  • Collect blood samples every 20 minutes for at least 4 hours post-administration.

• Sample Handling and Analysis:

  • Collect blood in EDTA tubes, centrifuge immediately at 4°C, and store plasma at -80°C until analysis.

  • Measure plasma GH concentrations using a validated immunoluminometric assay or ELISA.

• Data Analysis:

  • Analyze the resulting GH concentration time series using deconvolution analysis to determine the frequency, amplitude, and duration of GH secretory pulses.

Visualizations

Caption: GH Secretagogue Signaling Pathway.

Caption: Experimental Workflow for GH Pulsatility Assessment.

Caption: Logic for Refining Ipamorelin Administration.

References

• 1. Effects of a Growth Hormone-Releasing Hormone Analog on Endogenous GH Pulsatility and Insulin Sensitivity in Healthy Men - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Growth hormone - Wikipedia [en.wikipedia.org]
• 3. Pharmacokinetic-pharmacodynamic modeling of ipamorelin, a growth hormone releasing peptide, in human volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CJC-1295 Ipamorelin: Research, Safety, and Results | BodySpec [bodyspec.com]
• 5. Beyond the androgen receptor: the role of growth hormone secretagogues in the modern management of body composition in hypogonadal males - PMC [pmc.ncbi.nlm.nih.gov]
• 6. swolverine.com [swolverine.com]
• 7. swolverine.com [swolverine.com]
• 8. pinnaclepeptides.com [pinnaclepeptides.com]

Addressing variability in somatotroph response to Ipamorelin treatment

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ipamorelin. The information is designed to address the inherent variability in somatotroph response to Ipamorelin treatment and to provide practical solutions for common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is Ipamorelin and how does it stimulate growth hormone (GH) release?

Ipamorelin is a synthetic pentapeptide (Aib-His-D-2-Nal-D-Phe-Lys-NH2) that functions as a selective growth hormone secretagogue (GHS).[1][2] It mimics the action of ghrelin by binding to and activating the growth hormone secretagogue receptor type 1a (GHS-R1a) on somatotroph cells in the anterior pituitary gland.[3][4] This activation initiates a downstream signaling cascade, leading to the release of stored growth hormone.[5][6] Notably, Ipamorelin is highly selective for GH release and does not significantly stimulate the release of other pituitary hormones like ACTH, cortisol, or prolactin.[1][4]

Q2: What are the primary factors that contribute to the variability in somatotroph response to Ipamorelin?

The response of somatotrophs to Ipamorelin can be influenced by a variety of factors, leading to significant inter-individual and experimental variability. These include:

• Age: The responsiveness of somatotrophs to GHSs tends to decline with age.

• Body Composition: Obesity is often associated with a blunted GH response to Ipamorelin.

• Baseline GH Status: The existing level of growth hormone secretion can impact the magnitude of the response.

• Somatotroph Subpopulations: The anterior pituitary contains different subpopulations of somatotroph cells, which may exhibit varied responses to Ipamorelin.[7]

• Receptor Density and Sensitivity: The number and sensitivity of GHS-R1a on somatotrophs can vary.

• Experimental Conditions: In vitro, factors such as cell passage number, culture density, and media composition can affect the cellular response.

Q3: Can prolonged exposure to Ipamorelin lead to desensitization of somatotrophs?

The evidence regarding Ipamorelin-induced desensitization is not conclusive. Some studies suggest that chronic treatment with Ipamorelin does not lead to significant desensitization of the GH response in young female rats, and may even enhance the responsiveness of somatotrophs to subsequent stimulation.[8][9] However, other research indicates that chronic treatment with GHSs, in general, may induce partial desensitization of the GHS receptor.[9] Researchers should consider cycling Ipamorelin administration in long-term studies to mitigate the potential for reduced efficacy over time.[10]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No GH Release	1. Ipamorelin Degradation: Improper storage or handling of the peptide. 2. Cell Health: Poor viability of pituitary cells, contamination, or incorrect cell passage number. 3. Suboptimal Ipamorelin Concentration: Dose is too low to elicit a response. 4. Receptor Desensitization: Prolonged or continuous exposure to high concentrations of Ipamorelin.	1. Verify Peptide Integrity: Ensure Ipamorelin is stored as a lyophilized powder at -20°C or -80°C and reconstituted with sterile, bacteriostatic water.[11] Avoid repeated freeze-thaw cycles. 2. Assess Cell Culture: Check for microbial contamination (cloudy media, pH changes).[12] Use cells within an optimal passage range and ensure high viability (>90%) before starting the experiment. 3. Perform Dose-Response Curve: Determine the optimal concentration of Ipamorelin for your specific cell type and experimental conditions. 4. Implement Washout Periods: If conducting long-term studies, include periods without Ipamorelin to allow for receptor resensitization.
High Variability Between Replicates	1. Inconsistent Cell Seeding: Uneven cell density across wells or plates. 2. Pipetting Errors: Inaccurate dispensing of Ipamorelin or other reagents. 3. Edge Effects: Cells in the outer wells of a microplate behaving differently than those in the inner wells. 4. Biological Variability: Inherent differences in somatotroph populations.	1. Ensure Homogeneous Cell Suspension: Mix cells thoroughly before seeding and use a consistent seeding volume. 2. Calibrate Pipettes: Regularly check and calibrate pipettes for accuracy. Use reverse pipetting for viscous solutions. 3. Minimize Edge Effects: Avoid using the outer wells of the plate for critical experiments or fill them with sterile media/PBS. 4. Increase Replicate Number: Use a higher number of technical and biological replicates to improve statistical power.
Unexpected Off-Target Effects	1. Ipamorelin Purity: Contamination of the Ipamorelin stock with other substances. 2. Cell Line Contamination: Cross-contamination with another cell type.	1. Source High-Purity Ipamorelin: Purchase from a reputable supplier that provides a certificate of analysis. 2. Cell Line Authentication: Regularly perform cell line authentication to ensure the purity of your culture.
Difficulty Reproducing Published Results	1. Differences in Experimental Protocols: Minor variations in cell type, media, incubation times, or detection methods. 2. Variability in Reagents: Different sources or lots of Ipamorelin, serum, or other critical reagents.	1. Standardize Protocols: Adhere strictly to the published methodology. If deviations are necessary, document them carefully. 2. Maintain Detailed Records: Keep a thorough record of all reagents, including lot numbers and suppliers.

Data Presentation

Table 1: In Vitro Dose-Response of Ipamorelin on GH Release from Primary Rat Pituitary Cells

Ipamorelin Concentration (nmol/L)	GH Release (% of maximum)
1.3 ± 0.4	50 (EC50)
>10	85 ± 5 (Emax)

Data adapted from Raun et al., 1998.[1]

Table 2: Pharmacokinetic and Pharmacodynamic Parameters of Ipamorelin in Healthy Human Volunteers

Parameter	Value	Unit
Half-life	~2	hours
SC50 (Concentration for half-maximal GH stimulation)	214	nmol/L
Maximal GH Production Rate	694	mIU/L/h

Data adapted from Gobburu et al., 1999.[13]

Table 3: Ipamorelin Stability and Storage Recommendations

Form	Storage Temperature	Stability
Lyophilized Powder	2-8°C (36-46°F)	Up to 2 years
Lyophilized Powder	Room Temperature (~20-25°C or 68-77°F)	Approximately 6 months
Reconstituted Solution	2-8°C (36-46°F)	2-3 weeks
Reconstituted Solution	Room Temperature	A few days

Data from Tirz-Peptide blog.[11]

Experimental Protocols

1. In Vitro GH Release Assay from Primary Pituitary Cells

• Cell Culture: Primary anterior pituitary cells are isolated from rats and cultured in a suitable medium (e.g., DMEM supplemented with 10% fetal bovine serum) in 24-well plates until they reach 80-90% confluency.

• Treatment: The culture medium is replaced with a serum-free medium containing various concentrations of Ipamorelin (e.g., 10⁻¹¹ to 10⁻⁶ M). A control group with vehicle only is included.

• Incubation: Cells are incubated for a specified period (e.g., 4 hours) at 37°C in a humidified atmosphere of 5% CO₂.[14]

• Sample Collection: The supernatant is collected to measure secreted GH. The cells can be lysed to determine intracellular GH content.

• Quantification: GH levels in the supernatant and cell lysates are quantified using a specific enzyme-linked immunosorbent assay (ELISA) or radioimmunoassay (RIA).

2. GHS-R1a Receptor Binding Assay

• Membrane Preparation: Cell membranes are prepared from cells overexpressing GHS-R1a (e.g., HEK293 cells).

• Competitive Binding: The membranes are incubated with a radiolabeled ligand for GHS-R1a (e.g., [¹²⁵I]-Ghrelin) and varying concentrations of unlabeled Ipamorelin.

• Incubation and Filtration: The binding reaction is allowed to reach equilibrium, after which the mixture is rapidly filtered through a glass fiber filter to separate bound from free radioligand.

• Quantification: The radioactivity retained on the filter is measured using a gamma counter. The data is used to calculate the binding affinity (Ki) of Ipamorelin.[15]

Mandatory Visualizations

Caption: Ipamorelin signaling pathway in pituitary somatotrophs.

Caption: General experimental workflow for in vitro GH release assay.

Caption: Logical troubleshooting workflow for Ipamorelin experiments.

References

• 1. Ipamorelin, the first selective growth hormone secretagogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. huddlemenshealth.com [huddlemenshealth.com]
• 3. peptidology.co [peptidology.co]
• 4. theessentialpeptides.com [theessentialpeptides.com]
• 5. corepeptides.com [corepeptides.com]
• 6. corepeptides.com [corepeptides.com]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]
• 9. eurjanat.com [eurjanat.com]
• 10. swolverine.com [swolverine.com]
• 11. What is the stability of Ipamorelin Powder? - Blog [tirz-peptide.com]
• 12. greenelephantbiotech.com [greenelephantbiotech.com]
• 13. Pharmacokinetic-pharmacodynamic modeling of ipamorelin, a growth hormone releasing peptide, in human volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Influence of chronic treatment with the growth hormone secretagogue Ipamorelin, in young female rats: somatotroph response in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]

Improving the bioavailability of Ipamorelin in oral administration research

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for experiments aimed at improving the oral bioavailability of Ipamorelin (B1672098).

Frequently Asked Questions (FAQs)

Q1: What are the primary barriers limiting the oral bioavailability of Ipamorelin?

The oral delivery of Ipamorelin, a pentapeptide, is significantly hindered by several physiological and physicochemical obstacles in the gastrointestinal (GI) tract. These include:

• Enzymatic Degradation: Ipamorelin is susceptible to degradation by proteolytic enzymes in the stomach (pepsin) and small intestine (trypsin, chymotrypsin).

• Epithelial Barrier: The intestinal epithelium forms a tight barrier that restricts the passage of large and hydrophilic molecules like Ipamorelin. The tight junctions between epithelial cells generally limit the passage to molecules smaller than 500 Daltons.

• Mucus Barrier: A layer of mucus lines the GI tract, which can trap and clear peptides before they can reach the epithelial surface for absorption.

• Physicochemical Instability: The fluctuating pH of the GI tract, from highly acidic in the stomach to more neutral in the intestine, can denature Ipamorelin and affect its stability and solubility.

• Efflux Pumps: Transmembrane proteins like P-glycoprotein (P-gp) on the surface of epithelial cells can actively transport absorbed Ipamorelin back into the intestinal lumen.

Q2: What are the most promising strategies to improve the oral bioavailability of Ipamorelin?

Several formulation strategies are being investigated to overcome the barriers to oral peptide delivery. For Ipamorelin, the most promising approaches include:

• Permeation Enhancers: These are excipients that transiently and reversibly increase the permeability of the intestinal epithelium. They can function by opening tight junctions (e.g., EDTA, chitosan) or by altering the fluidity of the cell membrane (e.g., medium-chain fatty acids like sodium caprate).

• Nanoparticle Encapsulation: Encapsulating Ipamorelin within nanoparticles, such as those made from biodegradable polymers like poly(lactic-co-glycolic acid) (PLGA), can protect it from enzymatic degradation and the harsh GI environment.[1] These nanoparticles can also be surface-modified to target specific areas of the intestine for enhanced absorption.[2]

• Lipid-Based Formulations: Formulations such as self-emulsifying drug delivery systems (SEDDS) can improve the solubility and absorption of peptides.[3]

• Chemical Modification: Although more complex, modifying the structure of Ipamorelin, for instance through PEGylation or the incorporation of non-natural amino acids, can enhance its stability against enzymatic degradation.[4]

Q3: Is there any quantitative data on the oral bioavailability of Ipamorelin?

Specific, peer-reviewed data on the oral bioavailability of Ipamorelin is limited and not well-documented in publicly available literature. However, studies on related growth hormone secretagogues and derivatives of Ipamorelin provide some insight. For instance, a study on an Ipamorelin derivative, NNC 26-0235, showed a 10% oral bioavailability in dogs.[5] Another derivative, NNC 26-0323, demonstrated a 20% oral bioavailability in rats.[5] It is important to note that these are modified versions of Ipamorelin and the oral bioavailability of the parent compound is expected to be significantly lower. Research on GHRP-6, another peptidyl GH secretagogue, indicated an oral bioavailability of less than 1%.[6]

Troubleshooting Guides

Issue 1: Low Ipamorelin transport in Caco-2 permeability assays despite using a permeation enhancer.

• Possible Cause 1: Suboptimal Enhancer Concentration.

  • Solution: Perform a dose-response study to identify the optimal, non-toxic concentration of the permeation enhancer.[7] The efficacy of permeation enhancers is highly concentration-dependent.

• Possible Cause 2: Compromised Caco-2 Cell Monolayer Integrity.

  • Solution: Measure the transepithelial electrical resistance (TEER) before and after the experiment to ensure the integrity of the cell monolayer. A significant drop in TEER may indicate cytotoxicity of the permeation enhancer at the tested concentration.

• Possible Cause 3: Inaccurate Quantification of Ipamorelin.

  • Solution: Validate your analytical method (e.g., LC-MS/MS) for Ipamorelin in the presence of the permeation enhancer and cell culture medium to rule out any interference.

• Possible Cause 4: Ipamorelin is a Substrate for Efflux Transporters.

  • Solution: To confirm active efflux, perform the Caco-2 permeability assay in both the apical-to-basolateral (A-B) and basolateral-to-apical (B-A) directions. An efflux ratio (Papp B-A / Papp A-B) greater than 2 suggests active efflux.[8] If efflux is confirmed, consider co-administration with a known efflux pump inhibitor (e.g., verapamil (B1683045) for P-gp) to see if transport improves.

Issue 2: Low encapsulation efficiency of Ipamorelin in PLGA nanoparticles.

• Possible Cause 1: Poor Solubility of Ipamorelin in the Organic Solvent.

  • Solution: Ensure Ipamorelin is fully dissolved in the initial organic phase. Sonication may help. If solubility remains an issue, consider a different solvent system or a double emulsion (w/o/w) solvent evaporation technique, which is more suitable for hydrophilic peptides.

• Possible Cause 2: Premature Precipitation of Ipamorelin.

  • Solution: The addition of the organic phase to the aqueous phase may cause the Ipamorelin to precipitate before being encapsulated. Adjusting the rate of addition of the organic phase or the stirring speed may improve encapsulation.

• Possible Cause 3: Suboptimal Drug-to-Polymer Ratio.

  • Solution: Vary the ratio of Ipamorelin to PLGA to find the optimal loading capacity. Too high a drug concentration can lead to poor encapsulation.

• Possible Cause 4: Inaccurate Measurement of Encapsulation Efficiency.

  • Solution: Ensure complete separation of the nanoparticles from the supernatant containing the unencapsulated Ipamorelin. Centrifugation speed and time may need to be optimized. Validate the analytical method used to quantify the Ipamorelin in the supernatant.

Data Presentation

Table 1: Pharmacokinetic Parameters of Ipamorelin and Other GH Secretagogues (Intravenous Administration in Rats)

Peptide	Systemic Plasma Clearance (ml/min/kg)	Terminal Half-life (min)
Ipamorelin	5.2	30
GHRP-6	26	28
GHRP-2	18	25
NNC 26-0194	20	22
NNC 26-0235	15	20

Data adapted from Johansen et al. (1998)[9]

Table 2: Comparison of Permeation Enhancers for Oral Peptide Delivery

Permeation Enhancer	Class	Proposed Mechanism of Action	Typical Concentration Range (in vitro)
Sodium Caprate (C10)	Medium-Chain Fatty Acid	Opens tight junctions, perturbs cell membrane	2.5–25 mM
Sodium Salcaprozate (SNAC)	Acylated Amino Acid	Forms a non-covalent complex with the peptide, increasing its lipophilicity and membrane permeability	33–55 mM
Chitosan	Polysaccharide	Opens tight junctions	0.1–0.5% (w/v)
EDTA	Chelating Agent	Opens tight junctions by chelating Ca2+	1–10 mM

This table provides a general overview. Optimal concentrations and efficacy are peptide- and formulation-dependent.[10]

Experimental Protocols

Protocol 1: In Vitro Permeability Assay of Ipamorelin using Caco-2 Cell Monolayers

Objective: To determine the apparent permeability coefficient (Papp) of Ipamorelin across a Caco-2 cell monolayer, with and without a permeation enhancer.

Methodology:

• Cell Culture: Culture Caco-2 cells on Transwell® inserts for 21-25 days to allow for differentiation and formation of a confluent monolayer.

• Monolayer Integrity Check: Measure the TEER of the Caco-2 cell monolayers. Only use monolayers with a TEER value above 250 Ω·cm².

• Preparation of Solutions:

  • Prepare a stock solution of Ipamorelin in a suitable buffer (e.g., Hank's Balanced Salt Solution, HBSS).

  • Prepare the donor solution by diluting the Ipamorelin stock solution to the desired concentration (e.g., 10 µM) in HBSS. For the experimental group, add the chosen permeation enhancer (e.g., 10 mM sodium caprate) to the donor solution.

  • Prepare the receiver solution (HBSS).

• Permeability Assay (Apical to Basolateral):

  • Wash the Caco-2 monolayers with pre-warmed HBSS.

  • Add the donor solution to the apical (upper) chamber and the receiver solution to the basolateral (lower) chamber.

  • Incubate at 37°C with gentle shaking.

  • At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral chamber and replace with fresh receiver solution.

• Sample Analysis: Quantify the concentration of Ipamorelin in the collected samples using a validated analytical method such as LC-MS/MS.

• Calculation of Apparent Permeability (Papp):

  • Calculate the rate of transport (dQ/dt) from the slope of the cumulative amount of Ipamorelin transported versus time.

  • Calculate Papp using the following equation: Papp = (dQ/dt) / (A * C0) Where:

    • dQ/dt is the steady-state flux (µg/s)

    • A is the surface area of the membrane (cm²)

    • C0 is the initial concentration in the donor chamber (µg/mL)

Protocol 2: Formulation of Ipamorelin-Loaded PLGA Nanoparticles by Double Emulsion Solvent Evaporation

Objective: To encapsulate Ipamorelin in PLGA nanoparticles to protect it from degradation and facilitate its transport across the intestinal epithelium.

Methodology:

• Preparation of the Primary Emulsion (w/o):

  • Dissolve Ipamorelin in an aqueous solution (e.g., deionized water or a buffer).

  • Dissolve PLGA in a water-immiscible organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

  • Add the aqueous Ipamorelin solution to the organic PLGA solution and sonicate on ice to form a stable water-in-oil (w/o) primary emulsion.

• Preparation of the Double Emulsion (w/o/w):

  • Add the primary emulsion to a larger volume of an aqueous solution containing a stabilizer (e.g., polyvinyl alcohol, PVA) under continuous stirring or sonication. This will form a water-in-oil-in-water (w/o/w) double emulsion.

• Solvent Evaporation:

  • Stir the double emulsion at room temperature for several hours to allow the organic solvent to evaporate, leading to the formation of solid Ipamorelin-loaded PLGA nanoparticles.

• Nanoparticle Collection and Purification:

  • Collect the nanoparticles by ultracentrifugation.

  • Wash the nanoparticles several times with deionized water to remove any unencapsulated Ipamorelin and residual stabilizer.

• Lyophilization:

  • Resuspend the washed nanoparticles in a cryoprotectant solution (e.g., trehalose) and freeze-dry to obtain a powder that can be stored for long-term use.

• Characterization:

  • Determine the particle size and zeta potential using dynamic light scattering (DLS).

  • Assess the morphology of the nanoparticles using scanning electron microscopy (SEM) or transmission electron microscopy (TEM).

  • Calculate the encapsulation efficiency by quantifying the amount of unencapsulated Ipamorelin in the supernatant after centrifugation and comparing it to the initial amount of Ipamorelin used.

Visualizations

Caption: GHSR-1a signaling pathway activated by Ipamorelin.

Caption: Experimental workflow for developing an oral Ipamorelin formulation.

References

• 1. resolian.com [resolian.com]
• 2. Strategic Approaches to Optimizing Peptide ADME Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ghs-r1a.com [ghs-r1a.com]
• 4. Modification of Peptide and Permeation Enhancer In Vitro Release Rates by Dispersion with a Gel-Forming Polymer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A new series of highly potent growth hormone-releasing peptides derived from ipamorelin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Suggested Procedures for the Reproducible Synthesis of Poly(d,l-lactide-co-glycolide) Nanoparticles Using the Emulsification Solvent Diffusion Platform - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pharmacokinetic evaluation of ipamorelin and other peptidyl growth hormone secretagogues with emphasis on nasal absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Adjusting experimental protocols for different Ipamorelin acetate purity levels

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Ipamorelin acetate (B1210297). This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help you adjust experimental protocols for different Ipamorelin acetate purity levels, ensuring the accuracy and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What is Ipamorelin acetate and how does it work?

A1: Ipamorelin acetate is a synthetic pentapeptide that acts as a selective growth hormone secretagogue (GHS).[1] It mimics the action of ghrelin by binding to the ghrelin receptor (GHS-R) in the pituitary gland, stimulating the release of growth hormone (GH).[1][2] Unlike other GHSs, Ipamorelin is highly selective and does not significantly increase the levels of other hormones like cortisol or prolactin.[1] This selective action makes it a valuable tool for studying the effects of GH with minimal confounding hormonal influences.

Q2: Why is the purity of Ipamorelin acetate critical for my experiments?

A2: The purity of Ipamorelin acetate is paramount for obtaining reliable and reproducible data. Impurities, which can include truncated sequences, deletion peptides, or byproducts from the synthesis process, can significantly impact experimental outcomes.[3][4] For quantitative assays, such as receptor-ligand interaction studies or in vivo experiments, high purity (>95% or >98%) is essential to ensure that the observed biological activity is solely attributable to Ipamorelin and to allow for accurate concentration determination.[5][6][7][8] Lower purity materials may be acceptable for less sensitive applications like antibody production, but can still risk introducing experimental variability.[5]

Q3: What are the common impurities in commercially available Ipamorelin acetate?

A3: Synthetic peptides like Ipamorelin acetate can contain various impurities. These can include:

• Truncated or deletion sequences: Peptides that are shorter than the full-length Ipamorelin.

• Peptide-related impurities: These can arise from side reactions during synthesis.

• Residual solvents and reagents: Chemicals used in the synthesis and purification process.[3]

• Aggregates: Clumps of peptide molecules that can form during storage or handling.[9][10]

These impurities can potentially interfere with your assay, for instance by competing for receptor binding or by exhibiting off-target effects.[2]

Q4: How should I properly store and handle Ipamorelin acetate to maintain its integrity?

A4: To ensure the stability of Ipamorelin acetate, it is recommended to store it in a sealed container at 2°C to 8°C for short-term storage, or frozen at -20°C or below for long-term storage.[9][11] The lyophilized powder is hygroscopic and should be protected from light.[11] Once reconstituted, it is advisable to store the solution at -20°C and avoid repeated freeze-thaw cycles by aliquoting it into single-use volumes.[12]

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving common issues encountered during experiments with Ipamorelin acetate, with a focus on problems arising from different purity levels.

Issue 1: Lower than Expected Biological Activity (e.g., Reduced GH Release)

Possible Cause	Troubleshooting Steps
Lower Purity Leading to Inaccurate Concentration: The actual concentration of active Ipamorelin is lower than calculated due to the presence of non-active impurities.	1. Verify Purity: Always refer to the Certificate of Analysis (CoA) for the specific batch of Ipamorelin acetate. For quantitative experiments, use a purity level of >95%.[5][6][7] 2. Adjust Concentration: If using a lower purity batch (e.g., 90%), consider adjusting the amount of peptide used to achieve the desired concentration of the active compound. 3. Perform a Dose-Response Curve: This will help determine the EC50 (half-maximal effective concentration) for your specific batch and compare it to literature values.[1] A rightward shift in the curve may indicate lower potency.[8]
Peptide Aggregation: The peptide has formed aggregates, reducing the concentration of monomeric, active Ipamorelin.	1. Proper Reconstitution: Ensure the peptide is fully dissolved according to the manufacturer's instructions. Sonication may help in dissolving the peptide. 2. Visual Inspection: Visually inspect the reconstituted solution for any cloudiness or particulate matter, which could indicate aggregation.[13] 3. Storage: Store the reconstituted peptide in appropriate aliquots at -20°C or below to minimize aggregation.[11]
Degradation of Peptide: The peptide may have degraded due to improper storage or handling.	1. Storage Conditions: Confirm that the lyophilized powder and reconstituted solutions have been stored at the correct temperatures and protected from light.[9][11] 2. Fresh Reconstitution: If in doubt, use a freshly opened vial of Ipamorelin acetate and reconstitute it immediately before the experiment.

Issue 2: High Variability in Experimental Results

Possible Cause	Troubleshooting Steps
Inconsistent Purity Between Batches: Using different batches of Ipamorelin acetate with varying purity levels between experiments.	1. Standardize Peptide Source: For a series of experiments, use Ipamorelin acetate from the same manufacturing batch. 2. Record Batch Information: Always record the batch number and purity from the CoA in your experimental notes.
Presence of Bioactive Impurities: Impurities in lower-purity preparations may have their own biological effects, leading to inconsistent or unexpected results.	1. Use High-Purity Peptide: For sensitive and quantitative assays, it is crucial to use the highest purity Ipamorelin acetate available (>98%) to minimize the impact of impurities.[5][8] 2. Control Experiments: Include appropriate controls, such as a vehicle control and, if possible, a negative control with a scrambled peptide sequence.[12]
General Assay Variability: Issues with the experimental procedure itself, such as inconsistent cell seeding or pipetting errors.	1. Optimize Assay Conditions: Ensure that other experimental parameters like cell density, incubation times, and reagent concentrations are optimized and kept consistent.[6][12][14] 2. Standard Operating Procedures (SOPs): Develop and follow a detailed SOP for your assay to minimize procedural variability.[14]

Data Presentation

Table 1: Recommended Ipamorelin Acetate Purity for Different Applications

Application	Recommended Purity	Rationale
In Vivo Studies	>98%	To minimize potential toxicity and off-target effects from impurities.[5]
Quantitative In Vitro Assays (e.g., Receptor Binding, Dose-Response)	>95%	To ensure accurate determination of potency and efficacy.[5][7]
Cell-Based Bioassays	>95%	To reduce variability and ensure the observed effects are specific to Ipamorelin.[6]
Antibody Production	>85%	Generally sufficient for generating an immune response, though higher purity reduces the risk of antibodies against impurities.[5]
Screening Assays	>70% - 80%	Acceptable for initial, non-quantitative screening, but results should be confirmed with higher purity material.[5]

Table 2: Example Dose-Response Data for Ipamorelin-Induced GH Release (In Vitro)

This table presents hypothetical data to illustrate the potential impact of purity on experimental outcomes. Actual results may vary.

Ipamorelin Purity	Concentration (nM)	GH Release (ng/mL)
>98%	0.1	15
1	50
10	85
100	98
90%	0.1	10
1	35
10	65
100	80

Experimental Protocols

Key Experiment: In Vitro GH Release Assay from Primary Pituitary Cells

This protocol is a generalized procedure based on common practices for assessing the activity of growth hormone secretagogues.

1. Cell Preparation:

• Isolate primary pituitary cells from rats.

• Culture the cells in an appropriate medium (e.g., DMEM with supplements) for 2-3 days to allow for recovery and attachment.[3]

2. Assay Procedure:

• Wash the cultured pituitary cells with a serum-free medium.

• Pre-incubate the cells for 1-2 hours.

• Prepare serial dilutions of Ipamorelin acetate (from a freshly prepared stock solution) at various concentrations (e.g., 0.1 nM to 100 nM).

• Add the different concentrations of Ipamorelin acetate to the cells and incubate for a specified period (e.g., 15-30 minutes).[5]

• Collect the supernatant for GH measurement.

3. GH Measurement:

• Measure the concentration of growth hormone in the collected supernatant using a validated method, such as a Radioimmunoassay (RIA) or ELISA.

4. Data Analysis:

• Plot the GH concentration against the logarithm of the Ipamorelin acetate concentration to generate a dose-response curve.

• Calculate the EC50 value, which is the concentration of Ipamorelin that elicits 50% of the maximal GH release.

Mandatory Visualizations

Caption: Signaling pathway of Ipamorelin acetate in stimulating growth hormone release.

Caption: General experimental workflow for an in vitro GH release assay.

Caption: Troubleshooting logic for low biological activity in Ipamorelin experiments.

References

• 1. Ipamorelin, the first selective growth hormone secretagogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. biocompare.com [biocompare.com]
• 7. CJC-1295 Ipamorelin: Research, Safety, and Results | BodySpec [bodyspec.com]
• 8. Surrogate potency assays: Comparison of binding profiles complements dose response curves for unambiguous assessment of relative potencies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. fda.gov [fda.gov]
• 10. Factors affecting the physical stability (aggregation) of peptide therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. abscience.com.tw [abscience.com.tw]
• 12. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [promega.com]
• 13. reddit.com [reddit.com]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Ipamorelin Extraction from Dried Blood Spots

This technical support center provides troubleshooting guidance and answers to frequently asked questions for the method refinement of Ipamorelin extraction from dried blood spots (DBS).

Frequently Asked Questions (FAQs)

Q1: What is the primary advantage of using Dried Blood Spots (DBS) for Ipamorelin analysis?

A1: The primary advantages of using DBS for Ipamorelin analysis include minimally invasive and easy sample collection, small sample volume requirements, and enhanced analyte stability compared to liquid blood samples.[1][2] The drying process can halt enzymatic degradation, which is a significant concern for peptide analytes like Ipamorelin.[2] This makes storage and transportation of samples more convenient and cost-effective.[2]

Q2: What are the common analytical challenges associated with Ipamorelin extraction from DBS?

A2: Researchers may encounter several analytical challenges, including:

• Low Concentrations: Ipamorelin is often present at low ng/mL levels in blood, requiring highly sensitive analytical methods.[3][4]

• Matrix Interference: The blood matrix is complex and can cause significant ion suppression or enhancement effects in mass spectrometry, impacting accuracy and precision.[1][4]

• Hematocrit Effect: Variations in the hematocrit level of blood samples can affect the spot size and the efficiency of analyte extraction, leading to inaccuracies in quantification.[1]

Q3: What is the stability of Ipamorelin in dried blood spots?

A3: Ipamorelin exhibits good stability in dried blood spots when stored at room temperature.[2] Studies have shown that the stability of peptides in DBS is significantly higher than in frozen plasma samples.[2] However, exposure to high humidity, extreme temperatures, and light can still impact analyte stability, and it is recommended to store DBS cards in a cool, dry, and dark place.[2]

Q4: What are the typical limit of detection (LOD) and limit of quantification (LOQ) for Ipamorelin in DBS?

A4: For UHPLC-HRMS and LC-MS/MS methods, the limit of detection (LOD) for Ipamorelin in DBS is typically around 2.5 ng/mL.[1][3][5] The lower limit of quantification (LLOQ) is generally reported to be 5 ng/mL.[3][4]

Troubleshooting Guide

Problem 1: Low or No Recovery of Ipamorelin

Possible Cause	Recommended Solution
Inefficient Extraction Solvent	Ensure the extraction solvent composition is appropriate. A common and effective solvent is a 50:50 mixture of water and acetonitrile (B52724) with 10% formic acid.[3] Formic acid helps to protonate the peptide, improving its solubility in the organic solvent.
Incomplete Lysis of the Blood Spot	After adding the extraction solvent, ensure thorough mixing. Methods like shaking for 30 minutes or using ultrasonic treatment can improve extraction efficiency.[1][3][5]
Analyte Degradation	While Ipamorelin is relatively stable in DBS, prolonged exposure to adverse conditions can lead to degradation. Ensure proper storage of DBS cards (cool, dry, and dark).[2] Prepare fresh stock solutions and calibrators.[3]
Improper DBS Card Conditioning	Conditioning the DBS cards with citric acid before spotting the blood can improve peptide stability and recovery.[3][5]

Problem 2: High Matrix Effects (Ion Suppression/Enhancement)

Possible Cause	Recommended Solution
Insufficient Sample Cleanup	The described extraction method is a simple "dilute-and-shoot" approach. If significant matrix effects are observed, consider incorporating a solid-phase extraction (SPE) step for cleaner extracts.[6]
Co-elution with Interfering Substances	Optimize the liquid chromatography method to achieve better separation of Ipamorelin from matrix components. Adjusting the gradient, flow rate, or using a different column chemistry can be beneficial.
Inappropriate Internal Standard	Use a stable isotope-labeled internal standard for Ipamorelin if available. If not, use a structural analog that co-elutes and has similar ionization properties. The tetrapeptide MRFA has been successfully used as an internal standard.[3]

Problem 3: Poor Peak Shape and Chromatography

Possible Cause	Recommended Solution
Sample Overload	Injecting too high a concentration of the sample can lead to peak fronting or tailing. Dilute the sample extract if necessary.
Column Contamination	Matrix components can accumulate on the analytical column over time. Implement a column wash step between injections and periodically flush the column with a strong solvent.
Mobile Phase Issues	Ensure the mobile phases are properly prepared, degassed, and of high purity. The presence of additives like formic acid in the mobile phase is crucial for good peak shape of peptides.

Experimental Protocols

Dried Blood Spot (DBS) Card Preparation and Sample Spotting

This protocol details the steps for conditioning the DBS cards and applying the blood samples.

• Card Conditioning:

  • Purchase Protein saver cards (e.g., Whatman 903).

  • Condition each card by applying 10 µL of 0.5 M citric acid to the spot area.[3][5]

  • Allow the cards to dry completely at room temperature for at least 1 hour.[3][5]

• Sample Spiking (for Calibration Curve and QC Samples):

  • Prepare a stock solution of Ipamorelin (e.g., 1 µg/mL in methanol).[3]

  • Spike aliquots of human whole blood with the Ipamorelin stock solution to achieve final concentrations for the calibration curve (e.g., 5, 10, 25, 50, and 100 ng/mL).[3]

• Blood Spotting:

  • Vortex the whole blood samples gently before spotting.

  • Pipette 40 µL of the whole blood (blank, spiked, or unknown sample) onto the center of the pre-conditioned circle on the DBS card.[3][5]

  • Allow the spots to dry completely at room temperature for at least 1 hour.[3][5]

• Internal Standard Addition:

  • Spike each dried blood spot with 8 µL of a 1 ng/mL solution of the internal standard (e.g., MRFA tetrapeptide).[3][5]

  • Allow the spots to dry at room temperature for 30 minutes.[3][5]

Ipamorelin Extraction from DBS

This protocol describes the liquid extraction of Ipamorelin from the prepared dried blood spots.

• Spot Excision:

  • Carefully cut out the entire circular dried blood spot from the card.

  • Transfer the cut-out spot into a 1.5 mL microcentrifuge tube.[3][5]

• Extraction:

  • Add 200 µL of the extraction solvent (50:50 water:acetonitrile with 10% formic acid) to each tube.[3]

  • Centrifuge the tubes at 13,500 rpm for 5 minutes.[3]

  • Place the tubes on a shaker and agitate at room temperature for 30 minutes.[3]

  • Centrifuge the tubes again at 13,500 rpm for 10 minutes.[3]

• Sample Transfer:

  • Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

  • Inject 5 µL of the supernatant into the UHPLC system.[3]

Quantitative Data Summary

The following tables summarize the quantitative performance data for the Ipamorelin extraction method from DBS followed by UHPLC-HRMS or LC-MS/MS analysis.

Table 1: Method Sensitivity and Linearity

Parameter	Value	Reference
Limit of Detection (LOD)	2.5 ng/mL	[1][3][5]
Lower Limit of Quantification (LLOQ)	5 ng/mL	[3][4]
Calibration Range	5 - 100 ng/mL	[3]
Linearity (R²)	0.99499	[3]

Table 2: Method Precision and Accuracy

Concentration Level	Intra-day Precision (CV%)	Inter-day Precision (CV%)	Accuracy (Bias%)	Reference
5 ng/mL (LLOQ)	32.7%	< 25%	< 20%	[3]
25 ng/mL	< 25%	< 25%	< 20%	[3]
100 ng/mL	< 25%	< 25%	< 20%	[3]

Visualizations

Experimental Workflow

Caption: Workflow for Ipamorelin extraction from DBS.

Logical Relationship for Troubleshooting Low Recovery

Caption: Troubleshooting logic for low Ipamorelin recovery.

References

• 1. researchgate.net [researchgate.net]
• 2. wada-ama.org [wada-ama.org]
• 3. lcms.cz [lcms.cz]
• 4. sciex.com [sciex.com]
• 5. iris.unito.it [iris.unito.it]
• 6. Fully automated dried blood spot sample preparation enables the detection of lower molecular mass peptide and non-peptide doping agents by means of LC-HRMS - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Ipamorelin vs. GHRP-6: A Comparative Analysis of Potency and Efficacy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Ipamorelin and Growth Hormone-Releasing Peptide-6 (GHRP-6), two synthetic growth hormone secretagogues (GHSs). Both peptides are potent stimulators of growth hormone (GH) release, primarily by acting as agonists of the ghrelin receptor (GHSR-1a). However, they exhibit distinct profiles in terms of potency, efficacy, and selectivity, which are critical considerations for research and therapeutic development. This document synthesizes experimental data to offer an objective comparison of their performance, complete with detailed methodologies for key experiments and visual representations of their mechanisms of action.

Executive Summary

Ipamorelin is a highly selective pentapeptide GHS that stimulates GH release with minimal to no effect on other hormones such as cortisol and prolactin. In contrast, GHRP-6, a hexapeptide, is a potent GH releaser but is less selective, often leading to a significant increase in cortisol and prolactin levels, as well as a pronounced stimulation of appetite. While both peptides demonstrate comparable efficacy in GH release, Ipamorelin's superior selectivity presents a more favorable profile for applications where targeted GH elevation is desired without confounding hormonal side effects.

Data Presentation: Quantitative Comparison

The following tables summarize the key quantitative data from comparative studies of Ipamorelin and GHRP-6.

Table 1: In Vitro Potency and Efficacy for Growth Hormone Release in Primary Rat Pituitary Cells [1]

Parameter	Ipamorelin	GHRP-6
EC₅₀ (nmol/l)	1.3 ± 0.4	2.2 ± 0.3
Eₘₐₓ (% of GHRP-6)	85 ± 5%	100%

EC₅₀ (Half-maximal effective concentration) represents the concentration of the peptide that produces 50% of the maximal response. A lower EC₅₀ indicates higher potency. Eₘₐₓ (Maximum efficacy) represents the maximum GH release achievable with the peptide, expressed as a percentage of the maximum release induced by GHRP-6.

Table 2: In Vivo Potency and Efficacy for Growth Hormone Release [1]

Animal Model	Parameter	Ipamorelin	GHRP-6
Pentobarbital Anesthetized Rats	ED₅₀ (nmol/kg)	80 ± 42	115 ± 36
Eₘₐₓ (ng GH/ml)	1545 ± 250	1167 ± 120
Conscious Swine	ED₅₀ (nmol/kg)	2.3 ± 0.03	3.9 ± 1.4
Eₘₐₓ (ng GH/ml plasma)	65 ± 0.2	74 ± 7

ED₅₀ (Half-maximal effective dose) is the dose of a drug that produces 50% of its maximum response. A lower ED₅₀ indicates higher in vivo potency. Eₘₐₓ (Maximum efficacy) is the maximal effect of the drug.

Table 3: Effects on Other Hormones and Appetite

Parameter	Ipamorelin	GHRP-6
Cortisol Release	No significant increase[1][2][3]	Significant increase[1][2]
Prolactin Release	No significant increase[1][2][3]	Significant increase[1][2]
Appetite Stimulation	Minimal to none[4]	Strong[4]

Signaling Pathways and Mechanism of Action

Both Ipamorelin and GHRP-6 are agonists of the Growth Hormone Secretagogue Receptor type 1a (GHSR-1a), a G protein-coupled receptor. The primary signaling pathway for GH release involves the activation of the Gαq subunit, leading to the stimulation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), and DAG activates protein kinase C (PKC), both of which are crucial for the exocytosis of GH-containing vesicles from the somatotrophs in the anterior pituitary gland.

GHSR-1a Signaling Pathway for GH Release

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

In Vitro GH Release Assay from Primary Rat Pituitary Cells

Objective: To determine the potency (EC₅₀) and efficacy (Eₘₐₓ) of Ipamorelin and GHRP-6 in stimulating GH release from primary cultures of rat anterior pituitary cells.

Methodology:

• Cell Culture:

  • Anterior pituitary glands are collected from male Wistar rats.

  • The glands are minced and enzymatically dispersed using a solution of trypsin and DNase.

  • The resulting cell suspension is filtered and washed.

  • Cells are plated in multi-well culture plates at a density of approximately 1.5 x 10⁵ cells/well and cultured for 72 hours in a humidified incubator at 37°C with 5% CO₂.

• GH Release Assay:

  • After the initial culture period, the culture medium is replaced with a fresh, serum-free medium containing various concentrations of Ipamorelin or GHRP-6 (typically ranging from 10⁻¹¹ to 10⁻⁶ M).

  • A control group receives only the vehicle solution.

  • The cells are incubated with the peptides for 15 minutes at 37°C.

  • Following incubation, the medium is collected, and the concentration of released GH is measured using a specific radioimmunoassay (RIA) or enzyme-linked immunosorbent assay (ELISA).

• Data Analysis:

  • A dose-response curve is generated by plotting the amount of GH released against the logarithm of the peptide concentration.

  • The EC₅₀ and Eₘₐₓ values are calculated from the dose-response curve using non-linear regression analysis.

In Vivo GH Release Assay in Conscious Swine

Objective: To determine the in vivo potency (ED₅₀) and efficacy (Eₘₐₓ) of Ipamorelin and GHRP-6 in stimulating GH release in a large animal model.

Methodology:

• Animal Preparation:

  • Female domestic swine (approximately 40 kg) are used.

  • At least one week prior to the experiment, a permanent catheter is surgically implanted in the jugular vein for blood sampling and administration of test substances.

  • Animals are allowed to recover from surgery and are acclimatized to the experimental conditions.

• Experimental Procedure:

  • On the day of the experiment, conscious and unrestrained swine are used.

  • Ipamorelin or GHRP-6 is administered as an intravenous (IV) bolus injection through the jugular catheter at various doses.

  • Blood samples are collected from the catheter at regular intervals (e.g., -15, 0, 15, 30, 45, 60, 90, and 120 minutes) relative to the peptide administration.

  • Plasma is separated by centrifugation and stored at -20°C until analysis.

• Hormone Analysis:

  • Plasma GH concentrations are determined using a specific and validated RIA or ELISA for porcine GH.

• Data Analysis:

  • The peak plasma GH concentration and the area under the curve (AUC) for GH release are calculated for each dose.

  • The ED₅₀ and Eₘₐₓ values are determined from the dose-response curve.

Assessment of Cortisol and Prolactin Release in Swine

Objective: To compare the effects of Ipamorelin and GHRP-6 on plasma cortisol and prolactin levels.

Methodology:

• Experimental Design:

  • The experimental setup is similar to the in vivo GH release assay in conscious swine.

  • High doses of Ipamorelin and GHRP-6 (e.g., 200-fold higher than the ED₅₀ for GH release) are administered intravenously.

  • Blood samples are collected at the same time points as for the GH assay.

• Hormone Analysis:

  • Plasma cortisol and prolactin concentrations are measured using specific RIAs or ELISAs for porcine cortisol and prolactin.

• Data Analysis:

  • The changes in plasma cortisol and prolactin levels from baseline are calculated for each peptide and compared.

Comparative Experimental Workflow

Conclusion

The experimental data clearly demonstrate that while both Ipamorelin and GHRP-6 are potent stimulators of growth hormone release, Ipamorelin exhibits a significantly more selective pharmacological profile. Its ability to induce a robust GH pulse without concurrently elevating cortisol and prolactin levels makes it a more refined tool for research and a potentially safer candidate for therapeutic applications where the pleiotropic effects of GHRP-6 are undesirable. The choice between Ipamorelin and GHRP-6 will ultimately depend on the specific goals of the research or therapeutic intervention, with Ipamorelin being the preferred agent for selective GH stimulation and GHRP-6 being more suitable for applications where an increase in appetite and a broader hormonal response may be acceptable or even beneficial.

References

• 1. benchchem.com [benchchem.com]
• 2. Efficacy of ipamorelin, a novel ghrelin mimetic, in a rodent model of postoperative ileus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. preprints.org [preprints.org]

A Comparative Guide to the Synergistic Effects of Ipamorelin and CJC-1295 on Growth Hormone Secretion

For Researchers, Scientists, and Drug Development Professionals

The strategic combination of Ipamorelin and CJC-1295 has garnered significant interest for its potent synergistic effects on endogenous growth hormone (GH) production. This guide provides a comprehensive comparison of their individual and combined actions, supported by experimental data, to inform research and development in endocrinology and metabolism.

Executive Summary

Ipamorelin, a selective growth hormone (GH) secretagogue, and CJC-1295, a long-acting growth hormone-releasing hormone (GHRH) analog, stimulate GH secretion through distinct yet complementary pathways. CJC-1295 amplifies the natural pulsatile release of GH, while Ipamorelin, a ghrelin mimetic, further enhances the magnitude of these pulses. This dual-action mechanism results in a more robust and sustained increase in circulating GH and, consequently, insulin-like growth factor 1 (IGF-1) levels than when either peptide is used alone. While direct head-to-head clinical trials with comprehensive quantitative data on this specific combination are limited in publicly available literature, existing studies on individual components and analogous combinations strongly support a synergistic relationship.

Data Presentation: Comparative Effects on GH and IGF-1

Agent(s)	Dosage	Subjects	Key Findings on GH Secretion	Key Findings on IGF-1 Levels	Reference
CJC-1295	30-60 µg/kg (single s.c. injection)	Healthy Adults (21-61 yrs)	Dose-dependent increases in mean plasma GH concentrations by 2- to 10-fold for 6 days or more.	Dose-dependent increases in mean plasma IGF-1 concentrations by 1.5- to 3-fold for 9-11 days.	--INVALID-LINK--
Ipamorelin	Not specified in comparative trial	Healthy male volunteers	Rapid, short-term spike in GH levels, peaking at approximately 40 minutes.	Stimulates GH release without significantly affecting cortisol or prolactin.	--INVALID-LINK--
GHRH Analog + GHRP-2 (Illustrative Synergy)	Not specified	Healthy men	GHRH analog alone: ~20-fold increase in pulsatile GH secretion. GHRP-2 alone: ~47-fold increase. Combination: ~54-fold increase over controls.	Not specified	--INVALID-LINK--
CJC-1295 + Ipamorelin (Reported Synergy)	Not specified	N/A	A 3- to 5-fold increase in GH release over Ipamorelin alone.	Not specified	--INVALID-LINK--

Experimental Protocols

Below is a generalized experimental workflow for a comparative clinical study investigating the synergistic effects of Ipamorelin and CJC-1295 on GH secretion.

1. Subject Recruitment and Screening:

• Participants: Healthy adult volunteers, often with baseline assessments for GH and IGF-1 levels.

• Inclusion/Exclusion Criteria: Subjects are typically screened for underlying medical conditions, medication use, and hormonal abnormalities that could interfere with GH secretion.

2. Study Design:

• A randomized, placebo-controlled, crossover, or parallel-group design is often employed.

• Treatment Groups:

  • Group A: Ipamorelin alone

  • Group B: CJC-1295 alone

  • Group C: Ipamorelin + CJC-1295

  • Group D: Placebo

3. Intervention:

• Administration: Peptides are typically administered via subcutaneous injection.

• Dosages:

  • CJC-1295 (without DAC): 100-300 mcg per injection.

  • Ipamorelin: 200-300 mcg per injection.

  • Combination: Co-administration of the above dosages.

• Timing: Injections are often administered on an empty stomach, either in the morning or before bedtime to align with natural GH pulses.

4. Data Collection and Analysis:

• Blood Sampling: Serial blood samples are collected at predetermined intervals (e.g., every 20 minutes for 4 hours) to capture the pulsatile nature of GH release.

• Biomarker Analysis: Serum levels of GH and IGF-1 are quantified using validated immunoassays.

• Data Analysis:

  • The area under the curve (AUC) for GH concentration is calculated to determine the total amount of GH released.

  • Peak GH concentrations (Cmax) and time to peak concentration (Tmax) are determined.

  • Changes in IGF-1 levels from baseline are calculated.

  • Statistical analyses are performed to compare the effects between treatment groups and assess for synergy.

Mandatory Visualizations

Signaling Pathways

Caption: Signaling pathways of CJC-1295 and Ipamorelin.

Experimental Workflow

Caption: Generalized experimental workflow for a comparative clinical study.

Synergistic Action

Caption: Logical relationship of synergistic action.

Conclusion

The co-administration of Ipamorelin and CJC-1295 represents a promising strategy for robustly stimulating the endogenous growth hormone axis. The distinct mechanisms of action—GHRH receptor agonism by CJC-1295 and ghrelin receptor agonism by Ipamorelin—result in a synergistic effect on GH secretion. While further head-to-head clinical trials are needed to fully quantify

Ipamorelin vs. Tesamorelin: A Comparative Guide for Metabolic Health Research

In the landscape of metabolic health research, the quest for targeted and effective therapeutic agents is paramount. Among the molecules of interest are synthetic peptides that modulate the growth hormone (GH) axis. This guide provides a detailed, objective comparison of two such peptides: Ipamorelin and Tesamorelin. Tailored for researchers, scientists, and drug development professionals, this document synthesizes experimental data, outlines methodologies, and visualizes the distinct mechanisms of action to inform future research endeavors.

At a Glance: Ipamorelin vs. Tesamorelin

Feature	Ipamorelin	Tesamorelin
Class	Growth Hormone Secretagogue (GHS), Ghrelin mimetic	Growth Hormone-Releasing Hormone (GHRH) analog
Primary Mechanism	Selective agonist of the ghrelin receptor (GHS-R1a)[1][2]	Agonist of the GHRH receptor (GHRH-R)[1][2]
Mode of GH Release	Pulsatile, mimicking natural GH secretion[3]	Sustained increase in GH and IGF-1 levels[4]
FDA Approval	Not FDA-approved for any clinical use[5]	FDA-approved for the reduction of excess visceral abdominal fat in HIV-infected patients with lipodystrophy[1][6][7]
Primary Researched Benefit	Potential for increasing lean muscle mass and general fat loss[3][8]	Clinically proven reduction of visceral adipose tissue (VAT)[1][4][9]
Selectivity	High selectivity for GH release with minimal impact on cortisol and prolactin[10]	Primarily stimulates GH release; can mildly affect cortisol[1]

Quantitative Comparison of Metabolic Effects

The following table summarizes the quantitative data on the metabolic effects of Ipamorelin and Tesamorelin based on available research. It is critical to note that Tesamorelin has undergone extensive clinical trials, providing robust data, whereas the clinical evidence for Ipamorelin's metabolic effects in humans is less comprehensive.

Metabolic Parameter	Ipamorelin: Reported Effects	Tesamorelin: Clinical Trial Data
Visceral Adipose Tissue (VAT)	Suggested to decrease abdominal fat, but lacks extensive quantitative human trial data[11]	15-20% reduction over 26-52 weeks in HIV-infected patients with lipodystrophy[6][12]
Triglycerides	May lower triglyceride levels[8]	Significant reductions observed; in one 26-week trial, levels decreased by 50 mg/dL compared to a 9 mg/dL increase in the placebo group[13]
Cholesterol	May increase HDL and lower LDL cholesterol[8]	Significant improvements in the ratio of total cholesterol to HDL cholesterol[13]
Lean Body Mass	Suggested to increase lean muscle mass[3][8]	Preserves or slightly increases lean muscle mass during fat loss[7]
Insulin (B600854) Sensitivity	May improve insulin sensitivity[11]	Generally neutral effect on insulin sensitivity in most studies; requires monitoring[14][15]

Signaling Pathways and Mechanism of Action

Ipamorelin and Tesamorelin stimulate GH secretion through distinct signaling pathways, which are visualized below.

Ipamorelin Signaling Pathway

Ipamorelin, a ghrelin mimetic, binds to the Growth Hormone Secretagogue Receptor (GHS-R1a) on somatotroph cells in the anterior pituitary. This interaction activates a Gq/11 protein-mediated pathway.

Caption: Ipamorelin signaling cascade in pituitary somatotrophs.

Tesamorelin Signaling Pathway

Tesamorelin, a GHRH analog, binds to the GHRH receptor on pituitary somatotrophs, activating the Gs protein and leading to an increase in cyclic AMP (cAMP).

Caption: Tesamorelin signaling cascade in pituitary somatotrophs.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of research findings. Below are summaries of typical experimental protocols for studies involving Ipamorelin and Tesamorelin.

Tesamorelin: Clinical Trial Methodology for VAT Assessment

A common protocol for assessing the efficacy of Tesamorelin on visceral adipose tissue (VAT) involves a randomized, double-blind, placebo-controlled trial design.

• Subject Recruitment : Participants are typically adults with metabolic abnormalities, such as the lipodystrophy observed in some HIV-infected patients, and a baseline level of excess visceral fat confirmed by a waist circumference measurement (e.g., ≥95 cm for males, ≥94 cm for females) and a VAT area greater than a specified threshold (e.g., >130 cm²)[14].

• Dosage and Administration : A daily dose of 2 mg of Tesamorelin or a matching placebo is self-administered via subcutaneous injection[13][16].

• Primary Endpoint Assessment : The primary outcome is the percentage change in VAT from baseline. This is quantified using a single-slice computed tomography (CT) scan at the L4-L5 vertebral level at baseline and at the end of the treatment period (e.g., 26 or 52 weeks)[14][17].

• Secondary Endpoint Assessment : Secondary outcomes include changes in lipid profiles (triglycerides, total cholesterol, HDL, LDL), glucose metabolism (fasting glucose, insulin), and IGF-1 levels, measured from blood samples taken at specified intervals throughout the study[13]. Body composition and anthropometric measurements are also recorded[15].

Ipamorelin: Research Protocol for Metabolic Investigation

Given the preclinical nature of much of the research, a typical protocol for investigating the metabolic effects of Ipamorelin in a research setting is as follows.

• Model Selection : Studies often utilize animal models or, in limited human studies, healthy adult subjects or specific populations with conditions like growth hormone deficiency[11].

• Dosage and Administration : Ipamorelin is administered via subcutaneous injection. Dosages in human research settings are often in the range of 200-300 mcg per day[3]. Due to its short half-life of approximately two hours, it may be administered multiple times a day[18].

• Metabolic Parameter Assessment :

  • Body Composition : Changes in lean body mass and fat mass can be assessed using dual-energy X-ray absorptiometry (DEXA) scans at baseline and post-treatment.

  • Lipid Profile : Blood samples are collected to measure triglycerides, total cholesterol, HDL, and LDL.

  • Growth Hormone Secretion : Blood samples are taken at frequent intervals post-administration to characterize the pulsatile release of GH.

• Data Analysis : Statistical analysis is performed to compare the changes in metabolic parameters between the Ipamorelin-treated group and a placebo control group.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for a comparative study of Ipamorelin and Tesamorelin.

Caption: Generalized workflow for a comparative clinical study.

Conclusion

Tesamorelin stands out as a well-researched GHRH analog with clinically significant and FDA-approved efficacy in reducing visceral adipose tissue. Its effects on lipid profiles are also well-documented, making it a valuable tool in studies focused on cardiometabolic risk reduction associated with visceral obesity.

Ipamorelin, a selective GHS-R1a agonist, offers a more nuanced approach to GH modulation, with a primary advantage being its high selectivity and pulsatile release pattern that mimics natural physiology. While preclinical and smaller-scale human studies suggest potential benefits for improving body composition by increasing lean mass and reducing fat, it lacks the extensive, large-scale clinical trial data that Tesamorelin possesses for specific metabolic outcomes like VAT reduction.

For researchers, the choice between Ipamorelin and Tesamorelin will depend on the specific research question. Tesamorelin is the superior candidate for studies where the primary endpoint is the reduction of visceral fat. Ipamorelin may be more suitable for investigations into the effects of pulsatile GH release on overall body composition, muscle mass, and cellular repair, with the caveat that its metabolic effects are less clinically validated. Future head-to-head clinical trials are warranted to directly compare the metabolic effects of these two distinct modulators of the GH axis.

References

• 1. swolverine.com [swolverine.com]
• 2. wittmerrejuvenationclinic.com [wittmerrejuvenationclinic.com]
• 3. huddlemenshealth.com [huddlemenshealth.com]
• 4. tydes.is [tydes.is]
• 5. swolverine.com [swolverine.com]
• 6. theevergreeninstitute.org [theevergreeninstitute.org]
• 7. secretmedspa.com [secretmedspa.com]
• 8. Ipamorelin: The Potential Answer to Improved Body Composition — Evolve Health Sciences [evolvehealthsciences.com]
• 9. peptidesciences.com [peptidesciences.com]
• 10. Ipamorelin, the first selective growth hormone secretagogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. peptideswiki.org [peptideswiki.org]
• 12. Reductions in visceral fat during tesamorelin therapy associated with improvements in key metabolic markers | aidsmap [aidsmap.com]
• 13. Metabolic effects of a growth hormone-releasing factor in patients with HIV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Executive Summary - Clinical Review Report: Tesamorelin (Egrifta) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. Safety and metabolic effects of tesamorelin, a growth hormone-releasing factor analogue, in patients with type 2 diabetes: A randomized, placebo-controlled trial | PLOS One [journals.plos.org]
• 16. Tesamorelin: Clinical Evidence for | OathPeptides [oathpeptides.com]
• 17. EGRIFTA® Clinical Profile [hcp.egriftawr.com]
• 18. swolverine.com [swolverine.com]

Validating Ipamorelin's Selectivity: A Comparative Analysis of ACTH and Cortisol Responses

For researchers, scientists, and drug development professionals, understanding the selectivity of a growth hormone secretagogue is paramount. This guide provides a detailed comparison of Ipamorelin with other growth hormone-releasing peptides (GHRPs), focusing on their effects on the hypothalamic-pituitary-adrenal (HPA) axis, specifically through the measurement of Adrenocorticotropic Hormone (ACTH) and cortisol. The data presented herein validates Ipamorelin's high selectivity for growth hormone (GH) release, a crucial characteristic for therapeutic applications where avoiding stress hormone activation is critical.

Ipamorelin, a third-generation GHRP, stands out due to its unique ability to potently stimulate GH release without significantly impacting other pituitary hormones, such as those involved in the stress response.[1] This contrasts with earlier GHRPs, like GHRP-6 and GHRP-2, which have been shown to elevate ACTH and cortisol levels, indicating a broader and less targeted mechanism of action.[2]

Comparative Analysis of ACTH and Cortisol Levels

The following table summarizes the differential effects of Ipamorelin, GHRP-6, and GHRP-2 on plasma ACTH and cortisol levels, based on seminal preclinical research. The data unequivocally demonstrates Ipamorelin's superior selectivity.

Peptide	Animal Model	Dose	Change in Plasma ACTH Levels	Change in Plasma Cortisol Levels	Reference
Ipamorelin	Conscious Swine	Up to 200-fold the ED50 for GH release	No significant increase	No significant increase	[2]
GHRP-6	Conscious Swine	Not specified	Significant increase	Significant increase	[2]
GHRP-2	Conscious Swine	Not specified	Significant increase	Significant increase	[2]

Note: The referenced study by Raun et al. (1998) states that Ipamorelin did not release ACTH or cortisol in levels significantly different from those observed following Growth Hormone-Releasing Hormone (GHRH) stimulation. In contrast, both GHRP-6 and GHRP-2 resulted in increased plasma levels of ACTH and cortisol. Specific quantitative values for the mean plasma concentrations of ACTH and cortisol were not provided in the publication.

Experimental Protocols

The validation of Ipamorelin's selectivity was established through rigorous in vivo experiments. The following protocol is based on the methodology described in the pivotal study by Raun et al. (1998).[2]

Objective: To determine the plasma concentrations of ACTH and cortisol following the intravenous administration of Ipamorelin, GHRP-6, GHRP-2, or GHRH in conscious swine.

Animal Model:

• Species: Domestic Swine

• Condition: Conscious, to avoid the confounding effects of anesthesia on the HPA axis.

Drug Administration:

• The peptides (Ipamorelin, GHRP-6, GHRP-2) and GHRH were administered intravenously.

• A range of doses was tested, including doses significantly higher than the effective dose for 50% of the maximal GH release (ED50), to thoroughly assess selectivity.

Blood Sampling:

• Blood samples were collected at baseline (pre-administration) and at multiple time points post-administration to capture the hormonal response profile.

• The specific time points for ACTH and cortisol measurement were not detailed in the publication but would typically be frequent within the first hour post-injection and then at extended intervals.

Hormone Analysis:

• ACTH Measurement: Plasma ACTH concentrations were determined using a commercial immunoradiometric assay (IRMA) kit. This method utilizes antibodies specific to the ACTH molecule for accurate quantification.

• Cortisol Measurement: Plasma cortisol levels were quantified using a radioimmunoassay (RIA). This technique involves a competitive binding reaction between a known quantity of radiolabeled cortisol and the cortisol in the plasma sample for a limited number of antibody binding sites.

Signaling Pathways and Experimental Workflow

To visually represent the concepts discussed, the following diagrams illustrate the signaling pathways and the experimental workflow for validating Ipamorelin's selectivity.

Figure 1. Differential signaling of Ipamorelin vs. other GHRPs.

Figure 2. Experimental workflow for selectivity validation.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. Radioimmunoassay of ACTH in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Unmasking Ipamorelin: A Comparison Guide to Confirming Mechanism of Action Using GHRH Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of methodologies used to confirm the mechanism of action for Ipamorelin, a selective growth hormone (GH) secretagogue. We focus on the pivotal role of Growth Hormone-Releasing Hormone (GHRH) antagonists in providing definitive evidence for Ipamorelin's direct and distinct pathway of GH stimulation. Experimental data, detailed protocols, and signaling pathway visualizations are presented to support this analysis.

Introduction: The Mechanistic Question

Ipamorelin is a potent synthetic pentapeptide that stimulates the release of growth hormone from the anterior pituitary. It is known for its high selectivity, stimulating GH with minimal to no effect on other hormones like cortisol or adrenocorticotropic hormone (ACTH).

The central question in understanding its pharmacology is whether its action is dependent on the endogenous GHRH pathway or if it operates through a separate mechanism. Ipamorelin is designed as an agonist for the growth hormone secretagogue receptor (GHS-R1a), the same receptor activated by the endogenous hormone ghrelin. To validate this, it is crucial to experimentally demonstrate that Ipamorelin's function is independent of the GHRH receptor (GHRH-R). The use of a GHRH antagonist is the gold-standard method for this confirmation.

Dueling Pathways: Ipamorelin vs. GHRH

Ipamorelin and GHRH stimulate GH release from the same pituitary cells (somatotrophs) but through distinct intracellular signaling cascades.

• GHRH Pathway: GHRH binds to its G-protein coupled receptor (GHRH-R), which activates the Gs alpha subunit. This stimulates adenylyl cyclase, leading to an increase in cyclic AMP (cAMP) and the activation of Protein Kinase A (PKA).

• Ipamorelin (Ghrelin) Pathway: Ipamorelin binds to the GHS-R1a receptor, which couples to the Gq/11 alpha subunit. This activates Phospholipase C (PLC), which cleaves PIP2 into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), a key step for the exocytosis of GH-containing granules.

These separate mechanisms are visualized below.

Caption: Distinct signaling pathways for GHRH and Ipamorelin in pituitary somatotrophs.

The GHRH Antagonist Challenge: Experimental Design and Data

The definitive method to prove Ipamorelin's independence from the GHRH receptor is to attempt to block its action with a potent GHRH antagonist. The logical premise is simple: if Ipamorelin requires the GHRH receptor to function, a GHRH antagonist will inhibit its effect. If it acts on a different receptor, the antagonist will have no impact on Ipamorelin-induced GH release.

Experimental Workflow

A typical in vitro experiment utilizes primary pituitary cells from rats. The cells are cultured and then exposed to different secretagogues, with and without the presence of a GHRH antagonist. The concentration of GH released into the culture medium is then quantified.

Caption: Workflow for an in-vitro experiment to test Ipamorelin's mechanism of action.

Data Presentation: Comparative GH Release

Pharmacological profiling has clearly demonstrated that Ipamorelin stimulates GH release via a GHRP-like receptor. Studies using GHRH antagonists, such as [N-acetyl-Tyr1,D-Arg2]-hGHRH(1–29)NH2, show that these antagonists potently inhibit GHRH-induced GH release but have no effect on the release induced by Ipamorelin or similar compounds. The results from such an experiment are summarized in the table below, illustrating the expected quantitative outcomes.

Treatment Group	Description	Expected Peak GH Release (Normalized)
1. Vehicle Control	Baseline GH release with no stimulant.	1.0x
2. GHRH	Stimulated with GHRH to confirm pathway activity.	~10.0x
3. Ipamorelin	Stimulated with Ipamorelin to confirm its activity.	~12.0x
4. GHRH + GHRH Antagonist	GHRH antagonist blocks the GHRH receptor.	~1.0x
5. Ipamorelin + GHRH Antagonist	GHRH antagonist is present, but Ipamorelin is the stimulant.	~12.0x

Note: Values are representative based on published findings indicating a potent stimulation by Ipamorelin and a lack of inhibition by GHRH antagonists.

The key comparison is between Group 3 and Group 5. The finding that a GHRH antagonist does not diminish the GH-releasing activity of Ipamorelin provides conclusive evidence that Ipamorelin does not act through the GHRH receptor.

Experimental Protocol: In Vitro GH Release Assay

This protocol is based on established methodologies for assessing GH secretagogue activity in primary rat pituitary cell cultures.

Objective: To determine if a GHRH antagonist can inhibit Ipamorelin-stimulated GH release from primary rat pituitary cells.

Materials:

• Animals: Male Wistar rats.

• Reagents: Ipamorelin, GHRH, GHRH Antagonist (e.g., [N-acetyl-Tyr1,D-Arg2]-hGHRH(1–29)NH2), Collagenase, DNase, Culture Media (e.g., Medium-199 or Gey's Medium), Bovine Serum Albumin (BSA), Antibiotics.

• Equipment: Cell culture plates, incubator (37°C, 5% CO2), centrifuge, immunoassay kit for rat GH.

Methodology:

• Cell Isolation:

  • Anterior pituitaries are aseptically removed from decapitated rats.

  • The tissue is minced and subjected to enzymatic digestion (e.g., with collagenase) to create a single-cell suspension.

  • Cells are washed and counted.

• Cell Culture:

  • Cells are plated in multi-well culture plates at a determined density (e.g., 2.5 x 10^5 cells/well).

  • Cells are allowed to attach and recover for 3-4 days in a humidified incubator.

• Treatment:

  • On the day of the experiment, the culture medium is replaced with a fresh, serum-free medium containing BSA.

  • Cells are pre-incubated with either vehicle or the GHRH antagonist for a specified period (e.g., 15 minutes).

  • Following pre-incubation, cells are challenged with the respective stimulants (Vehicle, GHRH, or Ipamorelin) and incubated for the stimulation period (e.g., 15 minutes).

• Sample Collection & Analysis:

  • At the end of the stimulation period, the culture medium from each well is collected.

  • Samples are centrifuged to remove any cellular debris and stored at -20°C until analysis.

  • The concentration of GH in the medium is quantified using a validated immunoassay (e.g., RIA or ELISA).

• Data Interpretation:

  • The amount of GH released is compared between the treatment groups. A lack of statistically significant difference between the "Ipamorelin" and "Ipamorelin + GHRH Antagonist" groups confirms the GHRH-independent mechanism.

Alternative Methodologies for Comparison

While the GHRH antagonist challenge is highly specific, other methods can provide complementary evidence for Ipamorelin's mechanism:

• Receptor Binding Assays: These assays use radiolabeled ligands to directly measure the binding affinity of Ipamorelin to the GHS-R1a receptor. This confirms direct interaction but does not demonstrate functional independence from other pathways in vivo.

• GHS-R1a Antagonist Challenge: The inverse of the GHRH antagonist experiment. Using a specific GHS-R1a antagonist (e.g., [D-Lys3]-GHRP-6) should effectively block Ipamorelin-induced GH release, confirming its reliance on this receptor.

• Calcium Flux Assays: These experiments measure changes in intracellular calcium concentration upon cell stimulation. Demonstrating that Ipamorelin, but not GHRH, causes a rapid increase in intracellular calcium provides evidence for the distinct PLC-mediated signaling pathway.

Conclusion: The Power of Antagonism in Mechanistic Proof

The experimental use of a GHRH antagonist provides the most direct and compelling evidence for Ipamorelin's mechanism of action. By demonstrating that blocking the GHRH receptor has no impact on Ipamorelin's ability to stimulate GH release, researchers can definitively conclude that Ipamorelin operates through a separate and distinct receptor pathway—the GHS-R1a. This logical deduction is fundamental to its classification as a true ghrelin mimetic and a selective growth hormone secretagogue.

A Comparative Analysis of Ipamorelin and Other Ghrelin Mimetics: A Guide for Researchers

For professionals in research, science, and drug development, this guide offers an objective comparison of Ipamorelin and other prominent ghrelin mimetics, including GHRP-2, GHRP-6, Hexarelin (B1671829), and Anamorelin (B1277382). This analysis is supported by experimental data on their performance, detailed methodologies for key experiments, and visualizations of relevant biological pathways and workflows.

Ghrelin mimetics, also known as growth hormone secretagogues (GHSs), are a class of molecules that stimulate the release of growth hormone (GH) by activating the growth hormone secretagogue receptor (GHSR), also known as the ghrelin receptor.[1] This guide delves into a comparative analysis of several key ghrelin mimetics, with a focus on Ipamorelin, to provide a comprehensive resource for their evaluation and application in research and development.

Mechanism of Action and Signaling Pathway

Ghrelin and its mimetics exert their primary effects by binding to the GHSR-1a, a G protein-coupled receptor predominantly expressed in the anterior pituitary and hypothalamus.[2] Upon binding, the receptor activates downstream signaling cascades, primarily through Gq/11 proteins. This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), a key step in stimulating the pulsatile release of growth hormone.[3]

In the hypothalamus, activation of the GHSR-1a stimulates neurons that co-express neuropeptide Y (NPY) and agouti-related peptide (AgRP), leading to an orexigenic (appetite-stimulating) effect.[3] The released GH then acts on the liver and other tissues to promote the production of insulin-like growth factor 1 (IGF-1), which mediates many of the anabolic effects associated with GH.[4]

Figure 1: Ghrelin Receptor Signaling Pathway for GH Release.

Comparative Analysis of Ghrelin Mimetics

The following tables summarize the available quantitative data for Ipamorelin and other selected ghrelin mimetics. It is important to note that direct head-to-head comparative studies for all these compounds under identical experimental conditions are limited.

In Vitro Binding Affinity and Functional Potency

This table presents the binding affinity (Ki) and functional potency (EC50) of the ghrelin mimetics for the GHSR-1a. Ki values represent the concentration of the ligand that occupies 50% of the receptors in a competitive binding assay, with lower values indicating higher affinity. EC50 values represent the concentration that produces 50% of the maximal response in a functional assay, such as GH release from pituitary cells.

Compound	Binding Affinity (Ki) [nM]	Functional Potency (EC50) [nM] for GH Release	Cell Line / System
Ipamorelin	Data not available in comparative studies	1.3 ± 0.4[5]	Primary rat pituitary cells[5]
GHRP-2	Data not available in comparative studies	Data not available in comparative studies	-
GHRP-6	Data not available in comparative studies	2.2 ± 0.3[5]	Primary rat pituitary cells[5]
Hexarelin	Data not available in comparative studies	Data not available in comparative studies	-
Anamorelin	0.70[6]	1.5[6]	Rat pituitary cells[6]

Note: The lack of directly comparable Ki values for all compounds in a single study makes a definitive ranking of binding affinity challenging.

In Vivo Potency for Growth Hormone Release

This table shows the in vivo potency (ED50) of the ghrelin mimetics in stimulating GH release in animal models. The ED50 is the dose that produces 50% of the maximal effect.

Compound	Species	ED50 (nmol/kg)
Ipamorelin	Rat (anesthetized)	80 ± 42[5]
Swine (conscious)	2.3 ± 0.03[5]
GHRP-2	Swine (conscious)	0.6[5]
GHRP-6	Rat (anesthetized)	115 ± 36[5]
Swine (conscious)	3.9 ± 1.4[5]
Hexarelin	Data not available in comparative studies	-
Anamorelin	Data not available in comparative studies	-

Note: GHRP-2 displayed higher potency in swine compared to Ipamorelin and GHRP-6, although its maximal efficacy was lower.[5]

Selectivity Profile: Effects on Other Pituitary Hormones

A key differentiator among ghrelin mimetics is their selectivity for stimulating GH release without affecting other pituitary hormones. Ipamorelin and Anamorelin are known for their high selectivity, whereas older compounds like GHRP-2, GHRP-6, and Hexarelin also stimulate the release of prolactin and cortisol.

Compound	Effect on Prolactin	Effect on Cortisol (ACTH)
Ipamorelin	No significant effect[5]	No significant effect[5]
GHRP-2	Increases levels[7][8]	Increases levels[7][8]
GHRP-6	Increases levels[7][9]	Increases levels[7][9]
Hexarelin	Increases levels[8][10]	Increases levels[8][10]
Anamorelin	Generally no significant effect	Generally no significant effect

Note: The increase in cortisol and prolactin levels by non-selective GHRPs can be a significant consideration in research and clinical applications.

Experimental Protocols

Detailed methodologies are crucial for the replication and interpretation of experimental findings. Below are generalized protocols for key experiments used in the evaluation of ghrelin mimetics.

In Vitro Ghrelin Receptor (GHSR) Binding Assay

This assay determines the binding affinity of a test compound for the GHSR-1a through competition with a radiolabeled ligand.

1. Materials and Reagents:

• Cell Membranes: Membranes prepared from a cell line stably expressing the human GHSR-1a (e.g., HEK293 or CHO cells).

• Radioligand: A suitable radiolabeled ghrelin receptor ligand, such as [¹²⁵I]-Ghrelin.

• Test Compound: The ghrelin mimetic of interest (e.g., Ipamorelin).

• Non-specific Binding Control: Unlabeled ghrelin at a high concentration (e.g., 1 µM).

• Assay Buffer: Typically contains Tris-HCl, MgCl₂, and a protease inhibitor cocktail.

• Wash Buffer: 50 mM Tris-HCl, pH 7.4.

• 96-well Plates, Glass Fiber Filters, Filtration Apparatus, Scintillation Counter, and Scintillation Fluid.

2. Procedure:

• Membrane Preparation: Thaw frozen cell membranes on ice and homogenize in ice-cold assay buffer. Determine the protein concentration.

• Assay Setup: In a 96-well plate, set up wells for total binding (assay buffer), non-specific binding (high concentration of unlabeled ghrelin), and competitive binding (varying concentrations of the test compound).

• Reaction Initiation: Add the radioligand to all wells, followed by the diluted membrane preparation to initiate the binding reaction.

• Incubation: Incubate the plate at a controlled temperature (e.g., 27°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).

• Filtration: Terminate the incubation by rapid filtration through glass fiber filters to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold wash buffer to remove non-specifically bound radioligand.

• Detection: Place the filters in scintillation vials, add scintillation fluid, and measure radioactivity using a scintillation counter.

3. Data Analysis:

• Calculate specific binding by subtracting non-specific binding from total binding.

• Plot the percentage of specific binding against the logarithm of the test compound concentration.

• Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

• Calculate the Ki value using the Cheng-Prusoff equation.

In Vitro Growth Hormone (GH) Release Assay from Primary Pituitary Cells

This assay measures the ability of a ghrelin mimetic to stimulate GH secretion from primary pituitary cells in culture.

1. Materials and Reagents:

• Primary Pituitary Cells: Isolated from rats or other suitable animal models.

• Cell Culture Medium: e.g., DMEM with appropriate supplements.

• Test Compound: The ghrelin mimetic of interest.

• Control Substances: Vehicle control, positive control (e.g., GHRH).

• ELISA Kit: For the quantification of GH in the culture medium.

2. Procedure:

• Cell Isolation and Culture: Isolate anterior pituitary glands and disperse the cells using enzymatic digestion. Culture the cells in multi-well plates for a period to allow for recovery and adherence.

• Cell Starvation: Before the experiment, replace the culture medium with a serum-free medium and incubate for a few hours to establish basal secretion levels.

• Stimulation: Add varying concentrations of the test compound or control substances to the wells.

• Incubation: Incubate the cells for a defined period (e.g., 1-4 hours) at 37°C.

• Sample Collection: Collect the culture medium from each well and centrifuge to remove any cellular debris.

• GH Quantification: Measure the concentration of GH in the collected supernatants using a specific ELISA kit, following the manufacturer's instructions.

3. Data Analysis:

• Construct a dose-response curve by plotting the GH concentration against the logarithm of the test compound concentration.

• Determine the EC50 value, which represents the concentration of the compound that elicits a half-maximal response in GH release.

Figure 2: Generalized Experimental Workflow for In Vitro GH Release Assay.

In Vivo Effects and Clinical Observations

Anamorelin in Cancer Cachexia

Anamorelin is an orally active ghrelin mimetic that has been extensively studied for the treatment of cancer-related anorexia-cachexia. Clinical trials have demonstrated its efficacy in increasing lean body mass and appetite in patients with advanced lung cancer.[11][12][13][14] In the ROMANA 1 and 2 phase III trials, patients receiving anamorelin showed a significant increase in lean body mass compared to placebo over 12 weeks.[11][12][13] For instance, in the ROMANA 1 trial, the median increase in lean body mass was 1.10 kg with anamorelin, whereas the placebo group experienced a loss of 0.44 kg.[12][13] Body weight and patient-reported symptoms of anorexia-cachexia also significantly improved with anamorelin treatment.[11][12][13]

Cardiovascular Effects of Hexarelin

Hexarelin, in addition to its potent GH-releasing activity, has been shown to exert direct cardiovascular effects.[15][16] Studies in humans have demonstrated that acute administration of hexarelin can increase left ventricular ejection fraction (LVEF) without significantly altering blood pressure or heart rate.[7][9] These effects appear to be independent of GH release and are likely mediated by specific GHS receptors present in the myocardium.[7] In patients with coronary artery disease, hexarelin administration improved cardiac performance.[16]

Conclusion

The landscape of ghrelin mimetics offers a range of compounds with distinct pharmacological profiles. Ipamorelin stands out for its high selectivity in stimulating growth hormone release, mirroring the action of GHRH without the concomitant release of prolactin and cortisol observed with older GHRPs like GHRP-2, GHRP-6, and Hexarelin.[5] This selectivity makes Ipamorelin a valuable tool for research focused specifically on the effects of GH elevation. Anamorelin has shown clinical promise as an oral agent for combating cancer cachexia by improving lean body mass and appetite.[11][12][13][14] The choice of a specific ghrelin mimetic for research or therapeutic development should be guided by a thorough understanding of its potency, selectivity, and potential off-target effects, as outlined in this comparative analysis. Further head-to-head clinical studies are warranted to provide a more definitive comparative assessment of these compounds.

References

• 1. pinnaclepeptides.com [pinnaclepeptides.com]
• 2. particlepeptides.com [particlepeptides.com]
• 3. Appetite and food intake results from phase I studies of anamorelin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Acute cardiovascular and hormonal effects of GH and hexarelin, a synthetic GH-releasing peptide, in humans | springermedicine.com [springermedicine.com]
• 5. Ipamorelin, the first selective growth hormone secretagogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effects of GHRP-2 and Hexarelin, Two Synthetic GH-Releasing Peptides, on GH, Prolactin, ACTH and Cortisol Levels in Man. Comparison with the Effects of GHRH, TRH and hCRH | Semantic Scholar [semanticscholar.org]
• 7. Acute cardiovascular and hormonal effects of GH and hexarelin, a synthetic GH-releasing peptide, in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of GHRP-2 and hexarelin, two synthetic GH-releasing peptides, on GH, prolactin, ACTH and cortisol levels in man. Comparison with the effects of GHRH, TRH and hCRH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cardiac effects of hexarelin in hypopituitary adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The GH, prolactin, ACTH and cortisol responses to Hexarelin, a synthetic hexapeptide, undergo different age-related variations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. targetedonc.com [targetedonc.com]
• 12. sciencedaily.com [sciencedaily.com]
• 13. ESMO 2014: Anamorelin improves appetite and body mass in non-small cell lung cancer with cancer anorexia-cachexia - ecancer [ecancer.org]
• 14. Two Phase III Anamorelin Trials Show Improved Lean Body Mass - The Cancer Letter [cancerletter.com]
• 15. lotilabs.com [lotilabs.com]
• 16. The cardiovascular action of hexarelin - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-Head Showdown: Ipamorelin vs. GHRP-2 in Stimulating Growth Hormone Release

A Comparative Analysis for Researchers and Drug Development Professionals

In the landscape of growth hormone (GH) secretagogues, Ipamorelin and Growth Hormone-Releasing Peptide-2 (GHRP-2) are two prominent synthetic peptides that have garnered significant attention for their potent ability to stimulate endogenous GH release. Both peptides act as agonists of the ghrelin receptor (GHS-R1a), thereby mimicking the action of the natural hormone ghrelin.[1][2][3][4] While they share a common mechanism, their pharmacological profiles exhibit key differences in potency, efficacy, and selectivity, which are critical considerations for research and therapeutic development. This guide provides a head-to-head comparison of Ipamorelin and GHRP-2, supported by experimental data, to inform researchers, scientists, and drug development professionals in their selection of the appropriate tool for their specific needs.

Quantitative Comparison of GH Release

A seminal head-to-head study conducted in conscious swine provides a clear quantitative comparison of the potency and efficacy of Ipamorelin and GHRP-2 in stimulating plasma GH levels. The results, summarized in the table below, highlight the distinct characteristics of each peptide.

Peptide	Potency (ED50) [nmol/kg]	Efficacy (Emax) [ng GH/ml plasma]
Ipamorelin	2.3 ± 0.03	65 ± 0.2
GHRP-2	0.6	56 ± 6

Table 1: Potency and Efficacy of Ipamorelin and GHRP-2 on GH Release in Swine. Data from Raun et al. (1998).[1][5] ED50 represents the dose required to elicit 50% of the maximal response, indicating potency. Emax represents the maximum GH concentration achieved, indicating efficacy.

The data reveals that GHRP-2 is significantly more potent than Ipamorelin, requiring a lower dose to achieve half of its maximal effect.[1][5] However, Ipamorelin demonstrates a slightly higher efficacy, capable of inducing a greater maximal release of growth hormone.[1][5]

Signaling Pathway and Experimental Workflow

To visually conceptualize the mechanisms and experimental design discussed, the following diagrams illustrate the signaling pathway of GH secretagogues and a typical workflow for a comparative in vivo study.

Figure 1: Signaling Pathway of Ipamorelin and GHRP-2.

Figure 2: Experimental Workflow for Comparative Study.

Experimental Protocols

The following provides a detailed methodology for a head-to-head in vivo study comparing the effects of Ipamorelin and GHRP-2 on plasma GH levels, based on established research practices.[1][5]

1. Animal Model and Housing:

• Species: Domestic swine are a suitable large animal model due to their physiological similarities to humans.

• Housing: Animals should be individually housed in a controlled environment with a standard light-dark cycle and ad libitum access to food and water.

• Acclimatization: A minimum of one week of acclimatization to the housing conditions and handling procedures is essential to minimize stress-related hormonal fluctuations.

2. Surgical Preparation:

• For conscious animal studies, surgical implantation of chronic indwelling catheters in a major blood vessel (e.g., jugular vein) is required for stress-free intravenous administration of peptides and repeated blood sampling.

• Catheters should be exteriorized and secured. A recovery period of at least one week post-surgery is necessary before experimentation.

3. Peptide Administration and Blood Sampling:

• Peptide Preparation: Ipamorelin and GHRP-2 should be dissolved in a sterile, pyrogen-free vehicle, such as saline.

• Administration: Peptides are administered as an intravenous (IV) bolus injection through the implanted catheter. A range of doses is used to establish a dose-response curve.

• Blood Sampling:

  • Baseline blood samples are collected prior to peptide administration.

  • Following administration, serial blood samples (e.g., 1-2 mL) are collected at predetermined time points (e.g., -15, 0, 5, 10, 15, 20, 30, 45, 60, 90, and 120 minutes post-injection).

  • Blood samples should be collected into tubes containing an anticoagulant (e.g., EDTA) and immediately placed on ice.

4. Plasma Preparation and Hormone Analysis:

• Plasma Separation: Blood samples are centrifuged at a low temperature to separate the plasma.

• Storage: Plasma samples are stored at -20°C or lower until analysis.

• Growth Hormone Assay: Plasma GH concentrations are determined using a validated radioimmunoassay (RIA) or enzyme-linked immunosorbent assay (ELISA) specific for the species being studied.

5. Data Analysis:

• The peak plasma GH concentration (Cmax) and the area under the curve (AUC) are calculated for each dose of each peptide.

• The half-maximal effective dose (ED50) and the maximum effect (Emax) are determined by non-linear regression analysis of the dose-response data.

Selectivity Profile: Beyond Growth Hormone

A critical differentiator between Ipamorelin and GHRP-2 is their selectivity. While both effectively stimulate GH release, GHRP-2 has been shown to also increase plasma levels of other hormones, namely adrenocorticotropic hormone (ACTH) and cortisol.[1][5] In contrast, Ipamorelin is highly selective for GH release and does not significantly impact ACTH or cortisol levels, even at doses well above its ED50 for GH stimulation.[1][5] This makes Ipamorelin a more specific tool for studying the effects of isolated GH elevation without the confounding influences of stress hormone release.

Conclusion

Both Ipamorelin and GHRP-2 are powerful tools for stimulating the release of endogenous growth hormone. GHRP-2 offers higher potency, making it effective at lower dosages. However, Ipamorelin provides a slightly greater maximal GH release and, more importantly, a superior selectivity profile by not elevating cortisol or ACTH levels. For researchers and drug developers, the choice between these two peptides will depend on the specific requirements of their study. If maximal potency is the primary concern and potential off-target hormonal effects are acceptable, GHRP-2 may be the preferred option. Conversely, if a clean and selective stimulation of growth hormone is paramount to avoid confounding variables, Ipamorelin stands out as the more suitable candidate. This guide provides the foundational data and experimental framework to assist in making an informed decision for future research endeavors.

References

• 1. Ipamorelin, the first selective growth hormone secretagogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. homeopathy360.com [homeopathy360.com]
• 4. biotechpeptides.com [biotechpeptides.com]
• 5. researchgate.net [researchgate.net]

Cross-validation of Ipamorelin quantification methods (LC-MS/MS vs ELISA)

For researchers, scientists, and drug development professionals, the accurate quantification of synthetic peptides like Ipamorelin is critical for pharmacokinetic studies, doping control, and clinical monitoring. The two most prominent analytical methods for this purpose are Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) and Enzyme-Linked Immunosorbent Assay (ELISA). This guide provides an objective comparison of these two methods, supported by available experimental data and detailed methodologies, to aid in the selection of the most appropriate technique for specific research needs.

Ipamorelin is a potent and selective growth hormone secretagogue that stimulates the release of growth hormone from the pituitary gland.[1] Its quantification in biological matrices is essential for understanding its physiological effects and therapeutic potential. While both LC-MS/MS and ELISA can be employed for this purpose, they operate on fundamentally different principles, leading to distinct performance characteristics.

Method Comparison: A Head-to-Head Analysis

The choice between LC-MS/MS and ELISA for Ipamorelin quantification depends on a variety of factors, including the required sensitivity, specificity, sample throughput, and the stage of drug development. Below is a summary of the key performance parameters for each method.

Parameter	LC-MS/MS	ELISA
Principle	Separation by chromatography, detection by mass-to-charge ratio.	Antigen-antibody binding with enzymatic signal amplification.
Specificity	High, able to distinguish structurally similar compounds.[2]	Can be prone to cross-reactivity with related substances.[2]
Sensitivity (LOD/LOQ)	Very high, typically in the low ng/mL to pg/mL range.[3][4]	Varies, but generally in the low ng/mL to pg/mL range.
**Linearity (R²) **	Excellent, typically >0.99.[5]	Good, but can be limited by the antibody-antigen binding kinetics.
Precision (%CV)	High, with intra- and inter-day precision typically <15%.[3]	Good, with intra- and inter-assay precision typically <15%.[6]
Matrix Effect	Can be significant, often requires extensive sample cleanup.[3]	Can be minimized with optimized buffers and blocking agents.[7]
Throughput	Lower, due to serial sample processing.	Higher, suitable for screening large numbers of samples in parallel.
Method Development	More complex and time-consuming.[2]	Relatively straightforward, especially with commercial kits.[2]
Cost	Higher initial instrument cost and operational expenses.[2]	Lower instrument cost, but reagent costs can be significant for large studies.[2]

Quantitative Data Summary

The following tables summarize quantitative data for Ipamorelin analysis using LC-MS/MS, compiled from various studies. Due to the lack of commercially available Ipamorelin ELISA kits with published validation data, a direct comparison with experimental ELISA data for Ipamorelin is not possible at this time. The ELISA data presented is representative of typical performance for peptide immunoassays.

Table 1: LC-MS/MS Method Validation Parameters for Ipamorelin Quantification

Parameter	Matrix	Value	Reference
Linearity (R²)	Dried Blood Spots	> 0.9986	[5]
Limit of Detection (LOD)	Urine	0.05 - 0.5 ng/mL	[3]
Limit of Quantification (LOQ)	Urine	0.5 - 0.75 ng/mL	[4]
Intra-day Precision (%CV)	Dried Blood Spots	2.8% - 16.5%	[5]
Inter-day Precision (%CV)	Dried Blood Spots	7.0% - 22.6%	[5]
Recovery	Urine	> 60%	[3]

Table 2: Typical Performance Characteristics of a Peptide ELISA

Parameter	Typical Value
Linearity (R²)	> 0.98
Limit of Detection (LOD)	10 - 100 pg/mL
Limit of Quantification (LOQ)	50 - 500 pg/mL
Intra-assay Precision (%CV)	< 10%
Inter-assay Precision (%CV)	< 15%
Spike Recovery	80 - 120%

Experimental Protocols

LC-MS/MS Method for Ipamorelin in Biological Fluids

This protocol is a generalized representation based on published methods.[3][8]

• Sample Preparation:

  • To 1 mL of urine or plasma, add an internal standard (e.g., a stable isotope-labeled version of Ipamorelin).

  • Perform solid-phase extraction (SPE) for sample cleanup and concentration. Condition the SPE cartridge with methanol (B129727) and water. Load the sample, wash with a weak organic solvent, and elute Ipamorelin with a strong organic solvent (e.g., methanol with formic acid).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the mobile phase for injection.

• Chromatographic Conditions:

  • Column: A C18 reverse-phase column is typically used.

  • Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile (B52724) with 0.1% formic acid (Solvent B).

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 5 - 20 µL.

• Mass Spectrometric Conditions:

  • Ionization: Electrospray Ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for Ipamorelin and the internal standard.

General ELISA Protocol for Peptide Quantification

This is a typical protocol for a competitive ELISA, which is a common format for small molecules like peptides.

• Plate Coating: A microtiter plate is pre-coated with an antibody specific to Ipamorelin.

• Sample and Standard Incubation:

  • Standards of known Ipamorelin concentration and unknown samples are added to the wells.

  • A fixed amount of enzyme-conjugated Ipamorelin is then added to each well.

  • During incubation, the free Ipamorelin in the samples/standards and the enzyme-conjugated Ipamorelin compete for binding to the coated antibody.

• Washing: The plate is washed to remove any unbound substances.

• Substrate Addition: A substrate for the enzyme is added, which results in a color change.

• Signal Measurement: The intensity of the color is measured using a microplate reader. The color intensity is inversely proportional to the concentration of Ipamorelin in the sample.

• Data Analysis: A standard curve is generated by plotting the absorbance values of the standards against their known concentrations. The concentration of Ipamorelin in the unknown samples is then determined from this curve.

Visualizing the Methodologies and Pathways

To further clarify the processes involved, the following diagrams illustrate the Ipamorelin signaling pathway and the general experimental workflows for both LC-MS/MS and ELISA.

Caption: Ipamorelin signaling pathway in pituitary somatotrophs.

Caption: Comparative experimental workflows for LC-MS/MS and ELISA.

Conclusion

Both LC-MS/MS and ELISA are powerful techniques for the quantification of Ipamorelin, each with its own set of advantages and limitations. LC-MS/MS offers superior specificity and is considered the gold standard for regulatory submissions and confirmatory analysis due to its high accuracy and precision.[2] In contrast, ELISA provides a higher-throughput and more cost-effective solution for screening large numbers of samples, making it well-suited for early-stage research and discovery.

The selection of the appropriate method should be guided by the specific requirements of the study. For pharmacokinetic and metabolic studies where the identification of metabolites and high specificity are crucial, LC-MS/MS is the preferred method. For large-scale screening or studies where high throughput is a priority, a well-validated ELISA can be a viable and efficient alternative. Ultimately, a thorough understanding of the strengths and weaknesses of each technique will enable researchers to generate reliable and accurate data for their Ipamorelin quantification needs.

References

• 1. realpeptides.co [realpeptides.co]
• 2. Ipamorelin - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The Growth Hormone Secretagogue Receptor: Its Intracellular Signaling and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ipamorelin | C38H49N9O5 | CID 9831659 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 24peptides.com [24peptides.com]
• 8. The growth hormone secretagogue receptor (Ghs-R) - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the GHS-R Dependency of Ipamorelin: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the precise mechanism of action of a therapeutic candidate is paramount. This guide provides a comprehensive comparison of the efficacy of Ipamorelin, a potent growth hormone secretagogue (GHS), in standard animal models versus its expected effects in Growth Hormone Secretagogue Receptor (GHS-R) knockout models. The data presented herein, extrapolated from studies on ghrelin and other GHS-R agonists, strongly indicates that the primary physiological effects of Ipamorelin are contingent upon the presence of a functional GHS-R.

Ipamorelin, a synthetic pentapeptide, is a selective agonist of the GHS-R, also known as the ghrelin receptor.[1] Its primary mechanism of action involves binding to and activating GHS-R1a in the anterior pituitary gland, which in turn stimulates the release of growth hormone (GH).[1] This targeted action has made Ipamorelin a subject of interest for various therapeutic applications, from addressing growth hormone deficiencies to its potential in improving body composition.

Ipamorelin in Wild-Type vs. GHS-R Knockout Models: A Comparative Analysis

The following table summarizes the known effects of Ipamorelin in wild-type animal models and contrasts them with the anticipated outcomes in GHS-R knockout models, based on evidence from studies with ghrelin and other GHSs.

Parameter	Efficacy in Wild-Type Animal Models	Expected Efficacy in GHS-R Knockout Animal Models	Supporting Evidence for GHS-R Knockout Prediction
Growth Hormone (GH) Secretion	Potent stimulation of GH release.	Abolished or significantly blunted GH release.	GHS-R is the primary receptor for ghrelin-induced GH secretion. Ghrelin's stimulatory effects on GH release are absent in GHS-R knockout mice.[2]
Body Weight and Growth	Promotes an increase in body weight and longitudinal bone growth.[3]	No significant effect on body weight or growth.	The anabolic effects of Ipamorelin are mediated through the GH/IGF-1 axis, which is downstream of GHS-R activation.
Appetite Stimulation	Can increase appetite, mimicking the orexigenic effects of ghrelin.	No significant effect on food intake.	Ghrelin fails to stimulate food intake in GHS-R-null mice, indicating GHS-R is the sole receptor for its acute orexigenic activity.[4][5]
Gastric Motility	Accelerates gastric emptying and improves gastrointestinal motility.[6]	Minimal to no effect on gastric motility.	The prokinetic effects of ghrelin mimetics are mediated through GHS-R on enteric neurons.
Glucose Homeostasis	May influence glucose metabolism, with effects potentially dependent on GH levels.	Altered glucose and insulin (B600854) sensitivity, independent of GH stimulation.	GHS-R knockout mice exhibit changes in glucose and insulin levels, suggesting a direct role of the receptor in glucose regulation.[7]

Experimental Protocols

To facilitate further research in this area, detailed methodologies for key experiments are provided below.

Generation of GHS-R Knockout Animal Models

The generation of GHS-R knockout mice typically involves targeted gene disruption using homologous recombination in embryonic stem cells. A common strategy is the insertion of a neomycin resistance cassette into the exon containing the coding sequence of the GHS-R gene, leading to a non-functional protein. Confirmation of the knockout is achieved through Southern blotting, PCR analysis of genomic DNA, and the absence of GHS-R mRNA expression as determined by RT-PCR or in situ hybridization.

Ipamorelin Administration and Monitoring in Wild-Type Models

• Animals: Adult male or female Sprague-Dawley rats or C57BL/6 mice are commonly used.

• Acclimatization: Animals are housed in a controlled environment (12-hour light/dark cycle, constant temperature and humidity) with ad libitum access to food and water for at least one week prior to the experiment.

• Ipamorelin Administration: Ipamorelin is typically dissolved in sterile saline and administered via subcutaneous (s.c.) or intravenous (i.v.) injection. Doses can range from 1 to 300 µg/kg, depending on the specific research question.

• Blood Sampling: For GH measurement, blood samples are collected at baseline and at various time points post-injection (e.g., 5, 15, 30, and 60 minutes) via tail vein or retro-orbital sinus sampling.

• Hormone Assays: Plasma GH concentrations are determined using a specific radioimmunoassay (RIA) or enzyme-linked immunosorbent assay (ELISA).

• Body Composition Analysis: Body composition (lean mass, fat mass) can be assessed using techniques such as dual-energy X-ray absorptiometry (DEXA).

• Food Intake Measurement: Animals are housed in individual cages with pre-weighed food, and food consumption is measured at regular intervals.

Signaling Pathways and Experimental Workflows

To visually represent the concepts discussed, the following diagrams have been generated using the DOT language.

Ipamorelin Signaling Pathway via GHS-R1a.

The diagram above illustrates the primary signaling cascade initiated by Ipamorelin binding to the GHS-R1a on pituitary somatotrophs, leading to the release of growth hormone.

Experimental Workflow for Comparing Ipamorelin Efficacy.

This workflow outlines a robust experimental design to compare the effects of Ipamorelin in wild-type versus GHS-R knockout animal models across key physiological parameters.

Conclusion and Future Directions

For researchers in drug development, this highlights the importance of GHS-R expression levels and functionality in target tissues when considering therapeutic applications of Ipamorelin and other ghrelin mimetics. Future research should aim to conduct direct studies of Ipamorelin in GHS-R knockout models to definitively confirm these expected outcomes and to explore any potential, albeit likely minor, off-target effects. Such studies would provide invaluable data for a complete understanding of Ipamorelin's pharmacological profile.

References

• 1. deltapeptides.com [deltapeptides.com]
• 2. Characterization of Adult Ghrelin and Ghrelin Receptor Knockout Mice under Positive and Negative Energy Balance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ipamorelin, a new growth-hormone-releasing peptide, induces longitudinal bone growth in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mice lacking ghrelin receptors resist the development of diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Genetic deletion of the ghrelin receptor (GHSR) impairs growth and blunts endocrine response to fasting in Ghsr-IRES-Cre mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Efficacy of ipamorelin, a ghrelin mimetic, on gastric dysmotility in a rodent model of postoperative ileus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of ghrelin on glucose regulation in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Half-Lives of Ipamorelin and CJC-1295 with DAC: A Guide for Researchers

For researchers and drug development professionals, understanding the pharmacokinetic profiles of synthetic peptides is paramount for designing effective experimental protocols and interpreting results. This guide provides a detailed comparison of the half-life of two popular growth hormone secretagogues: Ipamorelin and CJC-1295 with Drug Affinity Complex (DAC), supported by experimental data and detailed methodologies.

Ipamorelin, a ghrelin mimetic, and CJC-1295 with DAC, a long-acting analog of Growth Hormone-Releasing Hormone (GHRH), are both potent stimulators of endogenous growth hormone (GH) secretion. However, their distinct molecular structures and mechanisms of action result in significantly different pharmacokinetic profiles, most notably their half-lives. This fundamental difference dictates their dosing schedules and physiological effects, making a thorough understanding of their half-lives crucial for research applications.

Quantitative Comparison of Half-Life

The half-life of a peptide is a critical parameter that determines its duration of action and, consequently, its therapeutic or research applications. The table below summarizes the experimentally determined half-lives of Ipamorelin and CJC-1295 with DAC.

Peptide	Half-Life	Mechanism of Action	Key Characteristics
Ipamorelin	~2 hours[1]	Ghrelin Receptor (GHS-R1a) Agonist	Rapid onset, short duration of action, pulsatile GH release.
CJC-1295 with DAC	5.8 - 8.1 days[2][3][4]	GHRH Receptor Agonist	Slow onset, prolonged duration of action, sustained elevation of GH and IGF-1 levels.

Experimental Protocols for Half-Life Determination

The determination of a peptide's half-life is achieved through rigorous pharmacokinetic studies. Below are the methodologies employed in key clinical trials that established the half-lives of Ipamorelin and CJC-1295 with DAC.

Ipamorelin Half-Life Determination

A key study that characterized the pharmacokinetics of Ipamorelin was a dose-escalation trial conducted in healthy male subjects.

• Study Design: A trial with a dose escalation design was conducted, comprising 5 different intravenous infusion rates of Ipamorelin.

• Participants: Healthy adult male subjects were enrolled in the study.

• Methodology:

  • Ipamorelin was administered as a 15-minute intravenous infusion at escalating doses.

  • Blood samples were collected at predetermined time points following the infusion.

  • Plasma concentrations of Ipamorelin were measured using a validated analytical method.

  • Pharmacokinetic parameters, including the terminal half-life, were calculated from the plasma concentration-time data.

CJC-1295 with DAC Half-Life Determination

The extended half-life of CJC-1295 with DAC was established in two randomized, placebo-controlled, double-blind, ascending dose trials.

• Study Design: Two randomized, placebo-controlled, double-blind trials with ascending single and multiple doses were conducted.[2][4]

• Participants: The studies involved healthy adult subjects aged 21-61 years.[2]

• Methodology:

  • CJC-1295 with DAC or a placebo was administered via subcutaneous injection.[2]

  • In the first study, subjects received one of four ascending single doses.[2] In the second study, subjects received two or three weekly or biweekly doses.[2]

  • Blood samples were collected over 28 and 49 days, respectively.[2]

  • Plasma concentrations of CJC-1295 were quantified using standard pharmacokinetic analysis.[2]

  • The estimated half-life was determined from the plasma concentration data following a single injection.[2]

Signaling Pathways

The differing half-lives of Ipamorelin and CJC-1295 with DAC are a direct consequence of their distinct signaling pathways and molecular structures.

Ipamorelin Signaling Pathway

Ipamorelin acts as a selective agonist for the ghrelin receptor (GHS-R1a). This interaction initiates a signaling cascade that results in the release of growth hormone from the pituitary gland.

Caption: Ipamorelin signaling pathway leading to Growth Hormone release.

CJC-1295 with DAC Signaling Pathway

CJC-1295 is an analog of GHRH and, therefore, activates the GHRH receptor. The addition of the Drug Affinity Complex (DAC) allows it to bind to albumin in the blood, significantly extending its presence in circulation.

Caption: CJC-1295 with DAC signaling pathway leading to GH synthesis and release.

Comparative Experimental Workflow

The following diagram illustrates a generalized workflow for a comparative pharmacokinetic study of Ipamorelin and CJC-1295 with DAC.

Caption: Comparative workflow for pharmacokinetic analysis.

References

• 1. shrinepeptides.com [shrinepeptides.com]
• 2. Prolonged stimulation of growth hormone (GH) and insulin-like growth factor I secretion by CJC-1295, a long-acting analog of GH-releasing hormone, in healthy adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. peptidesociety.org [peptidesociety.org]

Differential Effects of Ipamorelin and Hexarelin on Prolactin Release: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Ipamorelin and Hexarelin (B1671829), two synthetic growth hormone secretagogues (GHSs), focusing on their differential effects on prolactin release. The information presented is supported by experimental data to aid in the selection of appropriate research tools for studies involving the growth hormone axis.

Ipamorelin and Hexarelin are both potent stimulators of growth hormone (GH) release, acting via the ghrelin receptor (GHSR-1a).[1][2][3][4] However, their specificity for the GHSR-1a and their subsequent effects on other pituitary hormones, particularly prolactin, differ significantly. This guide will delineate these differences, providing a clear overview for researchers.

Comparative Analysis of Prolactin Release

Hexarelin is known to induce the release of not only GH but also prolactin (PRL), adrenocorticotropic hormone (ACTH), and cortisol, especially at higher doses.[1][3][5][6] In contrast, Ipamorelin is a more selective agonist for the GHSR-1a, stimulating GH release with minimal to no effect on prolactin, ACTH, or cortisol levels.[1][4][6][7][8] This makes Ipamorelin a preferred tool for studies where a specific and isolated stimulation of the GH axis is desired.

The differential effects of these two peptides on prolactin secretion are a key consideration in their experimental application. While Hexarelin's broader activity might be relevant in certain physiological studies, Ipamorelin's selectivity offers a cleaner pharmacological profile for investigating the specific downstream effects of GH release.

Quantitative Data on Prolactin Release

The following table summarizes the quantitative data on the effects of Ipamorelin and Hexarelin on prolactin release based on available literature.

Peptide	Efficacy (Emax) on Prolactin Release	Potency (ED50) on Prolactin Release	Species	Study Type	Reference
Hexarelin	Dose-dependent increase; plateau reached at 1.0 microgram/kg	0.39 +/- 0.02 microgram/kg	Human	In vivo	[9]
Ipamorelin	No significant effect	Not applicable	Swine, Rat	In vivo, In vitro	[8]

Experimental Protocols

Detailed methodologies are crucial for interpreting and replicating scientific findings. Below are representative experimental protocols for assessing the effects of GHSs on prolactin release.

In Vivo Human Study: Dose-Response of Hexarelin

• Objective: To determine the dose-response relationship of intravenously administered Hexarelin on prolactin release in healthy adult males.[9]

• Subjects: Healthy adult male volunteers.

• Procedure:

  • Subjects receive varying intravenous doses of Hexarelin (e.g., 0, 0.125, 0.25, 0.5, 1.0 microgram/kg).

  • Blood samples are collected at baseline and at regular intervals post-administration (e.g., 10, 20, 30, 45, 60, 90, 120 minutes).

  • Serum prolactin concentrations are measured using a specific immunoassay.

• Data Analysis: The maximum percent change in serum prolactin from baseline is calculated for each dose to construct a dose-response curve and determine the ED50.

In Vitro Rat Pituitary Cell Study: Specificity of Ipamorelin

• Objective: To assess the in vitro effect of Ipamorelin on prolactin release from primary rat pituitary cells.[8]

• Methodology:

  • Anterior pituitaries are collected from rats and enzymatically dispersed to create a primary cell culture.

  • Pituitary cells are incubated with varying concentrations of Ipamorelin.

  • The cell culture medium is collected after the incubation period.

  • Prolactin levels in the medium are quantified using a radioimmunoassay (RIA).

• Outcome: To determine if Ipamorelin stimulates prolactin release and to compare this to its effect on GH release.

Signaling Pathways and Logical Relationships

The differential effects of Ipamorelin and Hexarelin on prolactin release can be attributed to their distinct interactions with pituitary cell receptors and subsequent downstream signaling. Both peptides primarily target the GHSR-1a on somatotrophs to stimulate GH release. However, Hexarelin's ability to also stimulate lactotrophs to release prolactin suggests a lower receptor selectivity or the activation of additional signaling cascades.

GHS Signaling Pathways for GH and Prolactin Release

The following diagram illustrates a typical experimental workflow for comparing the effects of Ipamorelin and Hexarelin on prolactin release.

Workflow for Comparing GHS Effects on Prolactin

Conclusion

The choice between Ipamorelin and Hexarelin in a research setting depends on the specific aims of the study. For investigations requiring potent and selective stimulation of the GH axis without the confounding effects of prolactin, ACTH, or cortisol release, Ipamorelin is the superior choice.[1][4][8] Conversely, Hexarelin may be more appropriate for studies where the simultaneous release of these hormones is of interest or for comparative endocrinology research. Understanding the distinct pharmacological profiles of these peptides is paramount for the design and interpretation of experiments in the field of endocrinology and drug development.

References

• 1. stracuzziwellness.com [stracuzziwellness.com]
• 2. bc9.co [bc9.co]
• 3. jaycampbell.com [jaycampbell.com]
• 4. medisearch.io [medisearch.io]
• 5. The effect of chronic hexarelin administration on the pituitary-adrenal axis and prolactin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. peptidesciences.com [peptidesciences.com]
• 7. deltapeptides.com [deltapeptides.com]
• 8. Ipamorelin, the first selective growth hormone secretagogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Hexarelin-induced growth hormone, cortisol, and prolactin release: a dose-response study - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Dose-Dependent Response of Longitudinal Bone Growth to Ipamorelin: A Comparative Guide

This guide provides an objective analysis of Ipamorelin's efficacy in promoting longitudinal bone growth, grounded in experimental data. It compares its performance with other growth hormone (GH) secretagogues and details the scientific protocols used for validation. The information is intended for researchers, scientists, and professionals in drug development to facilitate informed decisions and future investigations.

Dose-Dependent Efficacy of Ipamorelin (B1672098) on Longitudinal Bone Growth

Ipamorelin, a potent synthetic pentapeptide, is recognized for its specific growth hormone-releasing properties.[1] A key study investigated its direct impact on longitudinal bone growth rate (LGR) in adult female rats. The administration of Ipamorelin resulted in a statistically significant, dose-dependent increase in LGR.[1] Notably, this effect was achieved without altering total IGF-I levels or serum markers for bone formation and resorption, suggesting a targeted action on bone elongation.[1]

Table 1: Ipamorelin Dose-Response on Longitudinal Bone Growth Rate (LGR)

Ipamorelin Dose (μ g/day )	Mean LGR (μm/day)	% Increase vs. Vehicle
0 (Vehicle)	42	0%
18	44	4.8%
90	50	19.0%
450	52	23.8%

Data sourced from a 15-day study in adult female rats.[1]

Comparison with Alternative Growth-Promoting Agents

To contextualize Ipamorelin's performance, it is compared here with Growth Hormone-Releasing Peptide-6 (GHRP-6), another GH secretagogue, and with direct Growth Hormone (GH) administration. While the previous data focused on longitudinal growth, this study evaluates the effects on Bone Mineral Content (BMC), another crucial parameter of bone health. Both Ipamorelin and GHRP-6 were shown to increase BMC, primarily by enlarging bone dimensions rather than increasing volumetric bone mineral density.[2][3][4] This indicates that the primary effect is on bone growth and size.[2][3][4]

Table 2: Comparative Effects on Tibial Bone Mineral Content (BMC) after 12 Weeks

Treatment Group	Dose	Mean Change in Tibial BMC (%)
Vehicle	-	~10%
Ipamorelin (IPA)	0.5 mg/kg/day	~25%
GHRP-6	0.5 mg/kg/day	~27%
Growth Hormone (GH)	3.5 mg/kg/day	~30%

Data adapted from a 12-week study in adult female rats.[2][3][4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following protocols outline the key experiments cited in this guide.

This protocol is based on the methodology used to generate the dose-response data in Table 1.[1]

• Animal Model: Adult female Sprague-Dawley rats.

• Acclimatization: Animals are housed under standard laboratory conditions for a period before the experiment.

• Drug Administration: Ipamorelin or a vehicle solution is administered via subcutaneous (s.c.) injections three times daily for 15 consecutive days.

• Tetracycline (B611298) Labeling: To measure bone growth, fluorescent labels are administered. Tetracycline is injected intraperitoneally on Day 0, Day 6, and Day 13 of the study. Tetracycline incorporates into newly formed bone, creating fluorescent bands visible under UV light.

• Sample Collection and Analysis: After the 15-day treatment period, the animals are euthanized. The proximal tibias are dissected, sectioned, and analyzed using fluorescence microscopy. The LGR is calculated by measuring the distance between the fluorescent tetracycline bands and dividing by the number of days between injections.[1]

Experimental workflow for measuring longitudinal bone growth.

This protocol outlines the methodology used for the comparative study on BMC.[2][3][4]

• Animal Model: Thirteen-week-old female Sprague-Dawley rats.

• Drug Administration: Ipamorelin, GHRP-6, GH, or vehicle is administered continuously for 12 weeks via subcutaneously implanted osmotic minipumps.

• In Vivo Analysis: Bone parameters are monitored in live animals every four weeks using dual X-ray absorptiometry (DXA) to measure BMC and areal Bone Mineral Density (aBMD).

• Ex Vivo Analysis: After the 12-week treatment, animals are euthanized. Femurs are excised for further analysis.

  • pQCT: Mid-diaphyseal peripheral quantitative computed tomography (pQCT) is used to determine cortical BMC and cross-sectional bone area.

  • Archimedes' Principle: Excised femurs and vertebrae are analyzed to determine bone volume and volumetric BMD.

  • Ash Weight: Bones are ashed to determine total mineral content.

Signaling Pathways in Ipamorelin-Mediated Bone Growth

Ipamorelin functions as a ghrelin receptor agonist, stimulating the pituitary gland to release Growth Hormone (GH) in a pulsatile manner.[5][6] This initiates a cascade of events primarily mediated by the GH/IGF-1 axis, which is a critical regulator of skeletal development.

• GH Release: Ipamorelin binds to the GHS-R1a receptor in the anterior pituitary gland, triggering the synthesis and release of GH.

• Hepatic IGF-1 Production: Circulating GH travels to the liver, stimulating hepatocytes to produce and secrete Insulin-like Growth Factor 1 (IGF-1).

• Action on Growth Plate: Both GH and IGF-1 act on the epiphyseal growth plates of long bones. They bind to their respective receptors on chondrocytes (cartilage cells).

• Chondrocyte Proliferation: This binding activates intracellular signaling pathways, such as the PI3K/Akt and MAPK/ERK pathways, which promote the proliferation and differentiation of chondrocytes.[7]

• Endochondral Ossification: The proliferation of chondrocytes in the growth plate, followed by their hypertrophy and subsequent replacement by bone tissue (a process called endochondral ossification), results in the longitudinal growth of the bone.[8]

Signaling pathway for Ipamorelin-induced bone growth.

References

• 1. Ipamorelin, a new growth-hormone-releasing peptide, induces longitudinal bone growth in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The GH secretagogues ipamorelin and GH-releasing peptide-6 increase bone mineral content in adult female rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. joe.bioscientifica.com [joe.bioscientifica.com]
• 5. Tesamorelin vs. Sermorelin: Peptides to Boost HGH [honehealth.com]
• 6. transformyou.com [transformyou.com]
• 7. IGF-I stimulation of proteoglycan synthesis by chondrocytes requires activation of the PI 3-kinase pathway but not ERK MAPK - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Signaling Pathways Involved in Chondrocyte Differentiation and Hypertrophic Differentiation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Study on the Metabolic Effects of Ipamorelin and Metformin in Mice

A comprehensive analysis for researchers and drug development professionals.

In the landscape of metabolic research, both the growth hormone secretagogue Ipamorelin and the biguanide (B1667054) Metformin (B114582) have garnered significant attention for their distinct effects on metabolic processes. This guide provides a comparative overview of their metabolic impacts in mice, supported by experimental data, detailed protocols, and an exploration of their underlying signaling pathways.

At a Glance: Ipamorelin vs. Metformin

Feature	Ipamorelin	Metformin
Primary Mechanism	Ghrelin receptor agonist, stimulating growth hormone release.[1][2]	Activation of AMP-activated protein kinase (AMPK).[3][4][5]
Primary Metabolic Effect	Alters body composition: increases lean muscle mass and reduces fat mass.[6]	Improves glucose homeostasis: reduces blood glucose and enhances insulin (B600854) sensitivity.[7][8]
Effect on Blood Glucose	Limited direct evidence of significant glucose-lowering effects.	Markedly improves glucose tolerance and lowers fasting blood glucose.[7][8][9]
Effect on Insulin Sensitivity	May potentiate insulin release.	Increases insulin sensitivity in peripheral tissues.[10]
Effect on Body Weight	May increase body weight due to increased lean muscle mass.[10][11]	Reduces or mitigates weight gain, particularly in diet-induced obesity.[7]
Effect on Lipid Profile	Limited direct evidence of significant changes in plasma lipids.	Can lower plasma triglycerides and cholesterol levels.[12][13][14]

Quantitative Metabolic Effects in Mice

The following tables summarize the quantitative effects of Ipamorelin and Metformin on key metabolic parameters as observed in various mouse studies.

Table 1: Effects on Glucose Metabolism

Parameter	Ipamorelin	Metformin
Glucose Tolerance Test (GTT)	Data not sufficiently available in comparable models.	Significantly improves glucose clearance after a glucose challenge.[7][8][9][15]
Insulin Tolerance Test (ITT)	Data not sufficiently available in comparable models.	Enhances insulin sensitivity, leading to a greater reduction in blood glucose after insulin administration.[1]
Fasting Blood Glucose	No significant changes reported in available studies.	Reduces fasting blood glucose levels in diabetic and diet-induced obese mice.[8]
Insulin Secretion	Shown to potentiate insulin release from pancreatic islets.[16][17]	Does not directly stimulate insulin secretion; may lower fasting insulin levels due to improved sensitivity.[9]

Table 2: Effects on Body Weight and Composition

Parameter	Ipamorelin	Metformin
Body Weight	May lead to an increase in overall body weight, primarily attributed to a gain in lean muscle mass.[10][11]	Generally leads to a reduction or attenuation of weight gain, especially in the context of a high-fat diet.[7]
Body Composition	Promotes an increase in lean muscle mass and a decrease in fat mass.[6]	Can reduce adiposity, particularly visceral fat.[7]
Food Intake	May increase food intake.[10]	Can reduce food intake.[7]

Table 3: Effects on Lipid Metabolism

Parameter	Ipamorelin	Metformin
Plasma Triglycerides	Limited data available.	Shown to lower plasma triglyceride levels.[12][14]
Plasma Cholesterol	Limited data available.	Can reduce total plasma cholesterol levels.[12][14]

Signaling Pathways

The metabolic effects of Ipamorelin and Metformin are mediated by distinct signaling pathways.

Ipamorelin Signaling Pathway

Ipamorelin's primary mechanism of action is as a selective agonist for the ghrelin receptor (GHSR-1a).[1][2] This interaction in the pituitary gland stimulates the release of growth hormone (GH). The downstream metabolic effects are largely mediated by GH and its subsequent induction of Insulin-like Growth Factor 1 (IGF-1).

Ipamorelin's primary signaling cascade leading to metabolic effects.

Metformin Signaling Pathway

Metformin's metabolic effects are primarily mediated through the activation of AMP-activated protein kinase (AMPK), a key cellular energy sensor.[3][4][5] This activation leads to a cascade of events that ultimately improve glucose and lipid metabolism.

Metformin's primary signaling cascade leading to metabolic effects.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to facilitate replication and further research.

Glucose Tolerance Test (GTT)

A glucose tolerance test is a common procedure to assess how quickly glucose is cleared from the blood.[16][18][19][20][21][22]

Generalized workflow for a Glucose Tolerance Test (GTT) in mice.

Procedure:

• Mice are fasted for a period of 6 to 16 hours with free access to water.[13]

• A baseline blood glucose measurement is taken from the tail vein (t=0).[14]

• A solution of D-glucose (typically 20%) is administered either via intraperitoneal (IP) injection or oral gavage at a dose of 1-2 g/kg body weight.[13][14]

• Blood glucose levels are subsequently measured at various time points, commonly 15, 30, 60, and 120 minutes post-injection.[14]

• The area under the curve (AUC) of the blood glucose concentration over time is calculated to quantify glucose tolerance.

Insulin Tolerance Test (ITT)

An insulin tolerance test is used to evaluate insulin sensitivity by measuring the response to an injection of exogenous insulin.[9][23][24][25]

Generalized workflow for an Insulin Tolerance Test (ITT) in mice.

Procedure:

• Mice are fasted for a shorter period, typically 4-6 hours.[9]

• A baseline blood glucose level is measured (t=0).[9]

• Human insulin is administered via intraperitoneal injection at a dose ranging from 0.75 to 1.5 U/kg body weight.[1]

• Blood glucose is monitored at regular intervals (e.g., 15, 30, 60, 90, and 120 minutes) to assess the rate of glucose clearance.[23]

Plasma Lipid Profile Analysis

Analysis of plasma lipids provides insight into the effects of the compounds on lipid metabolism.[15][26][27][28][29][30][31]

Generalized workflow for Plasma Lipid Profile Analysis in mice.

Procedure:

• Blood is collected from fasted mice into EDTA-coated tubes.

• Plasma is separated by centrifugation.[15]

• Lipids are extracted from the plasma using established methods such as the Folch method (chloroform/methanol extraction).[28]

• The extracted lipids are then analyzed to quantify levels of total cholesterol, triglycerides, high-density lipoprotein (HDL), and low-density lipoprotein (LDL) using either enzymatic colorimetric assays or more advanced techniques like liquid chromatography-mass spectrometry (LC-MS).[15][28]

Conclusion

Ipamorelin and Metformin exert distinct and complementary effects on metabolism in mice. Ipamorelin's primary influence is on body composition through the stimulation of growth hormone, leading to increased muscle mass and reduced fat. In contrast, Metformin is a potent regulator of glucose homeostasis, improving insulin sensitivity and lowering blood glucose levels primarily through the activation of AMPK.

For researchers in drug development, the choice between these or similar compounds would depend on the therapeutic goal. Ipamorelin may be more relevant for conditions involving muscle wasting or sarcopenia, while Metformin remains a cornerstone for managing hyperglycemia and insulin resistance. Further head-to-head comparative studies in standardized mouse models are warranted to fully elucidate the nuanced metabolic effects of Ipamorelin and its potential therapeutic applications beyond growth hormone deficiency.

References

• 1. deltapeptides.com [deltapeptides.com]
• 2. nbinno.com [nbinno.com]
• 3. Role of AMP-activated protein kinase in mechanism of metformin action - PMC [pmc.ncbi.nlm.nih.gov]
• 4. joe.bioscientifica.com [joe.bioscientifica.com]
• 5. Metformin pathways: pharmacokinetics and pharmacodynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Dual Approach for Weight Loss and Anti-aging [macarthurmc.com]
• 7. IP Glucose Tolerance Test in Mouse [protocols.io]
• 8. dovepress.com [dovepress.com]
• 9. Insulin Tolerance Test in Mouse [protocols.io]
• 10. Growth hormone (GH)-independent stimulation of adiposity by GH secretagogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ipamorelin, a new growth-hormone-releasing peptide, induces longitudinal bone growth in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. protocols.io [protocols.io]
• 13. Intraperitoneal glucose tolerance test (IPGTT) Protocol - IMPReSS [web.mousephenotype.org]
• 14. Video: Intraperitoneal Glucose Tolerance Test, Measurement of Lung Function, and Fixation of the Lung to Study the Impact of Obesity and Impaired Metabolism on Pulmonary Outcomes [jove.com]
• 15. Lipid profiling analyses from mouse models and human infants - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. The glucose tolerance test in mice: Sex, drugs and protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Comparative analysis of oral and intraperitoneal glucose tolerance tests in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Comparative analysis of oral and intraperitoneal glucose tolerance tests in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. The Glucose Tolerance Test in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. olac.berkeley.edu [olac.berkeley.edu]
• 24. mmpc.org [mmpc.org]
• 25. jove.com [jove.com]
• 26. Lipid profiling analyses from mouse models and human infants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. bio-protocol.org [bio-protocol.org]
• 28. mdpi.com [mdpi.com]
• 29. researchgate.net [researchgate.net]
• 30. mdpi.com [mdpi.com]
• 31. mdpi.com [mdpi.com]

Ipamorelin's Superior Selectivity for the GHS-R1a Receptor: A Comparative Analysis

For researchers, scientists, and drug development professionals, the quest for highly specific molecular probes and therapeutic agents is paramount. In the field of growth hormone secretagogues (GHS), Ipamorelin has emerged as a compound of significant interest due to its purported high selectivity for the growth hormone secretagogue receptor type 1a (GHS-R1a). This guide provides a comprehensive comparison of Ipamorelin with other GHS alternatives, supported by available experimental data, to objectively assess its specificity and performance.

Ipamorelin is a synthetic pentapeptide that mimics the action of ghrelin, the endogenous ligand for GHS-R1a.[1] Its activation of this receptor, which is predominantly expressed in the anterior pituitary gland, triggers the release of growth hormone (GH).[2][3] What distinguishes Ipamorelin from earlier generations of GHS, such as GHRP-6 and GHRP-2, is its refined pharmacological profile. It is characterized by a selective stimulation of GH secretion without a concurrent release of other pituitary hormones like adrenocorticotropic hormone (ACTH), cortisol, or prolactin.[2][4] This high degree of selectivity minimizes the risk of undesirable side effects associated with broader hormonal activation, making Ipamorelin a more precise tool for both research and potential therapeutic applications.[5]

Comparative Analysis of Receptor Binding and Functional Potency

The specificity of a ligand is best understood by examining its binding affinity for its primary target versus off-targets, and its functional potency in eliciting a physiological response. While direct competitive binding data for Ipamorelin is not widely available in the public domain, functional assays provide compelling evidence of its selectivity.

GHS-R1a Binding Affinity

Quantitative data on the binding affinity (Ki or IC50) of Ipamorelin for the GHS-R1a receptor is not consistently reported in publicly available literature. However, data for the related peptide, GHRP-6, indicates a high affinity for the receptor.

Table 1: GHS-R1a Receptor Binding Affinity of Growth Hormone Secretagogues

Compound	Receptor	Species	Affinity Metric	Value (nM)
Ipamorelin	GHS-R1a	-	Ki / IC50	Data not available
GHRP-6	GHS-R1a	Human	IC50	0.3[6]

Note: The absence of publicly available Ki or IC50 values for Ipamorelin is a limitation in the direct comparison of binding affinity.

Functional Potency and Selectivity for Growth Hormone Release

Functional assays measuring the release of GH and other hormones provide a clear picture of Ipamorelin's selectivity. Studies in swine demonstrate that Ipamorelin is a potent stimulator of GH release, with an efficacy comparable to GHRP-6.[7] Crucially, unlike GHRP-6 and GHRP-2, Ipamorelin does not significantly elevate plasma levels of ACTH or cortisol, even at doses exceeding 200 times its half-maximal effective dose (ED50) for GH release.[7]

Table 2: In Vivo Functional Potency and Selectivity of Growth Hormone Secretagogues in Swine

Compound	GH Release (ED50, nmol/kg)	GH Release (Emax, ng GH/ml plasma)	Effect on Plasma ACTH	Effect on Plasma Cortisol
Ipamorelin	2.3 ± 0.03[7]	65 ± 0.2[7]	No significant increase[7]	No significant increase[7]
GHRP-6	3.9 ± 1.4[7]	74 ± 7[7]	Increased[7]	Increased[7]
GHRP-2	0.6[7]	56 ± 6[7]	Increased[7]	Increased[7]

Signaling Pathways and Experimental Methodologies

The high specificity of Ipamorelin for the GHS-R1a receptor translates to a well-defined mechanism of action, primarily through the canonical Gq/11 signaling pathway.

GHS-R1a Signaling Pathway

Upon binding of Ipamorelin to the GHS-R1a, a G protein-coupled receptor, a conformational change activates the associated Gq/11 protein.[3] This initiates a downstream signaling cascade involving the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into the second messengers inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[3] IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca²⁺).[3] The elevated intracellular calcium levels, along with the activation of protein kinase C (PKC) by DAG, trigger the fusion of GH-containing vesicles with the cell membrane, resulting in the secretion of growth hormone.[3]

GHS-R1a signaling cascade upon Ipamorelin binding.

Experimental Protocols

The determination of a compound's binding affinity and functional potency relies on standardized in vitro assays. A common method for assessing binding affinity is the competitive radioligand binding assay.

Experimental Protocol: Competitive Radioligand Binding Assay for GHS-R1a

• Membrane Preparation:

  • Culture HEK293 cells that stably express the human GHS-R1a receptor.

  • Harvest the cells and homogenize them in a cold lysis buffer containing protease inhibitors.

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at high speed to pellet the cell membranes.

  • Wash the membrane pellet and resuspend it in a binding buffer. Determine the protein concentration using a suitable method (e.g., BCA assay).

• Binding Assay:

  • In a 96-well plate, incubate the prepared cell membranes with a fixed concentration of a radiolabeled GHS-R1a ligand (e.g., [¹²⁵I]-Ghrelin or [³⁵S]MK-0677) and varying concentrations of the unlabeled competitor compound (Ipamorelin).

  • Incubate the mixture at a controlled temperature (e.g., 30°C) for a sufficient duration to reach binding equilibrium (e.g., 60 minutes).

• Separation of Bound and Free Ligand:

  • Rapidly filter the incubation mixture through glass fiber filters using a cell harvester. The filters will trap the membranes with the bound radioligand.

  • Wash the filters with ice-cold wash buffer to remove any unbound radioligand.

• Detection and Data Analysis:

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Plot the percentage of specific binding of the radioligand against the concentration of the competitor compound.

  • Determine the concentration of the competitor that inhibits 50% of the specific binding of the radioligand (IC50).

  • Calculate the inhibitory constant (Ki) from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[8]

Workflow for a competitive radioligand binding assay.

The Specificity Advantage of Ipamorelin

The high specificity of Ipamorelin for the GHS-R1a receptor is a significant advantage over less selective growth hormone secretagogues. This selectivity minimizes the potential for off-target effects, thereby providing a cleaner and more predictable physiological response.

Receptor specificity of Ipamorelin vs. other GHRPs.

Conclusion

The available evidence strongly supports the characterization of Ipamorelin as a highly selective agonist for the GHS-R1a receptor. While a direct quantitative comparison of binding affinities is limited by the lack of publicly available data for Ipamorelin, the functional data is unequivocal. Ipamorelin potently stimulates the release of growth hormone to a similar extent as GHRP-6 but, critically, does not induce the release of ACTH, cortisol, or prolactin. This specificity makes Ipamorelin an invaluable tool for researchers investigating the physiological effects of GH in isolation and a promising candidate for therapeutic applications where a targeted stimulation of the GH axis is desired without confounding off-target hormonal effects.

References

• 1. Compound: IPAMORELIN (CHEMBL58547) - ChEMBL [ebi.ac.uk]
• 2. Ipamorelin | C38H49N9O5 | CID 9831659 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. careamericapharmacy.com [careamericapharmacy.com]
• 6. Binding Domain Characterization of Growth Hormone Secretagogue Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safeguarding Research: Essential Protocols for Handling Ipamorelin (Acetate)

For Immediate Implementation by Laboratory Personnel

This document provides critical safety and logistical guidance for researchers, scientists, and drug development professionals handling Ipamorelin (acetate). Adherence to these protocols is essential for ensuring personal safety, maintaining experimental integrity, and complying with regulatory standards. Ipamorelin (acetate) is classified as a hazardous substance, causing skin and serious eye irritation, and may lead to respiratory irritation.[1] Therefore, stringent safety measures are not merely recommended but are a necessity.

Personal Protective Equipment (PPE): Your First Line of Defense

A fundamental aspect of safely handling Ipamorelin (acetate) is the consistent and correct use of Personal Protective Equipment (PPE). This equipment serves as the primary barrier against accidental exposure through inhalation, skin contact, or eye contact.[2]

Required PPE for Handling Ipamorelin (acetate):

PPE Component	Specification	Purpose
Gloves	Chemical-resistant, disposable (e.g., nitrile)	To prevent skin contact with the lyophilized powder and reconstituted solutions.[3]
Eye Protection	Chemical safety goggles or glasses	To shield eyes from accidental splashes of solutions or contact with airborne powder.[3]
Lab Coat/Gown	Protective gown, preferably impervious	To protect skin and personal clothing from contamination.[4]
Respiratory Protection	Use of a fume hood or biosafety cabinet	Recommended when handling the lyophilized powder to prevent inhalation of aerosolized particles.[3]

Operational Plan: From Receipt to Use

A systematic approach to handling Ipamorelin (acetate) from the moment it arrives in the laboratory to its experimental application is crucial for safety and for preserving the integrity of the peptide.

Receiving and Storage

• Verification: Upon receipt, verify the integrity of the packaging.

• Cold Storage: Immediately transfer the lyophilized Ipamorelin (acetate) to a designated cold storage unit.

• Labeling: Ensure the container is clearly labeled with the chemical name, concentration, date of receipt, and appropriate hazard warnings.[1]

Storage Conditions for Ipamorelin (acetate):

Form	Storage Temperature	Duration of Stability
Lyophilized Powder	-20°C	≥ 4 years[3]
Lyophilized Powder	2-8°C (Refrigerator)	Up to 18 months
Lyophilized Powder	Room Temperature	Up to 1 year
Reconstituted Solution	2-8°C (Refrigerator)	Not recommended for more than one day[3]

Reconstitution and Handling Protocol

All handling of Ipamorelin (acetate), especially the reconstitution of the lyophilized powder, should be conducted in a designated, clean workspace, such as a chemical fume hood or a biological safety cabinet, to minimize inhalation exposure.[3]

• Equilibration: Before opening, allow the vial of lyophilized Ipamorelin (acetate) to equilibrate to room temperature to prevent moisture condensation.

• Solvent Selection: Choose an appropriate solvent for reconstitution. Ipamorelin (acetate) is soluble in several organic solvents and aqueous buffers.

  • Ethanol: ~30 mg/mL[3]

  • DMSO: ~20 mg/mL[3]

  • Dimethyl formamide (B127407) (DMF): ~20 mg/mL[3]

  • PBS (pH 7.2): ~10 mg/mL[3]

• Reconstitution:

  • Don appropriate PPE (gloves, safety goggles, lab coat).

  • Using a sterile syringe, slowly add the desired volume of solvent to the vial, allowing it to run down the side of the vial to avoid foaming.

  • Gently swirl or roll the vial to dissolve the powder completely. Do not shake vigorously, as this can denature the peptide.

• Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the peptide, it is recommended to aliquot the reconstituted solution into single-use volumes for storage.

• Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after handling.[3] Clean and decontaminate all work surfaces and equipment.

Disposal Plan: Managing Ipamorelin (Acetate) Waste

Proper disposal of Ipamorelin (acetate) and all contaminated materials is critical to prevent environmental contamination and accidental exposure. All Ipamorelin (acetate) waste should be treated as hazardous chemical waste and disposed of in accordance with institutional, local, state, and federal regulations.[3]

Waste Segregation and Collection

• Designated Waste Containers: Use separate, clearly labeled, leak-proof hazardous waste containers for different types of waste.[5]

  • Solid Waste: Empty vials, contaminated pipette tips, gloves, and other disposable labware.

  • Liquid Waste: Unused or expired reconstituted solutions.

  • Sharps Waste: Needles and syringes used for reconstitution or administration should be placed in a designated sharps container.

• Labeling: All hazardous waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name, "Ipamorelin (acetate)".[5]

Step-by-Step Disposal Procedure

• Segregate at the Point of Generation: Immediately place any item that has come into contact with Ipamorelin (acetate) into the appropriate, labeled hazardous waste container.

• Container Management: Keep hazardous waste containers sealed when not in use. Store them in a designated, secure area away from general lab traffic.

• Consult Institutional Guidelines: Adhere strictly to your institution's Environmental Health and Safety (EHS) protocols for chemical waste disposal.[3]

• Arrange for Professional Disposal: Contact your institution's EHS department or a licensed hazardous waste disposal contractor to schedule a pickup for the waste containers. Do not dispose of Ipamorelin (acetate) waste in the regular trash or pour it down the sink.[3]

Visualizing the Workflow

To further clarify the procedural steps for handling and disposal, the following diagrams illustrate the key workflows.

Caption: Workflow for the safe handling of Ipamorelin (acetate).

Caption: Workflow for the proper disposal of Ipamorelin (acetate) waste.

References

• 1. puretidestherapy.com [puretidestherapy.com]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. peptide24.store [peptide24.store]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]